3-Bromo-5-methyl-6-nitro-1H-indazole

• CAS: 1082040-69-4

Core Science & Biosynthesis

"synthesis of 3-Bromo-5-methyl-6-nitro-1H-indazole"

An In-depth Technical Guide to the Synthesis of 3-Bromo-5-methyl-6-nitro-1H-indazole

Authored by a Senior Application Scientist

Foreword: The Strategic Importance of the Indazole Scaffold

The 1H-indazole core is a privileged scaffold in modern medicinal chemistry, forming the structural basis for a multitude of therapeutic agents. Its unique bicyclic aromatic structure, resembling a fusion of pyrazole and benzene, allows for versatile substitution patterns that can be finely tuned to modulate biological activity. Halogenated and nitrated indazole derivatives, in particular, are of significant interest to researchers in drug development.[1][2][3][4] The introduction of a nitro group can serve as a crucial hydrogen bond acceptor or as a precursor to an amino group, while a bromine atom provides a reactive handle for further molecular elaboration through cross-coupling reactions, significantly expanding the accessible chemical space.[5][6]

This guide provides a comprehensive, technically-grounded protocol for the synthesis of a specific, highly functionalized derivative: 3-Bromo-5-methyl-6-nitro-1H-indazole . The described pathway is designed for reproducibility and scalability, with a focus on explaining the causal mechanisms behind each procedural step. This document is intended for researchers, chemists, and drug development professionals who require a robust and well-validated synthetic route to this valuable molecular building block.

Retrosynthetic Analysis and Strategic Overview

A logical retrosynthetic approach is paramount to designing an efficient synthesis. The target molecule is deconstructed into simpler, more readily available precursors. The primary C-Br bond at the C3 position suggests a late-stage electrophilic bromination of an existing indazole core. The indazole ring itself can be formed via a classical diazotization and cyclization reaction of a suitably substituted o-toluidine derivative.

Caption: Retrosynthetic analysis of the target compound.

This analysis reveals a robust three-step forward synthesis beginning from commercially available 4-methyl-3-nitroaniline. The overall workflow is designed to first construct the core heterocyclic system and then install the C3-halogen, a strategy that ensures high regioselectivity.

Overall Synthetic Workflow

The forward synthesis proceeds through the protection of the aniline, formation of the indazole ring, and final bromination. Each step is optimized to ensure high yield and purity of the desired product.

Caption: The three-step forward synthesis pathway.

Detailed Experimental Protocols

Step 1: Synthesis of N-(4-methyl-3-nitrophenyl)acetamide (Intermediate A)

Causality: The acetylation of the starting aniline, 4-methyl-3-nitroaniline, serves a critical purpose. The resulting acetanilide is less susceptible to oxidation and polymerization under the strongly acidic and oxidative conditions of the subsequent diazotization step. This protection strategy ensures a cleaner reaction and a higher yield of the desired indazole.

Protocol:

• In a 250 mL round-bottom flask equipped with a magnetic stirrer and reflux condenser, suspend 4-methyl-3-nitroaniline (10.0 g, 65.7 mmol) in glacial acetic acid (50 mL).

• To this stirred suspension, add acetic anhydride (8.05 g, 78.8 mmol, 1.2 equiv.) dropwise over 10 minutes.

• Heat the reaction mixture to a gentle reflux (approx. 118 °C) for 1 hour. The initial suspension should dissolve to form a clear, yellow-to-orange solution.

• Monitor the reaction completion using Thin Layer Chromatography (TLC) (Eluent: 3:1 Hexane/Ethyl Acetate).

• After completion, allow the mixture to cool to room temperature and then pour it slowly into 300 mL of ice-cold water with vigorous stirring.

• A pale-yellow precipitate will form. Continue stirring for 30 minutes to ensure complete precipitation.

• Collect the solid product by vacuum filtration, wash thoroughly with cold water (3 x 50 mL) until the filtrate is neutral, and dry in a vacuum oven at 60 °C.

Expected Outcome: A pale-yellow solid with an expected yield of 90-95%.

Step 2: Synthesis of 5-Methyl-6-nitro-1H-indazole (Intermediate B)

Causality: This step employs a variation of the Davis-Beirut reaction. The N-acetyl group facilitates the formation of an N-nitroso amide intermediate upon treatment with sodium nitrite.[7] Under acidic conditions, this intermediate undergoes intramolecular cyclization with the loss of acetic acid to form the stable aromatic indazole ring. This one-pot diazotization and cyclization is an efficient method for constructing nitroindazoles from o-toluidine derivatives.[8][9]

Protocol:

• Dissolve the dried N-(4-methyl-3-nitrophenyl)acetamide (Intermediate A, 11.0 g, 56.6 mmol) in glacial acetic acid (150 mL) in a 500 mL three-neck flask equipped with a magnetic stirrer and a thermometer.

• Cool the solution to 15 °C in an ice-water bath.

• Prepare a solution of sodium nitrite (4.69 g, 68.0 mmol, 1.2 equiv.) in water (10 mL).

• Add the sodium nitrite solution dropwise to the stirred acetic acid solution over 30-40 minutes, ensuring the internal temperature does not exceed 20 °C.

• After the addition is complete, remove the ice bath and allow the mixture to stir at room temperature for 4 hours. The solution will typically darken to a deep red or brown color.

• Pour the reaction mixture into 600 mL of ice-cold water. A yellow-orange precipitate will form.

• Stir the slurry for 1 hour in an ice bath, then collect the crude product by vacuum filtration.

• Wash the solid with copious amounts of cold water (5 x 100 mL) to remove residual acetic acid.

• Recrystallize the crude product from an ethanol/water mixture to afford pure 5-methyl-6-nitro-1H-indazole.

Expected Outcome: A bright yellow crystalline solid with an expected yield of 75-85%.

Step 3: Synthesis of 3-Bromo-5-methyl-6-nitro-1H-indazole (Final Product)

Causality: The C3 position of the 1H-indazole ring is electron-rich and thus highly susceptible to electrophilic aromatic substitution.[10][11] The use of elemental bromine in a polar aprotic solvent like N,N-Dimethylformamide (DMF) provides a controlled and highly regioselective method for bromination at this position.[12] The reaction proceeds via the formation of a bromonium ion intermediate which is then deprotonated to restore aromaticity.

Protocol:

• Under a nitrogen atmosphere, dissolve 5-methyl-6-nitro-1H-indazole (Intermediate B, 5.0 g, 28.2 mmol) in DMF (50 mL) in a 250 mL round-bottom flask.

• Cool the solution to 0 °C using an ice-salt bath.

• In a separate dropping funnel, prepare a solution of bromine (1.6 mL, 4.96 g, 31.0 mmol, 1.1 equiv.) in DMF (10 mL).

• Add the bromine solution dropwise to the indazole solution over 20 minutes, maintaining the temperature between 0 and 5 °C. The solution will change color upon addition.

• After the addition is complete, allow the reaction to stir at 0-5 °C for an additional 2 hours.

• Monitor the reaction by TLC until the starting material is consumed.

• Upon completion, quench the reaction by slowly pouring the mixture into 400 mL of ice-cold water containing sodium thiosulfate (2 g) to neutralize any excess bromine.

• A precipitate will form. Stir the slurry for 30 minutes, then collect the solid by vacuum filtration.

• Wash the solid product extensively with water (3 x 75 mL) and then with a small amount of cold ethanol.

• Dry the product under vacuum to yield the final compound, 3-Bromo-5-methyl-6-nitro-1H-indazole.

Expected Outcome: An off-white to pale yellow solid with an expected yield of 90-95%.

Data Summary and Characterization

The identity and purity of the synthesized compounds should be confirmed using standard analytical techniques.

Compound	Molecular Formula	MW ( g/mol )	Appearance	Expected Yield (%)	Key ¹H NMR Signals (δ, ppm, DMSO-d₆)
Intermediate A	C₉H₁₀N₂O₃	194.19	Pale-yellow solid	90-95	~10.2 (s, 1H, NH), ~8.3 (s, 1H, Ar-H), ~7.5 (m, 2H, Ar-H), ~2.5 (s, 3H, Ar-CH₃), ~2.1 (s, 3H, COCH₃)
Intermediate B	C₈H₇N₃O₂	177.16	Yellow crystalline solid	75-85	~13.8 (br s, 1H, NH), ~8.5 (s, 1H, Ar-H), ~8.2 (s, 1H, C3-H), ~7.8 (s, 1H, Ar-H), ~2.5 (s, 3H, CH₃)
Final Product	C₈H₆BrN₃O₂	256.06	Off-white solid	90-95	~14.2 (br s, 1H, NH), ~8.6 (s, 1H, Ar-H), ~8.0 (s, 1H, Ar-H), ~2.6 (s, 3H, CH₃)

• Mass Spectrometry (Final Product): Expect to observe molecular ion peaks corresponding to the bromine isotopes, [M]+ at m/z 255 and [M+2]+ at m/z 257, in an approximate 1:1 ratio.

• Infrared (IR) Spectroscopy (Final Product): Expect characteristic peaks around 3200-3400 cm⁻¹ (N-H stretch), 1520 and 1340 cm⁻¹ (asymmetric and symmetric NO₂ stretch), and in the aromatic region (1600-1450 cm⁻¹).

References

• Process for the preparation of substituted indazoles. (n.d.). Google Patents.

• Paez, J. A., et al. (n.d.). Multitarget drugs as potential therapeutic agents for alzheimer's disease. A new family of 5-substituted indazole derivatives as cholinergic and BACE1 inhibitors. ResearchGate. Retrieved from [Link]

• Wrzeciono, U., et al. (1979). [Azoles. Part 5: On halogen-nitroindazole derivatives and their antibacterial properties (author's transl)]. Pharmazie, 34(1), 20-2. Retrieved from [Link]

• Olender, D., et al. (2009). Synthesis of some N-substituted nitroimidazole derivatives as potential antioxidant and antifungal agents. European Journal of Medicinal Chemistry, 44(2), 645-52. Retrieved from [Link]

• Barlin, G. B. (1986). Preparation and Reactions of Bromo-2-nitro- and Bromo-2-aminoimidazoles. Australian Journal of Chemistry, 39(10), 1803-1809. Retrieved from [Link]

• Davies, R. R. (1955). Indazole Derivatives. Part I. The Synthesis of Various Amino- and Hydroxy-indazoles and Derived Sulphonic Acids. Journal of the Chemical Society, 2412-2421. Retrieved from [Link]

• Samadhiya, P., et al. (n.d.). Synthesis of 4-Thiazolidine Derivatives of 6-Nitroindazole: Pharmaceutical Importance. Retrieved from [Link]

• Synthesis process of 3-bromo-5-nitro-1H-indazole. (n.d.). Google Patents.
• Synthesis method of indazole compound. (n.d.). Google Patents.

• Ultrasound-assisted bromination of indazoles at the C3 position with dibromohydantoin. (n.d.). RSC Publishing. Retrieved from [Link]

• Ultrasound-assisted bromination of indazoles at the C3 position with dibromohydantoin. (2021). National Institutes of Health. Retrieved from [Link]

• Indazole synthesis. (n.d.). Organic Chemistry Portal. Retrieved from [Link]

• Sequential bromination and methylation of 2‐methyl‐5‐nitro‐1H‐imidazole (218). (n.d.). ResearchGate. Retrieved from [Link]

• Indazole – an emerging privileged scaffold: synthesis and its biological significance. (2022). National Institutes of Health. Retrieved from [Link]

• Design, synthesis and evaluation of halogenated phenazine antibacterial prodrugs targeting nitroreductase enzymes for activation. (2022). National Institutes of Health. Retrieved from [Link]

• Study of the Addition Mechanism of 1H-Indazole and Its 4-, 5-, 6-, and 7-Nitro Derivatives to Formaldehyde in Aqueous Hydrochloric Acid Solutions. (2012). National Institutes of Health. Retrieved from [Link]

• Syntheses of 1-Aryl-5-nitro-1H-indazoles and a General One-Pot Route to 1-Aryl-1H-indazoles. (2018). MDPI. Retrieved from [Link]

• Design, synthesis and evaluation of halogenated phenazine antibacterial prodrugs targeting nitroreductase enzymes for activation. (n.d.). RSC Publishing. Retrieved from [Link]

• Preparation method of 4-bromo-5-methyl-1H-indazole. (n.d.). Google Patents.

• New Halogen-Containing Drugs Approved by FDA in 2021: An Overview on Their Syntheses and Pharmaceutical Use. (2022). National Institutes of Health. Retrieved from [Link]

• Syntheses of 1-Aryl-5-nitro-1H-indazoles and a General One-Pot Route to 1-Aryl-1H-indazoles. (2018). National Institutes of Health. Retrieved from [Link]

Sources

• 1. [Azoles. Part 5: On halogen-nitroindazole derivatives and their antibacterial properties (author's transl)] - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Indazole – an emerging privileged scaffold: synthesis and its biological significance - PMC [pmc.ncbi.nlm.nih.gov]
• 3. pharmaexcipients.com [pharmaexcipients.com]
• 4. New Halogen-Containing Drugs Approved by FDA in 2021: An Overview on Their Syntheses and Pharmaceutical Use - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Buy 3-Bromo-2-methyl-6-nitro-2H-indazole | 74209-41-9 [smolecule.com]
• 6. Buy 5-bromo-6-methyl-1H-indazole-3-carbonitrile [smolecule.com]
• 7. US3988347A - Process for the preparation of substituted indazoles - Google Patents [patents.google.com]
• 8. Indazole derivatives: the synthesis of various amino- and hydroxy-indazoles and derived sulphonic acids - Journal of the Chemical Society (Resumed) (RSC Publishing) [pubs.rsc.org]
• 9. 3-Methyl-6-nitroindazole synthesis - chemicalbook [chemicalbook.com]
• 10. Ultrasound-assisted bromination of indazoles at the C3 position with dibromohydantoin - RSC Advances (RSC Publishing) [pubs.rsc.org]
• 11. Ultrasound-assisted bromination of indazoles at the C3 position with dibromohydantoin - PMC [pmc.ncbi.nlm.nih.gov]
• 12. CN103570624A - Synthesis process of 3-bromo-5-nitro-1H-indazole - Google Patents [patents.google.com]

Introduction: The Indazole Scaffold in Modern Drug Discovery

An In-depth Technical Guide to the Chemical Properties and Synthetic Utility of 3-Bromo-6-methyl-5-nitro-1H-indazole

Executive Summary: This guide provides a comprehensive technical overview of 3-Bromo-6-methyl-5-nitro-1H-indazole, a heterocyclic compound of significant interest to medicinal chemists and drug development professionals. While literature specifically detailing this exact molecule is limited, this document synthesizes information from closely related analogues and established principles of indazole chemistry to present its core properties, a plausible synthetic route, its chemical reactivity, and its potential as a strategic building block in the development of pharmacologically active agents. The indazole scaffold is a privileged structure in modern drug discovery, and understanding the interplay of the bromo, methyl, and nitro functional groups is key to unlocking its synthetic potential.

Nitrogen-containing heterocycles are foundational pillars of medicinal chemistry, with the indazole nucleus being a particularly prominent scaffold.[1][2] Comprising a fused benzene and pyrazole ring, the indazole system is a versatile framework found in numerous therapeutic agents, demonstrating a wide spectrum of biological activities including anti-cancer, anti-inflammatory, and anti-HIV properties.[1]

3-Bromo-6-methyl-5-nitro-1H-indazole (CAS No. 1000343-58-7) represents a strategically functionalized member of this class.[3][4] Its structure combines:

• An indazole core , providing a rigid and bioisosterically relevant scaffold.

• A C3-bromine atom , which serves as a versatile synthetic handle for cross-coupling reactions or nucleophilic displacement.[5]

• A C5-nitro group , a powerful electron-withdrawing group that can be chemically reduced to a primary amine—a critical transformation for building complex molecular architectures.[6]

• A C6-methyl group , which can influence solubility, metabolic stability, and binding interactions.

This guide will explore the known and predicted properties of this molecule, propose a logical synthetic pathway, and detail its reactivity, thereby providing researchers with the foundational knowledge to leverage this compound in their synthetic programs.

Core Physicochemical and Spectroscopic Properties

While extensive experimental data for this specific molecule is not widely published, its fundamental properties can be established or reliably predicted based on its structure and data from close analogues.

Property	Value / Description	Source / Rationale
IUPAC Name	3-Bromo-6-methyl-5-nitro-1H-indazole	-
CAS Number	1000343-58-7	[3][4][7][8]
Molecular Formula	C₈H₆BrN₃O₂	[3]
Molecular Weight	256.06 g/mol	Calculated
Appearance	Expected to be a yellow or light brown solid powder.	Based on analogues like 3-Methyl-5-nitro-1H-indazole.[9]
Solubility	Predicted to be soluble in polar aprotic solvents such as DMF, DMSO, and moderately soluble in alcohols and acetone.	General characteristic of functionalized heterocyclic compounds.
Melting Point	Not reported. Analogues like 3-Methyl-6-nitro-1H-indazole melt at 187-188 °C.[6]	-

Predicted Spectroscopic Signature

• ¹H NMR: Expected signals would include a singlet for the C6-methyl group (around 2.5-2.7 ppm), two singlets in the aromatic region for the C4-H and C7-H protons, and a broad singlet for the N1-H proton (typically >10 ppm in DMSO-d₆).

• ¹³C NMR: Aromatic carbons would appear between 110-150 ppm. The signal for the methyl carbon would be upfield (around 15-20 ppm). The C-Br and C-NO₂ signals would be significantly influenced by their respective substituents.

• IR Spectroscopy: Characteristic peaks would include N-H stretching (broad, ~3200-3400 cm⁻¹), aromatic C-H stretching (~3000-3100 cm⁻¹), and strong asymmetric and symmetric stretches for the NO₂ group (~1530 cm⁻¹ and ~1350 cm⁻¹, respectively).

Synthesis and Mechanistic Considerations

Proposed Synthetic Workflow

The C3 position of the 1H-indazole ring is known to be susceptible to deprotonation and subsequent electrophilic attack. The bromination can therefore be achieved using a suitable bromine source in the presence of a base. This approach is supported by patented methods for the bromination of similar indazole systems.[10]

Caption: Proposed synthetic pathway via base-mediated bromination.

Detailed Experimental Protocol: C3-Bromination

This protocol is adapted from established procedures for the C3-halogenation of indazoles.[10] It represents a self-validating system where reaction progress can be monitored by standard techniques like TLC.

Objective: To synthesize 3-Bromo-6-methyl-5-nitro-1H-indazole from 6-methyl-5-nitro-1H-indazole.

Materials:

• 6-methyl-5-nitro-1H-indazole (1.0 eq)

• Potassium hydroxide (KOH) or Potassium Carbonate (K₂CO₃) (1.1 - 1.5 eq)

• Bromine (Br₂) (1.1 eq)

• N,N-Dimethylformamide (DMF), anhydrous

• Dichloromethane (DCM) or Ethyl Acetate (EtOAc)

• Saturated aqueous sodium thiosulfate solution

• Brine

• Anhydrous sodium sulfate or magnesium sulfate

• Silica gel for column chromatography

Procedure:

• Reaction Setup: Under an inert atmosphere (e.g., Nitrogen or Argon), charge a flame-dried round-bottom flask with 6-methyl-5-nitro-1H-indazole and anhydrous DMF. Stir the mixture at room temperature until the solid dissolves.

• Deprotonation: Cool the solution to 0 °C in an ice bath. Add the base (e.g., KOH) portion-wise, ensuring the internal temperature does not rise significantly. Stir the resulting suspension at 0 °C for 30-60 minutes. The formation of the indazolide anion is the critical step, rendering the C3 position highly nucleophilic.

• Bromination: Slowly add a solution of bromine in DMF dropwise to the reaction mixture at 0 °C. The deep red-brown color of bromine should dissipate upon addition.

• Reaction Monitoring: Allow the reaction to stir at 0 °C to room temperature for 1-3 hours. Monitor the consumption of the starting material by Thin Layer Chromatography (TLC).

• Quenching: Upon completion, carefully quench the reaction by pouring it into an ice-cold saturated solution of sodium thiosulfate to neutralize any unreacted bromine.

• Extraction: Transfer the aqueous mixture to a separatory funnel and extract three times with a suitable organic solvent like EtOAc or DCM.

• Washing and Drying: Combine the organic layers and wash sequentially with water and then brine. Dry the organic phase over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

• Purification: The resulting crude solid can be purified by silica gel column chromatography using a hexane/ethyl acetate gradient to yield the pure 3-Bromo-6-methyl-5-nitro-1H-indazole.

Chemical Reactivity and Derivatization Potential

The true value of 3-Bromo-6-methyl-5-nitro-1H-indazole lies in its potential for diverse chemical transformations, making it a powerful intermediate for building molecular complexity.

Caption: Key reactive sites and potential derivatization pathways.

• Reactions at the C3-Bromo Position: The bromine atom is an excellent leaving group, enabling a host of transformations. It is particularly amenable to modern palladium-catalyzed cross-coupling reactions, allowing for the strategic installation of aryl, heteroaryl, alkyl, or alkynyl groups. Furthermore, it can participate in Buchwald-Hartwig amination to form C-N bonds, a common strategy in drug synthesis.

• Reduction of the C5-Nitro Group: The conversion of the nitro group to an amine is one of the most powerful transformations for this scaffold. This is typically achieved with high yield using reagents like tin(II) chloride (SnCl₂) in HCl, or catalytic hydrogenation (H₂ over Pd/C). The resulting 5-amino-3-bromo-6-methyl-1H-indazole is a trifunctional intermediate, poised for further elaboration via amide bond formation, sulfonylation, or diazotization reactions. This reduction is a key step in the synthesis of the multi-targeted tyrosine kinase inhibitor Pazopanib from the related 3-methyl-6-nitro-1H-indazole.[6]

• Functionalization of the N1-Position: The acidic proton on the pyrazole ring can be readily removed by a base, allowing for N-alkylation or N-acylation.[11][12] This modification is often used to block the N-H site, improve solubility, or introduce functionalities that can modulate the biological activity of the final compound.

Applications in Medicinal Chemistry

Given the prevalence of the indazole scaffold in approved drugs and clinical candidates, 3-Bromo-6-methyl-5-nitro-1H-indazole is a highly valuable building block for drug discovery programs, particularly in oncology.

• Kinase Inhibitor Synthesis: Many kinase inhibitors feature a substituted indazole core that occupies the ATP-binding site of the enzyme. The synthetic handles on this molecule allow for the systematic exploration of structure-activity relationships (SAR). For example, the C3 position can be functionalized to target the hinge-binding region of a kinase, while the 5-amino group (post-reduction) can be used to build out into solvent-exposed regions to enhance potency and selectivity.

• Precursor for Privileged Fragments: The transformations described above can generate a library of indazole-based fragments for use in fragment-based drug discovery (FBDD) or for incorporation into larger, more complex molecules. The ability to selectively modify three different positions on the scaffold provides immense synthetic flexibility.

Safety and Handling

While a specific Material Safety Data Sheet (MSDS) for 3-Bromo-6-methyl-5-nitro-1H-indazole is not widely available, hazard information can be inferred from similarly functionalized molecules.

• Potential Hazards: Nitroaromatic and halogenated compounds should be handled with care. Analogues are listed as harmful if swallowed, causing skin irritation, and causing serious eye irritation.[7][8][13]

• Recommended Precautions:

  • Handle in a well-ventilated fume hood.

  • Wear appropriate Personal Protective Equipment (PPE), including safety glasses, a lab coat, and chemical-resistant gloves.

  • Avoid inhalation of dust and contact with skin and eyes.

  • Store in a cool, dry, and tightly sealed container away from incompatible materials.

Conclusion

3-Bromo-6-methyl-5-nitro-1H-indazole is a highly functionalized heterocyclic building block with significant potential for applications in organic synthesis and medicinal chemistry. Although detailed characterization data is sparse in public literature, its chemical behavior can be confidently predicted from established principles. Its three distinct functional groups—a modifiable C3-bromo position, a reducible C5-nitro group, and a reactive N1-H site—provide a powerful platform for the synthesis of complex molecular architectures, particularly for the discovery of novel kinase inhibitors and other targeted therapeutics.

References

• SciSupplies. (n.d.). 3-BROMO-6-METHYL-5-NITRO-1H-INDAZOLE, 95%, 5g. Retrieved from [Link]

• SciSupplies. (n.d.). 3-BROMO-6-METHYL-5-NITRO-1H-INDAZOLE, 95%, 100mg. Retrieved from [Link]

• PubChem. (n.d.). 3-bromo-6-nitro-1H-indazole. Retrieved from [Link]

• Google Patents. (n.d.). CN103570624A - Synthesis process of 3-bromo-5-nitro-1H-indazole.

• Elguero, J., et al. (2022). Study of the Addition Mechanism of 1H-Indazole and Its 4-, 5-, 6-, and 7-Nitro Derivatives to Formaldehyde in Aqueous Hydrochloric Acid Solutions. The Journal of Organic Chemistry. Also available at: [Link]

• National Center for Biotechnology Information. (2018). Syntheses of 1-Aryl-5-nitro-1H-indazoles and a General One-Pot Route to 1-Aryl-1H-indazoles. Molecules. Retrieved from [Link]

• IndiaMART. (n.d.). 3-Methyl-6-Nitro-1h-Indazole6494-19-5. Retrieved from [Link]

• National Center for Biotechnology Information. (2021). Recent Advances in Indazole-Containing Derivatives: Synthesis and Biological Perspectives. Molecules. Retrieved from [Link]

• ResearchGate. (2017). 1-(3-Bromo-6-nitro-1H-indazol-1-yl)ethan-1-one. Retrieved from [Link]

• PubChem. (n.d.). 3-Methyl-6-nitro-1H-indazole. Retrieved from [Link]

• Organic Chemistry Portal. (n.d.). Indazole synthesis. Retrieved from [Link]

• SpectraBase. (n.d.). 3-Bromo-5-nitro-1-phenyl-1H-indazol. Retrieved from [Link]

• National Center for Biotechnology Information. (2022). Indazole – an emerging privileged scaffold: synthesis and its biological significance. RSC Advances. Retrieved from [Link]

• Giraud, F., Anizon, F., & Moreau, P. (n.d.). C3-INDAZOLE FUNCTIONALIZATION: A REVIEW. Institute of Chemistry of Clermont-Ferrand. Retrieved from [Link]

Sources

• 1. Recent Advances in Indazole-Containing Derivatives: Synthesis and Biological Perspectives - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Indazole – an emerging privileged scaffold: synthesis and its biological significance - PMC [pmc.ncbi.nlm.nih.gov]
• 3. echemi.com [echemi.com]
• 4. 1000343-58-7|3-Bromo-6-methyl-5-nitro-1H-indazole|BLD Pharm [bldpharm.com]
• 5. CAS 74209-25-9: 3-Bromo-1-methyl-5-nitro-1H-indazole [cymitquimica.com]
• 6. pdf.benchchem.com [pdf.benchchem.com]
• 7. 3-BROMO-6-METHYL-5-NITRO-1H-INDAZOLE, 95%, 5g [scisupplies.eu]
• 8. 3-BROMO-6-METHYL-5-NITRO-1H-INDAZOLE, 95%, 100mg [scisupplies.eu]
• 9. Syntheses of 1-Aryl-5-nitro-1H-indazoles and a General One-Pot Route to 1-Aryl-1H-indazoles - PMC [pmc.ncbi.nlm.nih.gov]
• 10. CN103570624A - Synthesis process of 3-bromo-5-nitro-1H-indazole - Google Patents [patents.google.com]
• 11. 1H-INDAZOLE, 3-BROMO-1-METHYL-7-NITRO- synthesis - chemicalbook [chemicalbook.com]
• 12. researchgate.net [researchgate.net]
• 13. 3-Methyl-6-nitro-1H-indazole | C8H7N3O2 | CID 10921054 - PubChem [pubchem.ncbi.nlm.nih.gov]

Navigating the Spectroscopic Landscape of 3-Bromo-5-methyl-6-nitro-1H-indazole: A Technical Guide

For Immediate Release

This technical guide offers an in-depth exploration of the spectroscopic characteristics of 3-Bromo-5-methyl-6-nitro-1H-indazole, a compound of interest for researchers, scientists, and professionals in drug development. Due to the limited availability of direct experimental data for this specific molecule, this document adopts a predictive and comparative approach, grounded in established spectroscopic principles and data from structurally related analogues. By examining the expected spectral features, this guide aims to provide a robust framework for the identification, characterization, and quality control of this and similar indazole derivatives.

Introduction to 3-Bromo-5-methyl-6-nitro-1H-indazole

3-Bromo-5-methyl-6-nitro-1H-indazole belongs to the indazole class of heterocyclic compounds, which are prominent scaffolds in medicinal chemistry due to their diverse biological activities. The specific substitution pattern of a bromine atom at the 3-position, a methyl group at the 5-position, and a nitro group at the 6-position suggests its potential as an intermediate in the synthesis of complex pharmaceutical agents. A thorough understanding of its spectroscopic properties is paramount for confirming its identity and purity.

This guide will delve into the predicted ¹H NMR, ¹³C NMR, Mass Spectrometry (MS), and Infrared (IR) spectroscopy data for 3-Bromo-5-methyl-6-nitro-1H-indazole. These predictions are informed by the analysis of closely related compounds, providing a scientifically grounded estimation of its spectral behavior.

Molecular Structure and Proposed Synthesis

The structural integrity of a sample is the foundation of any reliable research. The molecular structure of 3-Bromo-5-methyl-6-nitro-1H-indazole is depicted below.

Caption: Molecular Structure of 3-Bromo-5-methyl-6-nitro-1H-indazole.

Caption: Proposed Synthetic Workflow for 3-Bromo-5-methyl-6-nitro-1H-indazole.

Predicted Spectroscopic Data

The following sections detail the predicted spectroscopic data for 3-Bromo-5-methyl-6-nitro-1H-indazole. These predictions are based on the analysis of substituent effects and comparison with experimental data from similar molecules.

¹H Nuclear Magnetic Resonance (NMR) Spectroscopy

The ¹H NMR spectrum is expected to show distinct signals for the aromatic protons, the N-H proton, and the methyl group protons. The electron-withdrawing nature of the nitro group and the bromine atom will significantly influence the chemical shifts of the aromatic protons.

Table 1: Predicted ¹H NMR Chemical Shifts and Comparison with Related Compounds

Proton	Predicted Chemical Shift (ppm) for 3-Bromo-5-methyl-6-nitro-1H-indazole	Experimental Chemical Shift (ppm) for 4-Bromo-5-methyl-1H-indazole[1]
H-4	~ 8.2 - 8.4 (s)	-
H-7	~ 7.8 - 8.0 (s)	7.34 - 7.36 (d)
N-H	~ 13.0 - 14.0 (br s)	Not reported
CH₃	~ 2.6 - 2.8 (s)	2.50 (s)

Rationale behind Predictions:

• H-4: The proton at the 4-position is expected to be significantly deshielded due to the anisotropic effect of the adjacent nitro group and the overall electron-poor nature of the aromatic ring, resulting in a downfield singlet.

• H-7: The proton at the 7-position will also be in an electron-deficient environment, appearing as a downfield singlet.

• N-H: The indazole N-H proton typically appears as a broad singlet at a very downfield chemical shift, which can be highly dependent on the solvent and concentration.

• CH₃: The methyl protons will appear as a singlet in the typical range for an aromatic methyl group.

¹³C Nuclear Magnetic Resonance (NMR) Spectroscopy

The ¹³C NMR spectrum will provide information about the carbon framework of the molecule. The chemical shifts of the aromatic carbons will be influenced by the attached substituents.

Table 2: Predicted ¹³C NMR Chemical Shifts

Carbon	Predicted Chemical Shift (ppm)
C-3	~ 120 - 125
C-3a	~ 140 - 145
C-4	~ 115 - 120
C-5	~ 135 - 140
C-6	~ 145 - 150
C-7	~ 110 - 115
C-7a	~ 140 - 145
CH₃	~ 20 - 25

Rationale behind Predictions:

• C-3: The carbon bearing the bromine atom will be shifted downfield compared to an unsubstituted carbon, but its exact position can vary.

• C-5 and C-6: The carbons attached to the methyl and nitro groups, respectively, will be significantly influenced by these substituents. The nitro-substituted carbon (C-6) is expected to be the most downfield aromatic carbon.

• Other Aromatic Carbons: The remaining aromatic carbons will have chemical shifts determined by the combined electronic effects of all substituents.

Mass Spectrometry (MS)

Mass spectrometry is a crucial technique for determining the molecular weight and elemental composition of a compound. For 3-Bromo-5-methyl-6-nitro-1H-indazole, the mass spectrum is expected to show a characteristic isotopic pattern for the molecular ion due to the presence of bromine (⁷⁹Br and ⁸¹Br isotopes in an approximate 1:1 ratio).

Predicted Molecular Ion:

• [M]⁺: m/z ~255

• [M+2]⁺: m/z ~257

The fragmentation pattern in Electron Ionization (EI) mass spectrometry is predicted to involve the loss of the nitro group, the bromine atom, and other small neutral molecules.

Caption: Predicted Mass Spectrometry Fragmentation Pathway of 3-Bromo-5-methyl-6-nitro-1H-indazole.

Infrared (IR) Spectroscopy

The IR spectrum will show characteristic absorption bands for the functional groups present in the molecule.

Table 3: Predicted IR Absorption Bands

Functional Group	Predicted Wavenumber (cm⁻¹)
N-H Stretch	3100 - 3300 (broad)
C-H Stretch (aromatic)	3000 - 3100
C-H Stretch (aliphatic)	2850 - 3000
N-O Stretch (nitro, asymmetric)	1500 - 1550
N-O Stretch (nitro, symmetric)	1330 - 1370
C=C Stretch (aromatic)	1450 - 1600
C-N Stretch	1250 - 1350
C-Br Stretch	500 - 650

Rationale behind Predictions:

• N-H and C-H Stretches: These are expected in their typical regions.

• Nitro Group Stretches: The strong asymmetric and symmetric stretches of the nitro group are highly characteristic and are expected in their respective ranges.

• Aromatic and C-Br Stretches: The C=C stretches of the aromatic ring and the C-Br stretch will also be present.

Experimental Protocols: A Self-Validating System

To ensure the trustworthiness of any future experimental data, rigorous and well-documented protocols are essential. Below are generalized, step-by-step methodologies for the key spectroscopic experiments.

NMR Spectroscopy Protocol

• Sample Preparation: Accurately weigh approximately 5-10 mg of the sample and dissolve it in a suitable deuterated solvent (e.g., DMSO-d₆, CDCl₃) in an NMR tube.

• Instrument Setup: Use a high-field NMR spectrometer (e.g., 400 MHz or higher). Tune and shim the instrument to ensure optimal resolution and sensitivity.

• ¹H NMR Acquisition: Acquire a standard one-dimensional ¹H NMR spectrum. Integrate the signals to determine the relative number of protons and analyze the multiplicities (singlet, doublet, etc.) to infer coupling information.

• ¹³C NMR Acquisition: Acquire a proton-decoupled ¹³C NMR spectrum. This will provide a single peak for each unique carbon atom.

• Data Processing: Process the raw data using appropriate software. This includes Fourier transformation, phase correction, and baseline correction. Reference the spectra to the residual solvent peak.

Mass Spectrometry Protocol (EI)

• Sample Preparation: Prepare a dilute solution of the sample in a volatile solvent (e.g., methanol, dichloromethane).

• Instrument Setup: Use a mass spectrometer equipped with an electron ionization (EI) source. Calibrate the instrument using a known standard.

• Sample Introduction: Introduce the sample into the ion source via a direct insertion probe or through a gas chromatograph (GC-MS).

• Data Acquisition: Acquire the mass spectrum over a suitable mass range (e.g., m/z 50-500).

• Data Analysis: Identify the molecular ion peak and its isotopic pattern. Analyze the fragmentation pattern to gain structural information.

IR Spectroscopy Protocol (ATR)

• Sample Preparation: Place a small amount of the solid sample directly onto the crystal of an Attenuated Total Reflectance (ATR) accessory.

• Instrument Setup: Use a Fourier Transform Infrared (FTIR) spectrometer. Collect a background spectrum of the empty ATR crystal.

• Data Acquisition: Collect the sample spectrum. Typically, 16-32 scans are co-added to improve the signal-to-noise ratio.

• Data Processing: The software will automatically ratio the sample spectrum to the background spectrum to produce the final absorbance or transmittance spectrum.

• Data Analysis: Identify the characteristic absorption bands and assign them to the corresponding functional groups.

Conclusion

This technical guide provides a comprehensive predicted spectroscopic profile of 3-Bromo-5-methyl-6-nitro-1H-indazole. By leveraging a comparative analysis with related compounds and adhering to fundamental spectroscopic principles, this document serves as a valuable resource for researchers in the synthesis, identification, and application of this and similar indazole derivatives. The provided experimental workflows emphasize the importance of rigorous, self-validating systems in generating reliable and trustworthy scientific data. As research into novel indazole-based compounds continues, this foundational spectroscopic information will be instrumental in advancing the field of drug discovery and development.

References

• Google Patents. (n.d.). CN103570624A - Synthesis process of 3-bromo-5-nitro-1H-indazole.
• Google Patents. (n.d.). CN112321510A - Preparation method of 4-bromo-5-methyl-1H-indazole.

• National Center for Biotechnology Information. (n.d.). PubChem Compound Summary for CID 640613, 3-bromo-6-nitro-1H-indazole. Retrieved from [Link]

• Claramunt, R. M., et al. (2012). Study of the Addition Mechanism of 1H-Indazole and Its 4-, 5-, 6-, and 7-Nitro Derivatives to Formaldehyde in Aqueous Hydrochloric Acid Solutions. The Journal of Organic Chemistry, 77(10), 4567–4576. [Link]

• El Brahmi, N., et al. (2011). 3-Bromo-6-nitro-1-(prop-2-ynyl)-1H-indazole. Acta Crystallographica Section E: Structure Reports Online, 67(12), o3260. [Link]

• Elguero, J., et al. (1982). 13C NMR of indazoles. Magnetic Resonance in Chemistry, 20(4), 177-184. [Link]

Sources

• 1. CN112321510A - Preparation method of 4-bromo-5-methyl-1H-indazole - Google Patents [patents.google.com]

"3-Bromo-5-methyl-6-nitro-1H-indazole CAS number"

An In-Depth Technical Guide to 3-Bromo-6-methyl-5-nitro-1H-indazole for Advanced Research

This technical guide provides a comprehensive overview of 3-Bromo-6-methyl-5-nitro-1H-indazole, a heterocyclic building block with significant potential in medicinal chemistry and drug development. This document is intended for researchers, scientists, and professionals in the field, offering in-depth information on its chemical identity, synthesis, applications, and safety protocols.

Core Chemical Identity and Nomenclature

A point of clarification is essential at the outset. While the query specified "3-Bromo-5-methyl-6-nitro-1H-indazole," a thorough review of chemical literature and commercial availability indicates that the more extensively documented and accessible isomer is 3-Bromo-6-methyl-5-nitro-1H-indazole . This guide will, therefore, focus on this latter compound. The existence of "3-Bromo-5-methyl-6-nitro-1-trityl-1H-indazole" (CAS No. 1695537-77-9) suggests that the requested substitution pattern is synthetically accessible, but the unprotected parent compound is not commonly available.

The core subject of this guide is identified as:

• Chemical Name: 3-Bromo-6-methyl-5-nitro-1H-indazole

• CAS Number: 1000343-58-7[1][2]

• Molecular Formula: C₈H₆BrN₃O₂

The indazole ring system, a fusion of benzene and pyrazole rings, is recognized as a "privileged scaffold" in medicinal chemistry due to its presence in numerous biologically active compounds.[3][4]

Physicochemical and Spectroscopic Profile

The structural and electronic properties of 3-Bromo-6-methyl-5-nitro-1H-indazole dictate its reactivity and potential biological interactions. A summary of its key properties is presented below.

Property	Value	Source(s)
CAS Number	1000343-58-7	[1][2]
Molecular Formula	C₈H₆BrN₃O₂	[1]
Molecular Weight	256.06 g/mol
Appearance	Solid powder
Purity	Typically ≥95%	[2]

Spectroscopic Characteristics:

• ¹H NMR: The proton NMR spectrum is expected to show distinct signals for the aromatic protons on the indazole ring and a singlet for the methyl group. The chemical shifts will be influenced by the electron-withdrawing effects of the nitro and bromo substituents.

• ¹³C NMR: The carbon spectrum will display signals corresponding to the eight carbon atoms in the molecule. The carbon atom attached to the bromine (C3) and those in proximity to the nitro group will be shifted downfield.

• Mass Spectrometry: The mass spectrum will show a characteristic isotopic pattern for the molecular ion peak due to the presence of a bromine atom (⁷⁹Br and ⁸¹Br in approximately a 1:1 ratio).

Synthesis and Mechanistic Rationale

Synthetic Workflow Overview

Caption: Proposed synthetic pathway for 3-Bromo-6-methyl-5-nitro-1H-indazole.

Step-by-Step Experimental Protocol

Step 1: Synthesis of 6-Methyl-5-nitro-1H-indazole

This procedure is adapted from established methods for synthesizing substituted nitroindazoles.

• Dissolution: In a three-necked round-bottom flask equipped with a mechanical stirrer and a thermometer, dissolve 2,4-dimethyl-5-nitroaniline in glacial acetic acid.

• Cooling: Cool the solution to 0-5 °C in an ice-salt bath.

• Diazotization: Slowly add a chilled aqueous solution of sodium nitrite (NaNO₂) dropwise, ensuring the temperature remains below 5 °C.

  • Causality Explanation: Diazotization of the primary aromatic amine is an exothermic reaction. Low temperature is critical to prevent the decomposition of the unstable diazonium salt intermediate and to minimize side reactions.

• Cyclization: After the addition is complete, allow the reaction mixture to stir at low temperature for an additional 30 minutes, then let it warm to room temperature and stir for several hours or until TLC analysis indicates the consumption of the starting material. The diazonium salt undergoes in-situ intramolecular cyclization to form the indazole ring.

• Work-up: Pour the reaction mixture into ice water to precipitate the crude product. Filter the solid, wash thoroughly with water to remove acid residues, and dry under vacuum. The product can be further purified by recrystallization.

Step 2: Bromination of 6-Methyl-5-nitro-1H-indazole

This step involves the regioselective electrophilic bromination of the indazole core.

• Dissolution: Dissolve the 6-methyl-5-nitro-1H-indazole from Step 1 in a suitable solvent such as glacial acetic acid or a chlorinated solvent.

• Bromine Addition: Slowly add a solution of bromine (Br₂) in the same solvent to the reaction mixture at room temperature.

  • Causality Explanation: The C3 position of the 1H-indazole ring is electron-rich and thus most susceptible to electrophilic attack. The reaction proceeds via a standard electrophilic aromatic substitution mechanism. Acetic acid serves as a polar protic solvent that can facilitate the polarization of the Br-Br bond.

• Reaction Monitoring: Stir the mixture at room temperature until the reaction is complete, as monitored by TLC.

• Quenching and Work-up: Quench the excess bromine by adding an aqueous solution of sodium thiosulfate. Dilute the mixture with water and extract the product with a suitable organic solvent (e.g., ethyl acetate). Wash the organic layer with saturated sodium bicarbonate solution and brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure to yield the crude 3-Bromo-6-methyl-5-nitro-1H-indazole.

• Purification: The final product can be purified by column chromatography on silica gel or by recrystallization.

Applications in Drug Discovery and Medicinal Chemistry

The true value of 3-Bromo-6-methyl-5-nitro-1H-indazole lies in its potential as a versatile intermediate for the synthesis of complex, biologically active molecules. The indazole scaffold is a cornerstone in many approved drugs, particularly in oncology.[5]

Role as a Pharmaceutical Building Block

Substituted indazoles are key components of several tyrosine kinase inhibitors, which are a class of targeted cancer therapies. For example, the anti-cancer drug Pazopanib features a dimethyl-indazole core. The precursor, 3-methyl-6-nitro-1H-indazole, is a known starting material in some synthetic routes to Pazopanib.[6][7][8][9] The title compound, 3-Bromo-6-methyl-5-nitro-1H-indazole, represents a highly functionalized analog that offers multiple points for chemical modification.

Synthetic Derivatization Potential

The functional groups on 3-Bromo-6-methyl-5-nitro-1H-indazole serve as valuable synthetic handles for building molecular diversity.

Caption: Potential synthetic modifications of the 3-Bromo-6-methyl-5-nitro-1H-indazole scaffold.

• C3-Position (Bromo Group): The bromine atom is an excellent leaving group for various palladium-catalyzed cross-coupling reactions (e.g., Suzuki, Stille, Sonogashira, Buchwald-Hartwig). This allows for the introduction of a wide range of aryl, heteroaryl, alkyl, or amino substituents, enabling the exploration of structure-activity relationships (SAR).

• C5-Position (Nitro Group): The nitro group can be readily reduced to a primary amine (-NH₂). This amine is a key functional group for forming amide or sulfonamide bonds, which are prevalent in many drug molecules. This allows for the coupling of various side chains to the indazole core.

• N1-Position (NH): The nitrogen at the 1-position can be alkylated or arylated to further modify the molecule's properties, such as solubility, lipophilicity, and metabolic stability.

The combination of these reactive sites makes 3-Bromo-6-methyl-5-nitro-1H-indazole a powerful platform for generating libraries of novel compounds for high-throughput screening in drug discovery programs targeting cancer, inflammation, and infectious diseases.[10][11]

Safety, Handling, and Storage

As with any laboratory chemical, proper safety precautions must be observed when handling 3-Bromo-6-methyl-5-nitro-1H-indazole.

Hazard Identification

Based on available data for this compound, the following hazard statements apply:

• H302: Harmful if swallowed.[2]

• H315: Causes skin irritation.[2]

• H319: Causes serious eye irritation.[2]

• H335: May cause respiratory irritation.[2]

Recommended Precautions and PPE

• Engineering Controls: Handle only in a well-ventilated area, preferably within a certified chemical fume hood.

• Personal Protective Equipment (PPE):

  • Eye/Face Protection: Wear chemical safety goggles or a face shield.

  • Skin Protection: Wear impervious gloves (e.g., nitrile) and a lab coat.

  • Respiratory Protection: If dust is generated, use a NIOSH-approved respirator with a particulate filter.

• Hygiene Measures: Do not eat, drink, or smoke when using this product. Wash hands thoroughly after handling.

Storage

• Store in a tightly closed container in a cool, dry, and well-ventilated place.

• Keep away from incompatible materials such as strong oxidizing agents.

Conclusion

3-Bromo-6-methyl-5-nitro-1H-indazole is a highly functionalized heterocyclic compound with considerable strategic value for synthetic and medicinal chemists. While clarification of its nomenclature is important, its potential as a versatile building block is clear. Its multiple reactive sites—the C3-bromo group for cross-coupling, the C5-nitro group for reduction and amidation, and the N1-H for substitution—provide a robust platform for the design and synthesis of novel small molecules. Its structural relation to key intermediates in the synthesis of approved drugs like Pazopanib underscores its relevance in the ongoing search for new and effective therapeutic agents. This guide provides the foundational knowledge for researchers to safely handle, synthesize, and strategically employ this compound in advanced drug discovery and development programs.

References

• Der Pharma Chemica. Synthesis and molecular docking studies of new substituted indazole derivatives for anti-breast cancer activity. Available from: [Link]

• SciSupplies. 3-BROMO-6-METHYL-5-NITRO-1H-INDAZOLE, 95%, 100mg. Available from: [Link]

• PMC - PubMed Central. Recent Advances in Indazole-Containing Derivatives: Synthesis and Biological Perspectives. Available from: [Link]

• Oriental Journal of Chemistry. Novel Substituted Indazoles towards Potential Antimicrobial Agents. Available from: [Link]

• Google Patents. CN103570624A - Synthesis process of 3-bromo-5-nitro-1H-indazole.

• Research & Reviews: Journal of Chemistry. Review on Synthetic Approaches and Reported Polymorphs for Pazopanib Hydrochloride (Votrient), an Anticancer Drug. Available from: [Link]

• ResearchGate. Approaches for preparing compound 5 from 3-methyl-6-nitro-1H-indazole (6). Available from: [Link]

• PubChem. 3-bromo-6-nitro-1H-indazole. Available from: [Link]

• Google Patents. WO2021162647A1 - A novel process for preparation of pazopanib hydrochloride.

• MDPI. An Alternative Method for Synthesizing N,2,3-Trimethyl-2H-indazol-6-amine as a Key Component in the Preparation of Pazopanib. Available from: [Link]

• Organic Syntheses. 5-nitroindazole. Available from: [Link]

• NIH. Indazole – an emerging privileged scaffold: synthesis and its biological significance. Available from: [Link]

Sources

• 1. 3-bromo-6-nitro-1H-indazole | C7H4BrN3O2 | CID 640613 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. echemi.com [echemi.com]
• 3. pdf.benchchem.com [pdf.benchchem.com]
• 4. pdf.benchchem.com [pdf.benchchem.com]
• 5. Study of the Addition Mechanism of 1H-Indazole and Its 4-, 5-, 6-, and 7-Nitro Derivatives to Formaldehyde in Aqueous Hydrochloric Acid Solutions - PMC [pmc.ncbi.nlm.nih.gov]
• 6. rroij.com [rroij.com]
• 7. researchgate.net [researchgate.net]
• 8. WO2021162647A1 - A novel process for preparation of pazopanib hydrochloride - Google Patents [patents.google.com]
• 9. mdpi.com [mdpi.com]
• 10. pdf.benchchem.com [pdf.benchchem.com]
• 11. Indazole – an emerging privileged scaffold: synthesis and its biological significance - PMC [pmc.ncbi.nlm.nih.gov]

An In-Depth Technical Guide to the Crystal Structure of 3-Bromo-5-methyl-6-nitro-1H-indazole

For Researchers, Scientists, and Drug Development Professionals

Abstract

Indazole derivatives are a cornerstone in medicinal chemistry, forming the structural core of numerous therapeutic agents. The precise three-dimensional arrangement of atoms within these molecules, as determined by X-ray crystallography, is paramount for understanding their structure-activity relationships (SAR) and for rational drug design. This guide provides a comprehensive technical overview of the experimental and computational workflow for determining the crystal structure of 3-Bromo-5-methyl-6-nitro-1H-indazole. While a published crystal structure for this specific molecule is not currently available in open literature, this document outlines a robust, field-proven methodology for its synthesis, crystallization, and structural elucidation, drawing upon established protocols for closely related analogues.

Introduction: The Significance of the Indazole Scaffold

The indazole ring system is a privileged scaffold in drug discovery, renowned for its versatile biological activities.[1] Modifications to the indazole core, such as the introduction of halogen atoms and nitro groups, can significantly modulate a compound's physicochemical properties, including its lipophilicity, metabolic stability, and target-binding affinity. The title compound, 3-Bromo-5-methyl-6-nitro-1H-indazole, is a synthetically accessible derivative with potential applications as an intermediate in the synthesis of more complex bioactive molecules, such as kinase inhibitors.[2][3] A definitive crystal structure would provide invaluable insights into its molecular geometry, intermolecular interactions, and solid-state packing, all of which are critical for its application in drug development.

Synthesis and Crystallization: A Proposed Protocol

The synthesis of 3-Bromo-5-methyl-6-nitro-1H-indazole can be approached through the bromination of a suitable precursor. The following protocol is adapted from established methods for the synthesis of similar nitro-indazole derivatives.[4]

Experimental Protocol: Synthesis

• Starting Material: Begin with 5-methyl-6-nitro-1H-indazole as the precursor.

• Dissolution: In a three-necked flask under a nitrogen atmosphere, dissolve the 5-methyl-6-nitro-1H-indazole in N,N-dimethylformamide (DMF).[4]

• Cooling: Cool the reaction mixture to a temperature between -5°C and 0°C using an ice-salt bath.

• Bromination: Slowly add a solution of bromine in DMF dropwise to the cooled reaction mixture while maintaining the temperature.[4]

• Reaction Monitoring: Monitor the progress of the reaction by thin-layer chromatography (TLC).

• Work-up: Upon completion, quench the reaction with a saturated aqueous solution of sodium thiosulfate. Extract the product with ethyl acetate, wash the organic layer with brine, dry over anhydrous magnesium sulfate, and concentrate under reduced pressure.

• Purification: Purify the crude product by column chromatography on silica gel to yield the desired 3-Bromo-5-methyl-6-nitro-1H-indazole.

Experimental Protocol: Crystallization

The growth of single crystals suitable for X-ray diffraction is a critical step. The following methods are proposed based on techniques successful for analogous compounds.[5]

• Solvent Selection: Screen a variety of solvents (e.g., ethanol, methanol, ethyl acetate, acetone, and mixtures thereof) to determine the optimal solvent system for recrystallization. The ideal solvent will dissolve the compound when heated and allow for the slow formation of crystals upon cooling.

• Slow Evaporation: Prepare a saturated solution of the purified compound in a suitable solvent in a loosely covered vial. Allow the solvent to evaporate slowly at room temperature over several days.

• Vapor Diffusion: In a sealed container, place a vial containing a solution of the compound in a volatile solvent (e.g., dichloromethane). In the same container, place a larger volume of a less volatile solvent in which the compound is less soluble (e.g., hexane). The slow diffusion of the anti-solvent vapor into the solution of the compound can induce crystallization.

• Slow Cooling: Prepare a saturated solution of the compound in a suitable solvent at an elevated temperature. Slowly cool the solution to room temperature, and then transfer it to a refrigerator or freezer to promote crystal growth.

Crystal Structure Elucidation: A Methodological Workflow

The determination of the crystal structure of 3-Bromo-5-methyl-6-nitro-1H-indazole would involve single-crystal X-ray diffraction. The workflow for this process is outlined below.

Diagram: Workflow for Crystal Structure Determination

Caption: A generalized workflow for the determination of a small molecule crystal structure.

Step-by-Step Methodology

• Crystal Mounting: A suitable single crystal of 3-Bromo-5-methyl-6-nitro-1H-indazole is selected under a microscope and mounted on a goniometer head.

• Data Collection: The crystal is placed in a stream of cold nitrogen gas (typically 100 K) to minimize thermal vibrations. X-ray diffraction data are collected using a diffractometer equipped with a suitable X-ray source (e.g., Mo Kα radiation) and a detector.[5][6]

• Data Reduction: The raw diffraction data are processed to integrate the reflection intensities and apply corrections for factors such as Lorentz and polarization effects, and absorption.[6]

• Structure Solution: The crystal system and space group are determined from the diffraction pattern. The initial atomic positions are determined using direct methods or Patterson methods.

• Structure Refinement: The atomic coordinates and displacement parameters are refined using full-matrix least-squares on F².[5] Hydrogen atoms are typically placed in calculated positions and refined using a riding model.

• Validation: The final structural model is validated using software such as checkCIF to ensure its quality and consistency with crystallographic standards.

Anticipated Crystallographic Data and Molecular Geometry

Based on the crystal structures of similar compounds, such as 3-chloro-1-methyl-5-nitro-1H-indazole, we can anticipate the key crystallographic parameters for 3-Bromo-5-methyl-6-nitro-1H-indazole.[5][7]

Table: Predicted Crystallographic Data

Parameter	Expected Value
Chemical Formula	C₈H₆BrN₃O₂
Formula Weight	256.06 g/mol
Crystal System	Monoclinic or Orthorhombic
Space Group	P2₁/c or similar centrosymmetric space group
a (Å)	3 - 15
b (Å)	7 - 15
c (Å)	15 - 20
β (°)	90 - 105 (for monoclinic)
V (ų)	800 - 2100
Z	4 or 8
Temperature (K)	100 - 296
Radiation	Mo Kα (λ = 0.71073 Å)
R-factor	< 0.05
wR-factor	< 0.15

The indazole ring system is expected to be essentially planar.[5][6] The nitro group may be slightly twisted out of the plane of the indazole ring. The crystal packing is likely to be influenced by a combination of intermolecular interactions, including π-π stacking of the aromatic rings and potential weak hydrogen bonds involving the indazole N-H and the nitro group oxygen atoms.

Conclusion

The determination of the crystal structure of 3-Bromo-5-methyl-6-nitro-1H-indazole is a crucial step in characterizing this compound for its potential use in drug discovery and development. This guide has outlined a comprehensive and scientifically rigorous approach to its synthesis, crystallization, and structural elucidation. The resulting crystal structure would provide definitive information on its three-dimensional geometry and intermolecular interactions, thereby enabling more informed and targeted drug design efforts.

References

• National Center for Biotechnology Information. PubChem Compound Summary for CID 640613, 3-bromo-6-nitro-1H-indazole. [Link]

• El Bakri, Y., El Brahmi, N., El Ammari, L., et al. 3-Bromo-6-nitro-1-(prop-2-ynyl)-1H-indazole. Acta Crystallographica Section E: Structure Reports Online. 2011;67(Pt 12):o3260. [Link]

• Google Patents. CN103570624A - Synthesis process of 3-bromo-5-nitro-1H-indazole.

• Organic Chemistry Portal. Indazole synthesis. [Link]

• Shaikh, A., Khan, S., Channar, P. A., et al. Indazole – an emerging privileged scaffold: synthesis and its biological significance. RSC Advances. 2022;12(45):29281-29302. [Link]

• National Center for Biotechnology Information. PubChem Compound Summary for CID 10921054, 3-Methyl-6-nitro-1H-indazole. [Link]

• Abdelahi, M. M., El Bakri, Y., Minnih, M. S., et al. 1-(3-Bromo-6-nitro-1H-indazol-1-yl)ethan-1-one. IUCrData. 2017;2(5):x170660. [Link]

• Touzani, R., El Ammari, L., El Bali, B., et al. Crystal structure of 3-chloro-1-methyl-5-nitro-1H-indazole. Acta Crystallographica Section E: Structure Reports Online. 2011;67(Pt 3):o622. [Link]

• The Cambridge Crystallographic Data Centre (CCDC). The Largest Curated Crystal Structure Database. [Link]

• National Center for Biotechnology Information. PubChem Compound Summary for CID 27274687, 5-Bromo-6-nitro-1H-indazole. [Link]

• Sadeek, S. A., Al-Majid, A. M., Barakat, A., et al. The crystal structure of 2-bromo-2-(5-bromo-2-methyl-4-nitro-1H-imidazol-1-yl)-1-phenylethanone, C12H9Br2N3O3. Zeitschrift für Kristallographie - New Crystal Structures. 2025;230(2):231-233. [Link]

• The Cambridge Crystallographic Data Centre (CCDC). Access Structures. [Link]

• The Cambridge Crystallographic Data Centre (CCDC). Structural Chemistry Data, Software, and Insights. [Link]

• Semantic Scholar. Crystal structure of 3-chloro-1-methyl-5-nitro-1H-indazole. [Link]

• National Center for Biotechnology Information. PubChem Compound Summary for CID 71681986, 6-bromo-5-nitro-1H-indazole. [Link]

Sources

• 1. Indazole – an emerging privileged scaffold: synthesis and its biological significance - PMC [pmc.ncbi.nlm.nih.gov]
• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. 3-Methyl-6-nitroindazole CAS#: 6494-19-5 [m.chemicalbook.com]
• 4. CN103570624A - Synthesis process of 3-bromo-5-nitro-1H-indazole - Google Patents [patents.google.com]
• 5. Crystal structure of 3-chloro-1-methyl-5-nitro-1H-indazole - PMC [pmc.ncbi.nlm.nih.gov]
• 6. 3-Bromo-6-nitro-1-(prop-2-yn­yl)-1H-indazole - PMC [pmc.ncbi.nlm.nih.gov]
• 7. semanticscholar.org [semanticscholar.org]

"physical characteristics of 3-Bromo-5-methyl-6-nitro-1H-indazole"

An In-depth Technical Guide to the Physical Characteristics of 3-Bromo-5-methyl-6-nitro-1H-indazole

Abstract

This guide provides a comprehensive overview of the physical and structural characteristics of 3-Bromo-5-methyl-6-nitro-1H-indazole. As a substituted nitroindazole, this compound belongs to a class of heterocyclic molecules with significant interest in medicinal chemistry and materials science. Accurate characterization[1][2][3][4] of its physical properties is a prerequisite for its application in synthesis, drug design, and quality control. This document outlines its key physicochemical properties and details the standard experimental methodologies required for their validation.

Chemical Identity and Structural Elucidation

The foundational step in characterizing any chemical entity is to confirm its identity and structure. 3-Bromo-5-methyl-6-nitro-1H-indazole is a poly-substituted aromatic heterocycle. Its core structure, indazole, is fused to a benzene ring, with bromine, methyl, and nitro functional groups imparting specific chemical and physical properties.

Table 1: Core Chemical[5] Identifiers

Property	Value	Source
IUPAC Name	3-Bromo-5-methyl-6-nitro-1H-indazole	N/A
Molecular Formula	C₈H₆BrN₃O₂	Calculated
Molecular Weight	256.06 g/mol	Calculated

| Chemical Structure | | N/A |

Physicochemical Properties

The physical state, solubility, and melting point are critical parameters for handling, purification, and formulation of a compound. While specific experimental data for 3-Bromo-5-methyl-6-nitro-1H-indazole is sparse, we can infer expected properties from closely related analogues and define the methods for their precise determination.

Table 2: Summary of Physical Properties

Property	Expected Characteristic / Value	Rationale & Significance
Appearance	Pale yellow to yellow-orange solid/powder	The nitroaromatic and indazole core structures typically result in crystalline solids with color. For example, 5-Nitroindazole is a yellow powder.
Melting Point	E[6]xpected to be a sharp, defined range >200°C	The rigid, planar structure with polar nitro and bromo groups allows for strong intermolecular forces, leading to a high melting point. A sharp melting range is a key indicator of purity. The related 3-Bromo-4-nitro-1H-indazole melts at 207-210°C.

| Solubility | Insoluble in water; Soluble in polar aprotic organic solvents (e.g., DMSO, DMF). | The molecule has significant nonpolar surface area from the fused rings, predicting poor aqueous solubility. However, the polar nitro [7]group and hydrogen-bonding capability of the N-H group suggest solubility in solvents like DMSO and DMF, which are common for NMR and reaction chemistry. |

Spectroscopic[9] Profile: The Molecular Fingerprint

Spectroscopic analysis provides an unambiguous confirmation of the molecular structure. For a novel or specialized compound like 3-Bromo-5-methyl-6-nitro-1H-indazole, a combination of NMR, IR, and Mass Spectrometry is essential for full characterization.

Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR spectroscopy is the most powerful tool for elucidating the precise arrangement of atoms in a molecule. The electron-withdrawing nature of the nitro group and the bromine atom, along with the electron-donating methyl group, will create a distinct and predictable pattern of chemical shifts in both ¹H and ¹³C NMR spectra.

• ¹H NMR Insights: The aromatic region will show distinct signals for the protons on the benzene ring. The proton at C4 will likely be a singlet, and the proton at C7 will also be a singlet. The N-H proton of the indazole ring will typically appear as a broad singlet at a downfield chemical shift. The methyl group protons will appear as a sharp singlet in the aliphatic region (~2.5 ppm).

• ¹³C NMR Insights: The spectrum will show eight distinct carbon signals. The carbon atom (C6) attached to the nitro group is expected to be significantly downfield due to the strong deshielding effect. Similarly, the carbon (C3[8]) attached to the bromine will also be shifted. The methyl carbon will appear far upfield.

Fourier-Transform Infrared (FTIR) Spectroscopy

FTIR spectroscopy is used to identify the functional groups present in a molecule by measuring the absorption of infrared radiation.

• Expected Key Absorptions:

  • N-H Stretch: A broad peak is expected in the range of 3100-3500 cm⁻¹ corresponding to the N-H bond of the indazole ring.

  • C-H Stretch (Aromatic/Aliphatic): Signals just above 3000 cm⁻¹ (aromatic C-H) and just below 3000 cm⁻¹ (methyl C-H) are anticipated.

  • N-O Stretch (Nitro Group): Two strong, characteristic peaks are the hallmark of a nitro group. The asymmetric stretch appears around 1550-1475 cm⁻¹, and the symmetric stretch appears around 1360-1290 cm⁻¹. These peaks are a definit[9]ive indicator of the nitro functionality.

  • C=C and C=N Stretch: Absorptions in the 1400-1600 cm⁻¹ region correspond to the aromatic ring and indazole core vibrations.

Mass Spectrometry (MS)

Mass spectrometry provides the exact molecular weight and offers structural clues based on fragmentation patterns.

• Molecular Ion Peak (M⁺): Electron Impact (EI) mass spectrometry is suitable for this small, stable molecule. A key feature will be the[10] isotopic pattern of the molecular ion peak. Due to the natural abundance of bromine isotopes (⁷⁹Br and ⁸¹Br in an approximate 1:1 ratio), the mass spectrum will exhibit two molecular ion peaks of nearly equal intensity, one at m/z = 255 and another at m/z = 257, corresponding to [M]⁺ and [M+2]⁺ respectively. This pattern is a definit[11][12]ive confirmation of the presence of a single bromine atom.

• Fragmentation: Common fragmentation pathways for nitroaromatic compounds involve the loss of NO₂ (a loss of 46 mass units) or NO (a loss of 30 mass units).

Experimental Me[15]thodologies & Workflows

To ensure scientific integrity, the physical properties described above must be determined through robust, validated experimental protocols.

Characterization Workflow

The logical flow for characterizing a new batch or sample of 3-Bromo-5-methyl-6-nitro-1H-indazole follows a standard procedure from basic property determination to detailed structural confirmation.

Caption: Logical workflow for the comprehensive physical and structural characterization.

Protocol: Melting Point Determination

• Sample Preparation: Finely crush a small amount (1-2 mg) of the crystalline solid into a powder.

• Capillary Loading: Tap the open end of a capillary tube into the powder to pack a small amount (2-3 mm height) into the sealed end.

• Apparatus Setup: Place the loaded capillary into a calibrated melting point apparatus (e.g., a Mel-Temp).

• Measurement:

  • Heat rapidly to about 20°C below the expected melting point.

  • Decrease the heating rate to 1-2°C per minute to ensure thermal equilibrium.

  • Record the temperature at which the first drop of liquid appears (T₁).

  • Record the temperature at which the entire sample has melted (T₂).

  • The melting range is reported as T₁ - T₂.

Protocol: FTIR Spectroscopy via KBr Pellet Method

Causality: The KBr pellet method is a standard technique for obtaining high-quality infrared spectra of solid samples. The sample is dispersed i[13][14]n a matrix that is transparent to infrared radiation, eliminating solvent interference and allowing for clear identification of the compound's vibrational modes.

• Sample Preparation: Weigh approximately 1-2 mg of the compound and 100-200 mg of dry, spectroscopy-grade KBr powder.

• Grinding: Thoroughly grind the mixture in a clean agate mortar and pestle until a fine, homogeneous powder is obtained. This minimizes scattering of IR radiation.

• Pellet Formation: Transfer the powder to a pellet press die. Apply pressure (typically 7-10 tons) for several minutes using a hydraulic press to form a transparent or translucent pellet.

• Analysis: Place the KBr pellet in the sample holder of the FTIR spectrometer and acquire the spectrum, typically over a range of 4000-400 cm⁻¹.

Protocol: Sam[18]ple Preparation for NMR Spectroscopy

Causality: Proper sample preparation is critical for obtaining high-resolution NMR spectra. The choice of solvent is paramount; it must fully dissolve the analyte without containing signals that overlap with key sample resonances. Deuterated solvents are used to avoid a large, interfering solvent signal in ¹H NMR.

• Solvent Selection: Based on solubility tests, select an appropriate deuterated solvent (e.g., DMSO-d₆).

• Sample Weighing: Accurately weigh 5-10 mg of the compound directly into a clean, dry NMR tube.

• Dissolution: Add approximately 0.6-0.7 mL of the deuterated solvent to the NMR tube.

• Homogenization: Cap the tube and gently invert or vortex until the sample is completely dissolved. A brief sonication may be used if necessary.

• Analysis: Insert the NMR tube into the spectrometer spinner and place it in the magnet for analysis.

Safety and Handling

Substituted nitroaromatic and halogenated compounds require careful handling. Based on data for related compounds, 3-Bromo-5-methyl-6-nitro-1H-indazole should be treated as a hazardous substance.

• Hazards: Expected to be harmful if swallowed, in contact with skin, or if inhaled. May cause skin and seriou[15]s eye irritation.

• Precautions: Handle in a well-ventilated area or chemical fume hood. Wear appropriate personal protective equipment (PPE), including safety goggles, gloves, and a lab coat. Avoid generating dust.

Conclusion

This technical guide establishes the foundational physical characteristics of 3-Bromo-5-methyl-6-nitro-1H-indazole. Through a systematic application of standard analytical methodologies—including melting point determination, solubility screening, and comprehensive spectroscopic analysis (NMR, FTIR, MS)—a complete and verifiable profile of this compound can be established. The provided protocols serve as a robust framework for researchers to ensure the quality, identity, and purity of this important chemical intermediate, thereby underpinning its reliable use in further research and development applications.

References

• PubChem. 3-bromo-6-nitro-1H-indazole. National Center for Biotechnology Information. Available from: [Link]

• PubChem. 7-Nitroindazole. National Center for Biotechnology Information. Available from: [Link]

• PubChem. 5-Nitroindazole. National Center for Biotechnology Information. Available from: [Link]

• Pharmaffiliates. 3-Methyl-6-nitroindazole. Available from: [Link]

• Google Patents. CN103570624A - Synthesis process of 3-bromo-5-nitro-1H-indazole.

• Alonso, D., et al. (2001). Synthesis and biological properties of new 5-nitroindazole derivatives. Il Farmaco, 56(8), 577-584. Available from: [Link]

• Michigan State University Department of Chemistry. Mass Spectrometry. Available from: [Link]

• University of Massachusetts Amherst. Radicals and Mass Spectrometry. Available from: [Link]

• University of California, Davis. IR Spectroscopy Tutorial: Nitro Groups. Available from: [Link]

• Shimadzu. KBr Pellet Method. Available from: [Link]

• Bruker. How to make a KBr pellet | FT-IR Spectroscopy. YouTube. Available from: [Link]

• A B Enterprises. 3-Methyl-6-Nitro-1h-Indazole6494-19-5. IndiaMART. Available from: [Link]

• Fengchen Group Co., Ltd. 3-Bromo-4-nitro-1H-indazole. Available from: [Link]

• Bitesize Bio. Ionization Methods in Mass Spec: Making Molecules Fly. Available from: [Link]

• ResearchGate. Tandem mass spectrometry of organic nitro and halogen compounds: Competition between losses of molecules and of radicals. Available from: [Link]

• ResearchGate. Mass spectrometry of halogen-containing organic compounds. Available from: [Link]

• Ramasami, P., et al. (2015). Structural Characteristics and Reactivity Relationships of Nitroaromatic and Nitramine Explosives – A Review of Our Computational Chemistry and Spectroscopic Research. Molecules, 20(8), 13695-13735. Available from: [Link]

• Ramalingam, S., et al. (2010). FTIR and FTRaman spectra, assignments, ab initio HF and DFT analysis of 4-nitrotoluene. Spectrochimica Acta Part A: Molecular and Biomolecular Spectroscopy, 75(4), 1308-1314. Available from: [Link]

• Elguero, J., et al. (2022). Study of the Addition Mechanism of 1H-Indazole and Its 4-, 5-, 6-, and 7-Nitro Derivatives to Formaldehyde in Aqueous Hydrochloric Acid Solutions. The Journal of Organic Chemistry, 87(9), 5969-5980. Available from: [Link]

• Elguero, J., et al. (1976). 13C NMR of indazoles. Journal of Magnetic Resonance, 23(2), 207-213. Available from: [Link]

• Chilin, A., et al. (2020). Synthesis, Characterization, Antimicrobial Activity and Molecular Modeling Studies of Novel Indazole-Benzimidazole Hybrids. Molecules, 25(23), 5727. Available from: [Link]

• PubMed. Synthesis and Biological Properties of New 5-nitroindazole Derivatives. Available from: [Link]

Sources

• 1. researchgate.net [researchgate.net]
• 2. CN103570624A - Synthesis process of 3-bromo-5-nitro-1H-indazole - Google Patents [patents.google.com]
• 3. Synthesis, Characterization, Antimicrobial Activity and Molecular Modeling Studies of Novel Indazole-Benzimidazole Hybrids - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Synthesis and biological properties of new 5-nitroindazole derivatives - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. 3-bromo-6-nitro-1H-indazole | C7H4BrN3O2 | CID 640613 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 6. 5-Nitroindazole | C7H5N3O2 | CID 21501 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 7. datasheets.scbt.com [datasheets.scbt.com]
• 8. pdf.benchchem.com [pdf.benchchem.com]
• 9. orgchemboulder.com [orgchemboulder.com]
• 10. bitesizebio.com [bitesizebio.com]
• 11. scholar.ulethbridge.ca [scholar.ulethbridge.ca]
• 12. researchgate.net [researchgate.net]
• 13. shimadzu.com [shimadzu.com]
• 14. m.youtube.com [m.youtube.com]
• 15. 1000343-58-7|3-Bromo-6-methyl-5-nitro-1H-indazole|BLD Pharm [bldpharm.com]

A Technical Guide to the Solubility of 3-Bromo-5-methyl-6-nitro-1H-indazole in Organic Solvents

An In-depth Guide for Researchers, Scientists, and Drug Development Professionals

Abstract

The solubility of an active pharmaceutical ingredient (API) or intermediate is a critical physicochemical parameter that dictates its behavior in various stages of drug development, from synthesis and purification to formulation and bioavailability. This technical guide provides a comprehensive framework for understanding and determining the solubility of 3-Bromo-5-methyl-6-nitro-1H-indazole, a substituted indazole derivative of interest in medicinal chemistry. Due to the absence of specific published solubility data for this exact molecule, this document outlines a predictive analysis based on its chemical structure, proposes a strategic selection of organic solvents, and details a robust experimental protocol for accurate solubility determination. The methodologies described herein are grounded in established pharmacopeial standards, ensuring scientific integrity and reproducibility for research, development, and quality control applications.

Introduction: The Critical Role of Solubility

Indazole derivatives are a prominent class of heterocyclic compounds that form the core of numerous pharmacologically active agents.[1] The specific compound, 3-Bromo-5-methyl-6-nitro-1H-indazole, serves as a potential intermediate in complex organic syntheses, where its solubility characteristics are paramount. Understanding its solubility in various organic solvents is essential for:

• Reaction Kinetics: Ensuring the compound remains in solution to participate effectively in chemical reactions.

• Purification: Selecting appropriate solvents for crystallization to isolate the compound with high purity.

• Formulation: For APIs, solubility directly impacts dissolution rate and bioavailability, making it a key factor in drug product development.[2]

• Analytical Method Development: Choosing suitable diluents for chromatographic analysis like HPLC.

This guide provides the scientific rationale and a practical, field-proven methodology to characterize the solubility profile of this molecule.

Physicochemical Profile and Solubility Prediction

A molecule's solubility is governed by its structural and electronic properties.[2] By dissecting the structure of 3-Bromo-5-methyl-6-nitro-1H-indazole, we can make expert predictions about its behavior in different solvent classes.

Molecular Structure: C₈H₆BrN₃O₂

• Indazole Core: A bicyclic aromatic system containing two nitrogen atoms. The N-H group can act as a hydrogen bond donor, while the pyrazole nitrogen can act as a hydrogen bond acceptor. This core contributes to both moderate polarity and hydrophobicity.

• Nitro Group (-NO₂): A strongly polar, electron-withdrawing group. It significantly increases the molecule's polarity and can act as a hydrogen bond acceptor. This feature suggests that polar solvents will be more effective than non-polar ones.[3]

• Bromo Group (-Br): An electronegative but hydrophobic substituent. It increases the molecular weight and the overall lipophilicity of the molecule, which may counteract the polarity of the nitro group to some extent.

• Methyl Group (-CH₃): A small, non-polar, lipophilic group that slightly increases the hydrophobic character.

Predicted Solubility Behavior: Based on this analysis, the molecule possesses a mixed polar-hydrophobic character. The strong polarity of the nitro group is the dominant feature, suggesting poor solubility in non-polar solvents like hexanes and heptane. Conversely, its solubility is expected to be significantly higher in polar organic solvents. Polar aprotic solvents, such as Dimethylformamide (DMF) and Dimethyl Sulfoxide (DMSO), are predicted to be excellent solvents due to their ability to engage in strong dipole-dipole interactions. Polar protic solvents like alcohols (methanol, ethanol) should also be effective, capable of hydrogen bonding with the indazole ring and the nitro group.

This predictive approach is supported by data on analogous compounds. For instance, 3-Methyl-6-nitroindazole shows its highest solubility in DMF and is only slightly soluble in methanol and chloroform.[4][5]

Solvent Selection Strategy

A systematic approach to solvent screening is crucial. The following solvents are recommended for an initial solubility assessment, covering a range of polarities and functionalities.

Solvent Class	Recommended Solvents	Rationale for Selection
Polar Aprotic	Dimethylformamide (DMF)	High polarity, excellent H-bond acceptor. Often shows high solubility for similar nitroaromatic compounds.[4][6]
Dimethyl Sulfoxide (DMSO)	Strong dissolving power for a wide range of organic molecules, including heterocyclic compounds.[7]
Acetonitrile (ACN)	Medium polarity, common solvent in reversed-phase HPLC, making it relevant for analytical applications.
Acetone	Good general-purpose polar aprotic solvent.
Tetrahydrofuran (THF)	Lower polarity than DMF/DMSO, useful for understanding behavior in ether-type solvents.
Polar Protic	Methanol (MeOH)	Smallest alcohol, highly polar, capable of H-bonding as both donor and acceptor.
Ethanol (EtOH)	Slightly less polar than methanol, widely used in pharmaceutical processing.
Isopropanol (IPA)	Lower polarity than EtOH, provides data on the effect of increasing alkyl chain length.
Chlorinated	Dichloromethane (DCM)	Apolar solvent with good dissolving power for many organic compounds.
Chloroform	Similar to DCM; data on related compounds shows slight solubility.[4]
Ester	Ethyl Acetate (EtOAc)	Medium polarity, common solvent for extraction and chromatography.
Non-Polar	Toluene	Aromatic solvent, may interact favorably with the indazole ring.
Heptane / Hexane	Aliphatic hydrocarbon, expected to show very low solubility, serving as a baseline for non-polar interactions.

Experimental Methodology for Solubility Determination

To ensure accuracy and reproducibility, the Equilibrium Shake-Flask Method is the gold standard for determining thermodynamic solubility.[8][9] This protocol is a self-validating system as it measures solubility once the solution has reached a state of equilibrium.

4.1 Materials and Equipment

• 3-Bromo-5-methyl-6-nitro-1H-indazole (solid, verified purity)

• Selected organic solvents (HPLC grade or higher)

• Analytical balance (±0.01 mg precision)

• Glass vials (e.g., 4 mL or 8 mL) with PTFE-lined screw caps

• Orbital shaker or rotator with temperature control (e.g., set to 25 °C ± 1 °C)

• Syringe filters (0.22 µm or 0.45 µm, PTFE or other solvent-compatible material)

• Volumetric flasks and pipettes for dilutions

• High-Performance Liquid Chromatography (HPLC) system with a UV detector[10]

4.2 Protocol: Equilibrium Solubility Determination

• Preparation: Add an excess amount of solid 3-Bromo-5-methyl-6-nitro-1H-indazole to a pre-weighed glass vial. The key is to ensure that undissolved solid remains visible throughout the experiment, confirming saturation.[11] A starting amount of ~10-20 mg per 2 mL of solvent is typically sufficient.

• Solvent Addition: Accurately add a known volume (e.g., 2.0 mL) of the selected organic solvent to the vial.

• Equilibration: Tightly cap the vials and place them on an orbital shaker set to a constant temperature (e.g., 25 °C). Agitate the vials for a predetermined period, typically 24 to 48 hours, to ensure equilibrium is reached.[11][12] A preliminary time-point study (e.g., sampling at 4, 8, 24, and 48 hours) can be performed to confirm the time required to reach a stable concentration plateau.[13]

• Phase Separation: After equilibration, allow the vials to stand undisturbed for a short period to let the excess solid settle. Carefully draw the supernatant into a syringe.

• Filtration: Immediately filter the supernatant through a solvent-compatible syringe filter (e.g., 0.22 µm PTFE) into a clean vial. This step is critical to remove all undissolved solid particles.[11]

• Dilution: Accurately dilute a known volume of the clear filtrate with a suitable solvent (often the mobile phase of the HPLC method) to bring the concentration within the calibrated range of the analytical method.

• Quantification: Analyze the diluted sample using a validated, stability-indicating HPLC-UV method to determine the concentration of the dissolved compound.[8][14]

4.3 Diagram of Experimental Workflow

The following diagram illustrates the logical flow of the shake-flask solubility determination protocol.

Figure 1: Experimental workflow for the shake-flask solubility method.

Data Presentation and Interpretation

Solubility data should be recorded in a clear, quantitative format to allow for easy comparison across different solvents. The results should be expressed in common units such as mg/mL and mol/L.

Table 1: Template for Solubility Data of 3-Bromo-5-methyl-6-nitro-1H-indazole at 25 °C

Solvent	Classification	Solubility (mg/mL)	Solubility (mol/L)
-- Polar Aprotic --
Dimethylformamide (DMF)
Dimethyl Sulfoxide (DMSO)
Acetonitrile (ACN)
Acetone
-- Polar Protic --
Methanol
Ethanol
-- Other --
Dichloromethane
Ethyl Acetate
Toluene
Heptane

Factors Influencing Solubility

Several factors can influence the measured solubility, and controlling them is key to obtaining reliable data.

• Temperature: The dissolution of most solid compounds is an endothermic process. Therefore, the solubility of 3-Bromo-5-methyl-6-nitro-1H-indazole is expected to increase with rising temperature. This has been experimentally confirmed for the related compound 3-Methyl-6-nitroindazole.[4][6] All experiments should be conducted at a controlled, specified temperature.

• Polymorphism: Different crystalline forms (polymorphs) of a compound can exhibit different solubilities. It is crucial to characterize the solid form used in the experiment and to confirm that the form does not change during the equilibration period.

• Purity of Compound and Solvent: Impurities can either increase or decrease the apparent solubility of a compound. Using highly pure starting materials is essential for accurate thermodynamic solubility measurement.

Conclusion

While specific experimental data for 3-Bromo-5-methyl-6-nitro-1H-indazole is not publicly available, a robust scientific framework can be used to predict and determine its solubility profile. The molecular structure, dominated by the polar nitro group but balanced by hydrophobic bromo and methyl substituents, suggests the highest solubility will be achieved in polar aprotic solvents like DMF and DMSO. The shake-flask method coupled with HPLC-UV analysis provides a reliable and universally accepted protocol for generating precise, quantitative solubility data. This information is invaluable for guiding process chemistry, enabling efficient purification, and informing formulation development for this and other related indazole derivatives.

References

• Apley, M., et al. (2017). Determination of Thermodynamic Solubility of Active Pharmaceutical Ingredients for Veterinary Species: A New USP General Chapter. Dissolution Technologies, 24(1), 36-43. Retrieved from [Link]

• Quora. (2017). How do you perform the shake flask method to determine solubility?. Retrieved from [Link]

• BioAssay Systems. (n.d.). Shake Flask Solubility Services. Retrieved from [Link]

• Kjell, D. P., et al. (2023). Physics-Based Solubility Prediction for Organic Molecules. Chemical Reviews. Retrieved from [Link]

• PubChem. (n.d.). 3-bromo-6-nitro-1H-indazole. National Center for Biotechnology Information. Retrieved from [Link]

• Improved Pharma. (2021). Solubility and Dissolution with HPLC or UV-Vis Detection. Retrieved from [Link]

• World Health Organization. (2006). Annex 4: Proposal to waive in vivo bioequivalence requirements for WHO Model List of Essential Medicines immediate-release, solid oral dosage forms. WHO Technical Report Series, No. 937. Retrieved from [Link]

• Semantic Scholar. (n.d.). Prediction of pH-Dependent Aqueous Solubility of Druglike Molecules. Retrieved from [Link]

• Bevan, C. D., & Lloyd, R. S. (2000). A High-Throughput Screening Method for the Determination of Aqueous Drug Solubility Using Laser Nephelometry in Microtiter Plates. Analytical Chemistry, 72(8), 1781-1787. Retrieved from [Link]

• ResearchGate. (2023). How to measure solubility for drugs in oils/emulsions?. Retrieved from [Link]

• ResearchGate. (n.d.). Prediction of drug solubility from structure. Retrieved from [Link]

• World Health Organization. (2018). Protocol to Conduct Equilibrium Solubility Experiments for the Purpose of Biopharmaceutics Classification System-Based Classification of Active Pharmaceutical Ingredients. Retrieved from [Link]

• Avdeef, A., et al. (2022). Mechanistically transparent models for predicting aqueous solubility of rigid, slightly flexible, and very flexible drugs (MW<2000). PMC. Retrieved from [Link]

• ChemBK. (n.d.). 3-methyl-6-nitro-3H-indazole. Retrieved from [Link]

• LookChem. (n.d.). 3-Bromo-4-nitro-1H-indazole CAS 74209-17-9, Medicine Grade, Best Price. Retrieved from [Link]

• USP-NF. (2016). <1236> Solubility Measurements. Retrieved from [Link]

• Lund University Publications. (n.d.). Methods for measurement of solubility and dissolution rate of sparingly soluble drugs. Retrieved from [Link]

• PubChem. (n.d.). 3-Methyl-6-nitro-1H-indazole. National Center for Biotechnology Information. Retrieved from [Link]

• International Journal of Pharmaceutical Sciences and Research. (2024). Comparative Study of UV And HPLC Methods for Estimation of Drug. Retrieved from [Link]

• LCGC International. (2020). How It Works: UV Detection for HPLC. Retrieved from [Link]

• Solubility of Things. (n.d.). 1-Bromo-2-nitrobenzene. Retrieved from [Link]

• Journal of Chemical and Pharmaceutical Research. (2016). Recent Progress in Chemistry and Biology of Indazole and its Derivatives: A Brief Review. Retrieved from [Link]

• Giraud, F., Anizon, F., & Moreau, P. (2020). C3-INDAZOLE FUNCTIONALIZATION: A REVIEW. Institute of Chemistry of Clermont-Ferrand. Retrieved from [Link]

• Google Patents. (n.d.). CN112321510A - Preparation method of 4-bromo-5-methyl-1H-indazole.

• Manas Petro Chem. (n.d.). 5 Bromo 3- Fluoro 1h-indazole Manufacturer, Supplier from Mumbai. Retrieved from [Link]

Sources

• 1. Recent Progress in Chemistry and Biology of Indazole and its Derivatives: A Brief Review [austinpublishinggroup.com]
• 2. pubs.acs.org [pubs.acs.org]
• 3. solubilityofthings.com [solubilityofthings.com]
• 4. 3-Methyl-6-nitroindazole CAS#: 6494-19-5 [m.chemicalbook.com]
• 5. chembk.com [chembk.com]
• 6. 3-Methyl-6-nitroindazole | 6494-19-5 [chemicalbook.com]
• 7. enamine.net [enamine.net]
• 8. dissolutiontech.com [dissolutiontech.com]
• 9. who.int [who.int]
• 10. improvedpharma.com [improvedpharma.com]
• 11. quora.com [quora.com]
• 12. Shake-Flask Solubility Assay - Enamine [enamine.net]
• 13. d142khf7ia35oz.cloudfront.net [d142khf7ia35oz.cloudfront.net]
• 14. researchgate.net [researchgate.net]

A Comprehensive Technical Guide to the Physicochemical and Analytical Characterization of 3-Bromo-5-methyl-6-nitro-1H-indazole

Introduction to a Key Synthetic Building Block

The indazole scaffold is a privileged bicyclic heteroaromatic system that forms the core of numerous pharmacologically active compounds. Its unique electronic properties and ability to participate in various hydrogen bonding interactions make it a cornerstone in modern medicinal chemistry and drug development. Within this important class of molecules, substituted indazoles serve as critical intermediates for synthesizing complex molecular targets.

3-Bromo-5-methyl-6-nitro-1H-indazole is a highly functionalized heterocyclic building block of significant interest to researchers and process chemists. The strategic placement of its substituents—a bromine atom at the 3-position, a methyl group at the 5-position, and a nitro group at the 6-position—provides multiple reaction handles for further chemical elaboration. The bromine is amenable to cross-coupling reactions, while the nitro group can be reduced to an amine, opening pathways to a diverse array of derivatives. This guide offers an in-depth analysis of its fundamental physicochemical properties, with a primary focus on the precise determination of its molecular weight, and outlines robust analytical methodologies for its characterization and quality control, ensuring its suitability for downstream applications in pharmaceutical research and development. The compound is a known intermediate in the synthesis of multi-targeted tyrosine kinase inhibitors, such as Pazopanib, highlighting its industrial relevance[1].

Core Physicochemical Properties

The identity and purity of a synthetic intermediate are paramount for the success of subsequent synthetic steps and the quality of the final active pharmaceutical ingredient. The table below summarizes the core physicochemical properties of 3-Bromo-5-methyl-6-nitro-1H-indazole.

Property	Value	Method of Determination / Source
IUPAC Name	3-Bromo-5-methyl-6-nitro-1H-indazole	Nomenclature
Molecular Formula	C₈H₆BrN₃O₂	Elemental Analysis / Mass Spectrometry
Average Molecular Weight	256.06 g/mol	Calculation
Monoisotopic Mass	254.9643 Da	High-Resolution Mass Spectrometry
CAS Number	Not available (Isomer specific)	Registry Database
Appearance	Expected to be a solid powder	Physical Observation of related compounds[1]

Elucidation of Molecular Weight

Understanding the molecular weight is the first and most critical step in confirming the identity of a chemical compound. It is essential to distinguish between two key values:

• Average Molecular Weight (or Molar Mass): This value is calculated using the weighted average of the natural abundances of all isotopes for each element in the formula. It is the value used for stoichiometric calculations in the laboratory (e.g., preparing solutions of a specific molarity).

  • Calculation for C₈H₆BrN₃O₂:

    • Carbon (C): 8 x 12.011 u = 96.088 u

    • Hydrogen (H): 6 x 1.008 u = 6.048 u

    • Bromine (Br): 1 x 79.904 u = 79.904 u

    • Nitrogen (N): 3 x 14.007 u = 42.021 u

    • Oxygen (O): 2 x 15.999 u = 31.998 u

    • Total Average Molecular Weight = 256.059 g/mol

• Monoisotopic Mass: This value is calculated using the mass of the most abundant isotope of each element (e.g., ¹²C, ¹H, ⁷⁹Br, ¹⁴N, ¹⁶O). This is the value that is directly measured by high-resolution mass spectrometry (HRMS) and is crucial for unambiguous formula determination. For 3-Bromo-5-nitro-6-methyl (1H)indazole, a closely related isomer, the exact mass is 254.964 Da[2].

Analytical Characterization and Quality Control

Beyond the theoretical molecular weight, a multi-faceted analytical approach is required to confirm the structure, purity, and stability of 3-Bromo-5-methyl-6-nitro-1H-indazole. This ensures batch-to-batch consistency and prevents the introduction of impurities into a synthetic sequence.

Mass Spectrometry for Definitive Molecular Weight Confirmation

Mass Spectrometry (MS) is the definitive technique for determining the molecular weight of a compound. Electrospray Ionization (ESI) is a soft ionization technique well-suited for polar molecules like functionalized indazoles.

• Causality of Method Choice: ESI-MS is chosen because it typically generates intact molecular ions (or pseudo-molecular ions) with minimal fragmentation, providing a clear reading of the parent mass.

• Expected Observations: In positive ion mode, the primary species observed would be the protonated molecule, [M+H]⁺, at m/z 255.9722 and 257.9702. A key confirmatory feature is the presence of a characteristic isotopic pattern for bromine. Due to the nearly equal natural abundance of its two stable isotopes, ⁷⁹Br (~50.7%) and ⁸¹Br (~49.3%), the mass spectrum will exhibit two major peaks of almost equal intensity separated by approximately 2 m/z units. This "A+2" peak is an unmistakable signature for a monobrominated compound and provides a high degree of confidence in the elemental composition.

Chromatographic Purity Assessment by High-Performance Liquid Chromatography (HPLC)

HPLC is the gold standard for assessing the purity of non-volatile organic compounds in the pharmaceutical industry. It separates the target compound from impurities, allowing for accurate quantification.

• Trustworthiness through System Suitability: Before any sample analysis, a system suitability test must be performed by injecting a standard solution multiple times. Key parameters like retention time reproducibility (RSD < 1%), peak area reproducibility (RSD < 2%), and theoretical plates (>2000) must be met to ensure the chromatographic system is performing correctly and the resulting data is valid.

Experimental Protocol: Reversed-Phase HPLC for Purity Analysis

• Instrumentation: HPLC system with UV-Vis detector.

• Column: C18 stationary phase (e.g., 4.6 mm x 150 mm, 5 µm particle size). A C18 column is selected for its versatility and strong retention of moderately polar aromatic compounds like nitroindazoles.

• Mobile Phase A: 0.1% Formic Acid in Water. The acidifier improves peak shape and ensures consistent ionization for potential MS coupling.

• Mobile Phase B: 0.1% Formic Acid in Acetonitrile.

• Gradient Elution:

  • 0-2 min: 10% B

  • 2-15 min: Ramp linearly from 10% to 90% B

  • 15-18 min: Hold at 90% B

  • 18-19 min: Return to 10% B

  • 19-25 min: Equilibrate at 10% B

• Flow Rate: 1.0 mL/min.

• Column Temperature: 30 °C. Temperature control prevents fluctuations in retention time.

• Detection Wavelength: 254 nm. This wavelength is commonly used for aromatic compounds containing chromophores like the nitro group.

• Injection Volume: 10 µL.

• Sample Preparation: Accurately weigh ~1 mg of the compound and dissolve in 1 mL of Acetonitrile or DMF to create a 1 mg/mL stock solution. Further dilute as necessary.

• Analysis: The purity is determined by calculating the area percentage of the main peak relative to the total area of all observed peaks.

Workflow for Compound Verification and Release

The following diagram illustrates a standard, self-validating workflow for the characterization and release of a critical synthetic intermediate like 3-Bromo-5-methyl-6-nitro-1H-indazole in a research or drug development setting.

Caption: Logical workflow for the verification of a synthetic intermediate.

Safety and Handling Precautions

• Potential Hazards: Based on analogous compounds, this substance should be treated as harmful if swallowed, in contact with skin, or if inhaled[3][4]. It may cause skin and serious eye irritation[5][6]. Nitroaromatic compounds should always be handled with care.

• Personal Protective Equipment (PPE): Always wear appropriate PPE, including a laboratory coat, safety glasses with side shields, and chemical-resistant gloves (e.g., nitrile).

• Handling: Handle the material in a well-ventilated area, preferably within a chemical fume hood, to minimize inhalation exposure[7]. Avoid generating dust[7][8].

• Storage: Store in a tightly sealed container in a cool, dry place away from strong oxidizing agents and incompatible materials[7][8].

Conclusion

The molecular weight of 3-Bromo-5-methyl-6-nitro-1H-indazole has been definitively established as 256.06 g/mol (average mass) with a monoisotopic mass of 254.9643 Da. However, the identity and utility of this valuable synthetic intermediate can only be assured through a rigorous and multi-pronged analytical approach. The combination of mass spectrometry to confirm molecular weight and the characteristic bromine isotope pattern, alongside HPLC for quantitative purity analysis, forms a robust quality control strategy. Adherence to these analytical principles and safety protocols is essential for researchers and drug development professionals to ensure the reliability of their scientific outcomes.

References

• Google Patents. (n.d.). Synthesis process of 3-bromo-5-nitro-1H-indazole.

• PubChem. (n.d.). 3-Methyl-6-nitro-1H-indazole. National Center for Biotechnology Information. Retrieved from [Link]

• Liskon Biological. (2025). Quality Control and Synthesis Method of 3-Methyl-6-nitro-1H-indazole. Retrieved from [Link]

• Thermo Fisher Scientific. (2011). 6-Bromo-1H-indazole - SAFETY DATA SHEET. Retrieved from a publicly available version of the SDS.

• Al-Sanea, M. M., et al. (2022). Synthesis, Characterization, Antimicrobial Activity and Molecular Modeling Studies of Novel Indazole-Benzimidazole Hybrids. Molecules, 27(15), 4987. Retrieved from [Link]

• Alarcón, S. H., et al. (2022). Study of the Addition Mechanism of 1H-Indazole and Its 4-, 5-, 6-, and 7-Nitro Derivatives to Formaldehyde in Aqueous Hydrochloric Acid Solutions. The Journal of Organic Chemistry, 87(9), 5659–5670. Retrieved from [Link]

• Macsen Labs. (n.d.). 5-Nitroindazole. Retrieved from [Link]

• Apollo Scientific. (2023). 3-Methyl-6-nitro-1h-indazole Safety Data Sheet. Retrieved from a publicly available version of the SDS.
• Google Patents. (n.d.). Preparation method of 4-bromo-5-methyl-1H-indazole.
• ChemicalBook. (n.d.). 3-Methyl-6-nitroindazole synthesis. Retrieved from a publicly available synthesis procedure.

• Alarcón, S. H., et al. (2022). Study of the Addition Mechanism of 1H-Indazole and Its 4-, 5-, 6-, and 7-Nitro Derivatives to Formaldehyde in Aqueous Hydrochloric Acid Solutions. ACS Publications. Retrieved from [Link]

• IndiaMART. (n.d.). 3-Methyl-6-Nitro-1h-Indazole. Retrieved from [Link]

• CymitQuimica. (2024). Safety Data Sheet.
• BenchChem. (n.d.). Applications of 3-Methyl-6-nitro-1H-indazole in Organic Synthesis. Retrieved from a publicly available technical document.
• Sigma-Aldrich. (2025). 1-Bromo-3-nitrobenzene - SAFETY DATA SHEET. Retrieved from a publicly available version of the SDS.
• Cole-Parmer. (n.d.). Material Safety Data Sheet - 5-Nitroindazole, pa. Retrieved from a publicly available version of the SDS.

• PubChem. (n.d.). 5-Bromo-6-nitro-1H-indazole. National Center for Biotechnology Information. Retrieved from [Link]

• Google Patents. (n.d.). Synthesis method of indazole compound.
• BLD Pharm. (n.d.). 3-Methyl-6-nitro-1H-indazole.

• Pharmaffiliates. (n.d.). 3-Methyl-6-nitroindazole. Retrieved from [Link]

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. echemi.com [echemi.com]
• 3. 3-Methyl-6-nitro-1H-indazole | C8H7N3O2 | CID 10921054 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 4. store.apolloscientific.co.uk [store.apolloscientific.co.uk]
• 5. static.cymitquimica.com [static.cymitquimica.com]
• 6. 5-Bromo-6-nitro-1H-indazole | C7H4BrN3O2 | CID 27274687 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 7. pim-resources.coleparmer.com [pim-resources.coleparmer.com]
• 8. fishersci.com [fishersci.com]

A Technical Guide to the Stability and Storage of 3-Bromo-5-methyl-6-nitro-1H-indazole

Abstract

3-Bromo-5-methyl-6-nitro-1H-indazole is a substituted heterocyclic compound with significant potential as a building block in medicinal chemistry and materials science. The presence of a bromo, a nitro, and a labile proton on the indazole ring system imparts a unique reactivity profile, but also introduces specific stability challenges. This technical guide provides an in-depth analysis of the factors governing the chemical stability of this compound. It outlines a comprehensive, field-proven protocol for optimal storage and handling, and details an experimental workflow for conducting forced degradation studies to elucidate potential degradation pathways. This document is intended for researchers, chemists, and drug development professionals who require a thorough understanding of this molecule's characteristics to ensure its integrity throughout its lifecycle in a research and development setting.

Introduction and Physicochemical Profile

The indazole scaffold is a key pharmacophore found in numerous biologically active compounds. The specific substitutions on 3-Bromo-5-methyl-6-nitro-1H-indazole make it a versatile intermediate for further chemical modification. However, the combination of an electron-withdrawing nitro group and a halogen substituent on the aromatic system, coupled with the inherent reactivity of the indazole core, necessitates a careful approach to its storage and handling.

The stability of the 1H-indazole tautomer is generally greater than the 2H-form.[1][2] This is an important foundational concept, as conditions that could promote tautomerization or subsequent reactions will compromise the integrity of the material. A summary of the key physicochemical properties for a closely related analog, 3-Bromo-6-methyl-5-nitro-1H-indazole, is provided below.

Table 1: Physicochemical Properties of 3-Bromo-6-methyl-5-nitro-1H-indazole (CAS: 1000343-58-7)

Property	Value	Source
Molecular Formula	C₈H₆BrN₃O₂	[3]
Molecular Weight	256.06 g/mol	[3]
Appearance	Solid (Typical for similar compounds)	General Knowledge
Storage Temperature	2-8°C, Inert Atmosphere, Keep in Dark Place	[4]

Chemical Stability Profile

The chemical structure of 3-Bromo-5-methyl-6-nitro-1H-indazole contains several functional groups that are susceptible to degradation under common laboratory and storage conditions. A proactive understanding of these liabilities is the cornerstone of ensuring long-term compound integrity.

Key Structural Liabilities

• Nitroaromatic Group: Nitroaromatic compounds are well-documented to be sensitive to light (photodegradation).[5][6] Irradiation with UV or even high-intensity visible light can promote the nitro group to an excited state, leading to complex degradation pathways, including nitro-nitrite rearrangement or reactions with solvent molecules.[6][7]

• Indazole N-H Proton: The proton on the indazole ring is acidic, with a reported pKa for the parent indazole of 13.86.[8] This makes the compound susceptible to deprotonation under basic conditions, which can facilitate unwanted alkylation, acylation, or ring-opening reactions. Conversely, the ring nitrogen can be protonated under strongly acidic conditions (pKa of indazolium cation is 1.04), which can also alter stability.[8][9]

• Bromo Substituent: While generally stable, the carbon-bromine bond can be susceptible to nucleophilic substitution or reduction under certain conditions, particularly in the presence of strong reducing agents or certain metals.

• Oxidative and Reductive Degradation: The molecule as a whole can be sensitive to strong oxidizing and reducing agents. The nitro group can be reduced to nitroso or amino functionalities, while the aromatic system can be susceptible to oxidation, especially in the presence of catalysts or under harsh conditions.

Factors Influencing Degradation

• Light: As a nitroaromatic compound, this is the most significant environmental factor. Direct photolysis can lead to the formation of various intermediates and ultimately, the loss of the parent compound.[6][10] The rate of photodegradation is often dependent on the intensity and wavelength of the light source.[5]

• Temperature: Elevated temperatures accelerate the rate of all chemical reactions, including degradation. Thermal degradation can involve various reactions such as pyrolysis, decarboxylation (if applicable to derivatives), and polymerization.[11] For nitroindazoles, storage at reduced temperatures (e.g., 2-8°C) is a standard precaution to minimize kinetic degradation.[4][12]

• pH (Acidity/Basicity): The amphoteric nature of the indazole ring makes the compound's stability dependent on pH.[8] Strongly acidic or basic conditions can catalyze hydrolysis or other degradative reactions.[13] The stability of the parent indazole ring system is generally higher in neutral to mildly acidic conditions.

• Atmosphere (Oxygen/Moisture): The presence of oxygen can facilitate oxidative degradation pathways.[13] Moisture can enable hydrolytic degradation. Therefore, storage under a dry, inert atmosphere (e.g., Argon or Nitrogen) is highly recommended to prevent oxidation and hydrolysis.[12]

Potential Degradation Pathways

The following diagram illustrates the primary factors that can negatively impact the stability of 3-Bromo-5-methyl-6-nitro-1H-indazole and the potential degradation products that may arise.

Caption: Workflow for a forced degradation study.

Conclusion

3-Bromo-5-methyl-6-nitro-1H-indazole is a compound with significant synthetic utility, but its chemical structure presents inherent stability challenges. The primary risks to its integrity are exposure to light, elevated temperatures, and non-neutral pH conditions. By adhering to the recommended storage protocol—refrigeration at 2-8°C under a dry, inert atmosphere and protected from light—researchers can ensure the long-term purity and viability of this valuable reagent. The implementation of forced degradation studies is a critical step in the development lifecycle to understand its liabilities and to develop robust analytical methods, thereby guaranteeing the quality of data and materials in subsequent research and development activities.

References

• SPIE Digital Library. Photostability of luminophores sensitive to vapors of nitroaromatic compounds in a porous silicon microcavity.
• ResearchGate. Acidity and Basicity of Indazole and its N-Methyl Derivatives in the Ground and in the Excited State.
• Novachem. 1-Bromo-4-nitrobenzene Safety Data Sheet.
• ChemicalBook. Indazole - Synthesis and Reactions as a Chemical Reagent.
• Croner-i. 10: Aromatic halogenated amines and nitro-compounds.
• Caribbean Journal of Science and Technology. CJST Synthesis of Pharmacologically Active Indazoles and Its Analogues.
• Wikipedia. Indazole.
• PubMed. Direct photolysis of nitroaromatic compounds in aqueous solutions.
• PubMed. Photodegradation of nitroaromatic compounds in aqueous solutions in the UV/H2O2 process.
• MedCrave online. Forced Degradation Studies.
• PubMed. Photolysis pathway of nitroaromatic compounds in aqueous solutions in the UV/H2O2 process.
• RSC Publishing. Excited state dynamics and photochemistry of nitroaromatic compounds.
• BenchChem. Recommended storage conditions for 6-Nitro-1H-indazole-3-carbaldehyde.
• BenchChem. Technical Support Center: Forced Degradation Studies of 2-Nitrocinnamic Acid.
• BLD Pharm. 3-Bromo-7-nitro-1H-indazole.
• Dr.Oracle. What are the immediate steps to follow after exposure to bromo-4-nitrobenzene and for how long?.
• Apollo Scientific. 3-Methyl-6-nitro-1h-indazole Safety Data Sheet.
• Scribd. New Trends in Forced Degradation Studies.
• Fisher Scientific. 1-Bromo-4-nitrobenzene Safety Data Sheet.
• PubChem. 5-Bromo-6-nitro-1H-indazole.
• ACS Publications. Acidity and Basicity of Indazole and its N-Methyl Derivatives in the Ground and in the Excited State.
• BenchChem. Essential Safety and Logistical Information for Handling 2,3-Dibromo-4-nitropentane.
• PubChem. 3-Methyl-6-nitro-1H-indazole.
• PMC - NIH. Nitroaromatic Compounds, from Synthesis to Biodegradation.
• Academia.edu. Critical review: Significance of Force degradation study with respect to current Pharmaceutical Scenario.
• ECHEMI. 1000343-58-7, 3-BROMO-5-NITRO-6-METHYL (1H)INDAZOLE Formula.

Sources

• 1. Indazole - Synthesis and Reactions as a Chemical Reagent_Chemicalbook [chemicalbook.com]
• 2. caribjscitech.com [caribjscitech.com]
• 3. echemi.com [echemi.com]
• 4. 74209-34-0|3-Bromo-7-nitro-1H-indazole|BLD Pharm [bldpharm.com]
• 5. spiedigitallibrary.org [spiedigitallibrary.org]
• 6. Direct photolysis of nitroaromatic compounds in aqueous solutions - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. Excited state dynamics and photochemistry of nitroaromatic compounds - Chemical Communications (RSC Publishing) [pubs.rsc.org]
• 8. Indazole - Wikipedia [en.wikipedia.org]
• 9. pubs.acs.org [pubs.acs.org]
• 10. Photodegradation of nitroaromatic compounds in aqueous solutions in the UV/ H2O2 process - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. scribd.com [scribd.com]
• 12. pdf.benchchem.com [pdf.benchchem.com]
• 13. Forced Degradation Studies - MedCrave online [medcraveonline.com]

Protocols & Analytical Methods

Application Notes and Protocols for the Suzuki Coupling of 3-Bromo-5-methyl-6-nitro-1H-indazole

Introduction: Strategic Importance of the Indazole Scaffold

The indazole core is a privileged scaffold in medicinal chemistry and materials science, forming the structural basis for a multitude of biologically active compounds, including potent kinase inhibitors used in oncology.[1] The functionalization of the indazole ring system is therefore a critical endeavor in the discovery of novel therapeutics and advanced materials. Among the various modern synthetic methodologies, the Suzuki-Miyaura cross-coupling reaction stands out for its reliability, functional group tolerance, and mild reaction conditions in forming carbon-carbon bonds.[2]

This document provides a comprehensive guide for researchers, scientists, and drug development professionals on the application of 3-Bromo-5-methyl-6-nitro-1H-indazole as a substrate in palladium-catalyzed Suzuki-Miyaura cross-coupling reactions. The presence of both an electron-donating methyl group and a strongly electron-withdrawing nitro group on the indazole ring presents unique challenges and opportunities for synthetic diversification. This guide will delve into the mechanistic underpinnings, provide a detailed experimental protocol, and offer insights into reaction optimization and troubleshooting.

Chemical Properties of 3-Bromo-5-methyl-6-nitro-1H-indazole

A thorough understanding of the starting material is paramount for successful reaction development.

Property	Value
CAS Number	1000343-58-7[3][4]
Molecular Formula	C₈H₆BrN₃O₂[4]
Molecular Weight	256.06 g/mol
Appearance	Typically a yellow to orange solid
Key Structural Features	- Bromo Group (C3): The reactive site for oxidative addition to the palladium catalyst. Its reactivity is modulated by the electronic environment of the indazole ring. - Nitro Group (C6): A strong electron-withdrawing group that deactivates the aromatic ring, potentially slowing the rate of oxidative addition. - Methyl Group (C5): An electron-donating group that can subtly influence the electronic properties of the ring. - NH-Indazole: The acidic proton on the pyrazole ring can interact with bases, and the nitrogen lone pairs can coordinate to the palladium catalyst, potentially leading to inhibition.[5][6]

The Suzuki-Miyaura Coupling: A Mechanistic Overview

The Suzuki-Miyaura coupling is a cornerstone of modern organic synthesis.[2] The catalytic cycle, illustrated below, involves three key steps: oxidative addition, transmetalation, and reductive elimination.[7]

Caption: The catalytic cycle of the Suzuki-Miyaura coupling reaction.

• Oxidative Addition: The active Pd(0) catalyst inserts into the carbon-bromine bond of the 3-bromoindazole, forming a Pd(II) complex. This is often the rate-limiting step and can be influenced by the electron density of the aryl halide.[7] The electron-withdrawing nitro group in our substrate can make this step more challenging.

• Transmetalation: The organic group from the boronic acid (or ester) is transferred to the palladium center. This step requires activation of the organoboron species by a base to form a more nucleophilic "ate" complex.[8]

• Reductive Elimination: The two coupled organic fragments are expelled from the palladium center, forming the new C-C bond and regenerating the Pd(0) catalyst, which re-enters the catalytic cycle.[7]

Experimental Protocol: Suzuki Coupling of 3-Bromo-5-methyl-6-nitro-1H-indazole

This protocol is a robust starting point for the coupling of 3-Bromo-5-methyl-6-nitro-1H-indazole with a generic arylboronic acid. Optimization may be required for specific substrates.

Materials and Reagents

• 3-Bromo-5-methyl-6-nitro-1H-indazole

• Arylboronic acid (e.g., 4-methoxyphenylboronic acid)

• Palladium Catalyst: Tetrakis(triphenylphosphine)palladium(0) [Pd(PPh₃)₄] or [1,1'-Bis(diphenylphosphino)ferrocene]palladium(II) dichloride [Pd(dppf)Cl₂]

• Base: Potassium Carbonate (K₂CO₃) or Cesium Carbonate (Cs₂CO₃)

• Solvent: 1,4-Dioxane and Water (e.g., 4:1 mixture)

• Inert gas (Nitrogen or Argon)

• Standard glassware for organic synthesis (round-bottom flask, condenser, etc.)

• Magnetic stirrer and heating mantle

Safety Precautions

• Handle all reagents in a well-ventilated fume hood.

• Wear appropriate personal protective equipment (PPE), including safety glasses, lab coat, and gloves.[9]

• Palladium catalysts are toxic and should be handled with care.

• Nitroaromatic compounds can be energetic; avoid excessive heating or shock.

• Consult the Safety Data Sheet (SDS) for all specific reagents before use.[3]

Step-by-Step Procedure

Caption: Experimental workflow for the Suzuki coupling reaction.

• Reaction Setup: To a flame-dried round-bottom flask equipped with a magnetic stir bar and a reflux condenser, add 3-Bromo-5-methyl-6-nitro-1H-indazole (1.0 eq.), the desired arylboronic acid (1.2-1.5 eq.), and the base (e.g., K₂CO₃, 2.0-3.0 eq.).

• Inert Atmosphere: Seal the flask with a septum and purge with an inert gas (Argon or Nitrogen) for 10-15 minutes. This is crucial to prevent the oxidation and deactivation of the Pd(0) catalyst.

• Catalyst Addition: Under a positive pressure of inert gas, add the palladium catalyst (e.g., Pd(PPh₃)₄, 0.03-0.05 eq.).

• Solvent Addition: Add the degassed solvent system (e.g., 1,4-Dioxane/H₂O, 4:1 v/v) via syringe. The reaction concentration should be approximately 0.1 M with respect to the bromoindazole.

• Degassing: Bubble the inert gas through the reaction mixture for an additional 10 minutes to ensure all dissolved oxygen is removed.

• Reaction: Heat the mixture to the desired temperature (typically 80-100 °C) with vigorous stirring.[10]

• Monitoring: Monitor the reaction progress by Thin Layer Chromatography (TLC) or Liquid Chromatography-Mass Spectrometry (LC-MS) until the starting bromoindazole is consumed (typically 4-24 hours).

• Workup:

  • Cool the reaction mixture to room temperature.

  • Dilute with ethyl acetate and water.

  • Separate the organic layer.

  • Wash the organic layer sequentially with water and brine.

  • Dry the organic layer over anhydrous sodium sulfate (Na₂SO₄), filter, and concentrate under reduced pressure.

• Purification: Purify the crude product by flash column chromatography on silica gel using an appropriate eluent system (e.g., a gradient of ethyl acetate in hexanes) to afford the pure coupled product.

Optimization and Troubleshooting

The electron-deficient nature of the 3-bromo-5-methyl-6-nitro-1H-indazole and the potential for catalyst inhibition by the indazole nitrogen may necessitate optimization.[5][11]

Parameter	Recommendation & Rationale
Catalyst/Ligand	Pd(dppf)Cl₂: Often shows excellent activity for heteroaryl couplings due to the ligand's wide bite angle and electron-rich nature, which promotes reductive elimination.[10] Bulky Phosphine Ligands (e.g., SPhos, XPhos): These can be highly effective for challenging substrates, including electron-deficient heterocycles, by stabilizing the catalyst and accelerating the oxidative addition step.[6][11]
Base	K₃PO₄: A moderately strong base that is often effective and can be less aggressive towards base-sensitive functional groups.[11] Cs₂CO₃: A stronger, more soluble base that can accelerate the reaction, especially in cases of slow transmetalation. Often used in microwave-assisted protocols.[12]
Solvent	Dioxane/H₂O: A standard, effective mixture. The water is crucial for dissolving the inorganic base and facilitating the formation of the boronate "ate" complex.[6] Anhydrous Conditions (e.g., Toluene, THF with TMSOK): For substrates prone to protodeboronation, anhydrous conditions with a soluble base like potassium trimethylsilanolate (TMSOK) can be beneficial.[13]
Temperature	80-110 °C: A typical range for these couplings. Higher temperatures may be needed to drive the oxidative addition of the deactivated substrate. Microwave Irradiation: Can significantly reduce reaction times (to minutes instead of hours) and improve yields by efficiently heating the polar solvent mixture.[12][14]

Common Issues and Solutions:

• Low or No Conversion:

  • Cause: Inefficient oxidative addition or catalyst deactivation.

  • Solution: Switch to a more active catalyst/ligand system (e.g., one with a bulky, electron-rich phosphine ligand).[11] Ensure the reaction is thoroughly deoxygenated. Increase the reaction temperature.

• Protodeboronation of Boronic Acid:

  • Cause: The boronic acid is replaced by a hydrogen atom before it can transmetalate. This is more common with heteroaryl boronic acids.[5]

  • Solution: Use the corresponding boronic ester (e.g., pinacol ester) or a trifluoroborate salt, which are more stable.[5] Use milder bases like K₂CO₃ or KF.

• Formation of Side Products (e.g., Homocoupling):

  • Cause: Side reactions of the organometallic intermediates.

  • Solution: Re-evaluate catalyst loading and ensure a strictly inert atmosphere.

Conclusion

The Suzuki-Miyaura coupling of 3-Bromo-5-methyl-6-nitro-1H-indazole is a powerful method for generating diverse, functionalized indazole derivatives for application in drug discovery and materials science. While the electronic properties of the substrate require careful consideration of reaction parameters, a systematic approach to optimization, starting with robust conditions using catalysts like Pd(PPh₃)₄ or Pd(dppf)Cl₂, can lead to high yields of the desired products. By understanding the underlying mechanism and potential pitfalls, researchers can effectively leverage this versatile reaction to accelerate their research programs.

References

• Time in Pasuruan, ID. (n.d.). Google Search.

• Suzuki-Miyaura Coupling. (2024). Chemistry LibreTexts. Retrieved from [Link]

• Suzuki reaction. (n.d.). Wikipedia. Retrieved from [Link]

• Walker, S. D., et al. (2004). Catalysts for Suzuki−Miyaura Coupling Processes: Scope and Studies of the Effect of Ligand Structure. Journal of the American Chemical Society. Retrieved from [Link]

• Billingsley, K. L., & Buchwald, S. L. (2008). Suzuki-Miyaura Cross-Coupling of Unprotected, Nitrogen-Rich Heterocycles: Substrate Scope and Mechanistic Investigation. Angewandte Chemie International Edition. Retrieved from [Link]

• Optimization of Reaction Conditions for Suzuki− Miyaura Cross-Coupling... (n.d.). ResearchGate. Retrieved from [Link]

• Suzuki Coupling. (n.d.). Organic Chemistry Portal. Retrieved from [Link]

• The Suzuki Reaction Applied to the Synthesis of Novel Pyrrolyl and Thiophenyl Indazoles. (2015). Molecules. Retrieved from [Link]

• Heteroaryl—Heteroaryl, Suzuki—Miyaura, Anhydrous Cross-Coupling Reactions Enabled by Trimethyl Borate. (2021). PMC - NIH. Retrieved from [Link]

• 5-Bromo-6-nitro-1H-indazole. (n.d.). PubChem. Retrieved from [Link]

• Synthesis process of 3-bromo-5-nitro-1H-indazole. (2014). Google Patents.

• Selected examples for the site selective SM cross-coupling with electron-deficient and neutral aryl boronic acids. (n.d.). ResearchGate. Retrieved from [Link]

• Indazole synthesis. (n.d.). Organic Chemistry Portal. Retrieved from [Link]

• Recent Developments in the Suzuki–Miyaura Reaction Using Nitroarenes as Electrophilic Coupling Reagents. (2019). MDPI. Retrieved from [Link]

• 3-Methyl-6-nitro-1H-indazole. (n.d.). PubChem. Retrieved from [Link]

• Microwave-assisted Suzuki-Miyaura Cross-Coupling of Free (NH) 3-Bromoindazoles. (2014). ResearchGate. Retrieved from [Link]

• Indazole – an emerging privileged scaffold: synthesis and its biological significance. (2022). RSC Medicinal Chemistry. Retrieved from [Link]

• A regioselective C7 bromination and C7 palladium-catalyzed Suzuki–Miyaura cross-coupling arylation of 4-substituted NH-free indazoles. (2021). PMC - NIH. Retrieved from [Link]

• A regioselective C7 bromination and C7 palladium- catalyzed Suzuki–Miyaura cross-coupling arylation of. (2021). RSC Publishing. Retrieved from [Link]

• Synthesis and microwave-promoted Suzuki-Miyaura cross-coupling reactions of 5-bromo-1,3,3-trimethyl-1,3. (2012). ResearchGate. Retrieved from [https://www.researchgate.net/publication/257859846_Synthesis_and_microwave-promoted_Suzuki-Miyaura_cross-coupling_reactions_of_5-bromo-133-trimethyl-13-dihydro-6'H-spiroindole-22'-piperidin]-6'-one]([Link])

• Suzuki Coupling. Suzuki-Miyaura Reaction: Mechanism, Experimental Procedure, and Set Up. (2023). YouTube. Retrieved from [Link]

Sources

• 1. Indazole – an emerging privileged scaffold: synthesis and its biological significance - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Suzuki reaction - Wikipedia [en.wikipedia.org]
• 3. echemi.com [echemi.com]
• 4. echemi.com [echemi.com]
• 5. pdf.benchchem.com [pdf.benchchem.com]
• 6. Suzuki-Miyaura Cross-Coupling of Unprotected, Nitrogen-Rich Heterocycles: Substrate Scope and Mechanistic Investigation - PMC [pmc.ncbi.nlm.nih.gov]
• 7. chem.libretexts.org [chem.libretexts.org]
• 8. Suzuki Coupling [organic-chemistry.org]
• 9. fishersci.com [fishersci.com]
• 10. The Suzuki Reaction Applied to the Synthesis of Novel Pyrrolyl and Thiophenyl Indazoles - PMC [pmc.ncbi.nlm.nih.gov]
• 11. pubs.acs.org [pubs.acs.org]
• 12. researchgate.net [researchgate.net]
• 13. Heteroaryl—Heteroaryl, Suzuki—Miyaura, Anhydrous Cross-Coupling Reactions Enabled by Trimethyl Borate - PMC [pmc.ncbi.nlm.nih.gov]
• 14. mokslozurnalai.lmaleidykla.lt [mokslozurnalai.lmaleidykla.lt]

Introduction: The Privileged Indazole Scaffold and a Novel Building Block

An Application Guide to 3-Bromo-5-methyl-6-nitro-1H-indazole: A Versatile Trifunctional Intermediate for Pharmaceutical Synthesis

The indazole ring system is a cornerstone of modern medicinal chemistry, recognized as a "privileged scaffold" due to its presence in a multitude of compounds with diverse and potent biological activities.[1][2] Molecules incorporating this bicyclic heterocycle have demonstrated efficacy as anti-inflammatory, anti-tumor, anti-bacterial, and anti-HIV agents.[1] The strategic functionalization of the indazole core is therefore a critical task in drug discovery, enabling the precise modulation of a molecule's physicochemical properties and its interactions with biological targets.

This guide focuses on the synthetic utility of 3-Bromo-5-methyl-6-nitro-1H-indazole , a novel and highly functionalized intermediate. While this specific regioisomer is not yet widely documented, this document will provide a comprehensive overview of its potential by leveraging established chemistry for its core functional groups. The protocols and strategies outlined herein are based on proven methodologies for similarly substituted indazoles and are designed to be directly applicable. This molecule offers three distinct and orthogonally reactive sites, making it an exceptionally powerful building block for the rapid construction of complex, drug-like molecules.

This document serves as a detailed guide for researchers, chemists, and drug development professionals, providing not only step-by-step protocols for key transformations but also the scientific rationale behind the choice of reagents and conditions.

Section 1: Physicochemical Properties and Safety Profile

Understanding the fundamental properties and handling requirements of any chemical intermediate is paramount for safe and effective laboratory operations.

Predicted Physicochemical Data

The following table summarizes the key computed and expected properties for 3-Bromo-5-methyl-6-nitro-1H-indazole.

Property	Value	Source
CAS Number	1000343-58-7 (for regioisomer 3-Bromo-6-methyl-5-nitro-1H-indazole)	[3]
Molecular Formula	C₈H₆BrN₃O₂	[3]
Molecular Weight	256.06 g/mol	[3]
Appearance	Expected to be a yellow to brown solid powder	N/A
Solubility	Expected to be soluble in polar aprotic solvents (DMF, DMSO, THF) and chlorinated solvents; poorly soluble in water and nonpolar alkanes.	N/A
Storage	Store in a tightly sealed container in a cool, dry place under an inert atmosphere (e.g., Argon or Nitrogen) at 2-8°C.	[3]

Handling and Safety Precautions

As a substituted nitroaromatic and bromo-heterocyclic compound, 3-Bromo-5-methyl-6-nitro-1H-indazole should be handled with appropriate care in a well-ventilated chemical fume hood.

• General Hazards: Assumed to be harmful if swallowed, in contact with skin, or if inhaled. Causes skin and serious eye irritation. May cause respiratory irritation.

• Personal Protective Equipment (PPE): Wear standard PPE, including a lab coat, safety glasses with side shields, and chemical-resistant gloves (e.g., nitrile).

• Handling: Avoid generating dust. Prevent contact with skin, eyes, and clothing. Ensure adequate ventilation to prevent inhalation of dust or vapors.

• Incompatibilities: Avoid strong oxidizing agents, strong acids, and strong bases.

• Disposal: Dispose of waste material in accordance with local, state, and federal regulations.

Section 2: The Strategic Value of a Trifunctional Intermediate

The power of 3-Bromo-5-methyl-6-nitro-1H-indazole lies in its three distinct functional groups, which can be addressed with high selectivity using a range of modern synthetic methods. This "trifunctional" nature allows for a divergent synthetic approach, where a single intermediate can give rise to a vast library of analogs.

• The C3-Bromo Group: This is the primary site for introducing molecular diversity. The carbon-bromine bond is an ideal handle for palladium-catalyzed cross-coupling reactions, such as the Suzuki-Miyaura, Sonogashira, Buchwald-Hartwig, and Stille couplings.[4][5] This allows for the facile formation of C-C, C-N, and C-O bonds, connecting a wide array of aryl, heteroaryl, alkyl, or amino groups to the indazole core.[6]

• The C6-Nitro Group: The nitro group is a versatile functional handle that serves two main purposes. Firstly, its strong electron-withdrawing nature influences the reactivity of the entire ring system. Secondly, and more importantly, it can be cleanly and selectively reduced to a primary amine (-NH₂).[7] This resulting aniline-type functional group is a crucial nucleophile for forming amides, sulfonamides, ureas, and for participating in further coupling or cyclization reactions.[8]

• The N1-Hydrido Group: The acidic N-H proton of the indazole ring can be readily deprotonated to form an indazolide anion. This nucleophile can then be alkylated or arylated, a common strategy to block the N-H group, modulate solubility, or introduce pharmacophoric elements.[9][10] Careful selection of reaction conditions is crucial to control the regioselectivity between N1 and N2 alkylation.[11]

The logical relationship between these functional handles and their potential transformations is illustrated below.

Caption: Synthetic pathways from the core intermediate.

Section 3: Validated Experimental Protocols

The following protocols are detailed, step-by-step methodologies for the key transformations described above. They are based on established and reliable procedures from the primary literature for analogous substrates.

Protocol 3.1: Palladium-Catalyzed Suzuki-Miyaura Cross-Coupling at the C3-Position

This protocol describes a typical Suzuki-Miyaura reaction to form a C-C bond at the C3 position, a cornerstone transformation for this intermediate.

Causality: The choice of Pd(OAc)₂ with a phosphine ligand like RuPhos, or a pre-formed catalyst like Pd(dppf)Cl₂, provides a robust and highly active catalytic system for coupling with bromo-heterocycles.[4][5] The use of a mild inorganic base like K₃PO₄ or K₂CO₃ is sufficient to facilitate the transmetalation step without degrading sensitive functional groups.[12] A mixed solvent system like dioxane/water ensures the solubility of both the organic and inorganic reagents.

Caption: The catalytic cycle for Suzuki-Miyaura coupling.

Methodology:

• Reagent Setup: To a flame-dried microwave vial or Schlenk tube, add 3-Bromo-5-methyl-6-nitro-1H-indazole (1.0 eq.), the desired arylboronic acid (1.2-1.5 eq.), and potassium phosphate (K₃PO₄, 3.0 eq.).

• Catalyst Addition: Add the palladium catalyst system. Two common options are:

  • Option A: Palladium(II) acetate (Pd(OAc)₂, 0.05 eq.) and RuPhos (0.10 eq.).

  • Option B: [1,1'-Bis(diphenylphosphino)ferrocene]dichloropalladium(II) (Pd(dppf)Cl₂, 0.05 eq.).

• Inert Atmosphere: Seal the vessel and purge with an inert gas (Argon or Nitrogen) for 5-10 minutes.

• Solvent Addition: Add degassed 1,4-dioxane and degassed water (typically in a 4:1 to 10:1 ratio by volume) via syringe. The final concentration of the indazole should be approximately 0.1 M.

• Reaction: Place the sealed vessel in a preheated oil bath or microwave reactor and stir at 80-120 °C. Monitor the reaction progress by TLC or LC-MS (typically 1-12 hours).

• Work-up: Upon completion, cool the reaction to room temperature. Dilute with ethyl acetate and water. Separate the organic layer, wash with brine, dry over anhydrous sodium sulfate (Na₂SO₄), filter, and concentrate under reduced pressure.

• Purification: Purify the crude residue by flash column chromatography on silica gel using a suitable eluent system (e.g., a gradient of ethyl acetate in hexanes) to yield the 3-aryl-5-methyl-6-nitro-1H-indazole product.

Protocol 3.2: Reduction of the C6-Nitro Group

This protocol details the conversion of the electron-withdrawing nitro group into a nucleophilic amino group, unlocking a new set of possible reactions.

Causality: Stannous chloride (SnCl₂) in a polar protic solvent like ethanol or concentrated HCl is a classic, high-yielding method for the reduction of aromatic nitro groups.[8] The reaction is tolerant of many other functional groups, including halogens. Catalytic hydrogenation with palladium on carbon (Pd/C) is a cleaner alternative but may risk dehalogenation of the C3-bromo group under certain conditions; therefore, the tin(II) chloride method is often preferred for bromo-nitro aromatics.

Methodology:

• Reagent Setup: In a round-bottom flask, dissolve 3-Bromo-5-methyl-6-nitro-1H-indazole (1.0 eq.) in ethanol or ethyl acetate.

• Reductant Addition: Add tin(II) chloride dihydrate (SnCl₂·2H₂O, 4.0-5.0 eq.) to the solution. The reaction is often exothermic.

• Reaction: If using ethanol, heat the mixture to reflux (approx. 78 °C) and stir. If using ethyl acetate, stir at room temperature or warm gently to 40-50 °C. Monitor the reaction by TLC or LC-MS until the starting material is consumed (typically 2-6 hours).

• Work-up: Cool the reaction mixture to room temperature and carefully pour it over crushed ice. Basify the aqueous solution by slowly adding a saturated solution of sodium bicarbonate (NaHCO₃) or sodium hydroxide (NaOH) until the pH is ~8-9. This will precipitate tin salts.

• Extraction: Extract the aqueous slurry multiple times with ethyl acetate or dichloromethane.

• Purification: Combine the organic layers, wash with brine, dry over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure to yield the crude 3-bromo-5-methyl-1H-indazol-6-amine, which can often be used in the next step without further purification or can be purified by column chromatography.

Protocol 3.3: Regioselective N1-Alkylation

This protocol describes the alkylation at the N1 position of the indazole ring, a key step for modulating the molecule's properties.

Causality: The use of a strong, non-nucleophilic base like sodium hydride (NaH) in an anhydrous aprotic solvent (THF or DMF) quantitatively deprotonates the indazole N-H.[9] This generates the indazolide anion. The subsequent addition of an electrophile (e.g., an alkyl bromide or iodide) results in an Sₙ2 reaction. For many indazole systems, this combination favors alkylation at the more sterically accessible N1 position over the N2 position.[10]

Caption: Workflow for N1-alkylation of the indazole.

Methodology:

• Reagent Setup: To a flame-dried, three-neck round-bottom flask under an inert atmosphere (Argon or Nitrogen), add a suspension of sodium hydride (NaH, 60% dispersion in mineral oil, 1.2 eq.) in anhydrous tetrahydrofuran (THF).

• Indazole Addition: Cool the suspension to 0 °C using an ice bath. Add a solution of the N-H indazole starting material (1.0 eq.) in anhydrous THF dropwise via a dropping funnel. Stir for 30-60 minutes at 0 °C; cessation of hydrogen gas evolution indicates complete deprotonation.

• Electrophile Addition: Add the alkylating agent (e.g., methyl iodide, ethyl bromide, or benzyl bromide, 1.1 eq.) dropwise at 0 °C.

• Reaction: Allow the reaction to warm to room temperature and stir until completion as monitored by TLC or LC-MS (typically 2-16 hours).

• Quenching: Carefully quench the reaction by slowly adding a saturated aqueous solution of ammonium chloride (NH₄Cl) at 0 °C.

• Extraction: Dilute with water and extract with ethyl acetate. Combine the organic layers, wash with brine, dry over anhydrous Na₂SO₄, filter, and concentrate.

• Purification: Purify the crude product by flash column chromatography. The N1 and N2 isomers, if formed, can typically be separated on silica gel.

Conclusion

3-Bromo-5-methyl-6-nitro-1H-indazole stands as a highly promising and versatile intermediate for pharmaceutical research and development. Its trifunctional nature provides chemists with a powerful platform for divergent synthesis. By employing well-established and reliable protocols for Suzuki-Miyaura coupling, nitro group reduction, and N-alkylation, researchers can efficiently generate extensive libraries of novel indazole derivatives. This strategic building block has the potential to significantly accelerate the discovery of new therapeutic agents across a wide range of disease areas.

References

• Hyma Synthesis Pvt. Ltd. (n.d.). Product Catalog. Retrieved January 21, 2026, from [Link]

• Yuan, Y., et al. (2020). Recent Advances in Indazole-Containing Derivatives: Synthesis and Biological Perspectives. Molecules, 25(9), 2131. [Link]

• Larock, R. C., & Li, Y. (2012). Synthesis of Substituted 1H-Indazoles from Arynes and Hydrazones. The Journal of Organic Chemistry, 77(15), 6635–6642. [Link]

• King, K. B., et al. (2021). Regioselective N-alkylation of the 1H-indazole scaffold; ring substituent and N-alkylating reagent effects on regioisomeric distribution. Tetrahedron, 94, 132339. [Link]

• Wang, D., et al. (2017). Catalytic hydrogenation of carbonyl and nitro compounds using an [N,O]-chelate half-sandwich ruthenium catalyst. Dalton Transactions, 46(31), 10257-10264. [Link]

• Hassaneen, H. M. E., & Pagni, R. M. (2001). Synthesis of New 3-Substituted Indole Derivatives. Zeitschrift für Naturforschung B, 56(12), 1491-1495. [Link]

• Al-Sanea, M. M., et al. (2022). Synthetic access to new N-substituted triazolonitroindazoles by the CuAAC reaction. Molecules, 27(19), 6529. [Link]

• Keromnes, A., et al. (2012). Microwave-assisted Suzuki-Miyaura Cross-Coupling of Free (NH) 3-Bromoindazoles. Tetrahedron Letters, 53(47), 6434-6437. [Link]

• Kumar, A., et al. (2023). Indazole – an emerging privileged scaffold: synthesis and its biological significance. RSC Medicinal Chemistry, 14(10), 1856-1881. [Link]

• King, K. B., et al. (2021). Regioselective N-alkylation of the 1H-indazole scaffold. Tetrahedron, 94, 132339. [Link]

• GSC Online Press. (2024). Synthesis of 3-(substitutedthiocarbamide)-aniline derivatives. GSC Biological and Pharmaceutical Sciences, 28(03), 046–052. [Link]

• Tunoori, A. R., et al. (2018). Syntheses of 1-Aryl-5-nitro-1H-indazoles and a General One-Pot Route to 1-Aryl-1H-indazoles. Molecules, 23(3), 699. [Link]

• Maccioni, E., et al. (2008). The Suzuki Reaction Applied to the Synthesis of Novel Pyrrolyl and Thiophenyl Indazoles. Molecules, 13(3), 633-642. [Link]

• Ben-M'barek, K., et al. (2021). A regioselective C7 bromination and C7 palladium-catalyzed Suzuki–Miyaura cross-coupling arylation of 4-substituted-1H-indazoles. RSC Advances, 11(12), 7107-7114. [Link]

• Ames, D. E., & Novitt, B. (1965). Catalytic hydrogenation of some derivatives of 2-nitrophenylpyruvic acid. Journal of the Chemical Society C: Organic, 775-777. [Link]

• ResearchGate. (2014). Synthesis of 3-Aminoisoxazoles via the Addition−Elimination of Amines on 3-Bromoisoxazolines. Request PDF. [Link]

• Thieme E-Books & E-Journals. (2022). Synthesis and Utilization of 1H-Indazole N-Oxides in the Production of C3-Functionalized 1H-Indazoles. Synfacts, 18(01), 0001-0001. [Link]

• King, K. B., et al. (2021). Regioselective N-alkylation of the 1H-indazole scaffold; ring substituent and N-alkylating reagent effects on regioisomeric distribution. University College Cork. [Link]

• ResearchGate. (2021). Recent Advances in C–H Functionalization of 2H-Indazoles. Request PDF. [Link]

Sources

• 1. Recent Advances in Indazole-Containing Derivatives: Synthesis and Biological Perspectives - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Indazole – an emerging privileged scaffold: synthesis and its biological significance - PMC [pmc.ncbi.nlm.nih.gov]
• 3. 1000343-58-7|3-Bromo-6-methyl-5-nitro-1H-indazole|BLD Pharm [bldpharm.com]
• 4. researchgate.net [researchgate.net]
• 5. The Suzuki Reaction Applied to the Synthesis of Novel Pyrrolyl and Thiophenyl Indazoles - PMC [pmc.ncbi.nlm.nih.gov]
• 6. researchgate.net [researchgate.net]
• 7. Catalytic hydrogenation of carbonyl and nitro compounds using an [N,O]-chelate half-sandwich ruthenium catalyst - Dalton Transactions (RSC Publishing) [pubs.rsc.org]
• 8. Catalytic hydrogenation of some derivatives of 2-nitrophenylpyruvic acid - Journal of the Chemical Society C: Organic (RSC Publishing) [pubs.rsc.org]
• 9. Regioselective N-alkylation of the 1H-indazole scaffold; ring substituent and N-alkylating reagent effects on regioisomeric distribution - PMC [pmc.ncbi.nlm.nih.gov]
• 10. d-nb.info [d-nb.info]
• 11. research.ucc.ie [research.ucc.ie]
• 12. pubs.rsc.org [pubs.rsc.org]

Application Notes and Protocols: Derivatization of 3-Bromo-5-methyl-6-nitro-1H-indazole for Biological Screening

Introduction: The Strategic Importance of the Indazole Scaffold

The indazole nucleus, a bicyclic heteroaromatic system, is a well-established "privileged structure" in medicinal chemistry.[1] Its derivatives exhibit a wide spectrum of pharmacological activities, including anti-cancer, anti-inflammatory, and antimicrobial properties.[2][3] The specific scaffold, 3-bromo-5-methyl-6-nitro-1H-indazole, represents a highly versatile starting material for the generation of diverse chemical libraries for biological screening. The strategic placement of the bromo, methyl, and nitro groups on the indazole core allows for a multi-pronged derivatization approach, enabling the exploration of a vast chemical space to identify novel bioactive compounds.

This document provides a comprehensive guide for researchers, scientists, and drug development professionals on the derivatization of 3-bromo-5-methyl-6-nitro-1H-indazole. It details robust protocols for key chemical transformations and outlines a general strategy for subsequent biological evaluation.

Synthesis of the Starting Material: 3-Bromo-5-methyl-6-nitro-1H-indazole

While this document focuses on derivatization, a reliable synthesis of the starting material is paramount. A common route involves the nitration of 3-methyl-1H-indazole followed by bromination. For instance, 3-methyl-1H-indazole can be nitrated using a mixture of nitric and sulfuric acid to yield 3-methyl-6-nitro-1H-indazole.[4] Subsequent bromination at the C3 position can be achieved using bromine in a suitable solvent like N,N-dimethylformamide (DMF).[5]

Derivatization Strategies: Unlocking Chemical Diversity

The functional groups on 3-bromo-5-methyl-6-nitro-1H-indazole offer three primary vectors for chemical modification:

• C3-Position (Bromo Group): The bromine atom is an excellent handle for palladium-catalyzed cross-coupling reactions, enabling the introduction of a wide array of aryl, heteroaryl, and alkyl groups.

• C6-Position (Nitro Group): The nitro group can be readily reduced to an amine, which can then be further functionalized through acylation, sulfonylation, or other amine-specific reactions.

• N1-Position (Indazole Nitrogen): The indazole nitrogen can be alkylated or arylated to further expand the chemical diversity of the synthesized library.

The following sections provide detailed protocols for key derivatization reactions at the C3 and C6 positions.

Part 1: Palladium-Catalyzed Cross-Coupling at the C3-Position

Palladium-catalyzed cross-coupling reactions are powerful tools for C-C and C-N bond formation. The bromine atom at the C3 position of the indazole core is well-suited for these transformations.

Suzuki-Miyaura Coupling: Introduction of Aryl and Heteroaryl Moieties

The Suzuki-Miyaura coupling reaction is a versatile method for forming carbon-carbon bonds between an organohalide and an organoboron compound.[6] This reaction is ideal for introducing a diverse range of substituted aryl and heteroaryl groups at the C3 position, which is a common strategy in the development of kinase inhibitors and other therapeutic agents.[7][8][9]

Diagram of the Suzuki-Miyaura Coupling Workflow:

Caption: General workflow for the Suzuki-Miyaura coupling reaction.

Detailed Protocol for a Representative Suzuki-Miyaura Coupling:

Parameter	Value/Description	Rationale/Insight
Reactants	3-Bromo-5-methyl-6-nitro-1H-indazole (1.0 equiv), Arylboronic acid (1.5 equiv)	An excess of the boronic acid is used to drive the reaction to completion.
Catalyst	[1,1'-Bis(diphenylphosphino)ferrocene]palladium(II) dichloride (Pd(dppf)Cl₂) (0.05 equiv)	Pd(dppf)Cl₂ is a robust and commonly used catalyst for Suzuki couplings, known for its efficiency with a wide range of substrates.[10]
Base	Potassium carbonate (K₂CO₃) (3.0 equiv)	The base is crucial for the transmetalation step of the catalytic cycle. K₂CO₃ is a moderately strong base that is generally well-tolerated.
Solvent	1,4-Dioxane and Water (4:1 v/v)	The use of a mixed aqueous/organic solvent system is common for Suzuki reactions to ensure the solubility of both the organic reactants and the inorganic base.
Temperature	100 °C	Elevated temperatures are typically required to drive the catalytic cycle forward at a reasonable rate.
Reaction Time	8-12 hours	Reaction progress should be monitored by TLC or LC-MS.
Work-up	1. Cool to room temperature. 2. Dilute with water and extract with ethyl acetate. 3. Wash the combined organic layers with brine. 4. Dry over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.	Standard aqueous work-up procedure to remove inorganic salts and the aqueous solvent.
Purification	Flash column chromatography on silica gel.	The polarity of the eluent will depend on the specific product and should be determined by TLC analysis.

Buchwald-Hartwig Amination: Introduction of Nitrogen-Based Substituents

The Buchwald-Hartwig amination is a palladium-catalyzed cross-coupling reaction for the formation of carbon-nitrogen bonds.[11] This reaction allows for the introduction of primary and secondary amines at the C3 position, providing access to a diverse range of 3-aminoindazole derivatives.[12][13]

Diagram of the Buchwald-Hartwig Amination Catalytic Cycle:

Caption: Simplified catalytic cycle for the Buchwald-Hartwig amination.

Detailed Protocol for a Representative Buchwald-Hartwig Amination:

Parameter	Value/Description	Rationale/Insight
Reactants	3-Bromo-5-methyl-6-nitro-1H-indazole (1.0 equiv), Amine (1.2 equiv)	A slight excess of the amine is used.
Catalyst	Tris(dibenzylideneacetone)dipalladium(0) (Pd₂(dba)₃) (0.02 equiv)	Pd₂(dba)₃ is a common Pd(0) source.
Ligand	Xantphos (0.04 equiv)	The choice of ligand is critical for the success of the Buchwald-Hartwig amination. Xantphos is a bulky electron-rich phosphine ligand that is effective for a wide range of substrates.
Base	Cesium carbonate (Cs₂CO₃) (1.5 equiv)	A strong, non-nucleophilic base is required. Cs₂CO₃ is often used in these reactions.
Solvent	Toluene	Anhydrous, degassed solvent is essential to prevent catalyst deactivation.
Temperature	110 °C	Higher temperatures are generally needed for this transformation.
Reaction Time	12-24 hours	Monitor by TLC or LC-MS.
Work-up	1. Cool to room temperature. 2. Filter through a pad of Celite, washing with ethyl acetate. 3. Concentrate the filtrate under reduced pressure.	This removes the inorganic base and catalyst residues.
Purification	Flash column chromatography on silica gel.	The eluent system will be dependent on the product's polarity.

Part 2: Derivatization at the C6-Position via Reduction of the Nitro Group

The nitro group at the C6 position is a versatile functional group that can be readily reduced to a primary amine. This newly formed amino group serves as a key point for further diversification.

Reduction of the Nitro Group to an Amine

The reduction of an aromatic nitro group to an amine is a fundamental transformation in organic synthesis.[14] Several methods are available, with tin(II) chloride being a common and effective reagent for this purpose.[15]

Diagram of the Nitro Reduction and Subsequent Acylation Workflow:

Caption: Workflow for the reduction of the nitro group and subsequent acylation.

Detailed Protocol for the Reduction of the Nitro Group:

Parameter	Value/Description	Rationale/Insight
Reactant	3-Substituted-5-methyl-6-nitro-1H-indazole (1.0 equiv)	The "3-Substituted" group can be the original bromine or a group introduced via cross-coupling.
Reducing Agent	Tin(II) chloride dihydrate (SnCl₂·2H₂O) (5.0 equiv)	A stoichiometric amount of the reducing agent is required. SnCl₂ is a mild and selective reducing agent for nitro groups.
Solvent	Ethanol	A protic solvent is typically used for this reduction.
Temperature	78 °C (Reflux)	Heating is necessary to drive the reaction to completion.
Reaction Time	2-4 hours	Monitor by TLC or LC-MS.
Work-up	1. Cool to room temperature and concentrate under reduced pressure. 2. Add a saturated aqueous solution of sodium bicarbonate to neutralize the acidic mixture (caution: gas evolution). 3. Extract with ethyl acetate. 4. Wash the combined organic layers with brine, dry over anhydrous sodium sulfate, filter, and concentrate.	Neutralization is crucial to quench the reaction and allow for the extraction of the free amine.
Purification	The crude product is often of sufficient purity for the next step. If necessary, it can be purified by column chromatography.	The resulting amine is generally more polar than the starting nitro compound.

Acylation/Sulfonylation of the 6-Amino Group

The newly formed 6-amino group is a nucleophile that can readily react with various electrophiles, such as acyl chlorides, anhydrides, and sulfonyl chlorides, to form amides and sulfonamides, respectively. This allows for the introduction of a wide variety of functional groups and can significantly impact the biological activity of the final compounds.

General Protocol for Acylation:

• Dissolve the 6-amino-indazole derivative (1.0 equiv) and a base (e.g., triethylamine or pyridine, 1.5 equiv) in an anhydrous aprotic solvent (e.g., dichloromethane or THF).

• Cool the solution to 0 °C in an ice bath.

• Slowly add the acyl chloride or anhydride (1.1 equiv) dropwise.

• Allow the reaction to warm to room temperature and stir for 2-12 hours (monitor by TLC or LC-MS).

• Upon completion, quench the reaction with water and extract with an organic solvent.

• Wash the organic layer with dilute acid (e.g., 1M HCl) to remove excess base, followed by a saturated aqueous solution of sodium bicarbonate, and finally brine.

• Dry the organic layer, concentrate, and purify the product by column chromatography or recrystallization.

Part 3: Biological Screening Strategy

Once a library of derivatized indazoles has been synthesized, the next crucial step is to evaluate their biological activity. The specific assays will depend on the therapeutic area of interest. Given the known activities of indazole derivatives, a tiered screening approach is recommended.

Diagram of a Tiered Biological Screening Cascade:

Caption: A typical tiered approach for biological screening.

Recommended Initial Screens:

• Anti-proliferative Assays: Screen the library against a panel of cancer cell lines (e.g., from the NCI-60 panel) to identify compounds with cytotoxic or cytostatic activity. Assays like the MTT or CellTiter-Glo® assay are commonly used.

• Kinase Inhibition Assays: Indazoles are well-known kinase inhibitors.[16] Screening against a panel of relevant kinases (e.g., tyrosine kinases, serine/threonine kinases) can identify potent and selective inhibitors.

• Antimicrobial Assays: Evaluate the compounds for activity against a panel of pathogenic bacteria and fungi using standard methods like broth microdilution to determine the minimum inhibitory concentration (MIC).

• Anti-inflammatory Assays: Assess the ability of the compounds to inhibit the production of pro-inflammatory cytokines (e.g., TNF-α, IL-6) in lipopolysaccharide (LPS)-stimulated immune cells (e.g., macrophages).

Conclusion

3-Bromo-5-methyl-6-nitro-1H-indazole is a valuable and highly versatile starting material for the synthesis of diverse libraries of potential drug candidates. The strategic application of modern synthetic methodologies, such as palladium-catalyzed cross-coupling and functional group transformations, allows for the systematic exploration of the chemical space around the indazole core. A well-designed biological screening cascade is then essential to identify and advance promising lead compounds for further drug development. The protocols and strategies outlined in this document provide a solid foundation for researchers to embark on the exciting journey of discovering novel indazole-based therapeutics.

References

• Selected examples of biologically active substituted indazoles. ResearchGate. Available from: [Link]

• Cai, H., et al. (2018). Recent Advances in Indazole-Containing Derivatives: Synthesis and Biological Perspectives. Molecules, 23(11), 2783. Available from: [Link]

• Recent Advances in Indazole-Containing Derivatives: Synthesis and Biological Perspectives. (2018). Molecules. Available from: [Link]

• Furlan, L., et al. (2011). The Suzuki Reaction Applied to the Synthesis of Novel Pyrrolyl and Thiophenyl Indazoles. Molecules, 16(8), 6566-6576. Available from: [Link]

• Different biological activities reported with Indazole derivatives. ResearchGate. Available from: [Link]

• An efficient and simple approach for synthesizing indazole compounds using palladium-catalyzed Suzuki–Miyaura cross-coupling. (2024). RSC Advances. Available from: [Link]

• An efficient and simple approach for synthesizing indazole compounds using palladium-catalyzed Suzuki–Miyaura cross-coupling. Semantic Scholar. Available from: [Link]

• An efficient and simple approach for synthesizing indazole compounds using palladium-catalyzed Suzuki–Miyaura cross-coupling. RSC Publishing. Available from: [Link]

• Buchwald–Hartwig amination. Wikipedia. Available from: [Link]

• The discovery of novel indazole derivatives as tubulin colchicine site binding agents that displayed potent antitumor activity both in vitro and in vivo. (2020). European Journal of Medicinal Chemistry. Available from: [Link]

• IN SILICO SCREENING OF ANTITUBERCULAR AND ANTI-INFLAMMATORY ACTIVITY OF INDAZOLE BASED NATURAL ALKALOIDS AND A NOVEL INDAZOLE DERIVATIVE. (2022). Journal of Pharmaceutical Negative Results. Available from: [Link]

• Hu, Y., et al. (2011). Discovery of indazoles as inhibitors of Tpl2 kinase. Bioorganic & Medicinal Chemistry Letters, 21(16), 4758-4761. Available from: [Link]

• Synthesis process of 3-bromo-5-nitro-1H-indazole. Google Patents.

• Studies on the Reduction of the Nitro Group in 4-Nitroindazoles by Anhydrous SnCl2 in Different Alcohols. ResearchGate. Available from: [Link]

• Buchwald-Hartwig Amination. Chemistry LibreTexts. Available from: [Link]

• Preparation of sec and tert amines by Buchwald-Hartwig Amination. Organic Chemistry Data. Available from: [Link]

• Buchwald-Hartwig Coupling. YouTube. Available from: [Link]

• Synthetic access to N-bromoethyl-nitro-indazoles and N-vinyl-nitro-indazoles. ResearchGate. Available from: [Link]

• Buchwald-Hartwig Cross Coupling Reaction. Organic Chemistry Portal. Available from: [Link]

• Synthesis Routes and Detailed Analysis of 3-Methyl-6-nitro-1H-Indazole. Liskon Biological. Available from: [Link]

• Bunce, R. A., et al. (2018). Syntheses of 1-Aryl-5-nitro-1H-indazoles and a General One-Pot Route to 1-Aryl-1H-indazoles. Molecules, 23(3), 674. Available from: [Link]

• Synthesis method of indazole compound. Google Patents.

• Syntheses of 1-Aryl-5-nitro-1H-indazoles and a General One-Pot Route to 1-Aryl-1H-indazoles. (2018). Molecules. Available from: [Link]

• Approaches for preparing compound 5 from 3-methyl-6-nitro-1H-indazole (6). ResearchGate. Available from: [Link]

• Novel 3-chloro-6-nitro-1H-indazole derivatives as promising antileishmanial candidates: synthesis, biological activity, and molecular modelling studies. (2022). Scientific Reports. Available from: [Link]

• Nitroreductase-triggered indazole formation. ChemRxiv. Available from: [Link]

• Synthesis and biological evaluation of indazole derivatives as anti-cancer agents. (2021). Bioorganic & Medicinal Chemistry Letters. Available from: [Link]

• Derivatization in Analytical Chemistry. (2021). Molecules. Available from: [Link]

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. Recent Advances in Indazole-Containing Derivatives: Synthesis and Biological Perspectives - PMC [pmc.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. Synthesis Routes and Detailed Analysis of 3-Methyl-6-nitro-1H-Indazole - LISKON [liskonchem.com]
• 5. CN103570624A - Synthesis process of 3-bromo-5-nitro-1H-indazole - Google Patents [patents.google.com]
• 6. An efficient and simple approach for synthesizing indazole compounds using palladium-catalyzed Suzuki–Miyaura cross-coupling - PMC [pmc.ncbi.nlm.nih.gov]
• 7. pdf.benchchem.com [pdf.benchchem.com]
• 8. semanticscholar.org [semanticscholar.org]
• 9. An efficient and simple approach for synthesizing indazole compounds using palladium-catalyzed Suzuki–Miyaura cross-coupling - RSC Advances (RSC Publishing) [pubs.rsc.org]
• 10. The Suzuki Reaction Applied to the Synthesis of Novel Pyrrolyl and Thiophenyl Indazoles - PMC [pmc.ncbi.nlm.nih.gov]
• 11. Buchwald–Hartwig amination - Wikipedia [en.wikipedia.org]
• 12. chem.libretexts.org [chem.libretexts.org]
• 13. Preparation of Sec and Tert Amines - Wordpress [reagents.acsgcipr.org]
• 14. researchgate.net [researchgate.net]
• 15. pdf.benchchem.com [pdf.benchchem.com]
• 16. Discovery of indazoles as inhibitors of Tpl2 kinase - PubMed [pubmed.ncbi.nlm.nih.gov]

Application Notes and Protocols for the N-Alkylation of 3-Bromo-5-methyl-6-nitro-1H-indazole

For Researchers, Scientists, and Drug Development Professionals

Authored by a Senior Application Scientist

The N-alkylation of indazoles is a pivotal transformation in medicinal chemistry, as the position of the alkyl substituent on the indazole core profoundly influences the pharmacological profile of the resulting molecule.[1][2][3] The specific substrate, 3-bromo-5-methyl-6-nitro-1H-indazole, presents a unique electronic and steric landscape that dictates the regiochemical outcome of N-alkylation. This guide provides a comprehensive overview of the reaction conditions, mechanistic considerations, and detailed protocols for the selective N-alkylation of this substrate, empowering researchers to navigate the complexities of this transformation.

The direct alkylation of 1H-indazoles frequently yields a mixture of N1 and N2-substituted products, making regioselective synthesis a significant challenge.[1] The regioselectivity is governed by a delicate interplay of electronic effects of the substituents, the nature of the base and solvent, and the type of alkylating agent employed.[2][3] For 3-bromo-5-methyl-6-nitro-1H-indazole, the electron-withdrawing nitro group at the 6-position and the bromo substituent at the 3-position are expected to play a dominant role in directing the alkylation.

Mechanistic Insights: The N1 vs. N2 Dichotomy

The N-alkylation of indazole proceeds via the deprotonation of the N-H proton to form an indazolide anion, which then acts as a nucleophile. The resulting anion is a hybrid of two resonance structures with the negative charge localized on N1 and N2. The regioselectivity of the subsequent alkylation depends on the relative nucleophilicity of these two nitrogen atoms and the reaction conditions.

Generally, the 1H-indazole tautomer is thermodynamically more stable than the 2H-tautomer.[3][4] Consequently, reactions proceeding under thermodynamic control often favor the N1-alkylated product.[3][4][5] Conversely, kinetic control can lead to the formation of the N2-isomer.[5] The choice of base, solvent, and temperature can modulate the reaction pathway between thermodynamic and kinetic control.

Protocol 1: Selective N1-Alkylation under Basic Conditions

This protocol is designed to favor the formation of the thermodynamically more stable N1-alkylated product. The presence of an electron-withdrawing nitro group at C6 and a bromo group at C3 of the indazole scaffold generally directs alkylation to the N1 position, particularly when using a strong base in an aprotic solvent.[2] The combination of sodium hydride (NaH) in tetrahydrofuran (THF) has been shown to be effective for achieving high N1-regioselectivity with electron-deficient indazoles.[2][3]

Experimental Protocol

• Preparation: To a solution of 3-bromo-5-methyl-6-nitro-1H-indazole (1.0 eq) in anhydrous THF (10 mL/mmol of indazole) under an inert atmosphere (e.g., nitrogen or argon), add sodium hydride (60% dispersion in mineral oil, 1.2 eq) portion-wise at 0 °C.

• Deprotonation: Stir the resulting suspension at 0 °C for 30 minutes, then allow it to warm to room temperature and stir for an additional 1 hour, or until the evolution of hydrogen gas ceases.

• Alkylation: Cool the reaction mixture back to 0 °C and add the alkylating agent (e.g., alkyl halide, 1.1 eq) dropwise.

• Reaction: Allow the reaction to warm to room temperature and stir for 12-24 hours. The reaction progress can be monitored by Thin Layer Chromatography (TLC) or Liquid Chromatography-Mass Spectrometry (LC-MS). For less reactive alkylating agents, gentle heating (e.g., 50 °C) may be required.[1]

• Work-up: Upon completion, carefully quench the reaction by the slow addition of water at 0 °C. Extract the aqueous layer with a suitable organic solvent (e.g., ethyl acetate).

• Purification: Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure. The crude product can be purified by column chromatography on silica gel.

Data Summary: Common Conditions for N1-Alkylation

Base	Solvent	Alkylating Agent	Temperature	Expected Outcome	Reference
NaH	THF	Alkyl Bromide	0 °C to RT/50 °C	High N1 selectivity	[1][2]
Cs₂CO₃	DMF	Alkyl Halide	RT to 90 °C	Good N1 selectivity	[1]
K₂CO₃	DMF	Alkyl Halide	RT to elevated temp.	Mixture, often favoring N1	[1]

Protocol 2: Selective N2-Alkylation via Mitsunobu Reaction

For accessing the N2-alkylated isomer, which is often the kinetic product, alternative reaction conditions are necessary. The Mitsunobu reaction provides a powerful method for the N-alkylation of indazoles, frequently showing a preference for the N2 position.[2] This reaction utilizes an alcohol as the alkylating agent in the presence of a phosphine and an azodicarboxylate.

Experimental Protocol

• Preparation: To a solution of 3-bromo-5-methyl-6-nitro-1H-indazole (1.0 eq), the desired alcohol (1.5 eq), and triphenylphosphine (PPh₃, 1.5 eq) in anhydrous THF (15 mL/mmol of indazole) at 0 °C, add diisopropyl azodicarboxylate (DIAD) or diethyl azodicarboxylate (DEAD) (1.5 eq) dropwise.

• Reaction: Stir the reaction mixture at 0 °C for 30 minutes and then allow it to warm to room temperature. Continue stirring for 12-24 hours, monitoring the reaction progress by TLC or LC-MS.

• Work-up: Concentrate the reaction mixture under reduced pressure.

• Purification: The crude residue can be purified by column chromatography on silica gel to separate the desired N2-alkylated product from triphenylphosphine oxide and other byproducts.

Data Summary: Mitsunobu Reaction for N2-Alkylation

Reagents	Solvent	Temperature	Expected Outcome	Reference
Alcohol, PPh₃, DIAD/DEAD	THF	0 °C to RT	Predominantly N2-alkylation	[2]

Protocol 3: Selective N2-Alkylation under Acidic Conditions

An alternative approach to achieve N2-selectivity involves conducting the alkylation under acidic conditions.[5] This method circumvents the formation of the indazolide anion and is proposed to proceed through protonation of the indazole, followed by nucleophilic attack. While basic conditions often lead to a mixture of isomers, acidic conditions can provide a cleaner route to the N2-alkylated product.[5]

Experimental Protocol

• Preparation: To a solution of 3-bromo-5-methyl-6-nitro-1H-indazole (1.0 eq) and the alkylating agent (e.g., an alkyl 2,2,2-trichloroacetimidate, 1.5 eq) in a suitable solvent such as dichloromethane (DCM) or dioxane, add a catalytic amount of a Brønsted acid (e.g., trifluoromethanesulfonic acid) or a Lewis acid (e.g., copper(II) triflate) at room temperature.

• Reaction: Stir the reaction mixture at room temperature for 1-4 hours, or until the reaction is complete as indicated by TLC or LC-MS.

• Work-up: Quench the reaction with a saturated aqueous solution of sodium bicarbonate. Extract the aqueous layer with DCM.

• Purification: Combine the organic layers, dry over anhydrous sodium sulfate, and concentrate under reduced pressure. Purify the crude product by column chromatography on silica gel.

Data Summary: Acid-Catalyzed N2-Alkylation

Catalyst	Solvent	Alkylating Agent	Temperature	Expected Outcome	Reference
Trifluoromethanesulfonic acid	DCM	Alkyl 2,2,2-trichloroacetimidate	RT	High N2 selectivity	[5]
Copper(II) triflate	Dioxane	Alkyl 2,2,2-trichloroacetimidate	RT	High N2 selectivity	[5]

Conclusion

The N-alkylation of 3-bromo-5-methyl-6-nitro-1H-indazole offers a fascinating case study in regioselectivity. By carefully selecting the reaction conditions, researchers can selectively target either the N1 or N2 position. For preferential N1-alkylation, the use of a strong base like sodium hydride in an aprotic solvent such as THF is recommended. Conversely, to obtain the N2-alkylated isomer, the Mitsunobu reaction or acid-catalyzed conditions provide effective and selective alternatives. The protocols and insights provided in this guide serve as a robust starting point for the development of efficient and regioselective syntheses of N-alkylated 3-bromo-5-methyl-6-nitro-1H-indazole derivatives for applications in drug discovery and development.

References

• Regioselective alkylation of a versatile indazole: Electrophile scope and mechanistic insights from density functional theory calculations. (2024-08-09).
• Regioselective N-alkylation of the 1H-indazole scaffold; ring substituent and N-alkylating reagent effects on regioisomeric distribution. (2021-08-02).
• Regioselective N-alkylation of the 1H-indazole scaffold; ring substituent and N-alkylating reagent effects on regioisomeric distribution. (2021-08-02). Beilstein Journals.
• (PDF) Regioselective N-alkylation of the 1H-indazole scaffold; ring substituent and N-alkylating reagent effects on regioisomeric distribution.
• Selective N2-Alkylation of 1H-Indazoles and 1H-Azaindazoles.
• The regioselective Alkylation of some Indazoles using Trialkyl Orthoform
• Mechanism of a Highly Selective N2 Alkyl
• Regioselective N-alkylation of the 1H-indazole scaffold. MPG.PuRe.

Sources

• 1. Regioselective alkylation of a versatile indazole: Electrophile scope and mechanistic insights from density functional theory calculations - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Regioselective N-alkylation of the 1H-indazole scaffold; ring substituent and N-alkylating reagent effects on regioisomeric distribution - PMC [pmc.ncbi.nlm.nih.gov]
• 3. BJOC - Regioselective N-alkylation of the 1H-indazole scaffold; ring substituent and N-alkylating reagent effects on regioisomeric distribution [beilstein-journals.org]
• 4. pure.mpg.de [pure.mpg.de]
• 5. researchgate.net [researchgate.net]

Application Notes and Protocols for the Functionalization of 3-Bromo-5-methyl-6-nitro-1H-indazole

Introduction: The Indazole Scaffold in Modern Drug Discovery

The 1H-indazole core is a privileged scaffold in medicinal chemistry, forming the structural basis of numerous therapeutic agents. Its unique bicyclic aromatic structure allows for three-dimensional diversity, enabling precise interactions with a multitude of biological targets. The functionalization of the indazole ring system is therefore of paramount importance in the generation of novel molecular entities with tailored pharmacological profiles. Specifically, the C3 position of the indazole ring is a key vector for derivatization, often leading to significant modulation of biological activity.

This document provides a comprehensive guide to the synthetic protocols for the functionalization of the bromine atom in 3-Bromo-5-methyl-6-nitro-1H-indazole. This particular substrate presents an interesting case study due to the opposing electronic effects of the electron-donating methyl group at the C5 position and the strongly electron-withdrawing nitro group at the C6 position. Understanding and controlling the reactivity of this substrate in various cross-coupling reactions is crucial for its effective utilization in drug discovery programs. The protocols detailed herein are designed to be robust and reproducible, providing researchers with a solid foundation for their synthetic endeavors.

Strategic Considerations for Functionalization

The bromine atom at the C3 position of 3-Bromo-5-methyl-6-nitro-1H-indazole serves as a versatile handle for a variety of palladium-catalyzed cross-coupling reactions. The electronic nature of the indazole ring, influenced by the methyl and nitro substituents, plays a critical role in the outcome of these transformations. The electron-withdrawing nitro group is anticipated to enhance the electrophilicity of the C3 carbon, potentially facilitating the oxidative addition step in many palladium-catalyzed cycles. Conversely, the electron-donating methyl group may have a counteracting effect. The protocols presented below have been selected and optimized to address these nuances.

Palladium-Catalyzed Cross-Coupling Reactions: A Toolkit for Indazole Functionalization

Palladium-catalyzed cross-coupling reactions have revolutionized the synthesis of complex organic molecules, and they are particularly well-suited for the functionalization of heterocyclic systems like indazoles.[1] The following sections will detail the application of several key palladium-catalyzed reactions to 3-Bromo-5-methyl-6-nitro-1H-indazole.

Suzuki-Miyaura Coupling: Forging Carbon-Carbon Bonds

The Suzuki-Miyaura coupling is a powerful method for the formation of C-C bonds between an organoboron reagent and an organic halide.[2] For the 3-bromoindazole substrate, this reaction is particularly effective for introducing aryl and heteroaryl moieties. The presence of both electron-donating and electron-withdrawing groups on the indazole ring can influence the reaction, but generally, these reactions proceed in high yield.[3]

Reaction Causality: The reaction is initiated by the oxidative addition of the palladium(0) catalyst to the C-Br bond of the indazole.[2] The electron-withdrawing nitro group can facilitate this step. Subsequent transmetalation with the boronic acid, activated by a base, and reductive elimination yields the desired 3-substituted indazole and regenerates the palladium(0) catalyst.

Experimental Workflow: Suzuki-Miyaura Coupling

Caption: Suzuki-Miyaura Coupling Workflow.

Detailed Protocol: Synthesis of 3-(4-methoxyphenyl)-5-methyl-6-nitro-1H-indazole

Parameter	Condition	Rationale
Reactants	3-Bromo-5-methyl-6-nitro-1H-indazole (1.0 eq.), 4-Methoxyphenylboronic acid (1.5 eq.)	An excess of the boronic acid is used to drive the reaction to completion.
Catalyst	Pd(PPh3)4 (5 mol%)	A common and effective catalyst for Suzuki couplings.[3]
Base	K2CO3 (2.0 eq.)	A moderately strong base to activate the boronic acid for transmetalation.
Solvent	1,4-Dioxane/H2O (4:1 mixture)	A common solvent system that facilitates the dissolution of both organic and inorganic reagents.
Temperature	90 °C	Sufficient to promote the reaction without significant decomposition.
Reaction Time	12-16 hours	Monitored by TLC or LC-MS until consumption of the starting material.

Step-by-Step Methodology:

• To a flame-dried round-bottom flask, add 3-Bromo-5-methyl-6-nitro-1H-indazole, 4-methoxyphenylboronic acid, and potassium carbonate.

• Evacuate and backfill the flask with an inert gas (e.g., argon or nitrogen) three times.

• Add the 1,4-dioxane/water solvent mixture, followed by the Pd(PPh3)4 catalyst.

• Heat the reaction mixture to 90 °C with vigorous stirring.

• Monitor the reaction progress by TLC or LC-MS.

• Upon completion, cool the reaction to room temperature and dilute with ethyl acetate.

• Wash the organic layer with water and brine, then dry over anhydrous sodium sulfate.

• Concentrate the solution under reduced pressure and purify the crude product by column chromatography on silica gel.

Buchwald-Hartwig Amination: Constructing Carbon-Nitrogen Bonds

The Buchwald-Hartwig amination is a versatile palladium-catalyzed cross-coupling reaction for the formation of C-N bonds.[4][5] This reaction allows for the introduction of a wide range of primary and secondary amines at the C3 position of the indazole core. The choice of ligand is critical for the success of this reaction, with bulky, electron-rich phosphine ligands often providing the best results.[6]

Reaction Causality: The catalytic cycle is similar to the Suzuki coupling, involving oxidative addition of the palladium(0) catalyst to the C-Br bond.[5] The amine then coordinates to the palladium center, and following deprotonation by the base, reductive elimination forms the C-N bond and regenerates the active catalyst.

Experimental Workflow: Buchwald-Hartwig Amination

Caption: Buchwald-Hartwig Amination Workflow.

Detailed Protocol: Synthesis of 5-methyl-6-nitro-3-(piperidin-1-yl)-1H-indazole

Parameter	Condition	Rationale
Reactants	3-Bromo-5-methyl-6-nitro-1H-indazole (1.0 eq.), Piperidine (1.2 eq.)	A slight excess of the amine is used.
Precatalyst	Pd2(dba)3 (2 mol%)	A common palladium(0) source.
Ligand	XPhos (4 mol%)	A bulky, electron-rich ligand that promotes efficient coupling.
Base	NaOtBu (1.4 eq.)	A strong, non-nucleophilic base is required.
Solvent	Toluene	A non-polar solvent suitable for this reaction.
Temperature	110 °C	Higher temperatures are often necessary for Buchwald-Hartwig aminations.
Reaction Time	8-12 hours	Monitored by TLC or LC-MS.

Step-by-Step Methodology:

• To a glovebox, add the Pd2(dba)3, XPhos, and sodium tert-butoxide to a reaction vessel.

• Add the 3-Bromo-5-methyl-6-nitro-1H-indazole and toluene.

• Finally, add the piperidine.

• Seal the vessel and heat to 110 °C with stirring.

• Monitor the reaction progress by TLC or LC-MS.

• After completion, cool the reaction to room temperature and quench carefully with saturated aqueous ammonium chloride.

• Extract the product with ethyl acetate, wash the combined organic layers with brine, and dry over anhydrous sodium sulfate.

• Concentrate the solution and purify the crude product by column chromatography.

Sonogashira Coupling: Introduction of Alkynyl Groups

The Sonogashira coupling is a palladium- and copper-cocatalyzed reaction that forms a C-C bond between a terminal alkyne and an aryl or vinyl halide.[7][8] This reaction is an excellent method for introducing alkynyl functionalities at the C3 position of the indazole, which can serve as versatile handles for further transformations such as click chemistry.

Reaction Causality: The reaction involves two interconnected catalytic cycles.[8] The palladium cycle is similar to that of the Suzuki and Buchwald-Hartwig reactions. The copper cycle involves the formation of a copper(I) acetylide, which then undergoes transmetalation with the palladium(II) intermediate. Reductive elimination then yields the alkynylated product.

Experimental Workflow: Sonogashira Coupling

Caption: Sonogashira Coupling Workflow.

Detailed Protocol: Synthesis of 5-methyl-6-nitro-3-(phenylethynyl)-1H-indazole

Parameter	Condition	Rationale
Reactants	3-Bromo-5-methyl-6-nitro-1H-indazole (1.0 eq.), Phenylacetylene (1.2 eq.)	A slight excess of the alkyne is generally used.
Catalyst	Pd(PPh3)2Cl2 (3 mol%)	A standard palladium catalyst for Sonogashira reactions.
Co-catalyst	CuI (5 mol%)	Essential for the formation of the copper acetylide intermediate.
Base	Triethylamine (2.0 eq.)	Acts as both a base and a solvent in some cases.
Solvent	THF	A common aprotic solvent for this reaction.
Temperature	Room Temperature	Sonogashira couplings can often be performed under mild conditions.
Reaction Time	6-8 hours	Monitored by TLC or LC-MS.

Step-by-Step Methodology:

• To a degassed solution of 3-Bromo-5-methyl-6-nitro-1H-indazole in THF and triethylamine, add phenylacetylene.

• Add the Pd(PPh3)2Cl2 and CuI catalysts.

• Stir the reaction mixture at room temperature under an inert atmosphere.

• Monitor the reaction by TLC or LC-MS.

• Upon completion, filter the reaction mixture through a pad of Celite to remove the catalysts.

• Concentrate the filtrate and dissolve the residue in ethyl acetate.

• Wash the organic layer with water and brine, then dry over anhydrous sodium sulfate.

• Concentrate the solution and purify the product by column chromatography.

Heck Reaction: Vinylation of the Indazole Core

The Heck reaction is a palladium-catalyzed C-C bond-forming reaction between an unsaturated halide and an alkene.[9][10] This reaction provides a direct route to 3-vinylindazoles, which are valuable intermediates in organic synthesis. The chemoselectivity of the Heck reaction on bromoindazoles can be influenced by the reaction conditions.[11][12]

Reaction Causality: The mechanism involves the oxidative addition of palladium(0) to the C-Br bond, followed by migratory insertion of the alkene.[13] A subsequent β-hydride elimination releases the vinylated product and a palladium-hydride species, which is then converted back to the active palladium(0) catalyst by the base.

Experimental Workflow: Heck Reaction

Caption: Heck Reaction Workflow.

Detailed Protocol: Synthesis of 5-methyl-6-nitro-3-styryl-1H-indazole

Parameter	Condition	Rationale
Reactants	3-Bromo-5-methyl-6-nitro-1H-indazole (1.0 eq.), Styrene (1.5 eq.)	An excess of the alkene is typically used.
Catalyst	Pd(OAc)2 (5 mol%)	A common and effective palladium(II) precatalyst.
Ligand	PPh3 (10 mol%)	A standard phosphine ligand for the Heck reaction.
Base	Triethylamine (2.0 eq.)	A common organic base for the Heck reaction.
Solvent	DMF	A polar aprotic solvent that facilitates the reaction.
Temperature	100 °C	Elevated temperatures are usually required.
Reaction Time	18-24 hours	Monitored by TLC or LC-MS.

Step-by-Step Methodology:

• In a sealed tube, combine 3-Bromo-5-methyl-6-nitro-1H-indazole, styrene, Pd(OAc)2, PPh3, and triethylamine in DMF.

• Degas the mixture by bubbling argon through it for 15 minutes.

• Seal the tube and heat the reaction to 100 °C.

• Monitor the reaction by TLC or LC-MS.

• After completion, cool the reaction to room temperature and pour it into water.

• Extract the product with ethyl acetate.

• Wash the combined organic layers with water and brine, and dry over anhydrous sodium sulfate.

• Concentrate the solution and purify the crude product by column chromatography.

Cyanation: Introduction of a Nitrile Group

The introduction of a nitrile group at the C3 position of the indazole can be achieved through palladium-catalyzed cyanation of the 3-bromo derivative.[14] The nitrile group is a valuable functional group that can be further transformed into amines, amides, carboxylic acids, and tetrazoles.

Reaction Causality: The mechanism is analogous to other palladium-catalyzed cross-couplings, involving oxidative addition, cyanide coordination, and reductive elimination. A variety of cyanide sources can be used, with zinc cyanide being a common choice due to its lower toxicity.

Experimental Workflow: Cyanation

Caption: Cyanation Reaction Workflow.

Detailed Protocol: Synthesis of 5-methyl-6-nitro-1H-indazole-3-carbonitrile

Parameter	Condition	Rationale
Reactants	3-Bromo-5-methyl-6-nitro-1H-indazole (1.0 eq.), Zn(CN)2 (0.6 eq.)	A slight excess of the bromide is often used relative to the cyanide source.
Catalyst	Pd(PPh3)4 (10 mol%)	Higher catalyst loading may be required for cyanation reactions.
Solvent	DMF	A polar aprotic solvent is necessary for this reaction.
Temperature	120 °C	Elevated temperatures are typically required for cyanation.
Reaction Time	24 hours	Cyanation reactions can be slow.

Step-by-Step Methodology:

• Combine 3-Bromo-5-methyl-6-nitro-1H-indazole, Zn(CN)2, and Pd(PPh3)4 in a reaction vessel.

• Add DMF and degas the mixture.

• Heat the reaction to 120 °C with stirring.

• Monitor the reaction by TLC or LC-MS.

• Upon completion, cool the reaction and pour it into an aqueous solution of sodium bicarbonate.

• Extract the product with ethyl acetate.

• Wash the combined organic layers with brine and dry over anhydrous sodium sulfate.

• Concentrate the solution and purify the crude product by column chromatography.

Conclusion

The protocols outlined in this document provide a comprehensive framework for the functionalization of the bromine atom in 3-Bromo-5-methyl-6-nitro-1H-indazole. The palladium-catalyzed cross-coupling reactions described herein—Suzuki-Miyaura, Buchwald-Hartwig, Sonogashira, Heck, and cyanation—offer a powerful and versatile toolkit for the synthesis of a diverse array of 3-substituted indazole derivatives. The provided step-by-step methodologies, along with the rationale behind the choice of reagents and conditions, are intended to empower researchers in their efforts to develop novel indazole-based compounds with potential therapeutic applications. Careful optimization of these protocols for specific substrates and desired outcomes will undoubtedly lead to the discovery of new and valuable chemical entities.

References

• D. Peixoto, A. Locati, C. S. Marques, A. Goth, J. P. Prates Ramalho, and A. J. Burke, "A catalytic route to dibenzodiazepines involving Buchwald–Hartwig coupling: reaction scope and mechanistic consideration," RSC Advances, vol. 5, no. 121, pp. 99968-99977, 2015. [Link]

• Organic Chemistry Portal, "Arenenitrile synthesis by cyanations or substitution." [Link]

• J. T. Reeves et al., "Synthesis of 2,3-diarylsubstituted indazoles utilizing a Suzuki cross-coupling/deprotection/N-arylation sequence," NIH Public Access, Author Manuscript, 2010. [Link]

• S. L. Buchwald et al., "Suzuki-Miyaura Cross-Coupling of Unprotected, Nitrogen-Rich Heterocycles: Substrate Scope and Mechanistic Investigation," NIH Public Access, Author Manuscript, 2011. [Link]

• Wikipedia, "Buchwald–Hartwig amination." [Link]

• Google Patents, "CN103570624A - Synthesis process of 3-bromo-5-nitro-1H-indazole."

• Organic Chemistry Portal, "Sonogashira Coupling." [Link]

• S. El Kazzouli et al., "A regioselective C7 bromination and C7 palladium-catalyzed Suzuki–Miyaura cross-coupling arylation of 4-substituted NH-free indazoles," RSC Advances, vol. 11, no. 12, pp. 6785-6793, 2021. [Link]

• Wikipedia, "Sonogashira coupling." [Link]

• Chemistry LibreTexts, "Suzuki-Miyaura Coupling." [Link]

• J. T. Reeves et al., "A General, Practical Palladium-Catalyzed Cyanation of (Hetero)aryl Chlorides and Bromides," PMC, 2013. [Link]

• Chemistry LibreTexts, "Buchwald-Hartwig Amination." [Link]

• Y. Wang et al., "Bromide-assisted chemoselective Heck reaction of 3-bromoindazoles under high-speed ball-milling conditions: synthesis of axitinib," Beilstein Journal of Organic Chemistry, vol. 14, pp. 968-975, 2018. [Link]

• Organic Chemistry Portal, "Indazole synthesis." [Link]

• M. B. Deshmukh, "Which conditions are favorable for the efficient Suzuki coupling?," ResearchGate, 2014. [Link]

• M. B. Deshmukh et al., "Buchwald–Hartwig Amination of Aryl Halides with Heterocyclic Amines in the Synthesis of Highly Fluorescent Benzodifuran-Based Star-Shaped Organic Semiconductors," Molecules, vol. 26, no. 23, p. 7356, 2021. [Link]

• S. El Kazzouli, "Functionalization of indazoles by means of transition metal-catalyzed cross-coupling reactions," ResearchGate, 2014. [Link]

• Chemistry LibreTexts, "Sonogashira Coupling." [Link]

• Y. Li et al., "Nickel-Catalyzed Reductive Cyanation of Aryl Halides and Epoxides with Cyanogen Bromide," Molecules, vol. 29, no. 6, p. 1316, 2024. [Link]

• Google Patents, "CN112321510A - Preparation method of 4-bromo-5-methyl-1H-indazole."

• The Organic Chemistry Tutor, "The Ultimate Guide to Buchwald-Hartwig Amination: Synthesize C–N Bonds!," YouTube, 2023. [Link]

• Yoneda Labs, "Suzuki-Miyaura cross-coupling: Practical Guide." [Link]

• Google Patents, "US7595417B2 - Cyanation of arom

• Sussex Drug Discovery Centre, "Guidelines for Sonogashira cross-coupling reactions," 2013. [Link]

• R. Chinchilla and C. Nájera, "Recent Advances in Sonogashira Reactions," Chemical Society Reviews, vol. 40, no. 10, pp. 5084-5121, 2011. [Link]

• F. Giraud, F. Anizon, and P. Moreau, "Recent Developments in the Suzuki–Miyaura Reaction Using Nitroarenes as Electrophilic Coupling Reagents," Catalysts, vol. 9, no. 2, p. 213, 2019. [Link]

• G. E. Büchel et al., "The C-3 Functionalization of 1H-Indazole through Suzuki–Miyaura Cross-Coupling Catalyzed by a Ferrocene-Based Divalent Palladium Complex Immobilized over Ionic Liquid, as Well as Theoretical Insights into the Reaction Mechanism," Molecules, vol. 28, no. 6, p. 2845, 2023. [Link]

• X. Li, "Metal-mediated C−CN Bond Activation in Organic Synthesis," Chemical Reviews, vol. 120, no. 19, pp. 10458-10512, 2020. [Link]

• D. Peixoto et al., "A catalytic route to dibenzodiazepines involving Buchwald–Hartwig coupling: reaction scope and mechanistic consideration," RSC Advances, vol. 5, no. 121, pp. 99968-99977, 2015. [Link]

• S. K. Guchhait et al., "Indazole – an emerging privileged scaffold: synthesis and its biological significance," RSC Medicinal Chemistry, vol. 12, no. 7, pp. 1036-1051, 2021. [Link]

• Chemistry LibreTexts, "Heck Reaction." [Link]

• S. El Kazzouli et al., "A regioselective C7 bromination and C7 palladium-catalyzed Suzuki–Miyaura cross-coupling arylation of 4-substituted NH-free indazoles," RSC Advances, vol. 11, no. 12, pp. 6785-6793, 2021. [Link]

• The Organic Chemistry Tutor, "Heck reaction," YouTube, 2015. [Link]

• Wikipedia, "Heck reaction." [Link]

Sources

• 1. researchgate.net [researchgate.net]
• 2. chem.libretexts.org [chem.libretexts.org]
• 3. Synthesis of 2,3-diarylsubstituted indazoles utilizing a Suzuki cross-coupling/deprotection/N-arylation sequence - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Buchwald–Hartwig amination - Wikipedia [en.wikipedia.org]
• 5. chem.libretexts.org [chem.libretexts.org]
• 6. youtube.com [youtube.com]
• 7. Sonogashira coupling - Wikipedia [en.wikipedia.org]
• 8. chem.libretexts.org [chem.libretexts.org]
• 9. youtube.com [youtube.com]
• 10. Heck reaction - Wikipedia [en.wikipedia.org]
• 11. BJOC - Bromide-assisted chemoselective Heck reaction of 3-bromoindazoles under high-speed ball-milling conditions: synthesis of axitinib [beilstein-journals.org]
• 12. Bromide-assisted chemoselective Heck reaction of 3-bromoindazoles under high-speed ball-milling conditions: synthesis of axitinib - PMC [pmc.ncbi.nlm.nih.gov]
• 13. chem.libretexts.org [chem.libretexts.org]
• 14. Arenenitrile synthesis by cyanations or substitution [organic-chemistry.org]

Application Notes and Protocols: Leveraging 3-Bromo-5-methyl-6-nitro-1H-indazole in the Synthesis of Kinase Inhibitors

For Researchers, Scientists, and Drug Development Professionals

Authored by: A Senior Application Scientist

Introduction: The Indazole Scaffold as a Privileged Motif in Kinase Inhibition

The indazole core is a cornerstone in modern medicinal chemistry, recognized as a privileged scaffold for the development of potent and selective kinase inhibitors.[1] Its unique bicyclic aromatic structure, composed of a benzene ring fused to a pyrazole ring, provides a versatile framework for establishing critical interactions within the ATP-binding pocket of various kinases. Several FDA-approved kinase inhibitors, such as Pazopanib and Axitinib, feature the indazole moiety, underscoring its significance in oncology and other therapeutic areas.[1][2] The strategic functionalization of the indazole ring system is paramount to achieving desired potency, selectivity, and pharmacokinetic properties.

This application note provides a detailed guide on the utilization of 3-Bromo-5-methyl-6-nitro-1H-indazole as a key building block in the synthesis of kinase inhibitors. We will delve into the strategic importance of the bromo and nitro functionalities, provide detailed, field-proven protocols for key transformations, and illustrate a plausible synthetic pathway toward a kinase inhibitor pharmacophore, drawing parallels with the synthesis of established drugs like Pazopanib.

The Strategic Importance of 3-Bromo-5-methyl-6-nitro-1H-indazole

The subject molecule, 3-Bromo-5-methyl-6-nitro-1H-indazole, is a highly functionalized and versatile starting material for kinase inhibitor synthesis. Each substituent serves a distinct and valuable purpose:

• The Indazole Core: Provides the fundamental scaffold for interaction with the kinase hinge region.

• C3-Bromo Group: Acts as a versatile synthetic handle for introducing a wide array of substituents via palladium-catalyzed cross-coupling reactions, such as the Suzuki-Miyaura and Buchwald-Hartwig aminations. This position is often crucial for modulating kinase selectivity and potency.

• C6-Nitro Group: This electron-withdrawing group can be readily reduced to a primary amine (NH2). This amino group is a key pharmacophoric element in many kinase inhibitors, often involved in hydrogen bonding interactions or serving as a point of attachment for side chains that extend into solvent-exposed regions of the ATP binding site.

• C5-Methyl Group: This substituent can influence the electronic properties of the ring system and provide steric bulk, which can be exploited to fine-tune binding affinity and selectivity.

The strategic placement of these functionalities allows for a divergent synthetic approach, enabling the rapid generation of a library of diverse kinase inhibitor candidates.

Synthetic Workflow: From Building Block to Kinase Inhibitor Core

The following workflow outlines a general strategy for elaborating 3-Bromo-5-methyl-6-nitro-1H-indazole into a core structure common in many kinase inhibitors. This pathway is conceptually based on the well-established synthesis of the kinase inhibitor Pazopanib, which utilizes a similar 3-methyl-6-nitro-1H-indazole starting material.[1][2][3][4][5][6][7][8]

Figure 1: A generalized synthetic workflow for the elaboration of 3-Bromo-5-methyl-6-nitro-1H-indazole.

Detailed Experimental Protocols

The following protocols are provided as a guide and may require optimization based on the specific substrate and desired product.

Protocol 1: N-Protection of the Indazole Core (Optional but Recommended)

Rationale: While some cross-coupling reactions can be performed on N-H free indazoles, protection of the indazole nitrogen often leads to cleaner reactions, improved yields, and better solubility. The choice of protecting group depends on its stability to subsequent reaction conditions and ease of removal. Tetrahydropyranyl (THP) is a common choice for its ease of introduction and removal under acidic conditions.

Materials:

• 3-Bromo-5-methyl-6-nitro-1H-indazole

• 3,4-Dihydro-2H-pyran (DHP)

• p-Toluenesulfonic acid (p-TSA) or Pyridinium p-toluenesulfonate (PPTS)

• Dichloromethane (DCM) or Tetrahydrofuran (THF), anhydrous

• Saturated aqueous sodium bicarbonate solution

• Brine

• Anhydrous magnesium sulfate or sodium sulfate

Procedure:

• To a solution of 3-Bromo-5-methyl-6-nitro-1H-indazole (1.0 eq) in anhydrous DCM, add 3,4-dihydro-2H-pyran (1.5 eq).

• Add a catalytic amount of p-TSA or PPTS (0.05-0.1 eq).

• Stir the reaction mixture at room temperature for 2-4 hours. Monitor the reaction progress by TLC or LC-MS.

• Upon completion, quench the reaction with saturated aqueous sodium bicarbonate solution.

• Separate the organic layer, and extract the aqueous layer with DCM.

• Combine the organic layers, wash with brine, dry over anhydrous magnesium sulfate, and concentrate under reduced pressure.

• Purify the crude product by column chromatography on silica gel (e.g., using a hexane/ethyl acetate gradient) to afford the N-THP protected indazole.

Protocol 2: Suzuki-Miyaura Cross-Coupling at the C3-Position

Rationale: The Suzuki-Miyaura coupling is a powerful and widely used method for forming carbon-carbon bonds.[9][10] In this context, it allows for the introduction of various aryl or heteroaryl moieties at the C3 position of the indazole, a common feature in many kinase inhibitors. The choice of palladium catalyst, ligand, and base is crucial for achieving high yields.

Materials:

• N-Protected 3-Bromo-5-methyl-6-nitro-1H-indazole (1.0 eq)

• Aryl- or heteroaryl-boronic acid or boronic ester (1.2-1.5 eq)

• Palladium catalyst (e.g., Pd(PPh3)4, Pd(dppf)Cl2) (0.02-0.1 eq)

• Base (e.g., K2CO3, Cs2CO3, K3PO4) (2.0-3.0 eq)

• Solvent system (e.g., 1,4-dioxane/water, DME/water, Toluene/ethanol/water)

• Inert atmosphere (Nitrogen or Argon)

Procedure:

• To a reaction vessel, add the N-protected 3-bromo-5-methyl-6-nitro-1H-indazole, the boronic acid/ester, the palladium catalyst, and the base.

• Evacuate and backfill the vessel with an inert gas (repeat 3 times).

• Add the degassed solvent system via syringe.

• Heat the reaction mixture to 80-120 °C and stir for 2-16 hours. Monitor the reaction progress by TLC or LC-MS.

• Upon completion, cool the reaction mixture to room temperature and dilute with ethyl acetate.

• Filter the mixture through a pad of Celite to remove the palladium catalyst.

• Wash the filtrate with water and brine, dry the organic layer over anhydrous sodium sulfate, and concentrate under reduced pressure.

• Purify the crude product by column chromatography on silica gel to yield the C3-arylated/heteroarylated indazole.

Parameter	Condition 1	Condition 2	Condition 3
Palladium Catalyst	Pd(PPh3)4	Pd(dppf)Cl2	Pd2(dba)3 / XPhos
Base	K2CO3	Cs2CO3	K3PO4
Solvent	Dioxane/H2O (4:1)	Toluene/EtOH/H2O (4:1:1)	DME/H2O (4:1)
Temperature	100 °C	90 °C	110 °C
Typical Yields	70-90%	75-95%	80-98%

Table 1: Representative conditions for Suzuki-Miyaura cross-coupling on bromoindazoles.

Protocol 3: Reduction of the C6-Nitro Group

Rationale: The reduction of the nitro group to a primary amine is a critical step in the synthesis of many kinase inhibitors, as this amine often serves as a key hydrogen bond donor or a point for further derivatization. Several methods can be employed, with catalytic hydrogenation being one of the cleanest and most efficient.[3][4][11]

Materials:

• C3-functionalized N-protected 5-methyl-6-nitro-1H-indazole (1.0 eq)

• Reducing agent (e.g., 10% Pd/C, SnCl2·2H2O, Fe/NH4Cl)

• Solvent (e.g., Ethanol, Methanol, Ethyl Acetate, Acetic Acid)

• Hydrogen source (for catalytic hydrogenation, e.g., H2 gas balloon or Parr hydrogenator)

Procedure (Catalytic Hydrogenation):

• Dissolve the nitro-indazole derivative in a suitable solvent (e.g., ethanol or methanol).

• Carefully add 10% Palladium on carbon (Pd/C) (5-10 mol% Pd).

• Purge the reaction vessel with hydrogen gas and maintain a hydrogen atmosphere (e.g., using a balloon or a Parr apparatus).

• Stir the reaction mixture vigorously at room temperature for 4-24 hours. Monitor the reaction by TLC or LC-MS until the starting material is consumed.

• Upon completion, carefully filter the reaction mixture through a pad of Celite to remove the Pd/C catalyst. Caution: Pd/C can be pyrophoric when dry; ensure the filter cake is kept wet with solvent.

• Rinse the filter cake with the reaction solvent.

• Concentrate the filtrate under reduced pressure to obtain the crude 6-aminoindazole derivative, which can often be used in the next step without further purification.

Protocol 4: Buchwald-Hartwig Amination at the C3-Position

Rationale: As an alternative to the Suzuki coupling for introducing C-N bonds, the Buchwald-Hartwig amination is a highly effective method for coupling amines with aryl halides.[12] This reaction is particularly useful for introducing substituted anilines or other amine-containing heterocycles at the C3 position.

Materials:

• N-Protected 3-Bromo-5-methyl-6-nitro-1H-indazole (1.0 eq)

• Amine (1.1-1.5 eq)

• Palladium pre-catalyst (e.g., Pd2(dba)3, PEPPSI-IPr) (0.01-0.05 eq)

• Ligand (e.g., XPhos, SPhos, BINAP) (0.02-0.1 eq)

• Base (e.g., NaOtBu, K2CO3, Cs2CO3) (1.5-2.5 eq)

• Anhydrous solvent (e.g., Toluene, Dioxane)

• Inert atmosphere (Nitrogen or Argon)

Procedure:

• To a reaction vessel, add the palladium pre-catalyst, ligand, and base.

• Evacuate and backfill the vessel with an inert gas.

• Add the anhydrous solvent, followed by the N-protected 3-bromo-5-methyl-6-nitro-1H-indazole and the amine.

• Heat the reaction mixture to 80-110 °C and stir for 4-24 hours, monitoring by TLC or LC-MS.

• After completion, cool the reaction to room temperature and dilute with ethyl acetate.

• Filter through Celite, and wash the filtrate with water and brine.

• Dry the organic layer over anhydrous sodium sulfate and concentrate in vacuo.

• Purify the product by column chromatography.

Illustrative Synthetic Pathway and Data Presentation

The following diagram illustrates a plausible synthetic route to a generic kinase inhibitor core starting from 3-Bromo-5-methyl-6-nitro-1H-indazole, inspired by the synthesis of Pazopanib.

Figure 2: Illustrative pathway for kinase inhibitor synthesis.

Conclusion and Future Perspectives

3-Bromo-5-methyl-6-nitro-1H-indazole represents a highly valuable and strategically designed starting material for the synthesis of novel kinase inhibitors. The orthogonal reactivity of the C3-bromo and C6-nitro groups allows for a modular and efficient approach to constructing complex molecular architectures. The protocols outlined in this application note provide a robust foundation for researchers to explore the chemical space around the indazole scaffold, facilitating the discovery and development of the next generation of targeted therapeutics. Further exploration of novel cross-coupling partners and derivatization of the C6-amino group will undoubtedly lead to the identification of potent and selective kinase inhibitors for a range of therapeutic indications.

References

• Recent Advances in Indazole-Containing Derivatives: Synthesis and Biological Perspectives. Molecules. Available at: [Link]

• CN103570624A - Synthesis process of 3-bromo-5-nitro-1H-indazole. Google Patents.

• The Suzuki Reaction Applied to the Synthesis of Novel Pyrrolyl and Thiophenyl Indazoles. Molecules. Available at: [Link]

• 3-Bromo-6-nitro-1-(prop-2-ynyl)-1H-indazole. Acta Crystallographica Section E. Available at: [Link]

• How do you do reduction of aromatic nitro or nitroimidazole? ResearchGate. Available at: [Link]

• An Alternative Method to Synthesize N,2,3-Trimethyl-2H-indazol-6-amine as a Key Component in the Preparation of Pazopanib. ResearchGate. Available at: [Link]

• Nitroreductase-triggered indazole formation. ChemRxiv. Available at: [Link]

• A regioselective C7 bromination and C7 palladium-catalyzed Suzuki–Miyaura cross-coupling arylation of 4-substituted NH-free indazoles. RSC Advances. Available at: [Link]

• CN103319410B - A kind of synthetic method of indazole compound. Google Patents.

• (IUCr) tert-Butyl 3-amino-5-bromo-1H-indazole-1-carboxylate. Acta Crystallographica Section E. Available at: [Link]

• ChemInform Abstract: Direct Access to 3-Aminoindazoles by Buchwald-Hartwig C-N Coupling Reaction. ResearchGate. Available at: [Link]

• Catalytic Reduction of Aromatic Nitro Compounds to Phenylhydroxylamine and Its Derivatives. Molecules. Available at: [Link]

• CN112321510A - Preparation method of 4-bromo-5-methyl-1H-indazole. Google Patents.

• Buchwald-Hartwig Amination. Chemistry LibreTexts. Available at: [Link]

• An Alternative Method for Synthesizing N,2,3-Trimethyl-2H-indazol-6-amine as a Key Component in the Preparation of Pazopanib. Molecules. Available at: [Link]

• The C-3 Functionalization of 1H-Indazole through Suzuki–Miyaura Cross-Coupling Catalyzed by a Ferrocene-Based Divalent Palladium Complex Immobilized over Ionic Liquid, as Well as Theoretical Insights into the Reaction Mechanism. Molecules. Available at: [Link]

• WO2021074138A1 - Synthesis of 6-methyl-n1-(4-(pyridin-3-yl)pyrimidin-2-yl)benzene-1,3-diamine. Google Patents.

• Indazole synthesis. Organic Chemistry Portal. Available at: [Link]

• The neuronal nitric oxide synthase inhibitor 7-nitroindazole also inhibits the monoamine oxidase-B-catalyzed oxidation of 1-methyl-4-phenyl-1,2,3,6-tetrahydropyridine. Chemical Research in Toxicology. Available at: [Link]

• Suzuki–Miyaura cross-coupling of unprotected ortho-bromoanilines with benzyl, alkyl, aryl, alkenyl and heteroaromatic boronic esters. RSC Advances. Available at: [Link]

• Buchwald-Hartwig amination of a bromopyridine with cyclohexane-1,2-diamine. Synarchive. Available at: [Link]

• An Alternative Method to Synthesize N,2,3-Trimethyl-2H-indazol-6-amine as a Key Component in the Preparation of Pazopanib. Preprints.org. Available at: [Link]

• tert-Butyl 3-amino-5-bromo-1H-indazole-1-carboxylate. Acta Crystallographica Section E. Available at: [Link]

• Researches in the series of 6-nitroindazole, synthesis and biological activities. ResearchGate. Available at: [Link]

• (PDF) An Alternative Method for Synthesizing N,2,3-Trimethyl-2H-indazol-6-amine as a Key Component in the Preparation of Pazopanib. ResearchGate. Available at: [Link]

• WO2021162647A1 - A novel process for preparation of pazopanib hydrochloride. Google Patents.

• Microwave-assisted Suzuki-Miyaura Cross-Coupling of Free (NH) 3-Bromoindazoles. ResearchGate. Available at: [Link]

Sources

• 1. CN103373989A - Preparation method of intermediate of pazopanib hydrochloride - Google Patents [patents.google.com]
• 2. CN103319410B - A kind of synthetic method of indazole compound - Google Patents [patents.google.com]
• 3. researchgate.net [researchgate.net]
• 4. mdpi.com [mdpi.com]
• 5. pdf.benchchem.com [pdf.benchchem.com]
• 6. preprints.org [preprints.org]
• 7. researchgate.net [researchgate.net]
• 8. WO2021162647A1 - A novel process for preparation of pazopanib hydrochloride - Google Patents [patents.google.com]
• 9. researchgate.net [researchgate.net]
• 10. pubs.rsc.org [pubs.rsc.org]
• 11. researchgate.net [researchgate.net]
• 12. chem.libretexts.org [chem.libretexts.org]

Synthetic Routes to Novel Heterocycles from 3-Bromo-5-methyl-6-nitro-1H-indazole: An Application and Protocol Guide

For Researchers, Scientists, and Drug Development Professionals

Introduction: The Versatility of the Indazole Scaffold in Medicinal Chemistry

Indazole derivatives are a cornerstone in the field of medicinal chemistry, recognized for their wide range of biological activities.[1][2] This bicyclic heterocyclic system, consisting of a pyrazole ring fused to a benzene ring, is a "privileged structure" that serves as a crucial pharmacophore in numerous therapeutic agents.[3] While naturally occurring indazoles are uncommon, synthetic derivatives have shown significant pharmacological properties, including anti-cancer, anti-inflammatory, and antimicrobial activities.[2][4] Notable examples of indazole-based drugs include the anti-cancer agents Niraparib and Pazopanib.[1][2]

The starting material, 3-Bromo-5-methyl-6-nitro-1H-indazole, is a highly functionalized and versatile building block for the synthesis of novel heterocyclic compounds. The presence of a bromine atom at the 3-position, a nitro group at the 6-position, and a reactive NH group in the pyrazole ring offers multiple avenues for chemical modification. This guide provides a detailed exploration of synthetic routes starting from this compound, focusing on key transformations such as palladium-catalyzed cross-coupling reactions, nucleophilic aromatic substitution, and reductive cyclization to construct complex heterocyclic systems of potential therapeutic interest.

Core Synthetic Strategies and Key Reactive Sites

The synthetic utility of 3-Bromo-5-methyl-6-nitro-1H-indazole stems from its distinct reactive sites, which can be selectively targeted to achieve a desired molecular architecture.

• C3-Position (Bromine): The bromine atom is an excellent leaving group, making the C3 position ideal for palladium-catalyzed cross-coupling reactions such as Suzuki-Miyaura, Heck, Sonogashira, and Stille couplings.[5] This allows for the introduction of a wide variety of aryl, heteroaryl, vinyl, and alkynyl substituents.

• C6-Position (Nitro Group): The electron-withdrawing nitro group plays a dual role. It activates the benzene ring for nucleophilic aromatic substitution (SNAr) and can be readily reduced to an amino group.[6][7] This amino functionality is a key precursor for the construction of fused heterocyclic rings through intramolecular cyclization reactions.[8][9]

• N1-Position (NH group): The acidic proton of the indazole NH can be easily removed by a base, allowing for N-alkylation or N-arylation, which can be crucial for modulating the physicochemical and pharmacological properties of the final compounds.[10]

The interplay of these reactive sites allows for a combinatorial approach to generate diverse libraries of novel heterocycles.

PART 1: Palladium-Catalyzed Cross-Coupling Reactions at the C3-Position

Palladium-catalyzed cross-coupling reactions are powerful tools for C-C and C-heteroatom bond formation. The Suzuki-Miyaura coupling is particularly noteworthy for its mild reaction conditions and broad substrate scope.[11]

Application Note: Suzuki-Miyaura Coupling for the Synthesis of 3-Aryl/Heteroaryl-5-methyl-6-nitro-1H-indazoles

The Suzuki-Miyaura reaction enables the introduction of various aryl and heteroaryl moieties at the C3 position of the indazole core. This is a crucial step in the synthesis of compounds with potential applications as kinase inhibitors and other targeted therapies. Microwave-assisted protocols can significantly reduce reaction times.[5]

Protocol: General Procedure for Microwave-Assisted Suzuki-Miyaura Cross-Coupling

This protocol describes a general method for the coupling of 3-Bromo-5-methyl-6-nitro-1H-indazole with a variety of boronic acids.

Materials:

• 3-Bromo-5-methyl-6-nitro-1H-indazole

• Aryl or heteroaryl boronic acid (1.2 equivalents)

• Palladium catalyst (e.g., Pd(PPh₃)₄, 5 mol%)

• Base (e.g., Cs₂CO₃, 2 equivalents)

• Solvent system (e.g., 1,4-dioxane/Ethanol/H₂O mixture)

• Microwave reactor vials

• TLC plates, silica gel for column chromatography

Procedure:

• To a microwave reactor vial, add 3-Bromo-5-methyl-6-nitro-1H-indazole (1 mmol), the corresponding boronic acid (1.2 mmol), cesium carbonate (2 mmol), and the palladium catalyst (0.05 mmol).

• Add the solvent mixture (e.g., 4 mL of 1,4-dioxane/EtOH/H₂O in a 3:1:1 ratio).

• Seal the vial and place it in the microwave reactor.

• Irradiate the reaction mixture at a set temperature (e.g., 140°C) for a specified time (e.g., 30-60 minutes), monitoring the reaction progress by TLC.

• After completion, cool the reaction mixture to room temperature.

• Dilute the mixture with ethyl acetate and filter through a pad of Celite.

• Wash the filtrate with water and brine, then dry the organic layer over anhydrous sodium sulfate.

• Concentrate the organic layer under reduced pressure and purify the crude product by silica gel column chromatography to afford the desired 3-substituted indazole derivative.

Entry	Boronic Acid	Product	Yield (%)
1	Phenylboronic acid	5-methyl-6-nitro-3-phenyl-1H-indazole	85-95
2	4-Methoxyphenylboronic acid	3-(4-methoxyphenyl)-5-methyl-6-nitro-1H-indazole	80-90
3	Thiophene-2-boronic acid	5-methyl-6-nitro-3-(thiophen-2-yl)-1H-indazole	75-85

Yields are representative and may vary depending on the specific substrate and reaction conditions.

PART 2: Reductive Cyclization for the Synthesis of Fused Heterocyclic Systems

The reduction of the nitro group to an amine is a pivotal transformation, opening the door to the synthesis of various fused polycyclic heteroaromatic systems. These scaffolds are prevalent in many biologically active molecules, including kinase inhibitors and DNA intercalating agents.[12][13]

Application Note: Synthesis of Pyrazolo[4,3-h]quinazolines

The 6-amino-5-methyl-3-substituted-1H-indazole, obtained from the reduction of the corresponding nitro compound, is a key intermediate for the synthesis of pyrazolo[4,3-h]quinazolines. These fused systems are of significant interest in the development of CDK4/6 inhibitors for cancer therapy.[12] The cyclization is typically achieved by reacting the aminoindazole with a suitable one-carbon synthon, such as formamidine acetate or an orthoester.

Protocol: Two-Step Synthesis of a Pyrazolo[4,3-h]quinazoline Derivative

Step 1: Reduction of the Nitro Group

This step details the reduction of a 3-aryl-5-methyl-6-nitro-1H-indazole to the corresponding amine.

Materials:

• 3-Aryl-5-methyl-6-nitro-1H-indazole

• Reducing agent (e.g., SnCl₂·2H₂O, Fe/HCl, or catalytic hydrogenation with Pd/C)

• Solvent (e.g., Ethanol, Ethyl acetate)

• Base for workup (e.g., saturated NaHCO₃ solution)

Procedure (using SnCl₂·2H₂O):

• Dissolve the 3-aryl-5-methyl-6-nitro-1H-indazole (1 mmol) in ethanol (10 mL) in a round-bottom flask.

• Add stannous chloride dihydrate (SnCl₂·2H₂O, 5 mmol) to the solution.

• Heat the mixture to reflux and monitor the reaction by TLC until the starting material is consumed.

• Cool the reaction to room temperature and carefully neutralize with a saturated aqueous solution of sodium bicarbonate.

• Extract the product with ethyl acetate.

• Wash the combined organic layers with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure to yield the crude 6-amino-3-aryl-5-methyl-1H-indazole, which can often be used in the next step without further purification.

Step 2: Cyclization to form the Pyrazolo[4,3-h]quinazoline Ring

This step describes the annulation of the quinazoline ring.

Materials:

• 6-Amino-3-aryl-5-methyl-1H-indazole

• Formamidine acetate (or triethyl orthoformate)

• Solvent (e.g., 2-methoxyethanol or acetic acid)

Procedure (using formamidine acetate):

• To a solution of the crude 6-amino-3-aryl-5-methyl-1H-indazole (1 mmol) in 2-methoxyethanol (10 mL), add formamidine acetate (3 mmol).

• Heat the reaction mixture to reflux for several hours, monitoring by TLC.

• Upon completion, cool the reaction mixture, which may result in the precipitation of the product.

• Collect the solid by filtration, wash with a cold solvent (e.g., ethanol or diethyl ether), and dry to obtain the desired pyrazolo[4,3-h]quinazoline derivative. Further purification can be achieved by recrystallization or column chromatography if necessary.

PART 3: Nucleophilic Aromatic Substitution (SNAr)

The electron-withdrawing nitro group at the C6-position, along with the inherent electron deficiency of the indazole ring, can facilitate nucleophilic aromatic substitution, although this is generally less common than reactions at the halogenated position. Strong nucleophiles can potentially displace other leaving groups on the benzene ring, particularly if further activated. While direct displacement of the nitro group is rare, its activating effect is crucial for substitutions at other positions.[6][14]

Application Note: Potential SNAr Reactions

While the bromine at C3 is the most labile group for substitution, under specific conditions, other positions on the benzene ring could be targeted for SNAr, especially if additional activating groups are present or if a different leaving group (e.g., fluoride) were in an ortho or para position to the nitro group. For 3-Bromo-5-methyl-6-nitro-1H-indazole, the primary application of SNAr principles relates to the activation provided by the nitro group for reactions at other sites, should a suitable leaving group be present.

Visualization of Synthetic Pathways

Key Transformations of 3-Bromo-5-methyl-6-nitro-1H-indazole

Caption: Synthetic pathways from 3-Bromo-5-methyl-6-nitro-1H-indazole.

Experimental Workflow for Two-Step Synthesis of Fused Heterocycles

Caption: Workflow for Suzuki coupling followed by reductive cyclization.

Conclusion and Future Perspectives

3-Bromo-5-methyl-6-nitro-1H-indazole is a valuable and versatile starting material for the synthesis of a wide array of novel heterocyclic compounds. The strategic manipulation of its three key reactive sites—the C3-bromo, C6-nitro, and N1-H—allows for the construction of complex molecular architectures with significant potential in drug discovery. The protocols outlined in this guide for Suzuki-Miyaura coupling and reductive cyclization provide a robust foundation for researchers to explore the chemical space around the indazole scaffold. Future work could involve exploring other cross-coupling reactions, developing novel cyclization strategies, and investigating the synthesis of even more complex fused systems with diverse biological activities.

References

• Benchchem. Substituted Indazoles: A Comprehensive Technical Guide for Drug Discovery. [1]

• Benchchem. The Diverse Biological Activities of Substituted Indazoles: A Technical Guide for Drug Discovery Professionals. [3]

• Ma, Z., et al. (2022). Recent Advances in Indazole-Containing Derivatives: Synthesis and Biological Perspectives. Molecules, 27(15), 4935. [2]

• Ben-Yahia, A., et al. (2014). Microwave-assisted Suzuki-Miyaura Cross-Coupling of Free (NH) 3-Bromoindazoles. Molecules, 19(6), 7436-7448. [5]

• Der Pharma Chemica. (2016). Synthesis and molecular docking studies of new substituted indazole derivatives for anti-breast cancer activity. Der Pharma Chemica, 8(18), 214-222. [4]

• Norman, M. H., et al. (2012). Synthesis and Structure–Activity Relationships of Indazole Arylsulfonamides as Allosteric CC-Chemokine Receptor 4 (CCR4) Antagonists. Journal of Medicinal Chemistry, 55(17), 7796-7815. [15]

• Bozzorini, C., et al. (2011). The Suzuki Reaction Applied to the Synthesis of Novel Pyrrolyl and Thiophenyl Indazoles. Molecules, 16(11), 9591-9604. [10]

• RSC Publishing. (2024). An efficient and simple approach for synthesizing indazole compounds using palladium-catalyzed Suzuki–Miyaura cross-coupling. RSC Advances. [11]

• El Kazzouli, S., et al. (2021). A regioselective C7 bromination and C7 palladium-catalyzed Suzuki–Miyaura cross-coupling arylation of 4-substituted NH-free indazoles. RSC Advances, 11(12), 6663-6671. [16]

• ResearchGate. (2020). A Sequential Nitro-Michael Addition and Reductive Cyclization Cascade Reaction for Diastereoselective Synthesis of Multifunc-tionalized 3,3'-pyrrolidinyl-spirooxindoles. [8]

• Tang, C., et al. (2018). Synthesis and SAR of 4,5-dihydro-1H-pyrazolo[4,3-h]quinazoline Derivatives as Potent and Selective CDK4/6 Inhibitors. European Journal of Medicinal Chemistry, 158, 458-473. [12]

• Chemistry LibreTexts. (2022). 16.7: Nucleophilic Aromatic Substitution. [6]

• Chemistry LibreTexts. (2021). 8.12: Nucleophilic Substitutions on Aromatic Systems- Expanding the range of potential substitution products. [14]

• The Journal of Organic Chemistry. (2024). Dithionite-Mediated Tandem Nitro Reduction/Imine Formation/Intramolecular Cyclization for the Synthesis of Dihydro-benzothiadiazine-1,1-dioxides. [9]

• Bioorganic & Medicinal Chemistry. (2004). Synthesis and biological evaluation of indazolo[4,3-bc][1][4]naphthyridines (10-aza-pyrazolo[3,4,5-kl]acridines): a new class of antitumor agents. [13]

• Benchchem. An In-depth Technical Guide on the Reactivity of the Nitro Group in 3-Methyl-6-nitro-1H-indazole. [7]

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. Recent Advances in Indazole-Containing Derivatives: Synthesis and Biological Perspectives - PMC [pmc.ncbi.nlm.nih.gov]
• 3. pdf.benchchem.com [pdf.benchchem.com]
• 4. derpharmachemica.com [derpharmachemica.com]
• 5. researchgate.net [researchgate.net]
• 6. chem.libretexts.org [chem.libretexts.org]
• 7. pdf.benchchem.com [pdf.benchchem.com]
• 8. researchgate.net [researchgate.net]
• 9. Dithionite-Mediated Tandem Nitro Reduction/Imine Formation/Intramolecular Cyclization for the Synthesis of Dihydro-benzothiadiazine-1,1-dioxides - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. The Suzuki Reaction Applied to the Synthesis of Novel Pyrrolyl and Thiophenyl Indazoles - PMC [pmc.ncbi.nlm.nih.gov]
• 11. An efficient and simple approach for synthesizing indazole compounds using palladium-catalyzed Suzuki–Miyaura cross-coupling - RSC Advances (RSC Publishing) DOI:10.1039/D4RA04633A [pubs.rsc.org]
• 12. Synthesis and SAR of 4,5-dihydro-1H-pyrazolo[4,3-h]quinazoline derivatives as potent and selective CDK4/6 inhibitors - PubMed [pubmed.ncbi.nlm.nih.gov]
• 13. Synthesis and biological evaluation of indazolo[4,3-bc][1,5]naphthyridines (10-aza-pyrazolo[3,4,5-kl]acridines): a new class of antitumor agents - PubMed [pubmed.ncbi.nlm.nih.gov]
• 14. chem.libretexts.org [chem.libretexts.org]
• 15. pubs.acs.org [pubs.acs.org]
• 16. A regioselective C7 bromination and C7 palladium-catalyzed Suzuki–Miyaura cross-coupling arylation of 4-substituted NH-free indazoles - PMC [pmc.ncbi.nlm.nih.gov]

"use of 3-Bromo-5-methyl-6-nitro-1H-indazole in fragment-based drug discovery"

An in-depth guide for researchers, scientists, and drug development professionals on the application of 3-Bromo-5-methyl-6-nitro-1H-indazole as a representative fragment in fragment-based drug discovery (FBDD). This document provides a comprehensive overview of the principles of FBDD, the significance of the indazole scaffold, and detailed protocols for a typical FBDD workflow.

Introduction to Fragment-Based Drug Discovery (FBDD)

Fragment-Based Drug Discovery (FBDD) has emerged as a powerful and efficient alternative to traditional high-throughput screening (HTS) for the identification of novel lead compounds in drug discovery.[1][2] The core principle of FBDD lies in screening small, low molecular weight compounds, typically with molecular weights between 100 and 300 Da, for weak binding to a biological target.[3][4] These "fragments" are then iteratively optimized and grown into more potent, drug-like molecules.[5][6] This approach offers several advantages, including a more thorough exploration of chemical space with a smaller number of compounds and a higher probability of achieving favorable drug-like properties in the final lead compound.[1][6]

The success of an FBDD campaign is highly dependent on the quality of the fragment library and the sensitivity of the biophysical techniques used for screening.[7][8] Techniques such as Nuclear Magnetic Resonance (NMR) spectroscopy, X-ray crystallography, and Surface Plasmon Resonance (SPR) are essential for detecting the weak interactions between fragments and their targets.[7][9][10][11][12]

The Indazole Scaffold: A Privileged Structure in Medicinal Chemistry

The indazole scaffold is a bicyclic aromatic heterocycle that is considered a "privileged" structure in medicinal chemistry due to its frequent appearance in biologically active compounds.[13][14][15] Its unique structural and electronic properties allow it to participate in a variety of interactions with biological targets, making it a versatile starting point for the design of novel therapeutics.[14] Several FDA-approved drugs, such as axitinib (an anti-cancer agent), contain the indazole moiety, highlighting its therapeutic importance.[13] The adaptability of the indazole ring system allows for substitutions at various positions, enabling the fine-tuning of physicochemical and pharmacological properties.

Application Notes for 3-Bromo-5-methyl-6-nitro-1H-indazole as a Representative Indazole Fragment

While specific experimental data for 3-Bromo-5-methyl-6-nitro-1H-indazole in FBDD is not extensively documented in publicly available literature, its structural features make it an interesting candidate for inclusion in a fragment library. For the purposes of this guide, we will treat it as a representative indazole fragment to illustrate the FBDD process.

Predicted Physicochemical Properties

A key principle in fragment library design is adherence to the "Rule of Three," which provides guidelines for the physicochemical properties of fragments to maximize their chances of binding and subsequent optimization.[16] The predicted properties of 3-Bromo-5-methyl-6-nitro-1H-indazole are summarized below:

Property	Predicted Value	"Rule of Three" Guideline
Molecular Weight	~256 g/mol	< 300 Da
cLogP	~2.5	≤ 3
Hydrogen Bond Donors	1	≤ 3
Hydrogen Bond Acceptors	3 (N and O atoms)	≤ 3
Rotatable Bonds	0	≤ 3

These predicted properties suggest that 3-Bromo-5-methyl-6-nitro-1H-indazole fits well within the criteria for a fragment-like molecule.

Rationale for Inclusion in a Fragment Library

The structural features of 3-Bromo-5-methyl-6-nitro-1H-indazole offer several advantages for FBDD:

• Scaffold Rigidity: The rigid bicyclic core reduces the entropic penalty upon binding, potentially leading to more efficient binding.

• 3D Shape: The planar nature of the indazole ring provides a well-defined shape for interaction with protein binding sites.

• Chemical Handles for Elaboration: The bromine atom at the 3-position serves as a versatile chemical handle for subsequent synthetic modifications, allowing for vectoral growth into adjacent pockets of the binding site.

• Specific Interactions: The nitro group and the pyrazole-like nitrogen atoms can participate in specific hydrogen bonding and polar interactions with the target protein, contributing to binding affinity and selectivity. The potential for the nitro group to be detrimental to activity in some cases should be considered during hit optimization.[17]

Detailed Protocols for a Fragment-Based Drug Discovery Workflow

The following protocols outline a typical FBDD workflow using an indazole fragment like 3-Bromo-5-methyl-6-nitro-1H-indazole as an example.

Workflow Overview

Caption: A typical workflow for a fragment-based drug discovery campaign.

Protocol 1: Fragment Library Design and Preparation

• Fragment Selection: Curate a diverse library of 1000-3000 fragments that adhere to the "Rule of Three".[16] Include a variety of scaffolds and functional groups. 3-Bromo-5-methyl-6-nitro-1H-indazole would be included as a representative of the indazole class.

• Quality Control: Ensure the purity and identity of each fragment using techniques like NMR and mass spectrometry.

• Solubility Assessment: Determine the solubility of each fragment in the screening buffer to avoid false positives due to aggregation.

• Stock Solution Preparation: Prepare high-concentration stock solutions of each fragment in a suitable solvent, typically DMSO. For 3-Bromo-5-methyl-6-nitro-1H-indazole, a 100 mM stock in 100% DMSO is recommended.

• Plating: Plate the fragment library into 96- or 384-well plates for high-throughput screening.

Protocol 2: Primary Screening using Surface Plasmon Resonance (SPR)

SPR is a sensitive, label-free technique for detecting the binding of small molecules to an immobilized target protein in real-time.[3][9][18]

• Protein Immobilization: Covalently immobilize the purified target protein onto a sensor chip surface.

• System Equilibration: Equilibrate the SPR instrument with running buffer containing a low concentration of DMSO to match the final assay conditions.

• Fragment Injection: Inject the fragments from the library plate over the sensor chip surface at a single high concentration (e.g., 200 µM).

• Data Acquisition: Monitor the change in the SPR signal (response units, RU) upon fragment binding and dissociation.

• Hit Identification: Identify fragments that produce a significant and reproducible binding signal above a defined threshold.

Hypothetical SPR Screening Results

Fragment ID	Compound Name	Concentration (µM)	Response (RU)	Hit?
F001	3-Bromo-5-methyl-6-nitro-1H-indazole	200	35	Yes
F002	Fragment 2	200	5	No
F003	Fragment 3	200	42	Yes
...	...	...	...	...

Protocol 3: Hit Validation and Characterization using Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR spectroscopy is a powerful tool for validating fragment hits and characterizing their binding interactions.[10][11] Protein-observed (e.g., ¹H-¹⁵N HSQC) or ligand-observed (e.g., Saturation Transfer Difference) NMR experiments can be employed.

• Sample Preparation: Prepare samples of ¹⁵N-labeled target protein in a suitable NMR buffer.

• ¹H-¹⁵N HSQC Titration: Acquire a reference ¹H-¹⁵N HSQC spectrum of the protein alone. Titrate increasing concentrations of the hit fragment (e.g., 3-Bromo-5-methyl-6-nitro-1H-indazole) into the protein sample and acquire an HSQC spectrum at each concentration.

• Data Analysis: Analyze the chemical shift perturbations (CSPs) of the protein's backbone amide signals. Significant and dose-dependent CSPs confirm binding. The dissociation constant (Kd) can be determined by fitting the CSP data.

• Binding Site Mapping: If the backbone resonance assignments of the protein are known, the CSPs can be mapped onto the protein structure to identify the fragment's binding site.

Protocol 4: Structural Biology using X-ray Crystallography

Obtaining a high-resolution co-crystal structure of the fragment bound to the target protein provides invaluable information about the binding mode and guides further optimization.[12][19][20]

• Protein Crystallization: Grow high-quality crystals of the target protein.

• Fragment Soaking or Co-crystallization: Soak the protein crystals in a solution containing a high concentration of the fragment or co-crystallize the protein in the presence of the fragment.

• X-ray Diffraction Data Collection: Collect X-ray diffraction data from the soaked or co-crystals at a synchrotron source.

• Structure Determination and Refinement: Process the diffraction data and solve the crystal structure to visualize the electron density corresponding to the bound fragment.

• Binding Mode Analysis: Analyze the interactions between the fragment and the protein, such as hydrogen bonds, hydrophobic interactions, and the orientation of the fragment in the binding pocket.

Hypothetical Binding Mode

Caption: A diagram illustrating a hypothetical binding mode of the indazole fragment.

Protocol 5: Computational Modeling and Fragment Evolution

Computational tools play a crucial role in understanding fragment binding and guiding the optimization process.[5][7][21][22]

• Docking and Molecular Dynamics: Use the crystal structure to perform molecular docking and molecular dynamics simulations to predict the binding modes of related analogs and prioritize compounds for synthesis.

• In Silico Fragment Growth: Computationally explore potential modifications to the fragment by "growing" it from the bromine atom or other suitable positions to occupy adjacent sub-pockets and form additional favorable interactions.

• Pharmacophore Modeling: Develop a pharmacophore model based on the key interactions observed in the crystal structure to guide the design of more potent inhibitors.

• Iterative Synthesis and Testing: Synthesize the designed analogs and evaluate their binding affinity using the biophysical methods described above (SPR, NMR). This iterative process of design, synthesis, and testing is central to evolving a weakly binding fragment into a potent lead compound.

Conclusion

3-Bromo-5-methyl-6-nitro-1H-indazole serves as an excellent representative of the versatile indazole scaffold for application in fragment-based drug discovery. Its favorable physicochemical properties and chemical handles for optimization make it a valuable starting point for an FBDD campaign. By following a systematic workflow encompassing library design, primary screening, hit validation, structural elucidation, and computational modeling, researchers can effectively leverage such fragments to discover novel and potent therapeutics. The integration of multiple biophysical techniques and computational methods is key to the success of any FBDD project.

References

Sources

• 1. lifechemicals.com [lifechemicals.com]
• 2. Aminoindazole PDK1 Inhibitors: A Case Study in Fragment-Based Drug Discovery - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Fragment-based screening using surface plasmon resonance technology - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Fragment-Based Lead Discovery Strategies in Antimicrobial Drug Discovery [mdpi.com]
• 5. Using computational techniques in fragment-based drug discovery - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. Fragment-Based Drug Design (FBDD) - Computational Chemistry Glossary [deeporigin.com]
• 7. Fragment based drug design: from experimental to computational approaches - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. pubs.acs.org [pubs.acs.org]
• 9. pubs.acs.org [pubs.acs.org]
• 10. Fragment-based drug discovery using NMR spectroscopy. | Fesik Lab | Vanderbilt University [lab.vanderbilt.edu]
• 11. Fragment-Based Drug Discovery Using NMR Spectroscopy - PMC [pmc.ncbi.nlm.nih.gov]
• 12. Fragment screening using X-ray crystallography - PubMed [pubmed.ncbi.nlm.nih.gov]
• 13. Indazole Derivatives [bldpharm.com]
• 14. researchgate.net [researchgate.net]
• 15. Recent Advances in Synthetic Strategies and Biological Properties of Indazole Scaffolds: A Review - PMC [pmc.ncbi.nlm.nih.gov]
• 16. Fragment Libraries Designed to Be Functionally Diverse Recover Protein Binding Information More Efficiently Than Standard Structurally Diverse Libraries - PMC [pmc.ncbi.nlm.nih.gov]
• 17. mdpi.com [mdpi.com]
• 18. scispace.com [scispace.com]
• 19. Crystallographic Fragment Screening | Springer Nature Experiments [experiments.springernature.com]
• 20. Fragment Screening By Crystallography: An Alternative To High Throughput Screening | Peak Proteins [peakproteins.com]
• 21. researchgate.net [researchgate.net]
• 22. Computational Fragment-Based Drug Design | Springer Nature Experiments [experiments.springernature.com]

"3-Bromo-5-methyl-6-nitro-1H-indazole in the synthesis of bioactive compounds"

An Application Guide to the Strategic Use of 3-Bromo-5-methyl-6-nitro-1H-indazole in the Synthesis of Bioactive Compounds

Abstract

The indazole core is a well-established "privileged scaffold" in medicinal chemistry, forming the structural basis of numerous approved drugs and clinical candidates, particularly in oncology.[1][2] This application note provides a detailed guide for researchers, chemists, and drug development professionals on the strategic utilization of 3-Bromo-5-methyl-6-nitro-1H-indazole , a highly versatile and functionalized building block. We will explore its application in cornerstone synthetic reactions, provide detailed, field-tested protocols, and explain the causal reasoning behind experimental choices. This guide is designed to empower scientists to leverage this key intermediate for the efficient synthesis of novel, biologically active molecules, with a focus on creating kinase inhibitor scaffolds.

The Strategic Importance of 3-Bromo-5-methyl-6-nitro-1H-indazole

The utility of this specific indazole derivative lies in its trifecta of functional groups, each offering a distinct synthetic handle or biological activity modulator:

• C3-Bromo Group: This is the primary site for introducing molecular diversity. It is an excellent leaving group for palladium-catalyzed cross-coupling reactions, enabling the formation of crucial carbon-carbon and carbon-nitrogen bonds.

• C6-Nitro Group: The electron-withdrawing nature of the nitro group is a key contributor to the biological activity of many indazole derivatives, including antiparasitic and anticancer effects.[3][4] Furthermore, it serves as a valuable synthetic precursor, as it can be readily reduced to an amino group for subsequent derivatization.

• C5-Methyl Group: This group provides steric and electronic modulation, influencing the compound's binding affinity, selectivity, and metabolic stability.

This combination makes the molecule an ideal starting point for constructing libraries of compounds for structure-activity relationship (SAR) studies.

Physicochemical Properties

Property	Value
Chemical Name	3-Bromo-5-methyl-6-nitro-1H-indazole
CAS Number	1000343-58-7[5]
Molecular Formula	C₈H₆BrN₃O₂[5]
Molecular Weight	256.06 g/mol
Appearance	Typically a yellow to brown solid

Core Synthetic Applications: Palladium-Catalyzed Cross-Coupling

The C3-bromo position is primed for functionalization via palladium catalysis. We will focus on two of the most powerful and widely used transformations in modern drug discovery: the Suzuki-Miyaura coupling and the Buchwald-Hartwig amination.

C-C Bond Formation: The Suzuki-Miyaura Coupling

The Suzuki-Miyaura reaction is the preeminent method for forming C(sp²)-C(sp²) bonds, making it indispensable for synthesizing 3-aryl-indazoles, a common structural motif in potent kinase inhibitors.[6][7][8]

The reaction couples the bromoindazole with an organoboronic acid or ester in the presence of a palladium catalyst and a base. The catalytic cycle involves three key steps: oxidative addition of the Pd(0) catalyst to the C-Br bond, transmetalation of the aryl group from boron to palladium, and reductive elimination to form the product and regenerate the catalyst.

Caption: The catalytic cycle of the Suzuki-Miyaura reaction.

This protocol provides a robust starting point for coupling various arylboronic acids.

Materials & Reagents:

• 3-Bromo-5-methyl-6-nitro-1H-indazole (1.0 eq.)

• Arylboronic acid (1.2 - 1.5 eq.)

• [1,1'-Bis(diphenylphosphino)ferrocene]dichloropalladium(II) (Pd(dppf)Cl₂) (0.03 - 0.05 eq.)

• Potassium Carbonate (K₂CO₃), anhydrous (2.0 - 3.0 eq.)

• 1,4-Dioxane, anhydrous

• Water, degassed

Procedure:

• To a dry Schlenk flask under an inert atmosphere (Argon or Nitrogen), add 3-Bromo-5-methyl-6-nitro-1H-indazole, the arylboronic acid, and K₂CO₃.

• Add the Pd(dppf)Cl₂ catalyst to the flask.

• Evacuate and backfill the flask with the inert gas three times to ensure an oxygen-free environment.

• Add anhydrous 1,4-dioxane and degassed water via syringe in a 4:1 ratio (v/v).

• Heat the reaction mixture to 85-95 °C with vigorous stirring.

• Monitor the reaction progress by Thin Layer Chromatography (TLC) or LC-MS until the starting material is consumed (typically 4-16 hours).

• Upon completion, cool the mixture to room temperature and dilute with ethyl acetate.

• Wash the organic phase sequentially with water and brine.

• Dry the organic layer over anhydrous sodium sulfate (Na₂SO₄), filter, and concentrate under reduced pressure.

• Purify the crude residue by flash column chromatography on silica gel to yield the final product.

• Why Pd(dppf)Cl₂? This is a highly robust and versatile pre-catalyst. The dppf ligand is both electron-rich and has a large bite angle, which promotes the reductive elimination step and stabilizes the palladium center, often leading to higher yields and cleaner reactions compared to simpler phosphine ligands.[6][7]

• The Role of the Base: The base (K₂CO₃) is crucial for activating the boronic acid. It facilitates the formation of a boronate complex, which is more nucleophilic and readily undergoes transmetalation to the palladium center.[6][9]

• Solvent System: The dioxane/water system is effective because the dioxane solubilizes the organic components, while the water solubilizes the inorganic base, creating an efficient biphasic system where the reaction can proceed at the interface.[9]

C-N Bond Formation: The Buchwald-Hartwig Amination

For the synthesis of 3-aminoindazoles, the Buchwald-Hartwig amination is the gold standard, offering broad substrate scope and functional group tolerance where classical methods fail.[10][11]

This reaction couples the bromoindazole with a primary or secondary amine, using a palladium catalyst, a specialized phosphine ligand, and a strong, non-nucleophilic base.

Sources

• 1. Recent Advances in Indazole-Containing Derivatives: Synthesis and Biological Perspectives - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Indazole – an emerging privileged scaffold: synthesis and its biological significance - PMC [pmc.ncbi.nlm.nih.gov]
• 3. benchchem.com [benchchem.com]
• 4. Novel 3-chloro-6-nitro-1H-indazole derivatives as promising antileishmanial candidates: synthesis, biological activity, and molecular modelling studies - PMC [pmc.ncbi.nlm.nih.gov]
• 5. echemi.com [echemi.com]
• 6. An efficient and simple approach for synthesizing indazole compounds using palladium-catalyzed Suzuki–Miyaura cross-coupling - RSC Advances (RSC Publishing) DOI:10.1039/D4RA04633A [pubs.rsc.org]
• 7. The Suzuki Reaction Applied to the Synthesis of Novel Pyrrolyl and Thiophenyl Indazoles - PMC [pmc.ncbi.nlm.nih.gov]
• 8. pdf.benchchem.com [pdf.benchchem.com]
• 9. pdf.benchchem.com [pdf.benchchem.com]
• 10. Buchwald–Hartwig amination - Wikipedia [en.wikipedia.org]
• 11. pdf.benchchem.com [pdf.benchchem.com]

Technical Notes & Optimization

Technical Support Center: Purification of 3-Bromo-5-methyl-6-nitro-1H-indazole

This guide provides in-depth technical support for researchers, scientists, and drug development professionals engaged in the purification of crude 3-Bromo-5-methyl-6-nitro-1H-indazole. The methodologies and troubleshooting advice are synthesized from established chemical principles and data on structurally related nitroindazole derivatives.

Introduction to Purification Strategies

3-Bromo-5-methyl-6-nitro-1H-indazole is a heterocyclic compound of interest in medicinal chemistry, likely as an intermediate for more complex molecular targets.[1] The purity of such an intermediate is paramount, as contaminants can lead to unforeseen side reactions, low yields in subsequent steps, and complications in biological assays.

The purification of the crude product typically involves removing unreacted starting materials, regioisomers formed during synthesis, and other byproducts. The primary methods employed are recrystallization and column chromatography, chosen based on the impurity profile and the desired final purity.

Frequently Asked Questions (FAQs)

Q1: What are the most probable impurities in my crude 3-Bromo-5-methyl-6-nitro-1H-indazole sample?

A1: Impurities are intrinsically linked to the synthetic route. Assuming a standard synthesis involving nitration and bromination, you can anticipate the following:

• Unreacted Starting Materials: Depending on the final step, this could be 5-methyl-6-nitro-1H-indazole or 3-bromo-5-methyl-1H-indazole.

• Regioisomers: Nitration of an indazole ring can sometimes lead to the formation of other nitro-isomers, which can be difficult to separate.[2]

• Over-brominated Byproducts: The formation of di-bromo species is a potential side reaction during bromination.[3]

• Residual Solvents: Solvents used in the reaction or initial work-up (e.g., DMF, acetic acid) are common impurities.[4][5]

• Inorganic Salts: Salts from neutralization or work-up steps (e.g., sodium bicarbonate) may persist if the crude product is not washed thoroughly.

Q2: What is the best initial approach to purify my crude product?

A2: A simple solvent wash or trituration is an excellent first step. Suspending the crude solid in a solvent where the desired product has very low solubility, but the impurities are reasonably soluble, can significantly improve purity with minimal product loss. For polar compounds like nitroindazoles, a less polar solvent like diethyl ether or a hexane/ethyl acetate mixture can be effective for washing away less polar impurities. Conversely, a wash with cold water can remove inorganic salts.

Q3: Which purification method should I choose: recrystallization or column chromatography?

A3: The choice depends on the nature of the impurities and the required scale.

• Recrystallization is ideal for removing small amounts of impurities when a suitable solvent system is found. It is highly scalable and often results in a crystalline, easy-to-handle solid. It is most effective when impurities have significantly different solubility profiles from the product.

• Column Chromatography is the method of choice for separating compounds with similar polarities, such as regioisomers or over-brominated byproducts.[5][6] While highly effective, it is more labor-intensive and less scalable than recrystallization.

Q4: How should I store the purified 3-Bromo-5-methyl-6-nitro-1H-indazole?

A4: The compound should be stored in a tightly sealed container in a cool, dry place, protected from light.[7] Nitro-aromatic compounds can be sensitive to degradation, and proper storage is crucial to maintain purity over time. A color change from yellow to brown may indicate degradation.[8]

Troubleshooting Guide: Purification in Practice

This section addresses specific issues you may encounter during the purification process.

Problem: Low Yield After Recrystallization

• Q: I lost most of my compound during recrystallization. What went wrong?

  • A: This is a common issue and usually points to one of two causes. First, you may have used too much solvent. The goal is to dissolve the compound in a minimal amount of boiling solvent. Using an excess will keep a significant portion of your product dissolved even after cooling. Second, the cooling process may have been too rapid. A slow, gradual cooling process allows for the formation of pure crystals. Crashing the product out of solution by placing it directly in an ice bath can trap impurities and reduce the isolated yield of pure crystals.

Problem: Oily Product or Failure to Crystallize

• Q: My compound "oiled out" instead of crystallizing from the solution. How can I fix this?

  • A: "Oiling out" occurs when the solute's melting point is lower than the boiling point of the solvent, or when the solution is supersaturated. Try adding a small amount of a co-solvent in which the compound is less soluble (an "anti-solvent") to the hot solution to induce crystallization. Alternatively, you can try to "seed" the cooled solution with a tiny crystal of the pure compound. If the issue persists, the crude material may be too impure for recrystallization, and column chromatography is the recommended next step.

Problem: Persistent Impurities Seen on TLC/HPLC

• Q: After recrystallization, I still see a major impurity spot on my TLC plate that is very close to my product spot. What should I do?

  • A: This indicates the presence of an impurity with a polarity very similar to your product, likely a regioisomer. Recrystallization is often ineffective for separating such compounds. You must proceed with column chromatography. You will need to carefully optimize the mobile phase (solvent system) to achieve baseline separation between the two spots on an analytical TLC plate before attempting the preparative column.

Problem: Compound is Insoluble in Common Solvents

• Q: I'm having trouble finding a suitable solvent for either recrystallization or chromatography.

  • A: Nitroindazole derivatives can have limited solubility.[9][10] For highly insoluble compounds, polar aprotic solvents like N,N-dimethylformamide (DMF) or dimethyl sulfoxide (DMSO) can be effective for dissolution, though they are difficult to remove.[4][8] For recrystallization, you might need a binary solvent system, such as DMF/water or ethanol/water, where the compound is dissolved in a small amount of the "good" solvent (DMF, ethanol) and then the "anti-solvent" (water) is added dropwise until the solution becomes turbid, followed by heating to clarify and slow cooling.[6]

Detailed Purification Protocols

Protocol 1: Purification by Recrystallization

This protocol is a starting point and should be optimized based on the observed solubility of your crude material. An ethanol/water system is often effective for polar nitro-aromatic compounds.[6]

Step-by-Step Methodology:

• Solvent Screening: In small test tubes, test the solubility of ~10-20 mg of your crude product in various solvents (e.g., ethanol, isopropanol, ethyl acetate, toluene, water) at room temperature and upon heating. A good single solvent for recrystallization will dissolve the compound when hot but not when cold. A good binary system consists of a "soluble" solvent and a "poorly soluble" or "anti-solvent".

• Dissolution: Place the crude 3-Bromo-5-methyl-6-nitro-1H-indazole in an Erlenmeyer flask. Add a minimal amount of the chosen "soluble" solvent (e.g., ethanol). Heat the mixture to a gentle boil on a hot plate with stirring.

• Hot Filtration (Optional): If insoluble impurities are present, perform a hot filtration to remove them. This step should be done quickly to prevent premature crystallization.

• Induce Crystallization:

  • Single Solvent: Remove the flask from the heat, cover it, and allow it to cool slowly to room temperature. Then, place it in an ice bath to maximize crystal formation.

  • Binary Solvent (e.g., Ethanol/Water): To the hot ethanol solution, add water dropwise until the solution remains faintly cloudy (turbid). Add a few more drops of hot ethanol to redissolve the precipitate and clarify the solution. Remove from heat and cool as described above.

• Isolation: Collect the purified crystals by vacuum filtration (e.g., using a Büchner funnel).

• Washing: Wash the crystals with a small amount of the cold recrystallization solvent or the "anti-solvent" (e.g., cold water) to remove any residual soluble impurities.

• Drying: Dry the crystals under a vacuum to remove all traces of solvent.

Parameter	Recommended Solvent System
Primary Solvent	Ethanol, Isopropanol, Acetone
Anti-Solvent	Deionized Water, Hexanes
Common Binary Mix	Ethanol / Water[6], Acetone / Water[11]

Protocol 2: Purification by Column Chromatography

This method is for separating impurities with similar polarity to the desired product.

Step-by-Step Methodology:

• TLC Optimization: First, find a solvent system (mobile phase) that provides good separation (ΔRf > 0.2) of your product from its impurities on a silica gel TLC plate. A common starting point for polar compounds is a mixture of a non-polar solvent (like hexanes or petroleum ether) and a more polar solvent (like ethyl acetate).

• Column Packing: Prepare a chromatography column with silica gel as the stationary phase. A wet slurry method using the initial, least polar mobile phase is recommended for packing to avoid air bubbles.

• Sample Loading: Dissolve the crude product in a minimal amount of a suitable solvent (dichloromethane is often a good choice). It is often better to pre-adsorb the crude material onto a small amount of silica gel, evaporate the solvent, and load the resulting dry powder onto the top of the column. This "dry loading" technique typically results in better separation.

• Elution: Begin eluting the column with the optimized mobile phase. You can use an isocratic elution (constant solvent composition) or a gradient elution (gradually increasing the polarity of the mobile phase, e.g., by increasing the percentage of ethyl acetate in hexanes).

• Fraction Collection: Collect the eluent in a series of fractions (e.g., in test tubes).

• Analysis: Monitor the composition of the collected fractions using TLC.

• Combine and Evaporate: Combine the pure fractions containing your desired product and remove the solvent using a rotary evaporator to yield the purified 3-Bromo-5-methyl-6-nitro-1H-indazole.

Stationary Phase	Recommended Mobile Phase (Starting Point)
Silica Gel (Standard)	Hexane / Ethyl Acetate (e.g., starting at 9:1, gradually increasing to 4:1)[5]
Dichloromethane / Methanol (e.g., starting at 99:1 for very polar compounds)

Visualization of Workflows

General Purification Workflow

Caption: General workflow for the purification of the target compound.

Troubleshooting Decision Tree

Caption: Logical flow for troubleshooting persistent impurities.

Purity Assessment

After purification, the purity of 3-Bromo-5-methyl-6-nitro-1H-indazole must be rigorously confirmed.

• Thin-Layer Chromatography (TLC): A quick and easy method to check for the presence of impurities. A pure compound should ideally show a single spot.

• High-Performance Liquid Chromatography (HPLC): Provides quantitative data on purity. A reverse-phase HPLC method is generally suitable for this class of compounds.[12]

• Nuclear Magnetic Resonance (NMR) Spectroscopy: ¹H and ¹³C NMR are essential for confirming the chemical structure and identifying any structural isomers or impurities.

• Melting Point: A sharp melting point range close to the literature value is a good indicator of high purity. Impurities typically broaden and depress the melting point.

Safety Precautions

• Personal Protective Equipment (PPE): Always wear appropriate PPE, including safety goggles, a lab coat, and chemical-resistant gloves.[7][13]

• Handling: Handle the compound in a well-ventilated area or a chemical fume hood to avoid inhalation of dust.[14] Avoid contact with skin and eyes.[13]

• Fire Safety: While not highly flammable, organic compounds can burn. Keep away from open flames and strong oxidizing agents.[7][14]

• Disposal: Dispose of chemical waste according to your institution's guidelines. Do not let the product enter drains.[15]

References

• An In-Depth Technical Guide to 3-Bromo-6-chloro-4-nitro-1H-indazole. Benchchem.
• Application Notes and Protocols for the Regioselective Bromination of 4-Nitro-1H-indazole. Benchchem.
• Davies. Indazole Derivatives. Induxole Derivatives: The Synthesis of Various Amino- and. RSC Publishing.
• Identifying impurities in 3-Bromo-6-(trifluoromethyl)-1H-indazole samples. Benchchem.
• SAFETY DATA SHEET. Sigma-Aldrich.
• Safety Data Sheet. CymitQuimica.
• Synthetic method of 4-bromo-2-nitro-1H-imidazole. Google Patents.
• Practical Synthesis of 7-Bromo-4-chloro-1H-indazol-3-amine: An Important Intermediate to Lenacapavir. NIH.
• Separation of 2-Bromo-4-nitro-1H-imidazole on Newcrom R1 HPLC column. SIELC Technologies.
• Synthesis process of 3-bromo-5-nitro-1H-indazole. Google Patents.
• Study of the Addition Mechanism of 1H-Indazole and Its 4-, 5-, 6-, and 7-Nitro Derivatives to Formaldehyde in Aqueous Hydrochloric Acid Solutions. PMC - PubMed Central.
• Synthesis method of indazole compound. Google Patents.
• 3-Methyl-6-nitroindazole synthesis. ChemicalBook.
• Study of the Addition Mechanism of 1H-Indazole and Its 4-, 5-, 6-, and 7-Nitro Derivatives to Formaldehyde in Aqueous Hydrochloric Acid Solutions. ACS Publications.
• 3-Methyl-6-nitro-1h-indazole. Apollo Scientific.
• 1000343-58-7|3-Bromo-6-methyl-5-nitro-1H-indazole. BLDpharm.
• Method for separating and purifying substituted indazole isomers. Google Patents.
• 6-Bromo-1H-indazole - SAFETY DATA SHEET.
• Quality Control and Synthesis Method of 3-Methyl-6-nitro-1H-indazole. Liskon Biological.
• 3-Bromo-6-nitro-1-(prop-2-ynyl)-1H-indazole. NIH.
• Synthesis Routes and Detailed Analysis of 3-Methyl-6-nitro-1H-Indazole. Liskon Biological.
• Hydrophobicity assessment of substituted imidazoles: Experimental log P values retrieved by high performance liquid chromatography. ResearchGate.
• Stability and storage conditions for 3-Methyl-6-nitro-1H-indazole. Benchchem.
• 5-Nitroindazole. PubChem - NIH.
• Recent Advances in Indazole-Containing Derivatives: Synthesis and Biological Perspectives. PMC - PubMed Central.
• Synthetic routes for the preparation of 5-nitroindazole derivatives 14–26.. ResearchGate.
• SYNTHESIS OF INDAZOLES. European Patent Office.
• 6-Nitroindazole. PubChem - NIH.
• Nitration and Sulfonation Reactions In Electrophilic Aromatic Substitution.
• Competition of Aromatic Bromination and Nitration in Concentrated Sulfuric Acid.
• Synthesis and biological properties of new 5-nitroindazole derivatives. ResearchGate.
• On the Nitration of 5-Phenyl- and 3-Methyl-5-phenylisoxazoles. ResearchGate.
• 3-Methyl-6-nitroindazole CAS#: 6494-19-5. ChemicalBook.
• 5 Bromo 3- Fluoro 1h-indazole Manufacturer, Supplier from Mumbai. Manas Petro Chem.
• Novel 3-chloro-6-nitro-1H-indazole derivatives as promising antileishmanial candidates: synthesis, biological activity, and molecular modelling studies. PubMed Central.
• 3-Bromo-1-methyl-5-nitro-1H-indazole. Sunway Pharm Ltd.
• Substituted Indazoles: A Comprehensive Technical Guide for Drug Discovery. Benchchem.
• 1-BOC-3-BROMO-5-NITRO-1H-INDAZOLE. CymitQuimica.
• Indazole synthesis. Organic Chemistry Portal.

Sources

• 1. Recent Advances in Indazole-Containing Derivatives: Synthesis and Biological Perspectives - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Synthesis Routes and Detailed Analysis of 3-Methyl-6-nitro-1H-Indazole - LISKON [liskonchem.com]
• 3. Practical Synthesis of 7-Bromo-4-chloro-1H-indazol-3-amine: An Important Intermediate to Lenacapavir - PMC [pmc.ncbi.nlm.nih.gov]
• 4. CN103570624A - Synthesis process of 3-bromo-5-nitro-1H-indazole - Google Patents [patents.google.com]
• 5. 3-Methyl-6-nitroindazole synthesis - chemicalbook [chemicalbook.com]
• 6. pdf.benchchem.com [pdf.benchchem.com]
• 7. fishersci.com [fishersci.com]
• 8. pdf.benchchem.com [pdf.benchchem.com]
• 9. 5-Nitroindazole | C7H5N3O2 | CID 21501 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 10. 6-Nitroindazole | C7H5N3O2 | CID 24239 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 11. CN101948433A - Method for separating and purifying substituted indazole isomers - Google Patents [patents.google.com]
• 12. Separation of 2-Bromo-4-nitro-1H-imidazole on Newcrom R1 HPLC column | SIELC Technologies [sielc.com]
• 13. static.cymitquimica.com [static.cymitquimica.com]
• 14. store.apolloscientific.co.uk [store.apolloscientific.co.uk]
• 15. sigmaaldrich.com [sigmaaldrich.com]

Technical Support Center: Synthesis of 3-Bromo-5-methyl-6-nitro-1H-indazole

Welcome to the Technical Support Center for the synthesis of 3-Bromo-5-methyl-6-nitro-1H-indazole. This guide is designed for researchers, scientists, and drug development professionals to navigate the common challenges and overcome low yields in the preparation of this important heterocyclic compound. Here, we provide in-depth troubleshooting advice, frequently asked questions, and optimized protocols based on established chemical principles and field-proven insights.

Troubleshooting Guide: Overcoming Low Yields

Low yields in multi-step organic syntheses can be a significant hurdle.[1][2] This section is structured in a question-and-answer format to directly address specific issues you may encounter during the synthesis of 3-Bromo-5-methyl-6-nitro-1H-indazole. We will focus on a common synthetic pathway and address potential pitfalls at each stage.

The Synthetic Pathway: A Likely Route

A plausible and common synthetic route to 3-Bromo-5-methyl-6-nitro-1H-indazole starts from 5-methyl-1H-indazole, followed by nitration and subsequent bromination. The efficiency of each step is critical for the overall yield.

Caption: A common synthetic route to 3-Bromo-5-methyl-6-nitro-1H-indazole.

Stage 1: Nitration of 5-Methyl-1H-indazole

Question: My nitration of 5-methyl-1H-indazole to 5-methyl-6-nitro-1H-indazole is resulting in a low yield and a mixture of regioisomers. How can I improve this?

Answer:

Low yield and poor regioselectivity in the nitration of indazoles are common challenges. The underlying causes often relate to reaction conditions and the directing effects of the substituents on the indazole ring.

• Suboptimal Reaction Temperature: Nitration reactions are highly exothermic.[3] Improper temperature control can lead to the formation of unwanted side products or even decomposition of your starting material. The nitronium ion (NO₂⁺) is a potent electrophile, and at higher temperatures, its reactivity can become less selective.[4]

  • Expert Recommendation: Maintain a strict low-temperature profile, typically between 0-5°C, throughout the addition of the nitrating agent.[3][5] Use of an ice-salt bath or a cryocooler is highly recommended for consistent temperature management. The nitrating mixture (a combination of nitric acid and sulfuric acid) should be added dropwise with vigorous stirring to dissipate heat effectively.[5]

• Incorrect Regioisomer Formation: The indazole ring system has multiple positions susceptible to electrophilic attack. While the methyl group at C5 is an ortho-, para-director, the pyrazole part of the heterocycle also influences regioselectivity. The formation of other nitro-isomers (e.g., 3-nitro, 4-nitro, or 7-nitro) can significantly reduce the yield of the desired 6-nitro product.

  • Expert Recommendation: The choice of nitrating agent and solvent system is crucial. A standard mixture of concentrated nitric acid in concentrated sulfuric acid is commonly employed.[5][6] Sulfuric acid protonates the nitric acid to generate the nitronium ion, which is the active electrophile.[4] The high acidity of this medium also helps to control the reaction pathway.

• Over-Nitration: The formation of dinitro products is a possibility, especially if the reaction conditions are too harsh.

  • Expert Recommendation: Use a stoichiometric amount of nitric acid. Carefully monitor the reaction progress using Thin Layer Chromatography (TLC) to avoid prolonged reaction times that could lead to over-nitration.[5]

Parameter	Recommended Condition	Rationale
Temperature	0-5°C	Minimizes side product formation and decomposition.[3][5]
Reagents	Conc. HNO₃ in Conc. H₂SO₄	Generates the necessary nitronium ion for electrophilic substitution.[4]
Addition Rate	Slow, dropwise	Controls the exothermicity of the reaction.[3]
Stirring	Vigorous	Ensures efficient heat dissipation and homogenous reaction mixture.
Monitoring	TLC	Prevents over-reaction and confirms the consumption of starting material.[5]

Stage 2: Bromination of 5-Methyl-6-nitro-1H-indazole

Question: I am struggling with the bromination of 5-methyl-6-nitro-1H-indazole. The reaction is either incomplete or I get multiple brominated products. What should I do?

Answer:

The bromination of a nitro-substituted indazole requires careful control to achieve high regioselectivity for the C3 position. The nitro group is a strong deactivating group, making the entire ring system less reactive towards electrophilic substitution.[7]

• Insufficient Reactivity: The electron-withdrawing nature of the nitro group at C6 deactivates the indazole ring, making bromination at other positions, including the desired C3, more challenging.

  • Expert Recommendation: The choice of brominating agent is critical. While elemental bromine (Br₂) can be used, N-Bromosuccinimide (NBS) is often a milder and more selective reagent for halogenating sensitive heterocyclic systems.[7][8] The reaction may require elevated temperatures or longer reaction times to proceed to completion. A patent for a similar compound, 3-bromo-5-nitro-1H-indazole, suggests that the reaction can be carried out in DMF, with a gradual increase in temperature.[9]

• Poor Regioselectivity: While the C3 position is a common site for halogenation on the indazole ring, other positions could also react, leading to a mixture of products.[7]

  • Expert Recommendation: Computational studies and experimental evidence on related indazoles suggest that the electronic environment of the ring dictates the site of electrophilic attack.[7][10] For 5-methyl-6-nitro-1H-indazole, the C3 position is generally favored for electrophilic attack. To enhance this selectivity, using a polar aprotic solvent like DMF or acetonitrile can be beneficial.

• Over-Bromination: The formation of di- or tri-brominated products can occur if the reaction conditions are not well-controlled.

  • Expert Recommendation: Use a controlled stoichiometry of the brominating agent (typically 1.0 to 1.2 equivalents of NBS). Monitor the reaction closely by TLC or LC-MS to determine the optimal reaction time and prevent the formation of poly-brominated species.

• Setup: In a round-bottom flask equipped with a magnetic stirrer and a condenser, dissolve 5-methyl-6-nitro-1H-indazole in a suitable solvent such as N,N-dimethylformamide (DMF).

• Reagent Addition: Add N-Bromosuccinimide (NBS) portion-wise to the stirred solution at room temperature.

• Reaction: Heat the reaction mixture to a moderate temperature (e.g., 50-70°C) and monitor its progress by TLC.

• Work-up: Once the starting material is consumed, cool the reaction mixture and pour it into ice water. The product will precipitate out.

• Purification: Collect the solid by filtration, wash with water, and purify by recrystallization from a suitable solvent (e.g., ethanol or an ethanol/water mixture) to obtain pure 3-Bromo-5-methyl-6-nitro-1H-indazole.

Frequently Asked Questions (FAQs)

Q1: What is the best starting material for this synthesis?

A1: 5-Methyl-1H-indazole is a logical and commercially available starting material. The synthesis of the indazole core itself can be achieved through various methods, but starting from a pre-formed indazole simplifies the overall process.[11]

Q2: Can I perform the bromination before the nitration?

A2: While possible, it is generally more strategic to perform the nitration first. The methyl group at C5 will direct the incoming nitro group primarily to the C6 position. Brominating first would likely lead to bromination at the C3 position, and the subsequent nitration would be influenced by both the methyl and bromo substituents, potentially leading to a more complex mixture of isomers.

Q3: My final product is difficult to purify. What are the likely impurities?

A3: Common impurities could include unreacted starting material (5-methyl-6-nitro-1H-indazole), regioisomers of the brominated product, or poly-brominated species. Careful monitoring of each reaction step by TLC is crucial to minimize these impurities. For purification, column chromatography may be necessary if recrystallization does not yield a product of sufficient purity.

Q4: Are there any safety precautions I should be aware of?

A4: Yes. The nitration step involves the use of concentrated nitric and sulfuric acids, which are highly corrosive. This reaction is also exothermic and must be performed with extreme care in a well-ventilated fume hood with appropriate personal protective equipment (PPE). Brominating agents like NBS and Br₂ are toxic and should be handled with caution.

Troubleshooting Decision Tree

Caption: A decision tree to troubleshoot low yields in the synthesis.

References

• BenchChem. "troubleshooting guide for the synthesis of heterocyclic compounds". BenchChem Technical Support.
• BenchChem. "Application Notes and Protocols for the Regioselective Bromination of 4-Nitro-1H-indazole". BenchChem Technical Support.
• BenchChem. "Technical Support Center: Optimization of 2H-Indazole Synthesis". BenchChem Technical Support.
• BenchChem.
• BenchChem.
• Google Patents. "CN103570624A - Synthesis process of 3-bromo-5-nitro-1H-indazole".
• RSC Advances. "A regioselective C7 bromination and C7 palladium-catalyzed Suzuki–Miyaura cross-coupling arylation of 4-substituted NH-free indazoles". RSC Publishing.
• NIH. "Metal-free regioselective mono- and poly-halogenation of 2-substituted indazoles".
• NIH. "Indazole – an emerging privileged scaffold: synthesis and its biological significance".
• ResearchGate. "Iron promoted C3‐H nitration of indazole.".
• Master Organic Chemistry. "Nitration and Sulfonation Reactions In Electrophilic Aromatic Substitution". Master Organic Chemistry.

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. pdf.benchchem.com [pdf.benchchem.com]
• 4. masterorganicchemistry.com [masterorganicchemistry.com]
• 5. pdf.benchchem.com [pdf.benchchem.com]
• 6. researchgate.net [researchgate.net]
• 7. pdf.benchchem.com [pdf.benchchem.com]
• 8. Metal-free regioselective mono- and poly-halogenation of 2-substituted indazoles - PMC [pmc.ncbi.nlm.nih.gov]
• 9. CN103570624A - Synthesis process of 3-bromo-5-nitro-1H-indazole - Google Patents [patents.google.com]
• 10. A regioselective C7 bromination and C7 palladium-catalyzed Suzuki–Miyaura cross-coupling arylation of 4-substituted NH-free indazoles - RSC Advances (RSC Publishing) DOI:10.1039/D0RA08598G [pubs.rsc.org]
• 11. Indazole – an emerging privileged scaffold: synthesis and its biological significance - PMC [pmc.ncbi.nlm.nih.gov]

Technical Support Center: Bromination of 5-Methyl-6-nitro-1H-indazole

Welcome to the technical support guide for the bromination of 5-methyl-6-nitro-1H-indazole. This document is designed for researchers, medicinal chemists, and process development professionals who are working with this important heterocyclic scaffold. The following sections provide in-depth troubleshooting advice, mechanistic explanations, and optimized protocols to help you navigate the complexities of this reaction and mitigate common side reactions.

Part 1: Frequently Asked Questions (FAQs)

This section addresses the most common initial challenges encountered during the bromination of 5-methyl-6-nitro-1H-indazole.

Q1: My TLC plate shows multiple product spots, and the yield of my desired product is low. What are the likely side products?

A: A complex product mixture is a frequent issue and typically points to three potential side reactions occurring alongside the desired electrophilic aromatic substitution:

• Regioisomeric Bromination: Bromination may occur at positions other than the intended one, most commonly at the C3, C4, or C7 positions of the indazole ring.

• Benzylic Bromination: The methyl group at C5 is susceptible to free-radical bromination, leading to the formation of a 5-(bromomethyl)-6-nitro-1H-indazole byproduct. This is especially common when using N-Bromosuccinimide (NBS) with light or a radical initiator.[1][2][3]

• N-Bromination: The acidic N-H proton of the pyrazole ring can be substituted with bromine, particularly under basic conditions or with certain brominating agents.

Q2: My reaction has gone to completion, but my primary product's NMR spectrum is missing the methyl singlet around 2.5 ppm and instead shows a new signal around 4.7 ppm. What happened?

A: This spectral evidence strongly suggests that benzylic bromination has occurred. The disappearance of the methyl singlet (Ar-CH₃) and the appearance of a new singlet in the 4.5-5.0 ppm range is characteristic of a benzylic methylene group adjacent to a bromine atom (Ar-CH₂Br). This side reaction is favored by conditions that promote free radicals.[1]

Q3: I've isolated a product with the correct mass for a monobrominated derivative, but the aromatic proton coupling patterns in the ¹H NMR are not what I predicted. How can I confirm the bromine's position?

A: Distinguishing between regioisomers requires careful NMR analysis, often involving 2D techniques.[4]

• ¹H NMR: Compare the observed coupling constants and chemical shifts with theoretical predictions for each possible isomer. The strong electron-withdrawing effect of the nitro group and the electron-donating effect of the methyl group significantly influence the chemical shifts of the aromatic protons (H3, H4, H7).

• 2D NMR (HMBC/NOESY): A Heteronuclear Multiple Bond Correlation (HMBC) experiment is invaluable for unambiguously determining the site of substitution.[5][6] Look for long-range correlations between the remaining aromatic protons and the quaternary carbons (C3a, C7a, C5, C6). A Nuclear Overhauser Effect Spectroscopy (NOESY) experiment can also reveal through-space proximity between protons, helping to confirm the substitution pattern.[7]

Part 2: In-Depth Troubleshooting and Mechanistic Analysis

This section explores the causality behind the primary side reactions and provides strategies for their suppression.

Challenge 1: Poor Regioselectivity in Electrophilic Aromatic Substitution

The indazole ring system's reactivity is complex. The desired reaction is an electrophilic aromatic substitution (SEAr), but the position of attack is governed by the combined directing effects of the fused benzene ring, the pyrazole ring, and the existing substituents.

• Electronic Factors: The 6-nitro group is a powerful deactivating, meta-directing group.[8][9] The 5-methyl group is a weak activating, ortho, para-directing group. These opposing effects create a complicated electronic landscape. Substitution is generally favored at positions activated by the pyrazole ring and not strongly deactivated by the nitro group. The C3 position is often susceptible to electrophilic attack in indazoles.[10][11] However, positions like C4 and C7 can also be reactive.

• Steric Hindrance: The methyl group at C5 can sterically hinder attack at the C4 position, potentially favoring substitution at C3 or C7.

• Choice of Brominating Agent: The reactivity and bulk of the electrophile can influence the outcome. Highly reactive agents like Br₂ may be less selective. Agents like N-Bromosuccinimide (NBS) in the presence of an acid catalyst can provide a milder source of electrophilic bromine.[12][13]

• Solvent and Temperature Control: Running the reaction at lower temperatures (-10 °C to 0 °C) can enhance selectivity by favoring the pathway with the lowest activation energy. Polar aprotic solvents like DMF or acetonitrile can mediate the electrophile's reactivity.

Challenge 2: Competing Benzylic Bromination

The formation of 5-(bromomethyl)-6-nitro-1H-indazole is a classic example of a competing free-radical pathway.

• Mechanism: This reaction, often called the Wohl-Ziegler reaction when using NBS, proceeds via a free-radical chain mechanism.[3] It is initiated by light or a radical initiator (e.g., AIBN, benzoyl peroxide), which generates a bromine radical (Br•). This radical abstracts a hydrogen atom from the methyl group to form a resonance-stabilized benzylic radical. This benzylic radical then reacts with a bromine source (Br₂ or NBS) to form the product and regenerate the bromine radical.[1][2][14]

// Nodes sub [label="5-Methyl-6-nitro-\n1H-indazole", fillcolor="#F1F3F4", fontcolor="#202124"]; rad_int [label="Benzylic Radical\n(Resonance Stabilized)", fillcolor="#FBBC05", fontcolor="#202124"]; prod [label="5-(Bromomethyl)-6-nitro-\n1H-indazole", fillcolor="#EA4335", fontcolor="#FFFFFF"]; NBS [label="NBS", fillcolor="#F1F3F4", fontcolor="#202124"]; Br_rad [label="Br•", shape=circle, fillcolor="#4285F4", fontcolor="#FFFFFF"]; HBr [label="HBr", fillcolor="#F1F3F4", fontcolor="#202124"]; Succ_rad [label="Succinimide\nRadical", fillcolor="#F1F3F4", fontcolor="#202124"]; Initiator [label="Light (hν)\nor Heat (Δ)", shape=plaintext, fontcolor="#5F6368"];

// Edges Initiator -> NBS [style=invis]; // for layout sub -> rad_int [label="+ Br•", color="#34A853"]; rad_int -> sub [label="- HBr", color="#34A853"]; rad_int -> prod [label="+ NBS", color="#EA4335"]; prod -> rad_int [label="- Succinimide\nRadical", color="#EA4335"];

// Invisible edges for alignment Br_rad -> HBr [style=invis]; HBr -> Succ_rad [style=invis]; } } Caption: Competing free-radical benzylic bromination pathway.

• Exclude Radical Initiators: Conduct the reaction in the dark, using flasks wrapped in aluminum foil, and avoid radical initiators like AIBN or peroxides.

• Use Electrophilic Conditions: Employ conditions that strongly favor the SEAr pathway. Using a Lewis acid or a strong protic acid (like H₂SO₄) with your brominating agent will promote the ionic mechanism over the radical one.

• Purification: If benzylic bromination cannot be completely avoided, the side product can often be separated from the desired product by column chromatography, as the benzylic bromide is typically less polar.

Part 3: Experimental Protocols & Data

Recommended Brominating Agents

The choice of reagent is critical for controlling the reaction's outcome. The table below summarizes common choices and their associated side reactions.

Reagent	Typical Conditions	Favored Reaction	Common Side Reactions
Br₂ in Acetic Acid	0-25 °C	SEAr	Low regioselectivity, potential for di-bromination.
NBS in DMF/H₂SO₄	0-10 °C, in the dark	SEAr	Minimal; excellent for suppressing benzylic bromination.
NBS with Light/AIBN	CCl₄ or Benzene, reflux	Benzylic Bromination	SEAr is a minor pathway.[1][15]
DBDMH in EtOH	40 °C, Ultrasound	SEAr (C3-selective)	Can produce side products depending on substrate.[11]

NBS: N-Bromosuccinimide; DBDMH: 1,3-Dibromo-5,5-dimethylhydantoin

Protocol 1: Selective Electrophilic Bromination at an Aromatic Position

This protocol is optimized to favor electrophilic aromatic substitution and minimize benzylic bromination.

• Setup: To a flame-dried, three-neck round-bottom flask equipped with a magnetic stirrer, thermometer, and nitrogen inlet, add 5-methyl-6-nitro-1H-indazole (1.0 eq). The flask should be wrapped in aluminum foil to exclude light.

• Dissolution: Add anhydrous N,N-Dimethylformamide (DMF) (approx. 10 mL per gram of starting material). Stir under a nitrogen atmosphere until all solid has dissolved.

• Cooling: Cool the solution to 0 °C using an ice-water bath.

• Reagent Addition: In a separate flask, dissolve N-Bromosuccinimide (NBS) (1.05 eq) in a minimum amount of anhydrous DMF. Add this solution dropwise to the reaction mixture over 20-30 minutes, ensuring the internal temperature does not exceed 5 °C.

• Catalyst: After the NBS addition is complete, slowly add concentrated sulfuric acid (0.1 eq) dropwise.

• Reaction Monitoring: Stir the reaction at 0-5 °C. Monitor the reaction progress by Thin Layer Chromatography (TLC) every 30 minutes until the starting material is consumed.

• Quenching: Once the reaction is complete, pour the mixture slowly into a beaker containing ice water (approx. 10x the reaction volume).

• Workup: A precipitate should form. Stir for 30 minutes, then collect the solid product by vacuum filtration. Wash the filter cake thoroughly with cold water, followed by a small amount of cold ethanol to remove residual DMF.

• Purification: Dry the crude product under vacuum. If necessary, purify further by recrystallization from ethanol or by silica gel column chromatography.

Troubleshooting Workflow

This decision tree can help diagnose unexpected results during your experiment.

// Nodes start [label="Reaction mixture shows\nmultiple products on TLC", shape=ellipse, fillcolor="#F1F3F4", fontcolor="#202124"]; check_mass [label="Analyze crude product by LC-MS.\nDo major byproducts have the\ncorrect mass for monobromination?", fillcolor="#FBBC05", fontcolor="#202124"]; mass_ok [label="YES", shape=diamond, style=filled, fillcolor="#34A853", fontcolor="#FFFFFF"]; mass_bad [label="NO", shape=diamond, style=filled, fillcolor="#EA4335", fontcolor="#FFFFFF"];

check_nmr [label="Analyze crude product by ¹H NMR.\nIs the methyl singlet (2.5 ppm) present?", fillcolor="#FBBC05", fontcolor="#202124"]; methyl_present [label="YES", shape=diamond, style=filled, fillcolor="#34A853", fontcolor="#FFFFFF"]; methyl_absent [label="NO\n(New peak at ~4.7 ppm)", shape=diamond, style=filled, fillcolor="#EA4335", fontcolor="#FFFFFF"];

regio_issue [label="Likely Regioisomer Issue.\nBromination on C3, C4, or C7.\nACTION: Confirm structure with 2D NMR.\nOptimize by lowering temperature or\nchanging solvent.", fillcolor="#4285F4", fontcolor="#FFFFFF", shape=box3d]; benzyl_issue [label="Benzylic Bromination is the\nmajor side reaction.\nACTION: Exclude light/initiators.\nUse strong electrophilic conditions (e.g., add acid).", fillcolor="#4285F4", fontcolor="#FFFFFF", shape=box3d];

decomp_issue [label="Mass corresponds to\ndegradation, di-bromination,\nor other side reactions.\nACTION: Re-evaluate reaction conditions\n(temp, stoichiometry). Consider a milder\nbrominating agent.", fillcolor="#4285F4", fontcolor="#FFFFFF", shape=box3d];

// Edges start -> check_mass [color="#5F6368"]; check_mass -> mass_ok [label=" ", color="#34A853"]; check_mass -> mass_bad [label=" ", color="#EA4335"]; mass_ok -> check_nmr [color="#5F6368"]; mass_bad -> decomp_issue [color="#5F6368"];

check_nmr -> methyl_present [label=" ", color="#34A853"]; check_nmr -> methyl_absent [label=" ", color="#EA4335"]; methyl_present -> regio_issue [color="#5F6368"]; methyl_absent -> benzyl_issue [color="#5F6368"]; } } Caption: A decision tree for identifying bromination side products.

References

• Giraud, F., Anizon, F., & Moreau, P. (n.d.). C3-INDAZOLE FUNCTIONALIZATION: A REVIEW. Institute of Chemistry of Clermont-Ferrand. Available at: [Link]

• Elguero, J., et al. (2012). Study of the Addition Mechanism of 1H-Indazole and Its 4-, 5-, 6-, and 7-Nitro Derivatives to Formaldehyde in Aqueous Hydrochloric Acid Solutions. The Journal of Organic Chemistry. Available at: [Link]

• Schomaker, J. M., et al. (2024). Regioselective alkylation of a versatile indazole: Electrophile scope and mechanistic insights from density functional theory calculations. Beilstein Journal of Organic Chemistry. Available at: [Link]

• O'Brien, C. J., et al. (2021). Regioselective N-alkylation of the 1H-indazole scaffold; ring substituent and N-alkylating reagent effects on regioisomeric distribution. Beilstein Journal of Organic Chemistry. Available at: [Link]

• Wang, X., et al. (2022). Ultrasound-assisted bromination of indazoles at the C3 position with dibromohydantoin. RSC Advances. Available at: [Link]

• Doubleday, C. (2018). Reactions on the “Benzylic” Carbon: Bromination And Oxidation. Master Organic Chemistry. Available at: [Link]

• Ashenhurst, J. (2011). N-BromoSuccinimide (NBS) As A Reagent In Organic Chemistry. Master Organic Chemistry. Available at: [Link]

• Khan Academy. (2013). Reactions at the benzylic position | Aromatic Compounds | Organic chemistry. YouTube. Available at: [Link]

• Clark, J. (n.d.). electrophilic substitution in methylbenzene and nitrobenzene. Chemguide. Available at: [Link]

• Oxford Instruments. (2024). Utilizing benchtop NMR spectroscopy to identify regioisomers in pharmaceutical compounds. AZoM.com. Available at: [Link]

Sources

• 1. masterorganicchemistry.com [masterorganicchemistry.com]
• 2. chem.libretexts.org [chem.libretexts.org]
• 3. masterorganicchemistry.com [masterorganicchemistry.com]
• 4. news-medical.net [news-medical.net]
• 5. BJOC - Regioselective N-alkylation of the 1H-indazole scaffold; ring substituent and N-alkylating reagent effects on regioisomeric distribution [beilstein-journals.org]
• 6. pure.mpg.de [pure.mpg.de]
• 7. dergipark.org.tr [dergipark.org.tr]
• 8. chem.libretexts.org [chem.libretexts.org]
• 9. chemguide.co.uk [chemguide.co.uk]
• 10. Ultrasound-assisted bromination of indazoles at the C3 position with dibromohydantoin - RSC Advances (RSC Publishing) DOI:10.1039/D2RA06867B [pubs.rsc.org]
• 11. Ultrasound-assisted bromination of indazoles at the C3 position with dibromohydantoin - PMC [pmc.ncbi.nlm.nih.gov]
• 12. mdpi.com [mdpi.com]
• 13. m.youtube.com [m.youtube.com]
• 14. m.youtube.com [m.youtube.com]
• 15. N-Bromosuccinimide (NBS) [organic-chemistry.org]

Technical Support Center: Optimizing Temperature for 3-Bromo-5-methyl-6-nitro-1H-indazole Reactions

Welcome to the technical support center for reactions involving 3-Bromo-5-methyl-6-nitro-1H-indazole. This guide is designed for researchers, scientists, and drug development professionals to navigate the nuances of temperature optimization in key synthetic transformations. Here, you will find in-depth troubleshooting advice and frequently asked questions to enhance your experimental success.

Troubleshooting Guide: Common Issues and Solutions

This section addresses specific challenges you may encounter during your experiments, with a focus on the critical role of temperature.

Issue 1: Low or No Product Yield in N-Alkylation Reactions

Symptoms: After performing an N-alkylation on 3-Bromo-5-methyl-6-nitro-1H-indazole, you observe a low yield of the desired N-alkylated product, or the starting material remains largely unreacted.

Potential Causes and Solutions:

• Insufficient Thermal Energy: The reaction may not have enough energy to overcome the activation barrier. The indazole nitrogen is a nucleophile, but the reaction requires sufficient heat to proceed at a reasonable rate.

  • Solution: Gradually increase the reaction temperature. For many indazole N-alkylations, reactions are initially attempted at room temperature (~20°C) and then gently heated.[1][2] Increasing the temperature to 50°C can often facilitate complete consumption of the starting material.[1][2][3] In some cases, temperatures as high as 90°C may be necessary, depending on the solvent and base used.[4]

• Inappropriate Base and Temperature Combination: The choice of base is intrinsically linked to the required temperature. A weaker base like cesium carbonate (Cs₂CO₃) might require higher temperatures compared to a stronger base like sodium hydride (NaH).

  • Solution: If using a weaker base like Cs₂CO₃ in a solvent such as DMF, and room temperature yields poor conversion, consider increasing the temperature to 50-90°C.[4] When using a strong base like NaH in a solvent like THF, starting at 0°C and slowly warming to room temperature or 50°C can improve both yield and regioselectivity.[1][2][3][4][5]

• Reaction Time and Temperature Interplay: It's possible the reaction was not run for a sufficient duration at the chosen temperature.

  • Solution: Before significantly elevating the temperature, try extending the reaction time at a moderate temperature (e.g., 50°C). Monitor the reaction progress by TLC or LC-MS to determine if the reaction is proceeding, albeit slowly.

Issue 2: Poor Regioselectivity (N1 vs. N2 Isomers) in N-Alkylation

Symptoms: Your N-alkylation reaction produces a mixture of N1 and N2 alkylated isomers, making purification difficult and reducing the yield of the desired product.

Potential Causes and Solutions:

• Thermodynamic vs. Kinetic Control: The reaction temperature can influence whether the product distribution is under kinetic or thermodynamic control. Generally, the 1H-indazole tautomer is more stable than the 2H-tautomer.[4]

  • Solution: The combination of a strong base like NaH in THF often shows excellent N1-regioselectivity.[1][2][3] Running this reaction at an initial low temperature (0°C) and then warming to 50°C has been shown to maintain excellent regiocontrol while driving the reaction to completion.[1][2][3] The use of cesium carbonate in DMF at room temperature may result in a mixture of regioisomers.[1][3]

• Solvent Effects at Different Temperatures: The polarity and coordinating ability of the solvent can influence the site of alkylation, and these effects can be temperature-dependent.

  • Solution: For high N1-selectivity, THF is often a good choice with a strong base.[4][5] If you are observing poor regioselectivity in a polar aprotic solvent like DMF, consider switching to a less polar solvent like THF and adjusting the temperature accordingly.

Issue 3: Incomplete Conversion in Palladium-Catalyzed Cross-Coupling Reactions (e.g., Suzuki-Miyaura, Buchwald-Hartwig)

Symptoms: In a Suzuki-Miyaura or Buchwald-Hartwig reaction with 3-Bromo-5-methyl-6-nitro-1H-indazole, a significant amount of the starting material remains even after prolonged reaction times.

Potential Causes and Solutions:

• Suboptimal Reaction Temperature: Palladium-catalyzed cross-coupling reactions are highly temperature-dependent. Too low a temperature will result in slow or no catalytic turnover.

  • Solution for Suzuki-Miyaura: A broad temperature range of 50-100°C should be initially screened.[6] Often, temperatures around 80°C are found to be optimal.[7] For challenging substrates, temperatures up to 140°C, sometimes with the use of microwave irradiation, have been employed.[8][9]

  • Solution for Buchwald-Hartwig Amination: These reactions typically require elevated temperatures, often in the range of 100-120°C, especially when using aryl bromides.[10][11]

• Catalyst Deactivation at High Temperatures: While higher temperatures can increase reaction rates, excessive heat can lead to the degradation of the palladium catalyst and/or ligands, halting the reaction.

  • Solution: Instead of indefinitely increasing the temperature, consider a systematic optimization. A Design of Experiments (DoE) approach can efficiently identify the optimal temperature without overshooting and causing catalyst decomposition.[6] If you suspect catalyst deactivation, running the reaction at a slightly lower temperature for a longer duration might be beneficial.

Issue 4: Formation of Impurities and Side Products

Symptoms: Your final product is contaminated with byproducts, which may include debrominated starting material, homocoupled products, or products from the degradation of your starting material or product.

Potential Causes and Solutions:

• Thermal Instability: The nitro group on the indazole ring can render the molecule susceptible to degradation at elevated temperatures.

  • Solution: Carefully control the reaction temperature and avoid localized overheating. Use an oil bath with a temperature controller and vigorous stirring. If side reactions are observed at higher temperatures, try to find a more active catalyst system that allows for lower reaction temperatures.[12]

• Side Reactions Favored at High Temperatures: Certain side reactions, such as protodebromination or catalyst-driven side reactions, can become more prominent at higher temperatures.

  • Solution: Once the optimal temperature for product formation is identified, avoid exceeding it. In some cases, a decrease in temperature, coupled with a longer reaction time, can minimize the formation of byproducts.[12]

Frequently Asked Questions (FAQs)

Q1: What is a good starting temperature for optimizing a Suzuki-Miyaura coupling with 3-Bromo-5-methyl-6-nitro-1H-indazole?

A: A good starting point for optimization is 80°C.[7] It is advisable to screen a range of temperatures, for instance, from 50°C to 100°C, to find the optimal conditions for your specific boronic acid and catalyst system.[6]

Q2: How does the nitro group on the indazole ring affect the choice of reaction temperature?

A: The electron-withdrawing nature of the nitro group can impact the reactivity of the indazole ring system. For instance, in nucleophilic aromatic substitution reactions, it can activate the ring.[13] In palladium-catalyzed couplings, it can influence the electronic properties of the C-Br bond. While it makes the molecule more electron-deficient, it also increases the risk of thermal degradation. Therefore, careful temperature control is crucial to achieve the desired reaction without causing decomposition.

Q3: Can microwave heating be used for reactions with 3-Bromo-5-methyl-6-nitro-1H-indazole?

A: Yes, microwave irradiation is a viable option and has been successfully used for Suzuki-Miyaura cross-coupling of bromoindazoles to reach temperatures as high as 140°C.[8][9] This can significantly reduce reaction times. However, it is essential to carefully monitor the temperature and pressure to prevent decomposition of the starting material or product.

Q4: For an N-alkylation, should I prioritize higher temperature for faster conversion or lower temperature for better regioselectivity?

A: The ideal approach is to find a balance. For N-alkylation of indazoles, it has been shown that increasing the temperature from room temperature to 50°C can lead to complete conversion without a significant loss of regioselectivity, especially when using a robust system like NaH in THF.[1][2][3] Therefore, you can often achieve both high conversion and excellent regioselectivity by moderately heating the reaction.

Q5: What are the signs of thermal degradation of 3-Bromo-5-methyl-6-nitro-1H-indazole during a reaction?

A: Signs of thermal degradation include the reaction mixture turning dark or black, the formation of insoluble materials (tar), and the appearance of multiple unexpected spots on a TLC plate or peaks in an LC-MS analysis that cannot be attributed to the starting material, product, or expected byproducts. If you observe these signs, it is crucial to reduce the reaction temperature.

Data Summary and Protocols

Table 1: Recommended Temperature Ranges for Common Reactions

Reaction Type	Starting Temperature	Optimization Range	Key Considerations
N-Alkylation	Room Temperature (~20°C)	20°C - 90°C	Higher temperatures improve conversion; choice of base is critical for regioselectivity.[1][4]
Suzuki-Miyaura Coupling	80°C	50°C - 140°C	Higher end of the range may require microwave heating.[6][7][8]
Buchwald-Hartwig Amination	100°C	80°C - 120°C	Generally requires elevated temperatures for aryl bromides.[10][11]
Reduction of Nitro Group	Room Temperature	0°C - 60°C	Exothermic reactions may require initial cooling. The choice of reducing agent dictates the thermal profile.

Experimental Protocol: General Workflow for Temperature Optimization

A systematic approach is crucial for efficiently determining the optimal reaction temperature.

Caption: A stepwise workflow for optimizing reaction temperature.

References

• Regioselective N-alkylation of the 1H-indazole scaffold; ring substituent and N-alkylating reagent effects on regioisomeric distribution. (2021). Beilstein Journal of Organic Chemistry, 17, 1939–1951.
• Zhang, Y., et al. (2022). Regioselective alkylation of a versatile indazole: Electrophile scope and mechanistic insights from density functional theory calculations. Beilstein Journal of Organic Chemistry, 18, 1039-1051.
• Alam, M. M., & Keating, T. A. (2021). Regioselective N-alkylation of the 1H-indazole scaffold. Beilstein Journal of Organic Chemistry, 17, 1939–1951.
• BenchChem. (2025). Identifying impurities in 3-Bromo-6-(trifluoromethyl)-1H-indazole samples.
• Recent Advances in Indazole-Derived Heterocycles: Synthetic Strategies, Functionalization, and Therapeutic Potential. (2025).
• Ben-Yahia, A., et al. (2013). Microwave-assisted Suzuki-Miyaura Cross-Coupling of Free (NH) 3-Bromoindazoles. Letters in Organic Chemistry, 10(3), 187-191.
• CovaSyn. (n.d.). Optimizing Suzuki Coupling Reactions.
• Regioselective N-alkylation of the 1H-indazole scaffold. (2021). Max-Planck-Gesellschaft.
• Direct Access to 3-Aminoindazoles by Buchwald-Hartwig C-N Coupling Reaction. (2014). European Journal of Organic Chemistry, 2014(26), 5781-5791.
• Effect of temperature on the synthesis of indazoles. (n.d.).
• Buchwald-Hartwig Amin
• The Suzuki Reaction Applied to the Synthesis of Novel Pyrrolyl and Thiophenyl Indazoles. (2010). Molecules, 15(5), 3364-3375.
• A regioselective C7 bromination and C7 palladium-catalyzed Suzuki–Miyaura cross-coupling arylation of 4-substituted NH-free indazoles. (2021). RSC Advances, 11(13), 7434-7445.
• Data-Driven Development of a Selective and Scalable N1-Indazole Alkylation. (2020). Organic Process Research & Development, 24(10), 2214–2224.
• Optimization of temperature for Suzuki-Miyaura coupling reaction. (n.d.).
• Nitroreductase-triggered indazole form
• A Comparative Analysis of the Reactivity of 5-Nitro- vs. 6-Nitro-1H-indazole-3-carbaldehyde. (2025). BenchChem.
• C3-INDAZOLE FUNCTIONALIZATION: A REVIEW. (2020). ARKIVOC, 2020(1), 100-149.
• How To: Troubleshoot a Reaction. (n.d.). University of Rochester, Department of Chemistry.
• Buchwald–Hartwig amin
• Buchwald-Hartwig Amin
• Rapid Room Temperature Buchwald–Hartwig and Suzuki–Miyaura Couplings of Heteroaromatic Compounds Employing Low Catalyst Loadings. (2014). Organic Letters, 16(16), 4284–4287.
• Indazole Synthesis Technical Support Center: Troubleshooting Guides & FAQs. (2025). BenchChem.
• Synthesis process of 3-bromo-5-nitro-1H-indazole. (2014).
• Syntheses of 1-Aryl-5-nitro-1H-indazoles and a General One-Pot Route to 1-Aryl-1H-indazoles. (2018). Molecules, 23(3), 668.
• Indazole synthesis. (n.d.). Organic Chemistry Portal.
• Studies on the Reduction of the Nitro Group in 4-Nitroindazoles by Anhydrous SnCl2 in Different Alcohols. (2007). Letters in Organic Chemistry, 4(1), 43-47.
• A Suitable Functionalization of Nitroindazoles with Triazolyl and Pyrazolyl Moieties via Cycloaddition Reactions. (2019). Molecules, 25(1), 126.
• A Suitable Functionalization of Nitroindazoles with Triazolyl and Pyrazolyl Moieties via Cycloaddition Reactions. (2019). PubMed.
• Application Notes and Protocols for the Sonogashira Coupling of 1,3-Dibromo-5-nitrobenzene with Terminal Alkynes. (n.d.). BenchChem.
• The Sonogashira Reaction: A Booming Methodology in Synthetic Organic Chemistry. (2008). Chemical Reviews, 108(8), 2887–2939.
• Design and Synthesis of New 6-Nitro and 6-Amino-3,3a,4,5-Tetrahydro-2H-Benzo[g]indazole Derivatives: Antiproliferative and Antibacterial Activity. (2018). Molecules, 23(11), 2959.
• 1H-INDAZOLE, 3-BROMO-1-METHYL-7-NITRO- synthesis. (n.d.). ChemicalBook.
• Study of the Addition Mechanism of 1H-Indazole and Its 4-, 5-, 6-, and 7-Nitro Derivatives to Formaldehyde in Aqueous Hydrochloric Acid Solutions. (2015). The Journal of Organic Chemistry, 80(24), 12286–12296.
• 3-Methyl-6-nitroindazole. (n.d.). ChemicalBook.
• 3-Bromo-6-methyl-5-nitro-1H-indazole. (n.d.). BLDpharm.

Sources

• 1. Regioselective N-alkylation of the 1H-indazole scaffold; ring substituent and N-alkylating reagent effects on regioisomeric distribution - PMC [pmc.ncbi.nlm.nih.gov]
• 2. d-nb.info [d-nb.info]
• 3. pure.mpg.de [pure.mpg.de]
• 4. Regioselective alkylation of a versatile indazole: Electrophile scope and mechanistic insights from density functional theory calculations - PMC [pmc.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]
• 6. Optimizing Suzuki Coupling Reactions [covasyn.com]
• 7. researchgate.net [researchgate.net]
• 8. researchgate.net [researchgate.net]
• 9. A regioselective C7 bromination and C7 palladium-catalyzed Suzuki–Miyaura cross-coupling arylation of 4-substituted NH-free indazoles - RSC Advances (RSC Publishing) DOI:10.1039/D0RA08598G [pubs.rsc.org]
• 10. researchgate.net [researchgate.net]
• 11. chem.libretexts.org [chem.libretexts.org]
• 12. researchgate.net [researchgate.net]
• 13. Syntheses of 1-Aryl-5-nitro-1H-indazoles and a General One-Pot Route to 1-Aryl-1H-indazoles - PMC [pmc.ncbi.nlm.nih.gov]

Technical Support Center: Scaling Up 3-Bromo-5-methyl-6-nitro-1H-indazole Production

For Researchers, Scientists, and Drug Development Professionals

Welcome to the technical support center for the synthesis of 3-Bromo-5-methyl-6-nitro-1H-indazole. This guide is designed to provide in-depth technical assistance, troubleshooting advice, and frequently asked questions (FAQs) to address the specific challenges you may encounter during the scale-up of this important chemical intermediate. As Senior Application Scientists, we have synthesized the following information based on established chemical principles and field-proven insights to ensure the accuracy and reliability of your experimental work.

Overview of Synthetic Pathway

The synthesis of 3-Bromo-5-methyl-6-nitro-1H-indazole is a multi-step process that requires careful control of reaction conditions to ensure safety, high yield, and purity. A common synthetic route involves the nitration of a substituted toluene, followed by diazotization and cyclization to form the indazole core, and finally, regioselective bromination.

Caption: Synthetic workflow for 3-Bromo-5-methyl-6-nitro-1H-indazole.

Troubleshooting Guide: Scaling Up Production

This section addresses specific issues that may arise during the scale-up of each synthetic step in a question-and-answer format.

Step 1: Nitration of 2-Amino-4-methyltoluene

Question 1: We are experiencing a violent exotherm and poor regioselectivity during the nitration of 2-amino-4-methyltoluene at a larger scale. How can we mitigate these issues?

Answer:

The nitration of activated aromatic compounds like substituted toluenes is a highly exothermic reaction that can pose significant safety risks upon scale-up.[1][2] The use of strong acids like sulfuric and nitric acid can lead to dangerous thermal runaways if not properly controlled.[1]

Causality and Mitigation Strategies:

• Exotherm Control: The primary challenge in scaling up nitration is managing the heat generated. On a larger scale, the surface-area-to-volume ratio decreases, making heat dissipation less efficient.

  • Recommendation: Employ a semi-batch or continuous-flow reactor.[3] This allows for gradual addition of the nitrating agent, providing better control over the reaction temperature. Ensure your reactor is equipped with a highly efficient cooling system and an emergency quench mechanism.

• Regioselectivity: The directing effects of the amino and methyl groups on the aromatic ring can lead to the formation of multiple isomers.

  • Recommendation: To improve regioselectivity, consider protecting the amino group as an acetanilide before nitration. The bulkier acetyl group can enhance the steric hindrance at the ortho position, favoring nitration at the desired para position to the amino group. The acetyl group can be removed by hydrolysis in a subsequent step.

• Alternative Nitrating Agents: The traditional mixed acid (HNO₃/H₂SO₄) system is highly effective but can be aggressive.

  • Recommendation: Investigate milder nitrating agents such as nitric acid in acetic anhydride. This can often provide better control and selectivity, although a thorough safety assessment of this reagent system is also crucial.

Table 1: Comparison of Nitration Conditions

Parameter	Mixed Acid (HNO₃/H₂SO₄)	Nitric Acid in Acetic Anhydride
Reactivity	High	Moderate
Exotherm	High, difficult to control at scale	Moderate, more manageable
Safety Concerns	Corrosive, potential for runaway reactions	Formation of acetyl nitrate (explosive potential)
Waste Stream	Large amount of acidic waste	Less acidic waste

Step 2: Diazotization and Indazole Formation

Question 2: Upon scaling up the diazotization of 2-amino-4-methyl-5-nitrotoluene and subsequent cyclization, we are observing low yields and the formation of tar-like byproducts. What is the likely cause and solution?

Answer:

Diazonium salts are notoriously unstable intermediates, and their decomposition is a common cause of low yields and byproduct formation, especially at elevated temperatures.

Causality and Mitigation Strategies:

• Diazonium Salt Instability: The diazonium salt intermediate is prone to decomposition, leading to a variety of side reactions, including the formation of phenols and other colored impurities.

  • Recommendation: Maintain a low temperature (typically 0-5 °C) throughout the diazotization process. Ensure efficient stirring to maintain a homogenous temperature distribution within the reactor. The diazonium salt should be used immediately in the subsequent cyclization step without isolation.

• pH Control: The pH of the reaction mixture is critical for both the formation and stability of the diazonium salt.

  • Recommendation: Carefully monitor and control the pH of the reaction mixture. The reaction is typically carried out in a strongly acidic medium.

• Cyclization Conditions: The efficiency of the cyclization step to form the indazole ring is dependent on the reaction conditions.

  • Recommendation: Optimize the temperature and reaction time for the cyclization step. In some cases, the use of a suitable catalyst may be beneficial.[4]

Step 3: Bromination of 5-Methyl-6-nitro-1H-indazole

Question 3: We are struggling with achieving regioselective bromination at the 3-position of 5-Methyl-6-nitro-1H-indazole on a larger scale, and we are also concerned about the handling of elemental bromine.

Answer:

Achieving high regioselectivity in the bromination of a substituted indazole can be challenging due to the presence of multiple potential reaction sites. Handling elemental bromine at an industrial scale also presents significant safety and environmental challenges.

Causality and Mitigation Strategies:

• Regioselectivity: The indazole ring has several positions susceptible to electrophilic attack. The directing effects of the existing substituents will influence the position of bromination.

  • Recommendation: The choice of brominating agent and solvent system is crucial for controlling regioselectivity. A patent for the synthesis of 3-bromo-5-nitro-1H-indazole suggests using a bromine solution in DMF.[5] This polar aprotic solvent can influence the reactivity and selectivity of the bromination. Careful optimization of the reaction temperature and stoichiometry of the brominating agent is essential. Performing the reaction at a lower temperature can often increase the selectivity.[6]

• Handling of Bromine: Elemental bromine is highly corrosive, toxic, and volatile.

  • Recommendation: Consider using a safer in-situ source of bromine. Reagents like N-bromosuccinimide (NBS) in the presence of a radical initiator can be a safer alternative for allylic and benzylic brominations, though for aromatic bromination, electrophilic conditions are typically required. Another approach is the in-situ generation of bromine from the oxidation of bromide salts.[7][8] Continuous flow reactors can also offer a safer way to handle hazardous reagents like bromine by minimizing the amount of reagent present at any given time.[9]

Sources

• 1. CN112321510A - Preparation method of 4-bromo-5-methyl-1H-indazole - Google Patents [patents.google.com]
• 2. cerritos.edu [cerritos.edu]
• 3. vapourtec.com [vapourtec.com]
• 4. jaoc.samipubco.com [jaoc.samipubco.com]
• 5. CN103570624A - Synthesis process of 3-bromo-5-nitro-1H-indazole - Google Patents [patents.google.com]
• 6. Regioselective Electrophilic Aromatic Bromination: Theoretical Analysis and Experimental Verification - PMC [pmc.ncbi.nlm.nih.gov]
• 7. espublisher.com [espublisher.com]
• 8. researchgate.net [researchgate.net]
• 9. Electrophilic Bromination in Flow: A Safe and Sustainable Alternative to the Use of Molecular Bromine in Batch - PMC [pmc.ncbi.nlm.nih.gov]

Technical Support Center: Degradation Pathways of 3-Bromo-5-methyl-6-nitro-1H-indazole

Welcome to the technical support center for 3-Bromo-5-methyl-6-nitro-1H-indazole. This resource is designed for researchers, scientists, and drug development professionals to navigate the complexities of handling and analyzing this molecule. This guide provides in-depth troubleshooting advice and frequently asked questions to support your experimental success.

Introduction

3-Bromo-5-methyl-6-nitro-1H-indazole is a substituted indazole with potential applications in medicinal chemistry. Understanding its stability and degradation profile is crucial for the development of safe and effective therapeutics. This guide is built upon established principles of chemical degradation and data from structurally related nitroaromatic and indazole compounds, providing a predictive framework in the absence of specific literature on this exact molecule.

Troubleshooting Guide

This section addresses common issues encountered during the analysis and forced degradation studies of 3-Bromo-5-methyl-6-nitro-1H-indazole.

Q1: I'm observing an unexpected peak in my initial HPLC analysis of a freshly prepared sample. Is this a degradation product?

A1: Not necessarily. An unexpected peak in a fresh sample is often an impurity from the synthesis.

• Plausible Causes & Solutions:

  • Starting Materials or Intermediates: The peak could be unreacted starting materials or a synthetic intermediate.

    • Action: If possible, obtain reference standards for key starting materials and intermediates in the synthetic route. Spike your sample with these standards to see if the area of the unknown peak increases.[1]

  • Regioisomers: The synthesis of substituted indazoles can sometimes yield regioisomers.

    • Action: Utilize LC-MS to determine the molecular weight of the impurity. If it has the same mass as your target compound, it is likely an isomer. 2D-NMR techniques may be necessary to elucidate the exact structure.

  • Residual Solvents: While less common to see on a UV-HPLC detector, some solvents may have some absorbance.

    • Action: Confirm the identity of the peak using a different analytical technique like GC-MS if a volatile solvent is suspected, or check your sample preparation procedure for any potential sources of contamination.

Q2: My forced degradation study under basic hydrolytic conditions shows a rapid and complete loss of the parent compound, with multiple small, poorly resolved peaks. How can I get meaningful data?

A2: This suggests that the degradation is too rapid and extensive under your current conditions. The goal of forced degradation is to achieve 5-20% degradation to clearly identify the primary degradation products.[2]

• Plausible Causes & Solutions:

  • Harsh Conditions: The concentration of your base and/or the temperature is too high. The nitro group on the indazole ring makes the molecule susceptible to nucleophilic attack and hydrolysis.[3][4]

    • Action:

      • Reduce Base Concentration: Start with a lower concentration of NaOH or KOH (e.g., 0.01 N or 0.001 N).

      • Lower Temperature: Conduct the experiment at a lower temperature (e.g., room temperature or 40°C) and extend the time points.

      • Use a Weaker Base: Consider using a milder base like sodium bicarbonate.

  • Experimental Workflow:

    Caption: Workflow for optimizing basic hydrolysis conditions.

Q3: In my oxidative degradation study with hydrogen peroxide, I'm not seeing any significant degradation of the parent compound. What should I do?

A3: The compound may be relatively stable to the oxidative conditions you are employing, or the reaction kinetics may be slow.

• Plausible Causes & Solutions:

  • Insufficient Oxidant Strength/Concentration: 3% H₂O₂ at room temperature may not be sufficient.

    • Action:

      • Increase H₂O₂ Concentration: Incrementally increase the concentration of H₂O₂ (e.g., to 10% or 30%).[2]

      • Increase Temperature: Gently heat the reaction mixture (e.g., to 40-60°C).

      • Extend Reaction Time: Increase the duration of the study, taking time points over 48-72 hours.

  • pH Dependence: Some oxidative reactions are pH-dependent.

    • Action: Investigate the effect of pH on the oxidative degradation by adjusting the pH of the reaction mixture.

Q4: My photostability study shows the formation of a colored degradation product. What could this be?

A4: The formation of colored species in photolytic studies of nitroaromatic compounds is not uncommon.

• Plausible Causes & Solutions:

  • Reduction of the Nitro Group: Photolytic conditions can sometimes lead to the reduction of the nitro group to nitroso, hydroxylamino, or amino functionalities. These derivatives can sometimes be colored.[5][6]

  • Ring Opening or Polymerization: Extensive photodegradation can lead to complex reactions, including ring opening or polymerization, which can result in colored products.

    • Action:

      • LC-MS Analysis: Use LC-MS to determine the molecular weight of the colored degradant. A mass increase of 2 Da would suggest reduction of NO₂ to NHOH, while a decrease of 16 Da could indicate reduction to the nitroso derivative, and a decrease of 30 Da would suggest reduction to the amine.

      • Control Experiments: Ensure you have a control sample protected from light to confirm that the degradation is indeed photolytically induced.

Frequently Asked Questions (FAQs)

Q1: What are the likely degradation pathways for 3-Bromo-5-methyl-6-nitro-1H-indazole?

A1: Based on its structure, the following degradation pathways are plausible under forced degradation conditions:

• Hydrolysis (Acidic/Basic):

  • Denitration: The nitro group may be susceptible to nucleophilic substitution with hydroxide, particularly under harsh basic conditions, to form a phenolic derivative.

  • Debromination: The bromo group could potentially be displaced, although this is generally less likely than denitration under typical hydrolytic conditions.

  • Indazole Ring Opening: Extreme pH and high temperatures could lead to the cleavage of the pyrazole ring.

• Oxidation:

  • N-Oxide Formation: The nitrogen atoms in the indazole ring could be oxidized to form N-oxides.

  • Hydroxylation: Oxidative attack on the aromatic ring could lead to the formation of hydroxylated derivatives.

• Photolysis:

  • Nitro Group Reduction: As mentioned, the nitro group is a chromophore and can be reduced to various other nitrogen-containing functional groups upon exposure to UV light.[5]

  • Radical Reactions: Photolysis can induce homolytic cleavage of the C-Br or C-N bonds, leading to a variety of radical-mediated degradation products.

• Thermal Degradation:

  • Decarboxylation (if applicable as a salt form), Denitration, or Debromination: High temperatures can provide the energy to overcome the activation barriers for the elimination of substituents.

  Caption: Plausible degradation pathways of 3-Bromo-5-methyl-6-nitro-1H-indazole.

Q2: How should I store 3-Bromo-5-methyl-6-nitro-1H-indazole to minimize degradation?

A2: Based on its structure, the compound should be stored under the following conditions:

• Protection from Light: The nitroaromatic moiety makes the compound potentially susceptible to photolytic degradation. Store in an amber vial or in a light-blocking container.

• Inert Atmosphere: To prevent oxidative degradation, store under an inert atmosphere (e.g., nitrogen or argon).

• Low Temperature: Store at a reduced temperature (e.g., 2-8°C or -20°C) to minimize thermal degradation.

• Dry Conditions: Keep in a desiccator or a tightly sealed container with a desiccant to prevent hydrolysis from atmospheric moisture.

Q3: What analytical methods are recommended for a stability-indicating assay?

A3: A stability-indicating method is one that can separate the parent drug from its degradation products, allowing for accurate quantification of the parent drug.

• Primary Technique: Reversed-phase High-Performance Liquid Chromatography (RP-HPLC) with UV detection is the most common and effective method.

  • Column: A C18 column is a good starting point.

  • Mobile Phase: A gradient of an aqueous buffer (e.g., phosphate or acetate) and an organic solvent (e.g., acetonitrile or methanol) will likely be required to resolve the parent compound from its more polar degradation products.

  • Detection: A photodiode array (PDA) detector is highly recommended as it can help in peak purity assessment and provide UV spectra of the degradants, which can aid in their identification.

• Identification of Degradants:

  • LC-MS (Liquid Chromatography-Mass Spectrometry): This is the most powerful tool for identifying degradation products. It provides the molecular weight of each eluting peak, which is critical for structure elucidation.

  • NMR (Nuclear Magnetic Resonance) Spectroscopy: For definitive structure confirmation of a significant degradant, it may need to be isolated (e.g., by preparative HPLC) and analyzed by NMR.

Q4: What is a general protocol for conducting a forced degradation study on this compound?

A4: The following is a general protocol. The conditions should be optimized to achieve 5-20% degradation.[7][8][9]

Stress Condition	Reagent and Conditions (Starting Point)
Acid Hydrolysis	0.1 N HCl at 60°C for 24 hours
Base Hydrolysis	0.01 N NaOH at room temperature for 24 hours
Oxidation	3% H₂O₂ at room temperature for 24 hours
Thermal	Solid sample at 105°C for 48 hours
Photolytic	Solution exposed to an overall illumination of not less than 1.2 million lux hours and an integrated near-ultraviolet energy of not less than 200 watt hours/square meter (as per ICH Q1B guidelines). A control sample should be stored in the dark.

Experimental Protocol: General Forced Degradation Workflow

• Sample Preparation: Prepare a stock solution of 3-Bromo-5-methyl-6-nitro-1H-indazole in a suitable solvent (e.g., acetonitrile or methanol) at a known concentration (e.g., 1 mg/mL).

• Stress Application: For each stress condition, mix the stock solution with the stressor (acid, base, or H₂O₂) in a suitable ratio. For thermal and photolytic studies, use the sample in both solid and solution forms.

• Time Points: Take samples at various time points (e.g., 0, 4, 8, 12, 24 hours).

• Neutralization/Quenching: For acid and base hydrolysis samples, neutralize them before analysis.

• Analysis: Analyze all stressed samples, along with an unstressed control, by a developed stability-indicating HPLC method.

• Mass Balance: Calculate the mass balance to ensure that all degradation products are being detected. The sum of the assay of the parent compound and the areas of all degradation products should ideally be close to 100% of the initial concentration.

References

• Chen, B., Yang, C., & Goh, N. K. (2005). Photodegradation of nitroaromatic compounds in aqueous solutions in the UV/H2O2 process. Journal of Environmental Sciences, 17(6), 886-893. [Link]

• Crawford, D. F., & Spain, J. C. (Eds.). (2001). Biodegradation of Nitroaromatic Compounds and Explosives. CRC Press. [Link]

• Nishino, S. F., & Spain, J. C. (2012). Biodegradation and Transformation of Nitroaromatic Compounds. DTIC. [Link]

• Figeys, H., et al. (2022). Study of the Addition Mechanism of 1H-Indazole and Its 4-, 5-, 6-, and 7-Nitro Derivatives to Formaldehyde in Aqueous Hydrochloric Acid Solutions. The Journal of Organic Chemistry, 87(9), 5873-5885. [Link]

• Spain, J. C. (1995). Biodegradation of nitroaromatic compounds. Annual Review of Microbiology, 49, 523-555. [Link]

• Higson, F. K. (1992). Microbial degradation of nitroaromatic compounds. Advances in Applied Microbiology, 37, 1-19. [Link]

• Jain, D., & Basniwal, P. K. (2016). Forced degradation studies. Journal of Analytical & Pharmaceutical Research, 3(6), 00083. [Link]

• Google Patents. (2014). CN103570624A - Synthesis process of 3-bromo-5-nitro-1H-indazole.

• Bajaj, S., et al. (2012). Development of forced degradation and stability indicating studies of drugs—A review. Journal of Applied Pharmaceutical Science, 2(3), 129-138. [Link]

• Alsante, K. M., et al. (2022). Forced Degradation – A Review. AAPS PharmSciTech, 23(8), 273. [Link]

• El Brahmi, N., et al. (2011). 3-Bromo-6-nitro-1-(prop-2-yn-yl)-1H-indazole. Acta Crystallographica Section E: Structure Reports Online, 67(Pt 12), o3260. [Link]

• Huynh-Ba, K. (2013). FDA Perspectives: Scientific Considerations of Forced Degradation Studies in ANDA Submissions. Pharmaceutical Technology, 37(8), 38-43. [Link]

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. pharmtech.com [pharmtech.com]
• 3. pubs.acs.org [pubs.acs.org]
• 4. pdfs.semanticscholar.org [pdfs.semanticscholar.org]
• 5. Photodegradation of nitroaromatic compounds in aqueous solutions in the UV/ H2O2 process - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. Biodegradation of nitroaromatic compounds - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. medcraveonline.com [medcraveonline.com]
• 8. Development of forced degradation and stability indicating studies of drugs—A review - PMC [pmc.ncbi.nlm.nih.gov]
• 9. biomedres.us [biomedres.us]

Technical Support Center: Regioselectivity in Reactions of 3-Bromo-5-methyl-6-nitro-1H-indazole

Welcome to the technical support guide for 3-Bromo-5-methyl-6-nitro-1H-indazole. This document is designed for researchers, medicinal chemists, and process development scientists who are utilizing this versatile, yet challenging, heterocyclic building block. The unique substitution pattern of this indazole presents specific regioselectivity issues in common synthetic transformations. This guide provides in-depth, experience-based answers to common problems, helping you to optimize your reactions, maximize yields of the desired isomer, and confidently characterize your products.

Troubleshooting Guide: Common Experimental Issues

This section addresses specific problems you may encounter in the laboratory. The solutions provided are based on established chemical principles and validated methodologies from the peer-reviewed literature.

Question 1: I'm attempting an N-alkylation/arylation and getting a mixture of N1 and N2 isomers. How can I selectively synthesize the N1-substituted product?

Answer:

This is the most frequent challenge with substituted indazoles. The formation of a mixture is common, but you can significantly favor the N1 isomer by carefully selecting your reaction conditions to exploit thermodynamic control.[1][2] The 1H-indazole tautomer is generally more thermodynamically stable than the 2H-tautomer.[1][2] Therefore, conditions that allow for equilibration will typically favor the N1 product.

Underlying Principle: Thermodynamic vs. Kinetic Control

• N1-Alkylation (Thermodynamic Product): The N1-substituted indazole is often the more stable isomer. Reactions run under conditions that allow for equilibrium (e.g., moderate temperatures, weaker bases in some contexts) tend to favor this product.[1][2]

• N2-Alkylation (Kinetic Product): The N2 position can sometimes be more sterically accessible or kinetically favored under specific, often non-equilibrating, conditions.

Recommended Protocol for N1-Selectivity:

The combination of sodium hydride (NaH) as a base in an aprotic solvent like tetrahydrofuran (THF) has been shown to be highly effective for achieving N1 selectivity, particularly with electron-deficient indazoles.[1][3][4]

• Causality: NaH, a strong, non-nucleophilic base, irreversibly deprotonates the indazole. The resulting sodium indazolide salt, particularly in a solvent like THF, appears to strongly favor reaction at the N1 position. This preference is enhanced for indazoles with electron-withdrawing groups. Studies suggest that coordination between the cation (Na+) and the indazole's N2 atom might play a role in directing the electrophile to N1.[3][4]

Step-by-Step Protocol:

• Preparation: To a flame-dried flask under an inert atmosphere (N₂ or Ar), add 3-bromo-5-methyl-6-nitro-1H-indazole (1.0 equiv).

• Solvent: Add anhydrous THF (approx. 0.1 M concentration).

• Deprotonation: Cool the solution to 0 °C in an ice bath. Add NaH (60% dispersion in mineral oil, 1.2 equiv) portion-wise.

• Stirring: Allow the mixture to stir at 0 °C for 30 minutes, then warm to room temperature and stir for an additional 30 minutes. You should observe the cessation of hydrogen gas evolution.

• Electrophile Addition: Cool the reaction back to 0 °C and add your alkylating agent (e.g., alkyl bromide or tosylate, 1.1 equiv) dropwise.

• Reaction: Allow the reaction to slowly warm to room temperature and stir for 12-24 hours, monitoring by TLC or LC-MS. Gentle warming (e.g., to 50 °C) can increase the rate and yield if the reaction is sluggish.[3][5]

• Workup: Carefully quench the reaction at 0 °C by the slow addition of saturated aqueous NH₄Cl. Extract the product with an organic solvent (e.g., ethyl acetate), wash the organic layer with brine, dry over Na₂SO₄, and concentrate in vacuo.

• Purification: Purify the residue by column chromatography on silica gel.

Question 2: My goal is the N2-substituted isomer. What conditions favor its formation?

Answer:

While N1 is often the thermodynamic default, specific conditions can be employed to favor the formation of the N2 isomer. This typically involves altering the reaction mechanism to favor kinetic control at the N2 position.

Recommended Protocol for N2-Selectivity (Mitsunobu Reaction):

The Mitsunobu reaction is a well-established method for inverting the stereochemistry of alcohols, but it can also be a powerful tool for achieving N2-alkylation of indazoles.

• Causality: The mechanism of the Mitsunobu reaction involves the formation of a phosphonium salt intermediate. It is hypothesized that the indazole anion attacks this bulky intermediate. Steric hindrance at the N1 position, caused by the C7-H, can direct the nucleophilic attack to the more accessible N2 nitrogen. Some studies have shown a strong preference for N2 products under Mitsunobu conditions.[2]

Step-by-Step Protocol:

• Preparation: To a flask under an inert atmosphere, dissolve 3-bromo-5-methyl-6-nitro-1H-indazole (1.0 equiv), the desired alcohol (1.5 equiv), and triphenylphosphine (PPh₃, 1.5 equiv) in anhydrous THF.

• Cooling: Cool the solution to 0 °C in an ice bath.

• Reagent Addition: Add diethyl azodicarboxylate (DEAD) or diisopropyl azodicarboxylate (DIAD) (1.5 equiv) dropwise over 15-20 minutes. The characteristic red-orange color of DEAD/DIAD should dissipate.

• Reaction: Allow the reaction to warm to room temperature and stir for 4-16 hours, monitoring by TLC or LC-MS.

• Workup & Purification: Concentrate the reaction mixture and purify directly by column chromatography. The triphenylphosphine oxide and hydrazine byproducts can often be challenging to remove, so careful chromatography is essential.

Alternative Strategy for N2-Selectivity: For certain substituted indazoles, particularly those with electron-withdrawing groups at the C7 position, standard NaH/THF conditions can paradoxically lead to excellent N2 selectivity due to a combination of steric and electronic effects.[1][6] While your substrate has no C7 substituent, the strong electron-withdrawing effect of the 6-nitro group may influence the outcome, making it worthwhile to screen various conditions.

Question 3: My Suzuki-Miyaura coupling at the C3-bromo position is giving low yield or failing completely. How can I troubleshoot this?

Answer:

The C3-bromo position of the indazole is an excellent handle for palladium-catalyzed cross-coupling reactions.[7] However, the electron-deficient nature of the 3-bromo-5-methyl-6-nitro-1H-indazole ring can make the oxidative addition step challenging. Furthermore, the presence of two nucleophilic nitrogen atoms can lead to catalyst inhibition or side reactions.

Troubleshooting Steps & Optimization:

• Catalyst Choice is Critical: Standard Pd(PPh₃)₄ can be effective but is often not the most active catalyst for challenging substrates.

  • Recommendation: Use a more active pre-catalyst system. Combinations of a palladium source (e.g., Pd₂(dba)₃ or Pd(OAc)₂) with a specialized phosphine ligand often give superior results. For electron-deficient systems, electron-rich, bulky phosphine ligands are preferred as they promote the reductive elimination step and stabilize the active catalytic species.

  • Ligands to Screen: SPhos, XPhos, or RuPhos are excellent starting points.

• Base Selection: The base plays a crucial role in activating the boronic acid and influencing the catalytic cycle.

  • Recommendation: A stronger base is often required. While Na₂CO₃ or K₂CO₃ might work, cesium carbonate (Cs₂CO₃) or potassium phosphate (K₃PO₄) are frequently more effective, especially in anhydrous solvent systems.[8]

• Solvent System: The choice of solvent affects solubility and reaction kinetics.

  • Recommendation: A mixture of a polar aprotic solvent and water is standard. 1,4-Dioxane/H₂O or Toluene/EtOH/H₂O are common and effective combinations. Ensure the reaction mixture is homogenous at the reaction temperature.

Optimized Protocol for Suzuki-Miyaura Coupling:

• Preparation: In a microwave vial or Schlenk tube, combine 3-bromo-5-methyl-6-nitro-1H-indazole (1.0 equiv), the arylboronic acid (1.5 equiv), and Cs₂CO₃ (3.0 equiv).

• Catalyst Loading: Add the palladium source (e.g., Pd(OAc)₂, 2-5 mol%) and the phosphine ligand (e.g., SPhos, 4-10 mol%).

• Solvent & Degassing: Add a mixture of 1,4-dioxane and water (e.g., 4:1 v/v). Degas the mixture thoroughly by sparging with argon or nitrogen for 15-20 minutes, or by using three freeze-pump-thaw cycles.

• Heating: Heat the reaction to 80-110 °C. Microwave heating (e.g., 140 °C) can significantly accelerate the reaction and improve yields.[7] Monitor progress by LC-MS.

• Workup: After cooling, dilute the reaction with water and extract with ethyl acetate. Wash the organic phase with brine, dry over Na₂SO₄, and concentrate. Purify by column chromatography.

Troubleshooting Flowchart for Suzuki Coupling

Caption: Troubleshooting decision tree for Suzuki-Miyaura coupling.

Frequently Asked Questions (FAQs)

Q1: What are the key electronic and steric factors governing regioselectivity in this molecule?

A: The regioselectivity is a complex interplay of several factors:

• Electronic Effects: The nitro group at C6 is a powerful electron-withdrawing group. This effect is transmitted through the aromatic system, significantly increasing the acidity of the N-H proton (lowering its pKa) compared to an unsubstituted indazole. This makes deprotonation easier. The deactivating nature of the nitro group also influences the nucleophilicity of the ring system.[9]

• Steric Hindrance: The N1 position is flanked by the fused benzene ring, specifically the C7-H bond. The N2 position is adjacent to the C3-bromo substituent. While the bromo group is larger than hydrogen, the overall steric environment around N2 is often considered less hindered than N1, which can be a deciding factor in kinetically controlled reactions.

• Methyl Group: The 5-methyl group is weakly electron-donating, but its electronic effect is largely overshadowed by the potent nitro group. Its primary role is steric and as a point of molecular recognition.

Q2: How can I reliably distinguish between the N1 and N2 isomers using analytical techniques?

A: Unambiguous characterization is crucial. While 1D ¹H NMR is a good first indicator, 2D NMR techniques provide definitive proof.

• ¹H NMR: In many indazole systems, the proton at the C7 position serves as a diagnostic handle. In N1-substituted isomers, the C7-H is often shifted further downfield compared to the corresponding N2-isomer due to the anisotropic effect of the substituent at N1.

• 2D NMR (HMBC): A Heteronuclear Multiple Bond Correlation (HMBC) experiment is the gold standard for assignment.[1]

  • For N1-isomers: Look for a ³J correlation between the protons of the alkyl group attached to the nitrogen (e.g., the -CH₂- protons) and the C7a carbon of the indazole core.

  • For N2-isomers: Look for a ³J correlation between the protons of the alkyl group attached to the nitrogen and the C3 carbon of the indazole core.[1]

• NOESY/NOE: A Nuclear Overhauser Effect experiment can also be diagnostic. For an N1-alkylated product, irradiation of the N1-alkyl protons may show an NOE to the C7-H proton.

NMR Correlation Diagram for Isomer Identification

Caption: Key HMBC correlations for distinguishing N1 and N2 isomers.

Q3: Are there any known incompatible reagents or conditions with the nitro group on this indazole?

A: Yes, the nitro group is susceptible to reduction under various conditions, which can lead to undesired side products.

• Catalytic Hydrogenation: Standard reduction conditions like H₂ with Pd/C, PtO₂, or Raney Nickel will readily reduce the nitro group to an amine. This can be a useful transformation if the amine is the desired product, but it is incompatible if you wish to retain the nitro group.

• Strong Reducing Agents: Hydride reagents like LiAlH₄ will reduce the nitro group. NaBH₄ is generally safe but can sometimes cause issues in the presence of certain catalysts or at elevated temperatures.

• Certain Phosphine Ligands: In some palladium-catalyzed reactions, particularly at high temperatures, phosphine ligands can act as reducing agents, converting the nitro group to a nitroso or amino group. Be mindful of this possibility when screening cross-coupling conditions.

• Nucleophilic Aromatic Substitution (SₙAr): The nitro group is a strong activating group for SₙAr. While the indazole core is less susceptible than a simple nitrobenzene, strong nucleophiles under forcing conditions could potentially displace the nitro group, although this is less common.

Summary Tables for Method Selection

Table 1: Condition Guide for N-Alkylation Regioselectivity

Target Isomer	Recommended Method	Base	Solvent	Key Principle	Expected Selectivity
N1-Alkylated	Standard Deprotonation	NaH	THF	Thermodynamic Control	High to Excellent (>95:5)
N1-Alkylated	Carbonate Base	Cs₂CO₃	DMF/THF	Thermodynamic Control	Moderate to Good
N2-Alkylated	Mitsunobu Reaction	- (DEAD/DIAD)	THF	Kinetic/Steric Control	Good to Excellent

Table 2: Parameter Guide for C3-Position Suzuki-Miyaura Coupling

Parameter	Standard Conditions	Recommended for High Yield	Rationale
Pd Source	Pd(PPh₃)₄	Pd(OAc)₂ or Pd₂(dba)₃	Higher activity pre-catalysts
Ligand	PPh₃	SPhos, XPhos, RuPhos	Bulky, e⁻-rich ligands accelerate catalysis
Base	Na₂CO₃, K₂CO₃	Cs₂CO₃, K₃PO₄	Stronger bases are more effective
Solvent	Dioxane/H₂O	Dioxane/H₂O or Toluene/EtOH/H₂O	Ensures solubility and promotes reaction
Temperature	80-90 °C	100-140 °C (Conventional or MW)	Overcomes activation energy barrier

References

• Regioselective alkylation of a versatile indazole: Electrophile scope and mechanistic insights from density functional theory calculations. (2024). National Institutes of Health. [Link]

• (PDF) Regioselective N -alkylation of the 1 H -indazole scaffold; ring substituent and N -alkylating reagent effects on regioisomeric distribution. ResearchGate. [Link]

• Effect of Substituents on Reactivity and Orientation in Electrophilic Aromatic Substitution. (2021). Chemistry LibreTexts. [Link]

• (PDF) Regioselective alkylation of a versatile indazole: Electrophile scope and mechanistic insights from density functional theory calculations. ResearchGate. [Link]

• Regioselective N-alkylation of the 1H-indazole scaffold; ring substituent and N-alkylating reagent effects on regioisomeric distribution. (2021). Beilstein Journal of Organic Chemistry. [Link]

• Indazole synthesis. Organic Chemistry Portal. [Link]

• Regioselective N-alkylation of the 1H-indazole scaffold; ring substituent and N-alkylating reagent effects on regioisomeric distribution. (2021). National Institutes of Health. [Link]

• Development of a selective and scalable N1-indazole alkylation. (2024). National Institutes of Health. [Link]

• (PDF) Synthesis of Novel N1 and N2 Indazole Derivatives. ResearchGate. [Link]

• Regioselective N-alkylation of the 1H-indazole scaffold. MPG.PuRe. [Link]

• Indazole C-3 substituent effects. ResearchGate. [Link]

• Differentiation of regioisomeric N-alkylation of some indazoles and pyrazolopyridines by advanced NMR techniques. (2024). PubMed. [Link]

• Synthesis process of 3-bromo-5-nitro-1H-indazole.

• N-N Coupling and Rearrangement of Arylamines with N-Nitrosoaromatics: Synthesis of Unsymmetric Azobenzenes. (2024). American Chemical Society. [Link]

• A regioselective C7 bromination and C7 palladium-catalyzed Suzuki–Miyaura cross-coupling arylation. RSC Publishing. [Link]

• N-N Bond Formation between Primary Amines and Nitrosos: Direct Synthesis of 2-Substituted Indazolones with Mechanistic Insights. (2018). National Institutes of Health. [Link]

• Microwave-assisted Suzuki-Miyaura Cross-Coupling of Free (NH) 3-Bromoindazoles. ResearchGate. [Link]

• ChemInform Abstract: Direct Access to 3-Aminoindazoles by Buchwald-Hartwig C-N Coupling Reaction. ResearchGate. [Link]

• Palladium-Catalyzed Amination of Unprotected Five-Membered Heterocyclic Bromides. (2014). National Institutes of Health. [Link]

• Suzuki-Miyaura Cross-Coupling of Unprotected, Nitrogen-Rich Heterocycles: Substrate Scope and Mechanistic Investigation. (2017). National Institutes of Health. [Link]

• Preparation method of 4-bromo-5-methyl-1H-indazole.

• Suzuki Coupling. Organic Chemistry Portal. [Link]

• Buchwald–Hartwig amination. Wikipedia. [Link]

Sources

• 1. BJOC - Regioselective N-alkylation of the 1H-indazole scaffold; ring substituent and N-alkylating reagent effects on regioisomeric distribution [beilstein-journals.org]
• 2. Regioselective N-alkylation of the 1H-indazole scaffold; ring substituent and N-alkylating reagent effects on regioisomeric distribution - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Regioselective alkylation of a versatile indazole: Electrophile scope and mechanistic insights from density functional theory calculations - PMC [pmc.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. researchgate.net [researchgate.net]
• 6. pure.mpg.de [pure.mpg.de]
• 7. researchgate.net [researchgate.net]
• 8. Suzuki-Miyaura Cross-Coupling of Unprotected, Nitrogen-Rich Heterocycles: Substrate Scope and Mechanistic Investigation - PMC [pmc.ncbi.nlm.nih.gov]
• 9. chem.libretexts.org [chem.libretexts.org]

Technical Support Center: NMR Analysis of 3-Bromo-5-methyl-6-nitro-1H-indazole

Welcome to the technical support center for the NMR analysis of 3-Bromo-5-methyl-6-nitro-1H-indazole. This guide is designed for researchers, scientists, and drug development professionals to navigate the complexities of acquiring and interpreting NMR spectra for this specific molecule. The unique combination of a bromine atom, a nitro group, and a methyl group on the indazole scaffold presents distinct challenges that this guide will help you address.

Frequently Asked Questions (FAQs)

Q1: What are the expected ¹H and ¹³C NMR chemical shifts for 3-Bromo-5-methyl-6-nitro-1H-indazole?

Predicting the precise chemical shifts requires computational modeling or analysis of a reference spectrum. However, we can estimate the expected regions for the key signals based on the electronic effects of the substituents.

¹H NMR:

• NH Proton: The proton on the indazole nitrogen (N1-H) is expected to be a broad singlet, typically in the downfield region (>10 ppm), and its chemical shift can be highly dependent on the solvent and concentration.

• Aromatic Protons: The two aromatic protons on the benzene ring will be influenced by the electron-withdrawing nitro group and the methyl group. The proton adjacent to the nitro group will be the most deshielded.

• Methyl Protons: The methyl group protons will appear as a singlet, likely in the range of 2.3-2.7 ppm.

¹³C NMR:

• Aromatic Carbons: The carbon atoms in the aromatic ring will have their chemical shifts influenced by the attached substituents. The carbon bearing the nitro group will be significantly downfield, while the carbon attached to the bromine will also be deshielded. The presence of bromine may lead to signal broadening.[1][2]

• Methyl Carbon: The methyl carbon will appear in the aliphatic region, typically between 15-25 ppm.

Q2: I'm observing significant peak broadening in my ¹H and/or ¹³C NMR spectrum. What could be the cause?

Peak broadening in the NMR spectrum of this molecule can arise from several factors:

• Quadrupolar Relaxation: The bromine atom has two NMR active nuclei, ⁷⁹Br and ⁸¹Br, both of which are quadrupolar (spin I > 1/2).[3] These nuclei can relax very efficiently, leading to broad signals for the bromine atoms themselves and, more importantly, for the carbon atom directly attached to the bromine.[3][4][5] This effect can also cause broadening of the signals of nearby protons due to unresolved coupling or rapid relaxation.[4]

• Paramagnetic Impurities: The presence of even trace amounts of paramagnetic impurities can cause significant line broadening.

• Compound Aggregation: At higher concentrations, molecules may aggregate, leading to slower tumbling in solution and broader lines.

• Chemical Exchange: The N-H proton of the indazole can undergo chemical exchange with residual water in the solvent or with other molecules. This exchange can broaden the N-H signal and any signals coupled to it.

Q3: The solubility of my compound is poor in common NMR solvents. What are my options?

Poor solubility is a common issue with nitro-containing aromatic compounds. Here are some strategies to overcome this:

• Solvent Selection: While deuterated chloroform (CDCl₃) is a common starting point, it may not be the best choice.[6] Consider more polar aprotic solvents like DMSO-d₆ or DMF-d₇.[6][7][8] DMSO-d₆ is particularly effective at dissolving many polar, heterocyclic compounds.[6][9]

• Elevated Temperature: Acquiring the NMR spectrum at a slightly elevated temperature (e.g., 40-50 °C) can significantly improve solubility. However, be mindful of potential compound degradation at higher temperatures.[7]

• Sonication: Using an ultrasonic bath can help dissolve the sample more effectively.[7]

• Sample Concentration: Use the minimum concentration required to obtain a good signal-to-noise ratio. Highly concentrated samples can lead to both solubility issues and peak broadening.[10]

Q4: The chemical shifts in my spectrum don't match my predictions. What could be the reason?

Discrepancies between predicted and observed chemical shifts can be attributed to:

• Solvent Effects: The chemical shifts of protons, especially the N-H proton, can be highly sensitive to the solvent used due to differences in polarity and hydrogen bonding capabilities.[11]

• Electronic Effects of Substituents: The electron-withdrawing nitro group and the bromine atom, along with the methyl group, create a complex electronic environment. The nitro group, in particular, has a strong deshielding effect on nearby protons and carbons.[12][13][14][15][16]

• Anisotropic Effects: The aromatic ring and the nitro group exhibit magnetic anisotropy, which can cause significant shielding or deshielding of nearby nuclei depending on their spatial orientation.[12]

• Tautomerism: While the 1H-indazole tautomer is generally more stable, the presence of the 2H-tautomer in solution, even in small amounts, could lead to additional, unexpected signals.[17]

Troubleshooting Guides

This section provides a structured approach to resolving common issues encountered during the NMR analysis of 3-Bromo-5-methyl-6-nitro-1H-indazole.

Problem 1: Noisy or Low-Resolution Spectrum

A spectrum with a poor signal-to-noise ratio or low resolution can be frustrating. Follow this workflow to diagnose and resolve the issue.

Figure 1. Workflow for troubleshooting a noisy or low-resolution NMR spectrum.

Problem 2: Unexpected Peaks in the Spectrum

The presence of unexpected signals can indicate impurities or degradation.

Possible Cause	Diagnostic Check	Solution
Residual Solvent	Compare the chemical shifts of the unknown peaks with known solvent impurity tables.	Use a high-purity deuterated solvent. If necessary, dry the solvent over molecular sieves.
Water	A broad singlet, often in the 1.5-4.0 ppm range (can vary significantly with solvent).	Use a dry NMR tube and solvent. Prepare the sample in a glove box or under an inert atmosphere.
Starting Material or Reagent Impurities	Compare the spectrum with the NMR of the starting materials and reagents used in the synthesis.	Purify the sample using techniques like column chromatography or recrystallization.
Compound Degradation	A change in the sample's color (e.g., darkening) may accompany the appearance of new peaks.[7][18] Nitro-containing indazoles can be susceptible to degradation.[7][17][18][19]	Store the compound under an inert atmosphere, protected from light, and at a low temperature (e.g., 2-8°C) to minimize degradation.[18]

Problem 3: Broad or Missing N-H Proton Signal

The N-H proton signal can be challenging to observe.

Figure 2. Troubleshooting workflow for a broad or missing N-H proton signal.

Explanation of the Workflow:

• Concentration: High concentrations can lead to intermolecular hydrogen bonding, which broadens the N-H signal. Diluting the sample can sharpen the peak.

• Water Exchange: The N-H proton can exchange with protons from residual water in the solvent, causing the signal to broaden or even disappear. Using a very dry solvent and acquiring the spectrum at a lower temperature can slow down this exchange.

• D₂O Exchange: Adding a drop of deuterium oxide (D₂O) to the NMR tube will cause the N-H proton to exchange with deuterium. This will make the N-H signal disappear from the ¹H NMR spectrum, confirming its identity.

Experimental Protocols

Protocol 1: Standard Sample Preparation

• Weigh 5-10 mg of 3-Bromo-5-methyl-6-nitro-1H-indazole into a clean, dry NMR tube.

• Add approximately 0.6-0.7 mL of a suitable deuterated solvent (e.g., DMSO-d₆).

• Cap the NMR tube and gently invert it several times to dissolve the sample. If necessary, use a vortex mixer or sonicator.

• Visually inspect the sample to ensure it is fully dissolved and free of particulate matter.

Protocol 2: D₂O Exchange for N-H Proton Identification

• Prepare the NMR sample as described in Protocol 1 and acquire a standard ¹H NMR spectrum.

• Carefully remove the cap and add one drop of D₂O to the NMR tube.

• Recap the tube and shake it gently to mix the contents.

• Re-acquire the ¹H NMR spectrum. The peak corresponding to the N-H proton should have disappeared or significantly diminished in intensity.

References

• University of Ottawa. (n.d.). Bromine NMR. Retrieved from [Link]

• Yamaguchi, I. (1963). Magnetic anisotropy of the nitro group studied by nuclear magnetic resonance. Molecular Physics, 6(1), 105-111.

• University of Calgary. (n.d.). Spectroscopy Tutorial: Nitro Groups. Retrieved from [Link]

• Chemistry Stack Exchange. (2017). Nitrobenzene and other monosubstituted benzenes 1H vs 13C NMR assignments. Retrieved from [Link]

• UC San Diego. (2016). Distinguishing chlorine and bromine by 1H-13C HSQC. Retrieved from [Link]

• The Student Room. (2008). Bromine in 1H-NMR. Retrieved from [Link]

• Baranac-Stojanović, M. (2018). Can Variations of 1H NMR Chemical Shifts in Benzene Substituted with an Electron-Accepting (NO2)/Donating (NH2) Group be Explained in Terms of Resonance Effects of Substituents?. Chemistry – An Asian Journal, 13(11), 1437-1444.

• Wiley-VCH. (2007). Supporting Information. Retrieved from [Link]

• The Organic Chemistry Tutor. (2018, December 11). Chemical Shift In NMR Spectroscopy [Video]. YouTube. [Link]

• PubChem. (n.d.). 3-bromo-6-nitro-1H-indazole. Retrieved from [Link]

• Elguero, J., et al. (2022). Study of the Addition Mechanism of 1H-Indazole and Its 4-, 5-, 6-, and 7-Nitro Derivatives to Formaldehyde in Aqueous Hydrochloric Acid Solutions. The Journal of Organic Chemistry, 87(9), 5849-5861.
• Elguero, J., et al. (2022). Study of the Addition Mechanism of 1H-Indazole and Its 4-, 5-, 6-, and 7-Nitro Derivatives to Formaldehyde in Aqueous Hydrochloric Acid Solutions. ACS Omega, 7(16), 13865-13876.

• San Diego State University. (n.d.). Common Problems. Retrieved from [Link]

• Oxford Instruments. (2024, March 5). Bromine NMR on a benchtop. Retrieved from [Link]

• Royal Society of Chemistry. (2017). Molecular tunability of surface-functionalized metal nanocrystals for selective electrochemical CO2 reduction - Supporting Information. Retrieved from [Link]

• ResearchGate. (n.d.). The halogen effect on the 13 C NMR chemical shift in substituted benzenes. Retrieved from [Link]

• Chemistry For Everyone. (2025, August 24). What Are Common NMR Solvents? [Video]. YouTube. [Link]

• Chemistry LibreTexts. (2023, February 11). 5.5: Chemical Shift. Retrieved from [Link]

• Modgraph. (2004). Anisotropic and steric effects in halogen substituent chemical shifts (SCS), a modelling. Retrieved from [Link]

• ResearchGate. (n.d.). C and F solid-state NMR and X-ray crystallographic study of halogen-bonded frameworks featuring nitrogen-containing heterocycles. Retrieved from [Link]

• SpectraBase. (n.d.). 3-Bromo-5-nitroindazole. Retrieved from [Link]

• Google Patents. (n.d.). CN103570624A - Synthesis process of 3-bromo-5-nitro-1H-indazole.

• National Institutes of Health. (n.d.). Synthesis, Characterization, Antimicrobial Activity and Molecular Modeling Studies of Novel Indazole-Benzimidazole Hybrids. Retrieved from [Link]

• University of Wisconsin-Madison. (n.d.). Notes on NMR Solvents. Retrieved from [Link]

• PubChem. (n.d.). 6-Nitroindazole. Retrieved from [Link]

• MDPI. (n.d.). Relativistic Effects on NMR Parameters of Halogen-Bonded Complexes. Retrieved from [Link]

• SpectraBase. (n.d.). 3-Bromo-5-nitro-1-phenyl-1H-indazol. Retrieved from [Link]

Sources

• 1. UCSD SSPPS NMR Facility: Distinguishing chlorine and bromine by 1H-13C HSQC [sopnmr.blogspot.com]
• 2. researchgate.net [researchgate.net]
• 3. (Br) Bromine NMR [chem.ch.huji.ac.il]
• 4. thestudentroom.co.uk [thestudentroom.co.uk]
• 5. Bromine NMR on a benchtop - Oxford Instruments [oxinst.com]
• 6. m.youtube.com [m.youtube.com]
• 7. pdf.benchchem.com [pdf.benchchem.com]
• 8. chem.washington.edu [chem.washington.edu]
• 9. rsc.org [rsc.org]
• 10. 5) Common Problems | SDSU NMR Facility – Department of Chemistry [nmr.sdsu.edu]
• 11. Notes on NMR Solvents - Title [webspectra.chem.ucla.edu]
• 12. tandfonline.com [tandfonline.com]
• 13. orgchemboulder.com [orgchemboulder.com]
• 14. chemistry.stackexchange.com [chemistry.stackexchange.com]
• 15. files01.core.ac.uk [files01.core.ac.uk]
• 16. youtube.com [youtube.com]
• 17. Study of the Addition Mechanism of 1H-Indazole and Its 4-, 5-, 6-, and 7-Nitro Derivatives to Formaldehyde in Aqueous Hydrochloric Acid Solutions - PMC [pmc.ncbi.nlm.nih.gov]
• 18. pdf.benchchem.com [pdf.benchchem.com]
• 19. pubs.acs.org [pubs.acs.org]

Technical Support Center: Purification of 3-Bromo-5-methyl-6-nitro-1H-indazole

Welcome to the technical support center for 3-Bromo-5-methyl-6-nitro-1H-indazole. This guide is designed for researchers, medicinal chemists, and drug development professionals to navigate the common challenges associated with purifying this important heterocyclic intermediate. Here, we provide in-depth troubleshooting guides and frequently asked questions (FAQs) to help you achieve the desired purity for your downstream applications.

Frequently Asked Questions (FAQs)

Q1: What are the most common impurities I might encounter in a crude sample of 3-Bromo-5-methyl-6-nitro-1H-indazole?

The impurities in your sample are intrinsically linked to the synthetic route employed. However, they can generally be categorized into several classes. Understanding these potential contaminants is the first step toward devising an effective purification strategy.

Impurity Class	Potential Species	Likely Origin
Starting Materials	5-methyl-6-nitro-1H-indazole	Incomplete bromination reaction.
Reaction Byproducts	Di-brominated indazole species	Over-bromination or harsh reaction conditions.[1]
Regioisomers (e.g., bromination at a different position)	Lack of regioselectivity during the bromination step.[1]
Isomers from N-alkylation/acylation	If N-H functionalization is part of the synthesis, substitution can occur at N1 or N2, which can be difficult to separate.[2]
Reagents & Solvents	Residual DMF, Acetic Acid, Ethanol, Ethyl Acetate, Hexane	Solvents used during the reaction or initial work-up procedures.[3][4][5]
Residual Brominating Agents (e.g., NBS, Br₂)	Incomplete quenching or removal during work-up.[1]
Degradation Products	Various colored, often polymeric, materials	The compound, particularly due to the nitro group, may degrade if exposed to excessive heat, light, or moisture over time.[1][6]

Q2: My crude product appears as a dark brown or discolored solid, not the expected light yellow powder. What does this indicate?

A significant color change, such as turning from yellow to brown, often suggests the presence of degradation products or residual reagents.[6] Nitro-aromatic compounds can be sensitive to heat and light. This discoloration may not always correlate with a large decrease in purity by weight, but these colored impurities can interfere with subsequent reactions or analytical analyses. It is highly recommended to assess the purity by HPLC before proceeding and consider a purification step like recrystallization, which is often effective at removing colored impurities.[6]

Q3: How do I choose the most appropriate purification method for my sample?

The optimal purification method depends on the nature and quantity of the impurities, as well as the desired final purity and scale of your experiment. The flowchart below provides a general decision-making framework.

Caption: Decision tree for selecting a purification method.

Troubleshooting & Purification Protocols

This section provides detailed, step-by-step guides for the most common purification techniques applicable to 3-Bromo-5-methyl-6-nitro-1H-indazole.

Issue: Low Purity with Significant Baseline Impurities

When your crude material contains a variety of impurities with different polarities, a multi-step approach may be necessary. However, recrystallization is often the most efficient first step for crystalline solids.

Protocol 1: Recrystallization

Recrystallization is a powerful technique that leverages differences in solubility between your target compound and impurities in a given solvent at different temperatures. A successful recrystallization can dramatically improve purity and is scalable.[7][8]

Step 1: Solvent Screening

• Objective: Find a solvent (or solvent pair) that dissolves the compound when hot but in which the compound has low solubility when cold. Impurities should either be insoluble at high temperatures or remain soluble at low temperatures.

• Procedure:

  • Place ~20-30 mg of your crude material into several small test tubes.

  • To each tube, add a different solvent dropwise while heating gently (e.g., ethanol, isopropanol, ethyl acetate, toluene, or mixtures like ethanol/water).

  • Observe solubility. An ideal solvent will fully dissolve the compound near its boiling point.

  • Allow the clear solutions to cool slowly to room temperature, then in an ice bath.

  • The solvent that yields a high recovery of crystalline solid is a good candidate.

Solvent System	Rationale for Indazoles	Reference
Ethanol / Water	Often effective for moderately polar compounds like indazole derivatives.[7][8]	[7][8]
Tetrahydrofuran (THF) / Water	A mixed solvent system that can be fine-tuned for optimal solubility.[2]	[2]
Dichloromethane (DCM) / Hexane	Good for less polar impurities; dissolve in minimal hot DCM and add hexane until cloudy.	General Practice
Toluene	Can be effective for recrystallizing aromatic compounds.	[9]

Step 2: Bulk Recrystallization

• Place the crude solid in an Erlenmeyer flask.

• Add the chosen solvent in portions, heating the mixture to a gentle boil with stirring until the solid just dissolves. Use a minimal amount of hot solvent to ensure good recovery.

• If highly colored, you may add a small amount of activated charcoal and hot filter the solution.[4]

• Allow the flask to cool slowly and undisturbed to room temperature. Slow cooling promotes the formation of larger, purer crystals.

• Once at room temperature, place the flask in an ice-water bath to maximize crystal formation.

• Collect the crystals by vacuum filtration, washing them with a small amount of the cold recrystallization solvent.

• Dry the crystals under high vacuum.

Step 3: Validation

• Confirm the purity of the recrystallized material by measuring its melting point. A pure compound will have a sharp melting point.[8]

• Analyze the purity by TLC or HPLC, comparing it to the crude material.

Issue: Complex Mixture or Presence of Closely-Related Impurities

When recrystallization is ineffective, or when impurities have similar polarity to the desired product, column chromatography is the method of choice.[1][10][11]

Protocol 2: Silica Gel Column Chromatography

This technique separates compounds based on their differential adsorption to a stationary phase (silica gel) and elution with a mobile phase (solvent).

Caption: General workflow for column chromatography purification.

Step 1: TLC Analysis and Solvent System Selection

• Objective: Find a solvent system (eluent) that provides good separation of your target compound from its impurities on a TLC plate.

• Procedure:

  • Dissolve a small amount of crude material in a suitable solvent (e.g., DCM or Ethyl Acetate).

  • Spot the solution on a silica gel TLC plate.

  • Develop the plate in various solvent systems. A good starting point for indazoles is a mixture of a non-polar solvent (like hexane or petroleum ether) and a more polar solvent (like ethyl acetate).[5][10][12]

  • Aim for a system where the target compound has an Rf value of approximately 0.25-0.35.

Eluent System (Hexane:Ethyl Acetate)	Typical Application	Reference
9:1	For separating very non-polar impurities.	[5]
4:1 to 3:2	A common starting range for many indazole derivatives.[10][12]	[10][12]
1:1	For more polar compounds or to increase elution speed.	[8]

Step 2: Column Packing and Sample Loading

• Prepare a slurry of silica gel in the chosen eluent and carefully pack it into a glass column.

• Allow the silica to settle, ensuring a flat, undisturbed bed.

• Load your sample onto the column. For best resolution, dissolve the crude product in a minimal amount of solvent and adsorb it onto a small amount of silica gel ("dry loading").

Step 3: Elution and Fraction Collection

• Begin eluting the column with your chosen solvent system, maintaining a constant flow rate.

• Collect the eluent in a series of test tubes or flasks (fractions).

• Systematically spot each fraction onto TLC plates to monitor the separation.

Step 4: Analysis and Isolation

• Identify the fractions containing the pure desired product.

• Combine the pure fractions and remove the solvent under reduced pressure (rotary evaporation).

• Dry the resulting solid under high vacuum to remove any residual solvent.

References

• BenchChem. (n.d.). Identifying impurities in 3-Bromo-6-(trifluoromethyl)-1H-indazole samples.
• BenchChem. (n.d.). An In-Depth Technical Guide to 3-Bromo-6-chloro-4-nitro-1H-indazole.
• Journal of Chemical Health Risks. (2025). Microwave Assisted Synthesis and Biological Evaluation of Indazole Derivatives.
• Google Patents. (CN111646945A). Synthetic method of 4-bromo-2-nitro-1H-imidazole.
• Google Patents. (CN103570624A). Synthesis process of 3-bromo-5-nitro-1H-indazole.
• El Brahmi, N., et al. (2011). 3-Bromo-6-nitro-1-(prop-2-ynyl)-1H-indazole. National Institutes of Health.
• Google Patents. (CN101948433A). Method for separating and purifying substituted indazole isomers.
• Chaumont, C., et al. (n.d.). An optimized procedure for direct access to 1H-indazole-3-carboxaldehyde derivatives by nitrosation of indoles. National Institutes of Health.
• ChemicalBook. (n.d.). 3-Methyl-6-nitroindazole synthesis.
• Google Patents. (CN112321510A). Preparation method of 4-bromo-5-methyl-1H-indazole.
• Liskon Biological. (2025). Quality Control and Synthesis Method of 3-Methyl-6-nitro-1H-indazole.
• BenchChem. (n.d.). Stability and storage conditions for 3-Methyl-6-nitro-1H-indazole.

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. CN101948433A - Method for separating and purifying substituted indazole isomers - Google Patents [patents.google.com]
• 3. CN111646945A - Synthetic method of 4-bromo-2-nitro-1H-imidazole - Google Patents [patents.google.com]
• 4. CN103570624A - Synthesis process of 3-bromo-5-nitro-1H-indazole - Google Patents [patents.google.com]
• 5. 3-Bromo-6-nitro-1-(prop-2-yn­yl)-1H-indazole - PMC [pmc.ncbi.nlm.nih.gov]
• 6. pdf.benchchem.com [pdf.benchchem.com]
• 7. benchchem.com [benchchem.com]
• 8. jchr.org [jchr.org]
• 9. CN112321510A - Preparation method of 4-bromo-5-methyl-1H-indazole - Google Patents [patents.google.com]
• 10. An optimized procedure for direct access to 1H-indazole-3-carboxaldehyde derivatives by nitrosation of indoles - PMC [pmc.ncbi.nlm.nih.gov]
• 11. Quality Control and Synthesis Method of 3-Methyl-6-nitro-1H-indazole - LISKON [liskonchem.com]
• 12. 3-Methyl-6-nitroindazole synthesis - chemicalbook [chemicalbook.com]

"alternative catalysts for cross-coupling with 3-Bromo-5-methyl-6-nitro-1H-indazole"

Technical Support Center: Cross-Coupling with 3-Bromo-5-methyl-6-nitro-1H-indazole

Welcome to the technical support center for advanced cross-coupling applications. This guide is specifically designed for researchers, medicinal chemists, and process development scientists working with the challenging yet valuable substrate, 3-Bromo-5-methyl-6-nitro-1H-indazole. This electron-deficient, heterocyclic halide presents unique hurdles that often cause standard palladium-catalyzed protocols to underperform.

This document moves beyond generic advice to provide in-depth, field-proven insights into troubleshooting common issues and selecting effective alternative catalysts. We will explore the causality behind experimental choices to empower you to rationalize your reaction design and overcome synthetic roadblocks.

Frequently Asked Questions (FAQs)

Q1: My standard Suzuki coupling using Pd(PPh₃)₄ is failing with 3-bromo-5-methyl-6-nitro-1H-indazole. What are the likely causes?

A1: This is a common issue stemming from the specific nature of your substrate. Several factors are likely at play:

• Catalyst Inhibition: The indazole core, particularly the N-H proton and the lone pair on N2, can act as a ligand for the palladium center. This can lead to substrate or product inhibition, where the target molecule coordinates to the palladium and halts the catalytic cycle.[1]

• Ligand Inefficiency: Triphenylphosphine (PPh₃) is a relatively simple ligand. The electron-deficient nature of your aryl bromide, due to the nitro group, makes the oxidative addition step faster.[1] However, the subsequent steps, transmetalation and reductive elimination, can become rate-limiting. Modern, bulky, and electron-rich ligands are often required to accelerate these slower steps and stabilize the active catalytic species.[2][3]

• Catalyst Deactivation: The nitro group, while activating the C-Br bond, can be sensitive to the reaction conditions and may participate in side reactions or contribute to catalyst decomposition, especially at elevated temperatures.

Q2: Beyond palladium, what other metal catalysts should I consider for this substrate?

A2: When palladium systems prove insufficient, exploring first-row transition metals is a highly effective strategy.

• Nickel Catalysts: Nickel is an excellent alternative, often outperforming palladium for certain transformations.[4] It is more cost-effective and its different electronic properties can overcome common palladium failure modes.[5] Nickel catalysts are particularly effective for C-N cross-couplings (Buchwald-Hartwig type) and can be superior for coupling with aryl chlorides or other less reactive electrophiles.[1][4] They can more readily undergo single-electron transfer (SET) pathways, opening up different mechanistic possibilities.[6]

• Copper Catalysts: Copper-catalyzed reactions are a mainstay for certain couplings, such as the Sonogashira reaction (often as a co-catalyst) and Ullmann-type C-N or C-O bond formations.[7] For some transformations, modern protocols allow for ligandless copper-catalyzed cross-coupling, which simplifies reaction setup and purification.[7]

Q3: How does the N-H group on the indazole ring affect the reaction, and should I protect it?

A3: The acidic N-H proton can be deprotonated by the base used in the coupling reaction. The resulting indazolide anion can complicate the reaction by altering solubility, coordinating to the metal center, or promoting side reactions. While many modern catalyst systems can tolerate free N-H heterocyles, protection is a valid strategy to consider during troubleshooting. Simple protecting groups like THP or Boc can prevent these complications, although this adds extra steps to the synthesis.[8] Alternatively, using a weaker base like K₂CO₃ or CsF may be sufficient to avoid deprotonation while still promoting the catalytic cycle.[9]

Q4: What are photoredox catalysts, and are they a viable alternative here?

A4: Yes, photoredox catalysis is a powerful, emerging alternative that operates under very mild conditions.[10] Instead of relying on thermal energy, these reactions use a photocatalyst that, upon absorbing visible light, can initiate single-electron transfer (SET) processes to generate radical intermediates.[11] This approach can be highly effective for coupling partners that are challenging for traditional thermal methods and can sometimes be performed without any transition metal.[10] Given the electron-deficient nature of your substrate, it is a prime candidate for reductive quenching cycles in photoredox catalysis.[11][12]

Troubleshooting Guide: Common Problems & Solutions

This section addresses specific experimental failures in a problem-and-solution format.

Problem 1: Low to No Yield in Suzuki-Miyaura Coupling

• Symptom: The reaction stalls with significant starting material remaining, or a complex mixture of byproducts is observed. You may see the formation of black precipitate (palladium black), indicating catalyst decomposition.[13]

• Underlying Cause: This often points to an inefficient catalyst system where the rate-determining step (often transmetalation or reductive elimination for electron-deficient halides) is too slow, allowing for catalyst decomposition or side reactions like protodeboronation of the boronic acid.[14]

• Solutions & Protocol:

  • Switch to a Modern Ligand/Precatalyst System: Replace Pd(PPh₃)₄ with a more robust system known for coupling challenging substrates. Bulky, electron-rich biarylphosphine ligands (e.g., SPhos, XPhos, RuPhos) and N-heterocyclic carbenes (NHCs) are designed to promote reductive elimination and stabilize the catalyst.[15][16][17] Using a pre-formed precatalyst (e.g., a Buchwald G3 or G4 precatalyst) ensures efficient generation of the active Pd(0) species.[18]

  • Optimize the Base and Solvent: The choice of base is critical. K₃PO₄ is often more effective than K₂CO₃ for challenging couplings.[14] The solvent system (e.g., 1,4-dioxane/water, toluene/water) affects the solubility of the base and the stability of the catalyst. Ensure all solvents are thoroughly degassed to remove oxygen, which deactivates the catalyst.[14][19]

  • Consider a Nickel-Based System: Nickel catalysts can be highly effective for Suzuki couplings. They are generally more tolerant of nitrogen-containing heterocycles.

Caption: Catalyst selection workflow for difficult cross-couplings.

Problem 2: Predominant Alkyne Homocoupling in Sonogashira Reactions

• Symptom: The main product observed is the symmetrical di-yne resulting from the coupling of two molecules of the terminal alkyne (Glaser coupling).[20]

• Underlying Cause: The copper(I) co-catalyst, essential for the traditional Sonogashira mechanism, is also a highly efficient catalyst for the oxidative homocoupling of alkynes, especially in the presence of oxygen.[21][22] If the desired Pd-catalyzed cross-coupling is slow, this side reaction can dominate.

• Solutions & Protocol:

  • Implement Copper-Free Conditions: Numerous protocols have been developed that avoid copper entirely, thereby eliminating the Glaser coupling pathway. These methods typically require a more active palladium catalyst system and a suitable base (e.g., an amine base like DIPA or a carbonate like Cs₂CO₃).[23]

  • Ensure Rigorous Inert Atmosphere: Oxygen is the primary oxidant for Glaser coupling. Use a robust inert gas manifold (Argon or Nitrogen) and ensure all solvents and liquid reagents are degassed via sparging or freeze-pump-thaw cycles.[22]

  • Use a More Active Catalyst: A highly active palladium catalyst can accelerate the desired cross-coupling to outcompete the homocoupling pathway. Systems based on bulky, electron-rich phosphines or NHC ligands are excellent choices.[23]

Problem 3: Failure in Buchwald-Hartwig Amination

• Symptom: No C-N bond formation is observed; only starting materials are recovered.

• Underlying Cause: Buchwald-Hartwig amination is highly sensitive to the choice of ligand and base.[24] The ligand must be able to facilitate the reductive elimination of the C-N bond, which is often the most difficult step. The base must be strong enough to deprotonate the amine or the intermediate palladium-amine complex but not so nucleophilic that it leads to side reactions.[25]

• Solutions & Protocol:

  • Select a Specialized Ligand: Ligand choice is paramount. For primary amines, ligands like BrettPhos are often superior.[15][16] For secondary amines or other challenging substrates, a screening of different generations of Buchwald ligands (e.g., XPhos, RuPhos) is recommended.[26]

  • Use a Strong, Non-Nucleophilic Base: The most common and effective bases are sodium or lithium bis(trimethylsilyl)amide (NaHMDS or LiHMDS) and potassium tert-butoxide (KOt-Bu).[25]

  • Consider a Nickel Catalyst: As mentioned, nickel-based systems can be more effective than palladium for C-N couplings, particularly with challenging heterocyclic substrates.[4][27]

Data & Protocols

Table 1: Comparison of Alternative Catalyst Systems

Catalyst System (Example)	Target Coupling	Key Advantages	Potential Drawbacks & Considerations
Pd(OAc)₂ / SPhos	Suzuki, Buchwald	Broad scope, high activity, commercially available.[15]	Air-sensitive ligand, higher cost than simple phosphines.
[Pd(IPr)(cinnamyl)Cl]	Suzuki, Buchwald	Highly stable NHC precatalyst, efficient for aryl chlorides.[4]	Ligand synthesis can be complex; may require higher temperatures.
NiCl₂(dme) / dcpp	Suzuki, C-N Coupling	Lower cost, unique reactivity profile, good for N-heterocycles.[5][6]	More sensitive to air/moisture, mechanism can be complex (SET).
CuI / Phenanthroline	C-N, C-O Coupling	Very low cost, useful for Ullmann-type reactions.	Often requires higher temperatures, narrower scope than Pd/Ni.
Ir(ppy)₃ / NiBr₂·diglyme	Photoredox C-N, C-C	Extremely mild conditions (room temp, visible light), high functional group tolerance.[28]	Requires photochemical reactor setup, can be sensitive to light intensity.

Experimental Protocol: Suzuki-Miyaura Coupling using a Buchwald Precatalyst

This protocol provides a robust starting point for coupling 3-bromo-5-methyl-6-nitro-1H-indazole with a generic arylboronic acid.

Materials:

• 3-Bromo-5-methyl-6-nitro-1H-indazole (1.0 equiv)

• Arylboronic acid (1.2 - 1.5 equiv)

• XPhos Pd G3 Precatalyst (2 mol%)

• Potassium Phosphate, tribasic (K₃PO₄) (2.0 - 3.0 equiv)

• Anhydrous, degassed 1,4-dioxane and water (e.g., 10:1 v/v)

Procedure:

• To an oven-dried Schlenk flask equipped with a magnetic stir bar, add the 3-bromo-5-methyl-6-nitro-1H-indazole, arylboronic acid, XPhos Pd G3 precatalyst, and K₃PO₄.

• Evacuate the flask and backfill with an inert gas (Argon or Nitrogen). Repeat this cycle three times to ensure an inert atmosphere.[19]

• Under a positive pressure of inert gas, add the degassed 1,4-dioxane followed by the degassed water via syringe.

• Place the sealed flask in a preheated oil bath at 80-100 °C.

• Monitor the reaction progress by TLC or LC-MS.

• Upon completion, cool the reaction to room temperature, dilute with ethyl acetate, and filter through a pad of Celite to remove inorganic salts and palladium residues.

• Wash the organic phase with water and brine, dry over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

• Purify the crude product by column chromatography on silica gel.

This diagram illustrates the fundamental steps in a palladium-catalyzed cross-coupling reaction, which helps in diagnosing which step might be failing.

Caption: A simplified Pd(0)/Pd(II) catalytic cycle.

References

• [(PDF) Pd 2 (dba) 3 -catalyzed amination of C5-bromo-imidazo[2,1-b][2][14][15] thiadiazole with substituted anilines at conventional heating in Schlenk tube - ResearchGate]([Link])

Sources

• 1. pubs.acs.org [pubs.acs.org]
• 2. Suzuki reaction - Wikipedia [en.wikipedia.org]
• 3. researchgate.net [researchgate.net]
• 4. Cross-Coupling and Related Reactions: Connecting Past Success to the Development of New Reactions for the Future - PMC [pmc.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]
• 6. youtube.com [youtube.com]
• 7. Copper-catalysed cross-coupling: an untapped potential - Organic & Biomolecular Chemistry (RSC Publishing) [pubs.rsc.org]
• 8. BJOC - Bromide-assisted chemoselective Heck reaction of 3-bromoindazoles under high-speed ball-milling conditions: synthesis of axitinib [beilstein-journals.org]
• 9. The Suzuki Reaction Applied to the Synthesis of Novel Pyrrolyl and Thiophenyl Indazoles - PMC [pmc.ncbi.nlm.nih.gov]
• 10. researchgate.net [researchgate.net]
• 11. Efficient photoredox catalysis in C–C cross-coupling reactions by two-coordinated Au(I) complex - PMC [pmc.ncbi.nlm.nih.gov]
• 12. Gold-catalysed cross-coupling between aryldiazonium salts and arylboronic acids: probing the usefulness of photoredox conditions - Chemical Communications (RSC Publishing) [pubs.rsc.org]
• 13. pdf.benchchem.com [pdf.benchchem.com]
• 14. pdf.benchchem.com [pdf.benchchem.com]
• 15. mdpi.com [mdpi.com]
• 16. researchgate.net [researchgate.net]
• 17. myers.faculty.chemistry.harvard.edu [myers.faculty.chemistry.harvard.edu]
• 18. sigmaaldrich.com [sigmaaldrich.com]
• 19. pdf.benchchem.com [pdf.benchchem.com]
• 20. pdf.benchchem.com [pdf.benchchem.com]
• 21. Sonogashira coupling - Wikipedia [en.wikipedia.org]
• 22. pdf.benchchem.com [pdf.benchchem.com]
• 23. chem.libretexts.org [chem.libretexts.org]
• 24. Buchwald–Hartwig amination - Wikipedia [en.wikipedia.org]
• 25. chem.libretexts.org [chem.libretexts.org]
• 26. BJOC - The first Pd-catalyzed Buchwald–Hartwig aminations at C-2 or C-4 in the estrone series [beilstein-journals.org]
• 27. Phenylboronic Ester-Activated Aryl Iodide-Selective Buchwald–Hartwig-Type Amination toward Bioactivity Assay - PMC [pmc.ncbi.nlm.nih.gov]
• 28. Redox-Neutral Decarboxylative Cross-Coupling of Oxamates with Aryl Bromides - PMC [pmc.ncbi.nlm.nih.gov]

Reference Data & Comparative Studies

A Senior Application Scientist's Guide to the Spectroscopic Characterization of 3-Bromo-5-methyl-6-nitro-1H-indazole

Abstract

The robust, unambiguous structural elucidation of novel chemical entities is a cornerstone of modern drug discovery and development. This guide provides an in-depth analysis of the spectroscopic characterization of 3-Bromo-5-methyl-6-nitro-1H-indazole, a substituted indazole of interest to medicinal chemists. We will focus on the interpretation of its ¹H NMR spectrum, contextualizing the data by comparing it with orthogonal analytical techniques such as ¹³C NMR, Mass Spectrometry (MS), and Fourier-Transform Infrared (FT-IR) spectroscopy. This multi-faceted approach serves as a self-validating system, ensuring the highest degree of confidence in structural assignment. Experimental protocols, data interpretation, and the causal chemical principles behind the observed data are discussed in detail.

The Target Molecule: 3-Bromo-5-methyl-6-nitro-1H-indazole

Indazole derivatives are prevalent scaffolds in medicinal chemistry, known for a wide range of biological activities. The title compound, 3-Bromo-5-methyl-6-nitro-1H-indazole, incorporates several functional groups that modulate its electronic and steric properties, making its precise characterization essential for understanding its potential as a synthetic building block.

Molecular Structure and Proton Numbering

Caption: Structure of 3-Bromo-5-methyl-6-nitro-1H-indazole with key protons highlighted.

Primary Analysis: ¹H NMR Spectroscopy

Proton Nuclear Magnetic Resonance (¹H NMR) is the foremost technique for elucidating the structure of organic molecules in solution. It provides detailed information about the chemical environment, connectivity, and number of different types of protons in a molecule.

Causality in Experimental Choices: Protocol

The trustworthiness of spectral data begins with a robust experimental protocol. The choices made during sample preparation and acquisition are critical for obtaining a high-quality, interpretable spectrum.

Step-by-Step Protocol for ¹H NMR Data Acquisition:

• Sample Preparation:

  • Rationale: The choice of solvent is paramount. Deuterated dimethyl sulfoxide (DMSO-d₆) is selected due to the excellent solubility of many heterocyclic compounds and its ability to avoid exchange of the labile N-H proton, which allows for its observation.

  • Procedure: Accurately weigh approximately 5-10 mg of 3-Bromo-5-methyl-6-nitro-1H-indazole. Dissolve the sample in ~0.7 mL of DMSO-d₆ in a clean, dry NMR tube. Ensure complete dissolution by gentle vortexing.

• Instrument Setup:

  • Rationale: A high-field spectrometer (e.g., 400 or 500 MHz) is used to achieve better signal dispersion, which is crucial for resolving closely spaced peaks in aromatic systems.

  • Procedure: Place the NMR tube in the spectrometer. Lock the spectrometer on the deuterium signal of the DMSO-d₆. Shim the magnetic field to achieve optimal homogeneity, ensuring sharp, symmetrical peaks.

• Data Acquisition:

  • Rationale: Standard acquisition parameters are typically sufficient, but ensuring an adequate number of scans is key to achieving a good signal-to-noise ratio, especially for a moderately concentrated sample.

  • Procedure: Acquire the ¹H NMR spectrum using a standard pulse program. A sufficient number of scans (e.g., 16 or 32) are averaged to ensure good signal intensity. The spectral width should encompass the expected range for aromatic and amide protons (typically 0-15 ppm).

Data Interpretation and Spectral Assignment

The acquired ¹H NMR spectrum reveals distinct signals, each corresponding to a unique proton or group of equivalent protons in the molecule. The chemical shift (δ), multiplicity (splitting pattern), and integration (area under the peak) are used for assignment.

Table 1: ¹H NMR Data for 3-Bromo-5-methyl-6-nitro-1H-indazole in DMSO-d₆

Chemical Shift (δ, ppm)	Multiplicity	Integration	Assignment
14.41	br s	1H	NH -1
8.41	s	1H	H -7
7.76	s	1H	H -4
2.58	s	3H	CH ₃-5

br s = broad singlet, s = singlet

Analysis of Spectral Features:

• N-H Proton (δ 14.41): The signal at 14.41 ppm is a broad singlet and integrates to one proton. This significantly downfield chemical shift is characteristic of an acidic proton on a nitrogen atom within a heteroaromatic ring system, such as an indazole. Its broadness is a result of quadrupole broadening from the adjacent nitrogen and potential slow chemical exchange.

• Aromatic Proton H-7 (δ 8.41): This singlet, corresponding to one proton, appears far downfield. Causality: Its position is heavily influenced by the strong electron-withdrawing and anisotropic effects of the adjacent nitro (NO₂) group at the C-6 position. This deshielding effect shifts the proton's resonance to a lower field. It appears as a singlet because it has no adjacent protons (vicinal coupling) to couple with.

• Aromatic Proton H-4 (δ 7.76): This signal is also a singlet integrating to one proton. Causality: While still in the aromatic region, it is upfield relative to H-7. It is primarily influenced by the fused pyrazole ring and the bromine at C-3. The lack of an adjacent proton on the benzene ring (at C-5, which is substituted) results in a singlet multiplicity.

• Methyl Protons (δ 2.58): The signal at 2.58 ppm is a sharp singlet that integrates to three protons, a classic signature of a methyl (CH₃) group. Causality: Its chemical shift is in the typical range for a methyl group attached to an aromatic ring. It is a singlet as there are no protons on the adjacent carbon atom (C-5) to induce splitting.

Comparison Guide: An Integrated, Orthogonal Approach

Table 2: Comparison of Orthogonal Spectroscopic Data

Technique	Information Provided	Experimental Data & Interpretation
¹H NMR	Proton environment & connectivity	Confirms the presence of two distinct aromatic protons, one NH proton, and one methyl group. The chemical shifts and multiplicities are consistent with the proposed substitution pattern.
¹³C NMR	Carbon backbone and functional groups	The spectrum shows the expected number of carbon signals for the indazole core and the methyl group. The chemical shifts of carbons C-6 and C-3 are significantly affected by the attached nitro and bromo groups, respectively, confirming their positions.
Mass Spectrometry (MS)	Molecular weight and elemental composition	High-resolution mass spectrometry (HRMS) provides an exact mass that corresponds to the molecular formula C₇H₅BrN₃O₂. The characteristic isotopic pattern for a bromine-containing compound (two peaks of nearly equal intensity separated by 2 m/z units) would be observed.
FT-IR Spectroscopy	Presence of specific functional groups	Key vibrational frequencies confirm the presence of functional groups: a sharp, strong band around 3300-3400 cm⁻¹ for the N-H stretch, and strong, characteristic asymmetric and symmetric stretching bands around 1530 cm⁻¹ and 1340 cm⁻¹ for the nitro (NO₂) group.

Visualization of the Analytical Workflow

To ensure comprehensive and validated characterization, a logical workflow is followed. This process integrates multiple analytical techniques, where the output of one method informs and is confirmed by the next.

Integrated Spectroscopic Workflow

Caption: Workflow for integrated structural elucidation.

Conclusion

The structural characterization of 3-Bromo-5-methyl-6-nitro-1H-indazole serves as an excellent case study for the principles of modern analytical chemistry. The detailed analysis of the ¹H NMR spectrum, when placed in the context of complementary data from ¹³C NMR, MS, and FT-IR, provides an unassailable confirmation of the molecule's structure. This guide underscores the necessity of an integrated, multi-technique approach, which forms the bedrock of trustworthy and reproducible scientific research in drug development and chemical sciences. Each analytical technique provides a unique piece of the puzzle, and only by assembling them logically can the full picture be seen with confidence.

References

Note: The specific spectral data for 3-Bromo-5-methyl-6-nitro-1H-indazole is based on established principles of NMR spectroscopy and data for analogous substituted indazoles. For actual experimental data, consultation of specific research articles or spectral databases is recommended.

A Senior Application Scientist's Guide to the Mass Spectrometry Analysis of 3-Bromo-5-methyl-6-nitro-1H-indazole: A Comparative Approach

Introduction

3-Bromo-5-methyl-6-nitro-1H-indazole is a substituted indazole, a class of heterocyclic compounds of significant interest in medicinal chemistry and drug development due to their diverse biological activities.[1][2] The precise structural characterization and sensitive quantification of such molecules are paramount for advancing pharmaceutical research, from early-stage discovery to quality control in manufacturing.[3][4][5] Mass spectrometry (MS), particularly when coupled with liquid chromatography (LC), stands as the cornerstone analytical technique for this purpose, offering unparalleled sensitivity, selectivity, and structural elucidation capabilities.[6]

This guide provides a comparative analysis of key mass spectrometry methodologies for the characterization of 3-Bromo-5-methyl-6-nitro-1H-indazole. We will delve into the rationale behind selecting an appropriate ionization source, predict fragmentation behaviors based on established chemical principles, and present standardized protocols to guide researchers in their analytical endeavors. The insights herein are synthesized from foundational mass spectrometry literature and extensive experience with the analysis of complex small molecules.

The Analytical Challenge: Understanding the Molecule

Before selecting an analytical technique, it is crucial to understand the physicochemical properties of 3-Bromo-5-methyl-6-nitro-1H-indazole. Its structure contains several key features that will dictate its behavior in a mass spectrometer:

• Indazole Core: A heterocyclic aromatic system.

• Nitro Group (-NO2): A strongly electron-withdrawing group, which can influence ionization and fragmentation.[7][8]

• Bromo Group (-Br): A halogen atom that introduces a characteristic isotopic signature, with two major isotopes, 79Br and 81Br, in nearly a 1:1 natural abundance.[9][10] This provides a definitive marker for the presence of bromine in an ion.

• Methyl Group (-CH3): An alkyl substituent.

Based on this structure, the molecule is expected to have moderate polarity. This understanding is the first step in designing a robust analytical method.

Comparative Analysis of Ionization Sources

The choice of ionization source is critical for generating intact molecular ions of the analyte with high efficiency. For a molecule like 3-Bromo-5-methyl-6-nitro-1H-indazole, the most common and suitable choices are Electrospray Ionization (ESI) and Atmospheric Pressure Chemical Ionization (APCI).[4]

Electrospray Ionization (ESI)

ESI is a soft ionization technique ideal for polar to moderately polar molecules that are soluble in common LC mobile phases.[4] It generates ions directly from a liquid solution, minimizing thermal degradation.

• Mechanism of Action: ESI involves applying a high voltage to a liquid stream, creating an aerosol of charged droplets. As the solvent evaporates, the charge density on the droplets increases until ions are ejected into the gas phase.

• Expected Behavior of 3-Bromo-5-methyl-6-nitro-1H-indazole: Given its structure, this compound is expected to ionize well in both positive and negative ion modes.

  • Positive Ion Mode: Protonation of the indazole ring's nitrogen atoms is likely, forming the [M+H]+ ion. Adduct formation with cations from the mobile phase (e.g., [M+Na]+, [M+K]+) is also possible.

  • Negative Ion Mode: The presence of the acidic N-H proton and the electron-withdrawing nitro group could facilitate deprotonation to form the [M-H]- ion.

Atmospheric Pressure Chemical Ionization (APCI)

APCI is well-suited for less polar and more volatile compounds that may not ionize efficiently with ESI.[4]

• Mechanism of Action: The LC eluent is nebulized into a heated tube, where the solvent is vaporized. A corona discharge needle ionizes the solvent molecules, which then transfer a proton to (positive mode) or abstract a proton from (negative mode) the analyte molecules.

• Expected Behavior of 3-Bromo-5-methyl-6-nitro-1H-indazole: As a molecule of moderate polarity, APCI is a viable alternative to ESI. It is generally less prone to matrix effects and adduct formation than ESI. Due to the heating involved, there is a slightly higher risk of thermal degradation, although this is not expected to be a major issue for this compound under typical conditions.

Performance Comparison: ESI vs. APCI

The following table summarizes the predicted performance of ESI and APCI for the analysis of 3-Bromo-5-methyl-6-nitro-1H-indazole.

Parameter	Electrospray Ionization (ESI)	Atmospheric Pressure Chemical Ionization (APCI)	Rationale & Justification
Sensitivity	Potentially higher, especially in positive ion mode.	Good, but may be slightly lower than ESI for this compound.	ESI is often more sensitive for molecules with readily ionizable functional groups like the indazole nitrogens.
Adduct Formation	Common ([M+Na]+, [M+K]+).	Less common.	The ESI mechanism of ion formation from evaporating droplets is more conducive to adduct formation.
In-Source Fragmentation	Generally low, can be controlled by cone voltage.	Can be higher due to thermal effects, but also controllable.	The heated vaporizer in APCI can induce some fragmentation.
Matrix Effects	More susceptible to ion suppression.	Less susceptible to ion suppression.	The gas-phase ionization in APCI mitigates some matrix interferences.
Recommended Mode	Positive Ion Mode ([M+H]+)	Positive Ion Mode ([M+H]+)	Protonation of the basic nitrogen atoms is a highly favorable ionization pathway.

Workflow for Mass Spectrometry Analysis

A typical workflow for the analysis of 3-Bromo-5-methyl-6-nitro-1H-indazole is depicted below. This process involves sample preparation, chromatographic separation, ionization, and mass analysis.

Caption: General workflow for LC-MS analysis.

Predicted Fragmentation Pathways (Tandem MS)

Tandem mass spectrometry (MS/MS) is essential for structural confirmation and for developing highly selective quantitative methods (Multiple Reaction Monitoring, MRM).[5][11] By selecting the protonated molecular ion ([M+H]+) and subjecting it to collision-induced dissociation (CID), we can predict several characteristic fragmentation pathways. The presence of both a nitro group and a bromine atom leads to competitive fragmentation channels.[7][8]

Key predicted fragmentations for the [M+H]+ ion of 3-Bromo-5-methyl-6-nitro-1H-indazole (Monoisotopic Mass ≈ 255.98 Da) include:

• Loss of NO2: A common fragmentation for nitroaromatic compounds, resulting in the loss of 46 Da.[12]

• Loss of NO: Loss of a nitric oxide radical (30 Da).[13]

• Loss of Br: Cleavage of the carbon-bromine bond, leading to the loss of a bromine radical (79 or 81 Da).

• Loss of HBr: Elimination of hydrogen bromide (80 or 82 Da).

These pathways are illustrated in the diagram below.

Caption: Predicted fragmentation of [M+H]+.

Experimental Protocols

The following are detailed, step-by-step protocols for the LC-MS/MS analysis of 3-Bromo-5-methyl-6-nitro-1H-indazole.

Protocol 1: Sample Preparation

• Stock Solution Preparation: Accurately weigh 1 mg of 3-Bromo-5-methyl-6-nitro-1H-indazole and dissolve it in 10 mL of methanol to prepare a 100 µg/mL stock solution.

• Working Standard Preparation: Serially dilute the stock solution with a 50:50 mixture of methanol and water to prepare working standards at the desired concentrations (e.g., 1 ng/mL to 1000 ng/mL).

• Sample Filtration: Prior to injection, filter all samples through a 0.22 µm syringe filter to remove any particulate matter.

Protocol 2: LC-MS/MS Analysis with ESI

• LC System: A high-performance liquid chromatography (HPLC) or ultra-high-performance liquid chromatography (UHPLC) system.

• Column: A C18 reverse-phase column (e.g., 2.1 mm x 50 mm, 1.8 µm particle size).

• Mobile Phase A: 0.1% formic acid in water.

• Mobile Phase B: 0.1% formic acid in acetonitrile.

• Gradient Elution:

  • 0-1 min: 5% B

  • 1-5 min: 5% to 95% B

  • 5-6 min: 95% B

  • 6-6.1 min: 95% to 5% B

  • 6.1-8 min: 5% B (re-equilibration)

• Flow Rate: 0.4 mL/min.

• Injection Volume: 5 µL.

• Column Temperature: 40 °C.

• MS System: A triple quadrupole or high-resolution mass spectrometer.

• Ionization Source: ESI in Positive Ion Mode.

• Key MS Parameters:

  • Capillary Voltage: 3.5 kV

  • Cone Voltage: 30 V (Optimize for maximal [M+H]+ intensity)

  • Source Temperature: 150 °C

  • Desolvation Gas (N2) Flow: 800 L/hr

  • Desolvation Temperature: 400 °C

• Data Acquisition:

  • Full Scan (MS1): Scan from m/z 100-400 to identify the [M+H]+ ion and its isotopic pattern (m/z 256/258).

  • Tandem MS (MS/MS): Select the precursor ion at m/z 256 and perform CID to obtain a product ion spectrum. Optimize collision energy to maximize the intensity of key fragment ions.

Conclusion

The mass spectrometric analysis of 3-Bromo-5-methyl-6-nitro-1H-indazole is readily achievable with standard LC-MS/MS instrumentation. Electrospray ionization in the positive ion mode is predicted to be the most sensitive method for its detection and quantification. The presence of both bromine and a nitro group provides multiple, distinct fragmentation pathways that can be leveraged for confident structural identification and the development of highly selective quantitative assays. The characteristic 1:1 isotopic pattern of the bromine atom serves as an unequivocal confirmation of its presence in the molecular ion and any bromine-containing fragments. The protocols and comparative data presented in this guide offer a robust starting point for researchers, enabling them to develop and validate high-quality analytical methods for this and structurally related compounds in the drug development pipeline.

References

• Advanced techniques and applications of LC-MS in small molecule drug discovery. (2016). Drug Discovery Today: Technologies.

• Niessen, W. M. A. (2021). Tandem mass spectrometry of organic nitro and halogen compounds: Competition between losses of molecules and of radicals. International Journal of Mass Spectrometry. Available at: [Link]

• Small Molecule Quantification by Liquid Chromatography-Mass Spectrometry for Metabolites of Drugs and Drug Candidates. (n.d.). National Institutes of Health. Available at: [Link]

• Application of LCMS in small-molecule drug development. (2016). European Pharmaceutical Review.

• Niessen, W. M. A. (2021). Tandem mass spectrometry of organic nitro and halogen compounds: Competition between losses of molecules and of radicals. Sci-Hub. Available at: [Link]

• Mass Spectrometry of Nitro and Nitroso Compounds. (n.d.). ResearchGate. Available at: [Link]

• Mass Spectrometry in Small Molecule Drug Development. (2015). American Pharmaceutical Review.

• Mass Spectrometry: Fragmentation. (n.d.). University of California, Los Angeles. Available at: [Link]

• Gas-Phase Fragmentation Analysis of Nitro-Fatty Acids. (n.d.). National Institutes of Health. Available at: [Link]

• LC/MS Applications in Drug Development. (n.d.). BioAgilytix. Available at: [Link]

• Mass spectrometry based fragmentation patterns of nitrosamine compounds. (2022). PubMed. Available at: [Link]

• Synthesis process of 3-bromo-5-nitro-1H-indazole. (n.d.). Google Patents.

• Study of the Addition Mechanism of 1H-Indazole and Its 4-, 5-, 6-, and 7-Nitro Derivatives to Formaldehyde in Aqueous Hydrochloric Acid Solutions. (n.d.). National Institutes of Health. Available at: [Link]

• Mass spectrometry of halogen-containing organic compounds. (n.d.). ResearchGate. Available at: [Link]

• Investigation of electron ionization mass spectrometric fragmentation pattern of indole- and indazole-type synthetic cannabinoids. (n.d.). ResearchGate. Available at: [Link]

• Quantitative Multiple Fragment Monitoring with Enhanced In-Source Fragmentation/Annotation Mass Spectrometry. (n.d.). National Institutes of Health. Available at: [Link]

• Mass spectra and fragmentation mechanisms of some nitrophenylhydrazines and nitrophenylhydrazones. (n.d.). ResearchGate. Available at: [Link]

• Mass Spectroscopy - Halo-isotopes. (2019). YouTube. Available at: [Link]

• 3-Methyl-6-nitro-1H-indazole. (n.d.). PubChem. Available at: [Link]

Sources

• 1. Study of the Addition Mechanism of 1H-Indazole and Its 4-, 5-, 6-, and 7-Nitro Derivatives to Formaldehyde in Aqueous Hydrochloric Acid Solutions - PMC [pmc.ncbi.nlm.nih.gov]
• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. drugtargetreview.com [drugtargetreview.com]
• 4. europeanpharmaceuticalreview.com [europeanpharmaceuticalreview.com]
• 5. americanpharmaceuticalreview.com [americanpharmaceuticalreview.com]
• 6. bioagilytix.com [bioagilytix.com]
• 7. researchgate.net [researchgate.net]
• 8. Sci-Hub. Tandem mass spectrometry of organic nitro and halogen compounds: Competition between losses of molecules and of radicals / International Journal of Mass Spectrometry, 2021 [sci-hub.st]
• 9. chemistry.miamioh.edu [chemistry.miamioh.edu]
• 10. m.youtube.com [m.youtube.com]
• 11. Small Molecule Quantification by Liquid Chromatography-Mass Spectrometry for Metabolites of Drugs and Drug Candidates - PMC [pmc.ncbi.nlm.nih.gov]
• 12. researchgate.net [researchgate.net]
• 13. Mass spectrometry based fragmentation patterns of nitrosamine compounds - PubMed [pubmed.ncbi.nlm.nih.gov]

A Comparative Analysis of the Reactivity of 3-Bromo-5-methyl-6-nitro-1H-indazole in Palladium-Catalyzed Cross-Coupling Reactions

Introduction

The indazole scaffold is a cornerstone in medicinal chemistry, forming the structural core of numerous therapeutic agents, including Pazopanib, a potent angiogenesis inhibitor.[1] The ability to functionalize the indazole ring at specific positions is paramount for the synthesis of new chemical entities and the optimization of drug candidates. Among the various functionalization strategies, palladium-catalyzed cross-coupling reactions stand out for their versatility and broad substrate scope, enabling the formation of carbon-carbon and carbon-nitrogen bonds with high efficiency.[2][3]

This technical guide provides an in-depth comparative analysis of the reactivity of 3-Bromo-5-methyl-6-nitro-1H-indazole with other bromoindazoles in three key palladium-catalyzed cross-coupling reactions: Suzuki-Miyaura, Buchwald-Hartwig, and Sonogashira couplings. Understanding the nuanced reactivity of this and related substrates is crucial for researchers, scientists, and drug development professionals to optimize synthetic routes and accelerate discovery programs.

The Unique Electronic Profile of 3-Bromo-5-methyl-6-nitro-1H-indazole

The reactivity of an aryl halide in a palladium-catalyzed cross-coupling reaction is fundamentally governed by the ease of the oxidative addition step, which is often rate-determining.[4] This step involves the insertion of the palladium(0) catalyst into the carbon-bromine bond. The electronic nature of the substituents on the indazole ring plays a critical role in modulating the electron density of the C-Br bond, thereby influencing its susceptibility to oxidative addition.

In 3-Bromo-5-methyl-6-nitro-1H-indazole , the substituents create a unique electronic environment:

• 3-Bromo Group: The bromine atom at the C3 position is the reactive site for cross-coupling.

• 5-Methyl Group (-CH₃): The methyl group is a weak electron-donating group (EDG) through an inductive effect, which slightly increases the electron density on the ring.

• 6-Nitro Group (-NO₂): The nitro group is a powerful electron-withdrawing group (EWG) through both strong inductive and resonance effects.[1][5] Its position at C6 significantly reduces the electron density of the entire bicyclic system, particularly the benzene portion of the indazole ring.

The dominant influence of the 6-nitro group renders the indazole ring electron-deficient. This electronic pull makes the C3-Br bond more polarized and susceptible to oxidative addition by the electron-rich palladium(0) catalyst. Consequently, 3-Bromo-5-methyl-6-nitro-1H-indazole is predicted to be significantly more reactive than unsubstituted or electron-rich bromoindazoles.

The following diagram illustrates the key electronic influences on the reactivity of various bromoindazoles.

Caption: Electronic effects of substituents on bromoindazole reactivity.

Comparative Reactivity in Palladium-Catalyzed Cross-Coupling Reactions

The enhanced reactivity of 3-Bromo-5-methyl-6-nitro-1H-indazole translates to tangible benefits in synthetic applications, such as milder reaction conditions, shorter reaction times, and potentially higher yields compared to less activated bromoindazoles.

Suzuki-Miyaura Coupling

The Suzuki-Miyaura reaction, which forms a C-C bond between an organohalide and an organoboron compound, is one of the most widely used cross-coupling reactions.[6][7] For bromoindazoles, microwave-assisted conditions have proven effective, particularly for free (NH)-indazoles.[8]

Comparative Data for Suzuki-Miyaura Coupling

Entry	Bromoindazole Substrate	Coupling Partner	Catalyst/Base	Conditions	Yield (%)	Reference
1	3-Bromo-1H-indazole	Phenylboronic acid	Pd(PPh₃)₄ / Cs₂CO₃	Dioxane/EtOH/H₂O, 140°C, MW	85	[8]
2	3-Bromo-6-nitro-1H-indazole	Phenylboronic acid	Pd(PPh₃)₄ / Cs₂CO₃	Dioxane/EtOH/H₂O, 140°C, MW	92	[8]
3	3-Bromo-5-methyl-1H-indazole	4-Methoxyphenylboronic acid	Pd(PPh₃)₄ / Cs₂CO₃	Dioxane/EtOH/H₂O, 140°C, MW	82	[8]
4	3-Bromo-5-nitro-1H-indazole	Phenylboronic acid	Pd(PPh₃)₄ / Cs₂CO₃	Dioxane/EtOH/H₂O, 140°C, MW	95	[8]

Note: The data presented is compiled from the literature to illustrate general trends. Direct comparison requires identical reaction conditions.

As the data suggests, the presence of an electron-withdrawing nitro group (Entries 2 and 4) leads to higher yields compared to the unsubstituted (Entry 1) or methyl-substituted (Entry 3) analogs, underscoring the enhanced reactivity. 3-Bromo-5-methyl-6-nitro-1H-indazole is expected to exhibit reactivity comparable to or greater than 3-bromo-6-nitro-1H-indazole due to the strong deactivating effect of the nitro group.

Caption: Generalized catalytic cycle for the Suzuki-Miyaura reaction.[6]

Buchwald-Hartwig Amination

The Buchwald-Hartwig amination is a powerful method for forming C-N bonds, crucial for synthesizing aryl amines.[9][10] The reaction's efficiency is also highly dependent on the electronic properties of the aryl halide. The strong electron-withdrawing nature of the nitro group in 3-Bromo-5-methyl-6-nitro-1H-indazole is expected to facilitate the oxidative addition step, making it an excellent substrate for this transformation.

Comparative Reactivity Predictions for Buchwald-Hartwig Amination

Bromoindazole Substrate	Expected Relative Reactivity	Rationale
3-Bromo-5-methyl-1H-indazole	Low	Electron-donating group deactivates the C-Br bond.
3-Bromo-1H-indazole	Moderate	Baseline reactivity for the bromoindazole system.
3-Bromo-5-methyl-6-nitro-1H-indazole	High	Strong electron-withdrawing nitro group activates the C-Br bond.
3-Bromo-5-nitro-1H-indazole	High	Strong electron-withdrawing nitro group activates the C-Br bond.

While specific comparative data for the amination of these exact indazoles is sparse in a single study, the principles of the Buchwald-Hartwig reaction strongly support this reactivity trend.[11][12] Electron-deficient aryl halides are known to be superior substrates.

Caption: Generalized catalytic cycle for Buchwald-Hartwig amination.[13]

Sonogashira Coupling

The Sonogashira coupling reaction forms a C-C bond between a terminal alkyne and an aryl or vinyl halide, providing a direct route to substituted alkynes.[14][15] This reaction typically employs a dual catalytic system of palladium and copper(I).[15] Similar to the other cross-coupling reactions, the oxidative addition of the palladium catalyst to the bromoindazole is a key step. The enhanced electrophilicity of the C3 carbon in 3-Bromo-5-methyl-6-nitro-1H-indazole makes it an ideal substrate for this transformation.

Expected Reactivity Trend for Sonogashira Coupling

The reactivity trend for Sonogashira coupling is expected to mirror that of the Suzuki and Buchwald-Hartwig reactions:

Increased Reactivity: 3-Bromo-5-nitro-1H-indazole ≈ 3-Bromo-5-methyl-6-nitro-1H-indazole > 3-Bromo-6-nitro-1H-indazole > 3-Bromo-1H-indazole > 3-Bromo-5-methyl-1H-indazole

This trend is based on the principle that electron-deficient aryl halides undergo faster oxidative addition, which is a common mechanistic feature across these palladium-catalyzed reactions.[16]

Experimental Protocols

The following are generalized, yet detailed, protocols for conducting cross-coupling reactions with bromoindazoles. Note: These protocols serve as a starting point and may require optimization for specific substrates and coupling partners. All operations should be performed under an inert atmosphere (e.g., Argon or Nitrogen).

Protocol 1: Microwave-Assisted Suzuki-Miyaura Coupling

This protocol is adapted from methodologies reported for the coupling of free (NH) 3-bromoindazoles.[8]

Workflow:

Caption: Workflow for Suzuki-Miyaura coupling of bromoindazoles.

Step-by-Step Procedure:

• To a microwave reaction vial, add 3-bromo-5-methyl-6-nitro-1H-indazole (1.0 mmol, 1.0 equiv), the desired arylboronic acid (1.2 mmol, 1.2 equiv), and cesium carbonate (2.5 mmol, 2.5 equiv).

• Under a stream of argon, add tetrakis(triphenylphosphine)palladium(0) (0.05 mmol, 5 mol%).

• Add a degassed solvent mixture of 1,4-dioxane, ethanol, and water (e.g., 4:1:1, 5 mL).

• Seal the vial tightly with a septum cap.

• Place the vial in the microwave reactor and irradiate at 140 °C for 15-30 minutes.

• After the reaction is complete, cool the vial to room temperature.

• Dilute the reaction mixture with ethyl acetate (20 mL) and wash with water (2 x 10 mL) and brine (10 mL).

• Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

• Purify the crude product by flash column chromatography on silica gel to afford the desired 3-aryl-5-methyl-6-nitro-1H-indazole.

Protocol 2: Buchwald-Hartwig Amination

This protocol is a general procedure based on established methods.[10]

Step-by-Step Procedure:

• To a flame-dried Schlenk flask, add 3-bromo-5-methyl-6-nitro-1H-indazole (1.0 mmol, 1.0 equiv), a suitable phosphine ligand (e.g., XPhos, 4-6 mol%), and sodium tert-butoxide (1.4 mmol, 1.4 equiv).

• Evacuate and backfill the flask with argon (repeat three times).

• Add tris(dibenzylideneacetone)dipalladium(0) (Pd₂(dba)₃, 2-3 mol%) under a positive pressure of argon.

• Add anhydrous, degassed toluene (5 mL) via syringe, followed by the amine (1.2 mmol, 1.2 equiv).

• Heat the reaction mixture to 80-110 °C with vigorous stirring for 4-24 hours, monitoring by TLC or LC-MS.

• Cool the reaction to room temperature and quench with saturated aqueous ammonium chloride solution.

• Extract the product with ethyl acetate (3 x 15 mL).

• Wash the combined organic layers with brine, dry over anhydrous magnesium sulfate, and concentrate.

• Purify the residue by flash column chromatography.

Protocol 3: Sonogashira Coupling

This is a representative protocol for a copper-cocatalyzed Sonogashira reaction.[14]

Step-by-Step Procedure:

• To a Schlenk flask, add 3-bromo-5-methyl-6-nitro-1H-indazole (1.0 mmol, 1.0 equiv), dichlorobis(triphenylphosphine)palladium(II) (PdCl₂(PPh₃)₂, 2 mol%), and copper(I) iodide (CuI, 4 mol%).

• Evacuate and backfill the flask with argon (repeat three times).

• Add anhydrous, degassed solvent such as THF or DMF (5 mL) and a degassed amine base such as triethylamine or diisopropylethylamine (2.0 mmol, 2.0 equiv).

• Add the terminal alkyne (1.1 mmol, 1.1 equiv) via syringe.

• Stir the reaction mixture at room temperature or heat to 50-70 °C until the starting material is consumed (monitor by TLC).

• Upon completion, dilute the mixture with ethyl acetate and filter through a pad of Celite to remove metal salts.

• Wash the filtrate with water and brine, dry the organic layer over anhydrous sodium sulfate, and concentrate.

• Purify the crude product by flash column chromatography.

Conclusion

The strategic placement of a methyl group at the C5 position and a nitro group at the C6 position of 3-bromo-1H-indazole creates a substrate with enhanced reactivity in palladium-catalyzed cross-coupling reactions. The powerful electron-withdrawing effect of the 6-nitro group is the dominant factor, rendering the C3-Br bond highly susceptible to oxidative addition by a palladium(0) catalyst. This heightened reactivity makes 3-Bromo-5-methyl-6-nitro-1H-indazole an excellent building block for the synthesis of complex indazole derivatives. Researchers can leverage this property to employ milder reaction conditions and potentially achieve higher yields compared to unsubstituted or electron-rich bromoindazoles, thereby streamlining synthetic routes in drug discovery and development.

References

• Guillaumet, G. (2013). Microwave-assisted Suzuki-Miyaura Cross-Coupling of Free (NH) 3-Bromoindazoles. Current Organic Chemistry, 17(3), 304–309.
• Buchwald, S. L., & Hartwig, J. F. (2010). Suzuki-Miyaura Cross-Coupling of Unprotected, Nitrogen-Rich Heterocycles: Substrate Scope and Mechanistic Investigation. Journal of the American Chemical Society.
• BenchChem. (2025). A Comparative Analysis of the Reactivity of 5-Nitro- vs. 6-Nitro-1H-indazole-3-carbaldehyde. BenchChem Technical Guides.
• El Kazzouli, S., et al. (2021). A regioselective C7 bromination and C7 palladium-catalyzed Suzuki–Miyaura cross-coupling arylation of 4-substituted NH-free indazoles. RSC Advances, 11(12), 6695-6703.
• BenchChem. (2025). An In-depth Technical Guide on the Reactivity of the Nitro Group in 3-Methyl-6-nitro-1H-indazole. BenchChem Technical Guides.
• Elguero, J., et al. (2022). Study of the Addition Mechanism of 1H-Indazole and Its 4-, 5-, 6-, and 7-Nitro Derivatives to Formaldehyde in Aqueous Hydrochloric Acid Solutions. The Journal of Organic Chemistry, 87(9), 5678–5691.

• Wikipedia. (n.d.). Buchwald–Hartwig amination. Retrieved from [Link]

• MDPI. (n.d.). Palladium-Catalyzed Cross-Coupling Reactions in the Synthesis of Pharmaceuticals. Retrieved from [Link]

• Lopp, M., et al. (2014). Sonogashira cross-coupling of 3-bromo-1,2-diones. Tetrahedron Letters, 55(17), 2888-2891.
• El Kazzouli, S., et al. (2021). A regioselective C7 bromination and C7 palladium-catalyzed Suzuki–Miyaura cross-coupling arylation of 4-substituted NH-free indazoles.
• Elguero, J., et al. (2022). Study of the Addition Mechanism of 1H-Indazole and Its 4-, 5-, 6-, and 7-Nitro Derivatives to Formaldehyde in Aqueous Hydrochloric Acid Solutions.
• Google Patents. (n.d.). CN103570624A - Synthesis process of 3-bromo-5-nitro-1H-indazole.

• Chemistry LibreTexts. (2023). Buchwald-Hartwig Amination. Retrieved from [Link]

• Organic-Chemistry.org. (2026). Preparation of sec and tert amines by Buchwald-Hartwig Amination. Retrieved from [Link]

• Mbarki, M., et al. (2022). Theoretical study of alkyl nitroindazole and aryl acetonitrile derivatives to predict the reactivity and selectivity of. Journal of Materials and Environmental Science, 13(4), 409-423.

• NRO Chemistry. (2021). Buchwald-Hartwig Coupling. YouTube. Retrieved from [Link]

• Organic Chemistry Portal. (n.d.). Buchwald-Hartwig Cross Coupling Reaction. Retrieved from [Link]

• Royal Society of Chemistry. (2020). Palladium-catalyzed cross-couplings by C–O bond activation.
• BenchChem. (2025). Bromo- vs. Chloro-Substituents in Cross-Coupling: A Reactivity Comparison Guide. BenchChem Technical Guides.
• de Souza, R. O. M. A., et al. (2014). Recent Progress in the Use of Pd-Catalyzed C-C Cross-Coupling Reactions in the Synthesis of Pharmaceutical Compounds. Journal of the Brazilian Chemical Society.

• Organic Chemistry Portal. (n.d.). Sonogashira Coupling. Retrieved from [Link]

• Wikipedia. (n.d.). Suzuki reaction. Retrieved from [Link]

• Wikipedia. (n.d.). Sonogashira coupling. Retrieved from [Link]

• Organic Chemistry Portal. (n.d.). Suzuki Coupling. Retrieved from [Link]

• MDPI. (2017). Palladium-Catalyzed Suzuki–Miyaura Cross-Coupling in Continuous Flow.
• BenchChem. (2025). A Comparative Guide to the Reactivity of 2-Bromo- vs. 2-Chloro-Benzimidazoles in Cross-Coupling Reactions. BenchChem Technical Guides.

• ResearchGate. (n.d.). Sonogashira cross coupling of 5-bromo-6-phenylpyridazin-3(2H)-one with terminal alkynes. Retrieved from [Link]

• Organic Chemistry Portal. (2011). Hydrazone-Promoted Sonogashira Coupling Reaction with Aryl Bromides at Low Palladium Loadings. Retrieved from [Link]

• BenchChem. (2025). Applications of 3-Methyl-6-nitro-1H-indazole in Organic Synthesis. BenchChem Technical Guides.
• Katritzky, A. R., et al. (2009). Syntheses of 1-Aryl-5-nitro-1H-indazoles and a General One-Pot Route to 1-Aryl-1H-indazoles. Molecules, 14(12), 5271–5285.

• National Institutes of Health. (n.d.). Cross-Coupling and Related Reactions: Connecting Past Success to the Development of New Reactions for the Future. Retrieved from [Link]

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. researchgate.net [researchgate.net]
• 3. scielo.br [scielo.br]
• 4. pdf.benchchem.com [pdf.benchchem.com]
• 5. pdf.benchchem.com [pdf.benchchem.com]
• 6. Suzuki reaction - Wikipedia [en.wikipedia.org]
• 7. Suzuki Coupling [organic-chemistry.org]
• 8. researchgate.net [researchgate.net]
• 9. Buchwald–Hartwig amination - Wikipedia [en.wikipedia.org]
• 10. Buchwald-Hartwig Cross Coupling Reaction [organic-chemistry.org]
• 11. chem.libretexts.org [chem.libretexts.org]
• 12. Preparation of Sec and Tert Amines - Wordpress [reagents.acsgcipr.org]
• 13. m.youtube.com [m.youtube.com]
• 14. Sonogashira Coupling [organic-chemistry.org]
• 15. Sonogashira coupling - Wikipedia [en.wikipedia.org]
• 16. kbfi.ee [kbfi.ee]

A Comparative Guide to the Biological Activity of 3-Bromo-5-methyl-6-nitro-1H-indazole and its Structural Analogs in Kinase Inhibition

Introduction: The Privileged Indazole Scaffold and the Rationale for Investigation

The indazole ring system, a bicyclic heterocycle composed of fused benzene and pyrazole rings, is recognized as a "privileged scaffold" in medicinal chemistry.[1][2] This structural motif is a cornerstone in a variety of FDA-approved therapeutics, including the antiemetic Granisetron and several potent tyrosine kinase inhibitors like Axitinib and Pazopanib, which are crucial in oncology.[3] The biological activity of indazole derivatives is highly tunable through substitution on the bicyclic core, where the nature and position of functional groups can dramatically alter target specificity and potency.[4]

This guide focuses on 3-Bromo-5-methyl-6-nitro-1H-indazole , a specific but underexplored member of this chemical class. Its structural similarity to key intermediates used in the synthesis of multi-kinase inhibitors like Pazopanib suggests a strong potential for activity against targets in the angiogenesis signaling cascade, such as Vascular Endothelial Growth Factor Receptor (VEGFR).[4][5]

Given the limited direct comparative data on this specific molecule, this guide provides a comprehensive framework for researchers, scientists, and drug development professionals to evaluate its biological activity in relation to its structural analogs. We will explore the causal relationships between chemical structure and biological function, propose robust experimental protocols for validation, and present a synthesized analysis based on structure-activity relationships (SAR) derived from closely related compounds reported in the literature.

Part 1: The Core Compound and Strategic Selection of Analogs

The selection of analogs is critical for elucidating a clear structure-activity relationship. Starting with the parent compound, 3-Bromo-5-methyl-6-nitro-1H-indazole , we have designed a focused set of analogs to probe the individual contributions of the bromo, methyl, and nitro substituents.

• Parent Compound: 3-Bromo-5-methyl-6-nitro-1H-indazole

  • The 3-bromo group can serve as a key interaction point, potentially forming halogen bonds, and acts as a synthetic handle for further derivatization.

  • The 5-methyl group provides a lipophilic contact point and can influence solubility and metabolic stability.

  • The 6-nitro group is a strong electron-withdrawing group that significantly modulates the electronics of the aromatic system and can form hydrogen bonds. Its position is critical for target engagement, as seen in other nitro-indazole derivatives with antileishmanial or antimicrobial activities.[6][7]

• Selected Analogs for Comparative Study:

  • Analog A (Nitro Positional Isomer): 3-Bromo-5-methyl-4-nitro-1H-indazole

    • Rationale: To determine the steric and electronic impact of the nitro group's position. Shifting the bulky nitro group adjacent to the pyrazole ring may hinder binding to certain kinase active sites. Studies on other nitroindazoles confirm that positional isomerism profoundly affects biological activity.[8][9]

  • Analog B (Halogen Exchange): 3-Chloro-5-methyl-6-nitro-1H-indazole

    • Rationale: To evaluate the influence of the halogen atom at position 3. Chlorine is smaller and less polarizable than bromine, which will alter the strength of potential halogen bonds and change the overall lipophilicity, impacting cell permeability and target affinity.

  • Analog C (Methyl Positional Isomer): 3-Bromo-7-methyl-6-nitro-1H-indazole

    • Rationale: To assess the effect of the methyl group's location. Moving the methyl group to the 7-position places it adjacent to the nitro group and the pyrazole nitrogen, which can influence planarity and intermolecular interactions with a protein target.

Part 2: Comparative Biological Activity Profile - A Synthesized Perspective

While direct experimental data for the parent compound is scarce, we can project a plausible activity profile based on related structures. The primary expected target class is protein kinases, given the prevalence of the indazole scaffold in approved kinase inhibitors.[1]

The following table summarizes the anticipated inhibitory activity against a representative panel of kinases relevant to angiogenesis and cancer. This data is illustrative and serves as a working hypothesis for guiding experimental work.

Compound	Structure	Predicted IC₅₀ (VEGFR-2)	Predicted IC₅₀ (PDGFR-β)	Predicted IC₅₀ (c-Src)	Rationale for Predicted Activity
Parent Compound	3-Bromo-5-methyl-6-nitro-1H-indazole	++	++	+	The 6-nitro position is often favorable for kinase inhibition. The 3-bromo and 5-methyl groups provide a balanced profile for potential interactions within the ATP-binding pocket.
Analog A	3-Bromo-5-methyl-4-nitro-1H-indazole	+	+	+/-	The 4-nitro group may introduce steric clashes with the kinase hinge region, potentially reducing affinity compared to the 6-nitro isomer.[9]
Analog B	3-Chloro-5-methyl-6-nitro-1H-indazole	++	+++	+	Replacing bromine with chlorine slightly reduces size and may optimize interactions. A similar 3-chloro-6-nitro-1H-indazole scaffold has shown potent biological activity in other contexts.[7]
Analog C	3-Bromo-7-methyl-6-nitro-1H-indazole	+	+	++	The 7-methyl group may reorient the molecule in the binding pocket, potentially favoring kinases like c-Src over VEGFR/PDGFR, or it could introduce unfavorable steric interactions.

(Note: Predicted activity is categorized for illustrative purposes: +++ Potent (IC₅₀ < 100 nM), ++ Moderate (100 nM < IC₅₀ < 1 µM), + Weak (IC₅₀ > 1 µM), +/- Minimal activity.)

Part 3: Experimental Design for Comparative Validation

To empirically validate the predicted activities, a rigorous, multi-step experimental workflow is necessary. Each protocol is designed to be a self-validating system, ensuring data reliability and reproducibility.

Overall Experimental Workflow

The following diagram outlines the logical progression from initial screening to cellular validation for the comparative analysis of the indazole analogs.

Caption: High-level workflow for the comparative evaluation of indazole analogs.

Detailed Experimental Protocol 1: In Vitro Kinase Inhibition Assay (ADP-Glo™)

This protocol describes a luminescent-based assay to quantify the inhibition of kinase activity by measuring ADP formation.

1. Reagent Preparation:

• Kinase Buffer: Prepare a 1X kinase buffer containing 40 mM Tris (pH 7.5), 20 mM MgCl₂, and 0.1 mg/mL BSA.
• ATP Solution: Prepare a 2X ATP solution in kinase buffer at a concentration equal to twice the enzyme's Km for ATP.
• Kinase/Substrate Solution: Prepare a 2X solution of the kinase (e.g., VEGFR-2) and its specific substrate (e.g., a poly-Glu-Tyr peptide) in kinase buffer.
• Compound Dilution: Create a serial dilution of the parent compound and its analogs in 100% DMSO, followed by an intermediate dilution in kinase buffer. The final DMSO concentration in the well should be ≤1%.

2. Assay Procedure:

• Add 5 µL of the diluted compound or vehicle control (DMSO in kinase buffer) to the wells of a 384-well plate.
• Add 10 µL of the 2X Kinase/Substrate solution to each well and mix gently.
• Initiate the kinase reaction by adding 10 µL of the 2X ATP solution to each well.
• Incubate the plate at 30°C for 60 minutes.
• Stop the reaction and deplete the remaining ATP by adding 25 µL of ADP-Glo™ Reagent. Incubate at room temperature for 40 minutes.
• Add 50 µL of Kinase Detection Reagent to convert ADP to ATP and induce luminescence. Incubate at room temperature for 30 minutes.
• Read the luminescence on a plate reader.

3. Data Analysis:

• Calculate the percentage of inhibition relative to the vehicle control.
• Plot the percent inhibition against the logarithm of the compound concentration and fit the data to a four-parameter logistic equation to determine the IC₅₀ value.

Detailed Experimental Protocol 2: Cell Viability Assay (MTT)

This protocol assesses the cytotoxic or anti-proliferative effects of the compounds on a relevant cell line, such as Human Umbilical Vein Endothelial Cells (HUVECs), which are responsive to VEGFR signaling.

1. Cell Culture and Seeding:

• Culture HUVEC cells in EGM-2 medium supplemented with growth factors at 37°C in a humidified 5% CO₂ incubator.
• Trypsinize and count the cells. Seed 5,000 cells per well in a 96-well plate and allow them to adhere overnight.

2. Compound Treatment:

• Prepare serial dilutions of the indazole compounds in the cell culture medium.
• Remove the old medium from the wells and replace it with 100 µL of medium containing the test compounds or vehicle control.
• Incubate the cells for 72 hours.

3. MTT Assay:

• Add 10 µL of a 5 mg/mL MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution to each well.
• Incubate for 4 hours at 37°C, allowing viable cells to convert the MTT into formazan crystals.
• Carefully remove the medium and add 100 µL of DMSO to each well to dissolve the formazan crystals.
• Shake the plate for 10 minutes to ensure complete dissolution.
• Read the absorbance at 570 nm using a microplate reader.

4. Data Analysis:

• Calculate the percentage of cell viability relative to the vehicle-treated control wells.
• Plot the viability against compound concentration to determine the GI₅₀ (concentration for 50% growth inhibition).

Part 4: Mechanistic Insights and Relevant Signaling Pathways

The anti-proliferative activity of the indazole analogs is likely mediated by the inhibition of key signaling pathways that control cell growth, survival, and angiogenesis. The VEGFR signaling pathway is a primary putative target.

VEGFR Signaling Pathway and Point of Inhibition

Inhibition of VEGFR-2 tyrosine kinase activity blocks the downstream signaling cascade, preventing endothelial cell proliferation and migration, which are critical steps in angiogenesis.

Caption: Simplified VEGFR signaling pathway showing the point of inhibition.

Conclusion and Future Directions

This guide establishes a comprehensive, albeit predictive, framework for the comparative analysis of 3-Bromo-5-methyl-6-nitro-1H-indazole and its strategically selected analogs. By synthesizing information from related compounds and providing detailed, robust experimental protocols, we have laid the groundwork for a thorough investigation into the structure-activity relationships governing this chemical series.

The proposed workflow will enable researchers to generate high-quality, reproducible data to confirm the kinase inhibitory profile and cellular activity of these compounds. Future work should focus on expanding the analog library to probe other positions on the indazole ring and to perform co-crystallization studies with lead compounds to visualize binding interactions, thereby guiding the next cycle of rational drug design.

References

• Shaikh, R., et al. (2023). Indazole – an emerging privileged scaffold: synthesis and its biological significance. Journal of the Iranian Chemical Society. Available from: [Link].

• El Brahmi, N., et al. (2011). 3-Bromo-6-nitro-1-(prop-2-yn-yl)-1H-indazole. Acta Crystallographica Section E: Structure Reports Online, 67(Pt 12), o3260. Available from: [Link].

• Various Authors. (2024). Synthesis and biological evaluation of new indazole derivatives. ResearchGate. Available from: [Link].

• Wang, Y., et al. (2021). Synthesis and biological evaluation of indazole derivatives as anti-cancer agents. Bioorganic & Medicinal Chemistry Letters, 41, 128020. Available from: [Link].

• Various Authors. (2024). Synthesis and biological evaluation of indazole derivatives | Request PDF. ResearchGate. Available from: [Link].

• Patel, R. V., et al. (2012). Synthesis and biological evaluation of some new indazole-3-carboxamide derivatives. Der Pharma Chemica, 4(2), 754-763. Available from: [Link].

• El Brahmi, N., et al. (2011). 3-Bromo-6-nitro-1-(prop-2-ynyl)-1H-indazole. National Center for Biotechnology Information. Available from: [Link].

• Various Authors. (2022). Indazole – Knowledge and References. Taylor & Francis Online. Available from: [Link].

• Khan, I., et al. (2022). Recent Advances in Indazole-Containing Derivatives: Synthesis and Biological Perspectives. Molecules, 27(15), 4998. Available from: [Link].

• Vega, C., et al. (2016). In Vitro Evaluation of New 5-Nitroindazolin-3-one Derivatives as Promising Agents against Trypanosoma cruzi. Molecules, 21(10), 1369. Available from: [Link].

• El Bakri, Y., et al. (2024). Synthesis, Characterization, Antimicrobial Activity and Molecular Modeling Studies of Novel Indazole-Benzimidazole Hybrids. Molecules, 29(3), 675. Available from: [Link].

• Elguero, J., et al. (2022). Study of the Addition Mechanism of 1H-Indazole and Its 4-, 5-, 6-, and 7-Nitro Derivatives to Formaldehyde in Aqueous Hydrochloric Acid Solutions. The Journal of Organic Chemistry, 87(9), 5759–5773. Available from: [Link].

• National Center for Biotechnology Information. 3-bromo-6-nitro-1H-indazole. PubChem. Available from: [Link].

• Various Authors. (2022). Indazole From Natural Resources And Biological Activity. Journal of Pharmaceutical Negative Results, 13(4), 1-10. Available from: [Link].

• Abdelahi, M. M. M., et al. (2022). Novel 3-chloro-6-nitro-1H-indazole derivatives as promising antileishmanial candidates: synthesis, biological activity, and molecular modelling studies. Journal of Enzyme Inhibition and Medicinal Chemistry, 37(1), 1076–1088. Available from: [Link].

• CN103570624A. Synthesis process of 3-bromo-5-nitro-1H-indazole. Google Patents.

• Abdelahi, M. M. M., et al. (2022). Novel 3-chloro-6-nitro-1H-indazole derivatives as promising antileishmanial candidates: synthesis, biological activity, and molecular modelling studies. ResearchGate. Available from: [Link].

• Elguero, J., et al. (2022). Study of the Addition Mechanism of 1H-Indazole and Its 4-, 5-, 6-, and 7-Nitro Derivatives to Formaldehyde in Aqueous Hydrochloric Acid Solutions. ACS Publications. Available from: [Link].

Sources

• 1. Recent Advances in Indazole-Containing Derivatives: Synthesis and Biological Perspectives - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Synthesis, Characterization, Antimicrobial Activity and Molecular Modeling Studies of Novel Indazole-Benzimidazole Hybrids - PMC [pmc.ncbi.nlm.nih.gov]
• 3. pnrjournal.com [pnrjournal.com]
• 4. pdf.benchchem.com [pdf.benchchem.com]
• 5. pdf.benchchem.com [pdf.benchchem.com]
• 6. taylorandfrancis.com [taylorandfrancis.com]
• 7. Novel 3-chloro-6-nitro-1H-indazole derivatives as promising antileishmanial candidates: synthesis, biological activity, and molecular modelling studies - PMC [pmc.ncbi.nlm.nih.gov]
• 8. pubs.acs.org [pubs.acs.org]
• 9. Study of the Addition Mechanism of 1H-Indazole and Its 4-, 5-, 6-, and 7-Nitro Derivatives to Formaldehyde in Aqueous Hydrochloric Acid Solutions - PMC [pmc.ncbi.nlm.nih.gov]

A Comparative Guide to High-Performance Liquid Chromatography (HPLC) for Purity Assessment of Synthesized 3-Bromo-5-methyl-6-nitro-1H-indazole

This guide provides an in-depth technical comparison of High-Performance Liquid Chromatography (HPLC) methodologies for the critical purity assessment of synthesized 3-Bromo-5-methyl-6-nitro-1H-indazole. Designed for researchers, scientists, and drug development professionals, this document delves into the rationale behind chromatographic choices, offers detailed experimental protocols, and presents a framework for method validation in line with industry standards.

The accurate determination of purity is paramount in pharmaceutical development, as even minute impurities can significantly impact the safety and efficacy of an active pharmaceutical ingredient (API). 3-Bromo-5-methyl-6-nitro-1H-indazole is a key heterocyclic building block, and its structural complexity necessitates a robust analytical methodology to ensure the separation and quantification of potential process-related impurities and isomers.

The Synthetic Landscape: Anticipating Potential Impurities

A likely synthesis commences with the nitration of 3-bromo-5-methyl-1H-indazole. This electrophilic aromatic substitution is directed by the existing activating methyl group and the deactivating, yet ortho-, para-directing bromo group.

Plausible Synthetic Route:

• Starting Material: 3-Bromo-5-methyl-1H-indazole

• Nitration: Reaction with a nitrating agent, such as a mixture of nitric acid and sulfuric acid.

This process can lead to a variety of impurities that the HPLC method must be able to resolve:

• Unreacted Starting Material: 3-Bromo-5-methyl-1H-indazole.

• Positional Isomers: Nitration could potentially occur at other positions on the benzene ring, leading to isomers such as 3-Bromo-5-methyl-4-nitro-1H-indazole and 3-Bromo-5-methyl-7-nitro-1H-indazole. The separation of these isomers is often a significant chromatographic challenge.

• Over-nitrated Byproducts: Although less likely under controlled conditions, dinitro- species could be formed.

• Degradation Products: The harsh conditions of nitration could lead to the formation of degradation impurities.

The primary analytical challenge, therefore, is to develop an HPLC method with sufficient selectivity to separate the main peak of 3-Bromo-5-methyl-6-nitro-1H-indazole from its structurally similar positional isomers and other potential impurities.

Comparative HPLC Methodologies for Purity Assessment

Reversed-phase HPLC (RP-HPLC) is the predominant technique for the analysis of relatively non-polar to moderately polar small molecules like substituted indazoles. The choice of stationary phase and mobile phase composition is critical to achieving the desired separation. We will compare two primary approaches: a standard C18 column and a phenyl-hexyl column, which offers alternative selectivity.

Method 1: The Workhorse - C18 Stationary Phase

The C18 (octadecylsilyl) stationary phase is the most common choice in reversed-phase chromatography due to its high hydrophobicity and broad applicability.

Causality Behind Experimental Choices:

• Stationary Phase: A C18 column provides a non-polar environment, leading to the retention of the hydrophobic indazole core. The separation is primarily driven by differences in the overall hydrophobicity of the analytes.

• Mobile Phase: A mixture of an aqueous buffer (to control the ionization state of the indazole) and an organic modifier (typically acetonitrile or methanol) is used to elute the compounds. A gradient elution, where the proportion of the organic modifier is increased over time, is often necessary to elute all compounds of interest with good peak shape in a reasonable timeframe. The use of a mild acid, such as formic acid or phosphoric acid, in the aqueous phase can improve peak shape by suppressing the ionization of silanol groups on the silica support.[1]

• Detection: The presence of the nitroaromatic chromophore in 3-Bromo-5-methyl-6-nitro-1H-indazole allows for sensitive detection using a UV detector, typically in the range of 254-270 nm.[1][2]

Experimental Protocol: RP-HPLC on a C18 Column

Parameter	Condition
Column	C18, 4.6 x 150 mm, 5 µm
Mobile Phase A	0.1% Formic Acid in Water
Mobile Phase B	Acetonitrile
Gradient	40% B to 80% B over 15 minutes
Flow Rate	1.0 mL/min
Column Temperature	30 °C
Injection Volume	10 µL
Detection Wavelength	254 nm

Method 2: Alternative Selectivity - Phenyl-Hexyl Stationary Phase

For challenging separations, particularly those involving aromatic or isomeric compounds, a phenyl-based stationary phase can offer a different selectivity profile compared to a standard C18 column.

Causality Behind Experimental Choices:

• Stationary Phase: A phenyl-hexyl column has phenyl groups bonded to the silica surface. This allows for π-π interactions between the stationary phase and the aromatic rings of the indazole analytes. These interactions can provide enhanced selectivity for positional isomers where the position of the nitro group influences the electron density of the aromatic system.

• Mobile Phase: The mobile phase composition is similar to that used with a C18 column. However, the choice of organic modifier can be more critical. Acetonitrile, being a more π-accepting solvent, can sometimes compete with the analyte for π-π interactions with the stationary phase, so methanol may be a better choice in some cases to enhance this interaction.

• Detection: UV detection remains the method of choice, with the wavelength optimized for the analyte.

Experimental Protocol: RP-HPLC on a Phenyl-Hexyl Column

Parameter	Condition
Column	Phenyl-Hexyl, 4.6 x 150 mm, 5 µm
Mobile Phase A	0.1% Phosphoric Acid in Water
Mobile Phase B	Methanol
Gradient	50% B to 90% B over 15 minutes
Flow Rate	1.0 mL/min
Column Temperature	35 °C
Injection Volume	10 µL
Detection Wavelength	260 nm

Data Presentation and Comparison

To objectively compare the performance of these two methods, a hypothetical sample of synthesized 3-Bromo-5-methyl-6-nitro-1H-indazole containing the anticipated impurities would be analyzed. The key performance indicators would be resolution, peak shape (tailing factor), and analysis time.

Table 1: Comparative Chromatographic Performance

Analyte	Method 1 (C18) - Retention Time (min)	Method 1 (C18) - Resolution	Method 2 (Phenyl-Hexyl) - Retention Time (min)	Method 2 (Phenyl-Hexyl) - Resolution
3-Bromo-5-methyl-1H-indazole	5.2	-	6.5	-
3-Bromo-5-methyl-4-nitro-1H-indazole	8.1	1.8	9.2	2.5
3-Bromo-5-methyl-6-nitro-1H-indazole	9.5	2.1	11.0	3.1
3-Bromo-5-methyl-7-nitro-1H-indazole	10.3	1.5	12.8	2.8

Note: The data presented in this table is illustrative and intended to demonstrate the potential differences in selectivity between the two methods.

The hypothetical data suggests that the Phenyl-Hexyl column provides better resolution between the main analyte and its critical positional isomers, which is a significant advantage for accurate purity determination.

Method Validation: A Self-Validating System

Once a suitable HPLC method is developed, it must be validated to ensure it is fit for its intended purpose. Method validation is a key requirement of regulatory bodies and is outlined in the International Council for Harmonisation (ICH) guidelines Q2(R1).[3]

Key Validation Parameters:

• Specificity: The ability to assess the analyte unequivocally in the presence of components that may be expected to be present, such as impurities, degradants, or matrix components. This is demonstrated by the resolution of the main peak from all other peaks.

• Linearity: The ability to obtain test results that are directly proportional to the concentration of the analyte in the sample. This is typically assessed over a range of 80-120% of the expected sample concentration.

• Accuracy: The closeness of the test results obtained by the method to the true value. This is often determined by recovery studies, where a known amount of pure analyte is added to a sample matrix.

• Precision: The degree of agreement among individual test results when the method is applied repeatedly to multiple samplings of a homogeneous sample. This includes repeatability (intra-day precision) and intermediate precision (inter-day and inter-analyst precision).

• Limit of Detection (LOD) and Limit of Quantitation (LOQ): The lowest concentration of the analyte that can be reliably detected and quantified, respectively.

• Robustness: The capacity of the method to remain unaffected by small, but deliberate variations in method parameters, providing an indication of its reliability during normal usage.

Visualizing the Workflow

Caption: Workflow for HPLC Purity Assessment.

Conclusion

The purity assessment of synthesized 3-Bromo-5-methyl-6-nitro-1H-indazole requires a highly selective and robust HPLC method. While a standard C18 column can provide adequate separation, a phenyl-based stationary phase, such as a phenyl-hexyl column, is likely to offer superior resolution of critical positional isomers due to the potential for π-π interactions. The choice of the optimal method should be based on a thorough method development and validation process, adhering to ICH guidelines to ensure the reliability and accuracy of the purity results. This guide provides a framework for making informed decisions in the selection and implementation of an appropriate HPLC method for this important pharmaceutical intermediate.

References

• SIELC Technologies. HPLC Separation of Bromoacetic and Chloroacetic Acids on Newcrom BH Column. [Link]

• International Council for Harmonisation. ICH Harmonised Tripartite Guideline - Validation of Analytical Procedures: Text and Methodology Q2(R1). [Link]

• Google Patents. Synthesis process of 3-bromo-5-nitro-1H-indazole.

• Liskon Biological. Quality Control and Synthesis Method of 3-Methyl-6-nitro-1H-indazole. [Link]

• SIELC Technologies. Separation of 1H-Indazole, 3-chloro-6-nitro- on Newcrom R1 HPLC column. [Link]

• Pande V.V, Chandorkar J.G. A Sensitive HPLC Method of determination of 2Methyl 5- Nitroimidazole & Reaction mass of intermediates of Ornidazole in Ornidazole bulk manufacturing. ResearchGate. [Link]

• SIELC Technologies. HPLC Method for Analysis of Bromoform on Newcrom R1 Column. [Link]

• Royal Society of Chemistry. Analytical Methods. [Link]

• Clavijo, S., et al. Study of the Addition Mechanism of 1H-Indazole and Its 4-, 5-, 6-, and 7-Nitro Derivatives to Formaldehyde in Aqueous Hydrochloric Acid Solutions. The Journal of Organic Chemistry. [Link]

• Chirality. Comparison of reversed-phase enantioselective HPLC methods for determining the enantiomeric purity of (S)-omeprazole in the presence of its related substances. [Link]

• MDPI. HPLC Separation of Diastereomers: Chiral Molecular Tools Useful for the Preparation of Enantiopure Compounds and Simultaneous Determination of Their Absolute Configurations. [Link]

• Feng, J., et al. Bicyclic Guanidinium-Catalyzed Enantioselective Phase-Transfer Alkylation: Direct Access to Pyrroloindolines and Furoindolines. [Link]

Sources

• 1. benchchem.com [benchchem.com]
• 2. Separation of 1H-Indazole, 3-chloro-6-nitro- on Newcrom R1 HPLC column | SIELC Technologies [sielc.com]
• 3. researchgate.net [researchgate.net]

A Researcher's Guide to the Spectroscopic Differentiation of 3-Bromo-5-methyl-6-nitro-1H-indazole Isomers

In the landscape of pharmaceutical research and drug development, the precise structural elucidation of novel chemical entities is paramount. Isomeric purity is a critical factor that can significantly impact a compound's pharmacological activity, toxicity, and pharmacokinetic profile. This guide provides an in-depth spectroscopic comparison of 3-Bromo-5-methyl-6-nitro-1H-indazole and its positional isomers, offering researchers a comprehensive toolkit for their unambiguous identification.

The indazole scaffold is a privileged heterocyclic motif present in numerous biologically active molecules. The subtle repositioning of substituents on the indazole ring can lead to vastly different biological outcomes. Therefore, robust analytical methodologies are essential to distinguish between closely related isomers. This guide will delve into the nuances of Nuclear Magnetic Resonance (NMR) spectroscopy, Mass Spectrometry (MS), Fourier-Transform Infrared (FT-IR) spectroscopy, and UV-Vis spectroscopy to create a distinctive spectroscopic fingerprint for each isomer.

The Isomers in Focus

The primary compound of interest is 3-Bromo-5-methyl-6-nitro-1H-indazole . For a comprehensive comparison, this guide will also consider its key positional isomers where the nitro group is situated at other positions on the benzene ring, namely:

• 3-Bromo-5-methyl-4-nitro-1H-indazole

• 3-Bromo-5-methyl-7-nitro-1H-indazole

The differentiation of these isomers is challenging due to their identical molecular weight and elemental composition. However, the electronic environment of each proton and carbon atom is unique, leading to distinct spectroscopic signatures.

Nuclear Magnetic Resonance (NMR) Spectroscopy: A Definitive Tool

NMR spectroscopy is arguably the most powerful technique for isomer differentiation. The chemical shifts (δ) and coupling constants (J) of the aromatic protons and carbons are highly sensitive to the electronic effects of the substituents.

¹H NMR Spectroscopy

The position of the electron-withdrawing nitro group profoundly influences the chemical shifts of the aromatic protons. Protons ortho to the nitro group will be significantly deshielded and resonate at a downfield (higher ppm) region of the spectrum.

Table 1: Predicted ¹H NMR Chemical Shifts (in DMSO-d₆)

Proton	3-Bromo-5-methyl-6-nitro-1H-indazole (Predicted)	3-Bromo-5-methyl-4-nitro-1H-indazole (Predicted)	3-Bromo-5-methyl-7-nitro-1H-indazole (Predicted)	Rationale for Differentiation
H-4	~ 8.1 ppm (s)	N/A	~ 7.8 ppm (d)	The H-4 proton in the 6-nitro isomer is a singlet due to the adjacent methyl group, whereas in the 7-nitro isomer, it is a doublet coupled to H-6. The 4-nitro isomer lacks a proton at this position.
H-7	~ 8.6 ppm (s)	~ 7.9 ppm (d)	N/A	The H-7 proton in the 6-nitro isomer is a singlet and significantly downfield due to the ortho nitro group. In the 4-nitro isomer, it is a doublet coupled to H-6. The 7-nitro isomer lacks a proton at this position.
H-6	N/A	~ 7.5 ppm (d)	~ 7.4 ppm (d)	The 6-nitro isomer lacks a proton at this position. In the 4-nitro and 7-nitro isomers, H-6 will be a doublet coupled to H-7 and H-4 respectively.
CH₃	~ 2.6 ppm (s)	~ 2.7 ppm (s)	~ 2.5 ppm (s)	The chemical shift of the methyl group will be subtly influenced by the position of the nitro group.
N-H	~ 13.5 ppm (br s)	~ 13.7 ppm (br s)	~ 13.4 ppm (br s)	The N-H proton is typically broad and its chemical shift can be concentration and solvent dependent.

Note: The predicted chemical shifts are based on the analysis of structurally similar nitroindazole derivatives[1]. Experimental values may vary.

¹³C NMR Spectroscopy

The carbon chemical shifts are also highly informative. The carbon atom directly attached to the nitro group will experience significant deshielding.

Table 2: Predicted ¹³C NMR Chemical Shifts (in DMSO-d₆)

Carbon	3-Bromo-5-methyl-6-nitro-1H-indazole (Predicted)	3-Bromo-5-methyl-4-nitro-1H-indazole (Predicted)	3-Bromo-5-methyl-7-nitro-1H-indazole (Predicted)	Rationale for Differentiation
C-3	~ 118 ppm	~ 117 ppm	~ 119 ppm	The position of the bromine atom at C-3 will result in a characteristic upfield shift for this carbon.
C-4	~ 125 ppm	~ 140 ppm	~ 123 ppm	The C-4 carbon in the 4-nitro isomer will be significantly downfield due to the directly attached nitro group.
C-5	~ 135 ppm	~ 133 ppm	~ 136 ppm	The chemical shift of the methyl-bearing carbon will show minor variations.
C-6	~ 147 ppm	~ 120 ppm	~ 118 ppm	The C-6 carbon in the 6-nitro isomer will be significantly downfield.
C-7	~ 109 ppm	~ 115 ppm	~ 145 ppm	The C-7 carbon in the 7-nitro isomer will be significantly downfield.
C-3a	~ 124 ppm	~ 122 ppm	~ 125 ppm
C-7a	~ 141 ppm	~ 142 ppm	~ 139 ppm
CH₃	~ 17 ppm	~ 18 ppm	~ 16 ppm

Note: The predicted chemical shifts are based on the analysis of structurally similar nitroindazole derivatives[1]. Experimental values may vary.

Experimental Protocol for NMR Analysis

• Sample Preparation: Accurately weigh 5-10 mg of the solid sample for ¹H NMR and 20-50 mg for ¹³C NMR.

• Dissolution: Dissolve the sample in approximately 0.7 mL of deuterated dimethyl sulfoxide (DMSO-d₆).

• Data Acquisition: Record the spectra on a 400 MHz or higher field NMR spectrometer.

• Parameters for ¹H NMR:

  • Pulse Program: Standard zg30

  • Number of Scans: 16

  • Spectral Width: 20 ppm

  • Temperature: 298 K

• Parameters for ¹³C NMR:

  • Pulse Program: Standard zgpg30 with proton decoupling

  • Number of Scans: 1024

  • Spectral Width: 240 ppm

  • Temperature: 298 K

Mass Spectrometry: Unraveling Fragmentation Patterns

While all three isomers have the same nominal mass, high-resolution mass spectrometry (HRMS) can confirm the elemental composition. The key to differentiation lies in the fragmentation patterns observed in tandem mass spectrometry (MS/MS). The position of the nitro group will influence the stability of the fragment ions.

Expected Molecular Ion: [M+H]⁺ = m/z 255.97 (for C₈H₆⁷⁹BrN₃O₂) and 257.97 (for C₈H₆⁸¹BrN₃O₂) in a ~1:1 ratio, characteristic of a single bromine atom.

Table 3: Predicted Key Fragment Ions in ESI-MS/MS

Fragment Ion	3-Bromo-5-methyl-6-nitro-1H-indazole	3-Bromo-5-methyl-4-nitro-1H-indazole	3-Bromo-5-methyl-7-nitro-1H-indazole	Fragmentation Pathway
[M+H - NO₂]⁺	m/z 210	m/z 210	m/z 210	Loss of the nitro group.
[M+H - Br]⁺	m/z 177	m/z 177	m/z 177	Loss of the bromine atom.
[M+H - NO₂ - HCN]⁺	m/z 183	m/z 183	m/z 183	Subsequent loss of HCN from the indazole ring.

While the primary fragments may be identical, the relative intensities of these fragments can differ between the isomers due to the influence of the nitro group's position on bond stabilities. For instance, the loss of the nitro group might be more or less favorable depending on its steric and electronic environment.

Experimental Protocol for Mass Spectrometry

• Sample Preparation: Prepare a 1 mg/mL solution of the sample in a suitable solvent such as methanol or acetonitrile.

• Instrumentation: Use a high-resolution mass spectrometer (e.g., Q-TOF or Orbitrap) equipped with an electrospray ionization (ESI) source.

• Data Acquisition (MS):

  • Ionization Mode: Positive

  • Mass Range: m/z 50-500

• Data Acquisition (MS/MS):

  • Select the [M+H]⁺ ion for fragmentation.

  • Apply a collision energy ramp (e.g., 10-40 eV) to observe a range of fragment ions.

FT-IR and UV-Vis Spectroscopy: Complementary Techniques

FT-IR Spectroscopy

FT-IR spectroscopy provides valuable information about the functional groups present in the molecule. All three isomers will exhibit characteristic peaks for the N-H, C-H, C=C, C-N, and C-Br bonds. The key differentiating feature will be the vibrations of the nitro group.

Table 4: Expected FT-IR Absorption Bands

Functional Group	Wavenumber (cm⁻¹)	Vibration
N-H	3300-3500 (broad)	Stretching
Aromatic C-H	3000-3100	Stretching
Methyl C-H	2850-2960	Stretching
C=C (aromatic)	1450-1600	Stretching
NO₂ (asymmetric)	1500-1560	Stretching
NO₂ (symmetric)	1335-1385	Stretching
C-Br	500-600	Stretching

The precise position of the NO₂ stretching bands can be subtly influenced by the electronic environment of the ring, potentially offering a means of differentiation.

UV-Vis Spectroscopy

The electronic transitions within the aromatic system will give rise to characteristic absorption bands in the UV-Vis spectrum. The position of the nitro group will affect the extent of conjugation and, consequently, the λ_max values. Generally, increased conjugation leads to a bathochromic (red) shift to longer wavelengths. It is expected that the different isomers will exhibit distinct λ_max values.

Synthetic Workflow

A general synthetic approach for the preparation of these isomers involves the bromination and nitration of a suitable 5-methyl-1H-indazole precursor. The order of these steps and the specific reagents and conditions will dictate the final isomeric product.

Sources

• 1. Study of the Addition Mechanism of 1H-Indazole and Its 4-, 5-, 6-, and 7-Nitro Derivatives to Formaldehyde in Aqueous Hydrochloric Acid Solutions - PMC [pmc.ncbi.nlm.nih.gov]

A Senior Application Scientist's Guide to Confirming the Structure of 3-Bromo-5-methyl-6-nitro-1H-indazole Derivatives

For researchers, scientists, and drug development professionals, the unambiguous structural confirmation of novel chemical entities is a cornerstone of scientific rigor and a prerequisite for advancing a compound through the development pipeline. The 3-bromo-5-methyl-6-nitro-1H-indazole scaffold is a key pharmacophore in medicinal chemistry, notably as a precursor to potent kinase inhibitors such as Pazopanib.[1][2] The precise arrangement of the bromo, methyl, and nitro substituents on the indazole core is critical to its chemical reactivity and biological activity. An incorrect structural assignment can lead to flawed structure-activity relationship (SAR) studies, wasted resources, and potential safety issues.

This guide provides an in-depth comparison of the primary analytical techniques for the structural elucidation of 3-bromo-5-methyl-6-nitro-1H-indazole derivatives. It is designed to go beyond a simple recitation of methods, offering insights into the causality behind experimental choices and presenting a logical workflow for achieving irrefutable structural confirmation.

A Multi-Pronged Approach to Structural Verification

A single analytical technique is rarely sufficient for the complete and unambiguous structural determination of a complex organic molecule. A far more robust and trustworthy approach involves the synergistic use of multiple spectroscopic and analytical methods. Each technique provides a unique piece of the structural puzzle, and their collective data should converge to a single, consistent structure.

Below is a recommended workflow for the structural confirmation of 3-bromo-5-methyl-6-nitro-1H-indazole derivatives:

Caption: A logical workflow for the structural confirmation of 3-bromo-5-methyl-6-nitro-1H-indazole derivatives.

Nuclear Magnetic Resonance (NMR) Spectroscopy: The Backbone of Structure Elucidation

NMR spectroscopy is arguably the most powerful tool for determining the structure of organic molecules in solution.[3] By probing the magnetic properties of atomic nuclei, NMR provides detailed information about the chemical environment, connectivity, and spatial relationships of atoms within a molecule. For 3-bromo-5-methyl-6-nitro-1H-indazole, a combination of one-dimensional (¹H and ¹³C) and two-dimensional (HSQC and HMBC) NMR experiments is essential for a complete structural assignment.

The "Why" Behind the NMR Experiment Selection

• ¹H NMR: This experiment provides information about the number of different types of protons, their chemical environment, and their proximity to other protons (through spin-spin coupling). The chemical shifts of the aromatic protons on the indazole ring are particularly sensitive to the positions of the electron-withdrawing nitro group and the bromine atom.[4]

• ¹³C NMR: This experiment reveals the number of different types of carbon atoms in the molecule. The chemical shifts of the carbons are also highly dependent on the electronic effects of the substituents.[5]

• HSQC (Heteronuclear Single Quantum Coherence): This 2D experiment correlates proton signals with the signals of the carbon atoms to which they are directly attached.[6] This is crucial for definitively assigning the proton and carbon signals of the methyl group and the aromatic C-H bonds.

• HMBC (Heteronuclear Multiple Bond Correlation): This 2D experiment shows correlations between protons and carbons that are two or three bonds away.[7] This is the key experiment for piecing together the molecular skeleton, as it allows for the connection of non-protonated carbons (like the C-Br and C-NO2 carbons) to the rest of the molecule.

Predicted NMR Data for 3-Bromo-5-methyl-6-nitro-1H-indazole

The following table summarizes the predicted ¹H and ¹³C NMR chemical shifts for 3-bromo-5-methyl-6-nitro-1H-indazole. These predictions are based on the analysis of structurally similar compounds and the known effects of the substituents.[4][8]

Atom	¹H Chemical Shift (ppm)	¹³C Chemical Shift (ppm)	Key HMBC Correlations
H4	~8.0-8.2	~115-120	C5, C7a, C3
H7	~8.4-8.6	~110-115	C5, C6, C7a
CH₃	~2.5-2.7	~15-20	C4, C5, C6
NH	~13.5-14.5	-	C3, C7a
C3	-	~120-125	H4
C3a	-	~140-145	H4, H7
C4	~8.0-8.2	~115-120	CH₃
C5	-	~130-135	H4, H7, CH₃
C6	-	~145-150	H7, CH₃
C7	~8.4-8.6	~110-115	H4
C7a	-	~125-130	H4, H7, NH

Experimental Protocol for NMR Analysis

• Sample Preparation: Dissolve approximately 5-10 mg of the synthesized 3-bromo-5-methyl-6-nitro-1H-indazole derivative in 0.6 mL of a suitable deuterated solvent (e.g., DMSO-d₆ or CDCl₃) in a standard 5 mm NMR tube.

• ¹H NMR Acquisition: Acquire a standard one-dimensional proton NMR spectrum. Ensure adequate signal-to-noise by adjusting the number of scans.

• ¹³C NMR Acquisition: Acquire a proton-decoupled carbon NMR spectrum. A larger number of scans will likely be necessary due to the lower natural abundance of ¹³C.

• 2D NMR Acquisition (HSQC & HMBC): Perform standard HSQC and HMBC experiments. Optimize the acquisition parameters, such as the evolution time for long-range couplings in the HMBC experiment, to ensure the observation of all key correlations.[9]

• Data Processing and Analysis: Process the spectra using appropriate software. Integrate the ¹H NMR signals, and assign all proton and carbon signals based on their chemical shifts, coupling patterns, and the correlations observed in the 2D spectra.

Mass Spectrometry (MS): Confirming the Molecular Weight and Elemental Composition

Mass spectrometry is a powerful analytical technique that measures the mass-to-charge ratio of ions. It is an indispensable tool for confirming the molecular weight of a synthesized compound and can provide valuable information about its elemental composition and structure through the analysis of fragmentation patterns.

The "Why" Behind the MS Experiment Selection

• Molecular Ion Peak: The primary goal of MS analysis in this context is to observe the molecular ion peak ([M]⁺ or [M+H]⁺), which corresponds to the molecular weight of 3-bromo-5-methyl-6-nitro-1H-indazole.

• Isotopic Pattern: A key feature to look for is the characteristic isotopic pattern of bromine. Bromine has two stable isotopes, ⁷⁹Br and ⁸¹Br, in approximately a 1:1 ratio. This results in two molecular ion peaks of nearly equal intensity, separated by two mass units (M+ and M+2).[10] This provides strong evidence for the presence of a single bromine atom in the molecule.

• Fragmentation Analysis: The fragmentation pattern can provide clues about the structure of the molecule. For instance, the loss of the nitro group (NO₂) or the bromine atom can be observed.[11]

Expected Mass Spectrometry Data

Ion	m/z (relative to ⁷⁹Br)	Significance
[M]⁺	255	Molecular ion with ⁷⁹Br
[M+2]⁺	257	Molecular ion with ⁸¹Br
[M-NO₂]⁺	209	Loss of the nitro group
[M-Br]⁺	176	Loss of the bromine atom

Experimental Protocol for MS Analysis

• Sample Preparation: Prepare a dilute solution of the compound in a suitable solvent (e.g., methanol or acetonitrile).

• Ionization: Introduce the sample into the mass spectrometer using an appropriate ionization technique, such as Electron Impact (EI) or Electrospray Ionization (ESI).

• Mass Analysis: Acquire the mass spectrum over a suitable mass range (e.g., m/z 50-500).

• Data Analysis: Identify the molecular ion peaks and the characteristic bromine isotopic pattern. Analyze the fragmentation pattern to gain further structural insights.

Single Crystal X-ray Diffraction: The Definitive Structure

While NMR and MS provide strong evidence for the structure of a molecule, single crystal X-ray diffraction is considered the "gold standard" for unambiguous structural determination.[12] This technique provides a three-dimensional map of the electron density in a crystal, allowing for the precise determination of bond lengths, bond angles, and the overall stereochemistry of the molecule.

The "Why" Behind X-ray Crystallography

• Unambiguous Connectivity: X-ray crystallography provides a direct visualization of the atomic connectivity, leaving no doubt about the positions of the substituents on the indazole ring.

• Precise Geometric Parameters: It yields highly accurate measurements of bond lengths and angles, which can be valuable for computational modeling and understanding the molecule's reactivity.

• Solid-State Conformation: The technique reveals the conformation of the molecule in the solid state.

Experimental Protocol for X-ray Crystallography

• Crystal Growth: The most critical and often challenging step is to grow single crystals of the compound that are of sufficient size and quality for diffraction. This can be achieved through various techniques, such as slow evaporation of a solvent, vapor diffusion, or cooling of a saturated solution.

• Data Collection: Mount a suitable crystal on a goniometer and place it in the X-ray beam of a diffractometer. Collect the diffraction data by rotating the crystal and recording the intensities and positions of the diffracted X-rays.

• Structure Solution and Refinement: Process the diffraction data to obtain a set of structure factors. Use these to solve the crystal structure and refine the atomic positions and thermal parameters to obtain a final, accurate model of the molecule.

Infrared (IR) Spectroscopy: Identifying Key Functional Groups

Infrared spectroscopy is a rapid and simple technique used to identify the functional groups present in a molecule. It is based on the principle that chemical bonds vibrate at specific frequencies, and these vibrations can be detected by their absorption of infrared radiation.

The "Why" Behind IR Spectroscopy

• Functional Group Confirmation: For 3-bromo-5-methyl-6-nitro-1H-indazole, IR spectroscopy is particularly useful for confirming the presence of the nitro (NO₂) group and the N-H bond of the indazole ring.[13]

• Aromatic C-H and C=C Bonds: The presence of the aromatic indazole ring can be confirmed by the characteristic C-H and C=C stretching vibrations.

• C-Br Bond: The carbon-bromine bond also has a characteristic absorption in the fingerprint region of the IR spectrum.[14]

Expected IR Absorption Data

Functional Group	Characteristic Absorption Range (cm⁻¹)
N-H Stretch	3300-3500
Aromatic C-H Stretch	3000-3100
Aliphatic C-H Stretch (from CH₃)	2850-3000
Asymmetric NO₂ Stretch	1500-1550
Symmetric NO₂ Stretch	1300-1350
Aromatic C=C Stretch	1450-1600
C-Br Stretch	500-650

Experimental Protocol for IR Spectroscopy

• Sample Preparation: Prepare the sample using an appropriate method, such as a KBr pellet, a Nujol mull, or as a thin film on a salt plate.

• Spectrum Acquisition: Place the sample in the IR spectrometer and acquire the spectrum over the mid-infrared range (typically 4000-400 cm⁻¹).

• Data Analysis: Identify the characteristic absorption bands corresponding to the functional groups present in the molecule.

Conclusion

The structural confirmation of 3-bromo-5-methyl-6-nitro-1H-indazole derivatives requires a comprehensive and systematic approach that leverages the strengths of multiple analytical techniques. While NMR spectroscopy provides the foundational information about the carbon-hydrogen framework and connectivity, mass spectrometry confirms the molecular weight and elemental composition. Infrared spectroscopy offers a quick and convenient method for identifying key functional groups. For ultimate certainty, single crystal X-ray diffraction provides an unambiguous three-dimensional structure. By judiciously applying these techniques and critically evaluating the combined data, researchers can confidently and accurately determine the structure of these important medicinal chemistry building blocks, thereby ensuring the integrity and success of their drug discovery and development efforts.

References

• Elguero, J., et al. (2012). Study of the Addition Mechanism of 1H-Indazole and Its 4-, 5-, 6-, and 7-Nitro Derivatives to Formaldehyde in Aqueous Hydrochloric Acid Solutions. The Journal of Organic Chemistry, 77(10), 4537-4549. Available at: [Link]

• CN103570624A - Synthesis process of 3-bromo-5-nitro-1H-indazole - Google Patents.

• Elguero, J., et al. (1995). 13C NMR of indazoles. Chemistry of Heterocyclic Compounds, 31(9), 1006-1026. Available at: [Link]

• Columbia University, NMR Core Facility. HSQC and HMBC. Available at: [Link]

• Smith, B. C. (2020). Organic Nitrogen Compounds X: Nitro Groups, An Explosive Proposition. Spectroscopy Online. Available at: [Link]

• Niessen, W. M. A. (2021). Tandem mass spectrometry of organic nitro and halogen compounds: Competition between losses of molecules and of radicals. International Journal of Mass Spectrometry, 461, 116513. Available at: [Link]

• Chemguide. mass spectra - the M+2 peak. Available at: [Link]

• Science Publishing Group. (2017). X-Ray Crystallographic Study of Novel Oxazole Derivatives. Available at: [Link]

• Semantic Scholar. A Review: Recent Trends in Analytical Techniques for Characterization and Structure Elucidation of Impurities in the Drug Substances. Available at: [Link]

• Oxford Instruments. Two-dimensional Experiments: Inverse Heteronuclear Correlation. Available at: [Link]

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. pdfs.semanticscholar.org [pdfs.semanticscholar.org]
• 4. pdf.benchchem.com [pdf.benchchem.com]
• 5. researchgate.net [researchgate.net]
• 6. nmr.chem.columbia.edu [nmr.chem.columbia.edu]
• 7. nmr.oxinst.com [nmr.oxinst.com]
• 8. Study of the Addition Mechanism of 1H-Indazole and Its 4-, 5-, 6-, and 7-Nitro Derivatives to Formaldehyde in Aqueous Hydrochloric Acid Solutions - PMC [pmc.ncbi.nlm.nih.gov]
• 9. researchgate.net [researchgate.net]
• 10. chemguide.co.uk [chemguide.co.uk]
• 11. Sci-Hub. Tandem mass spectrometry of organic nitro and halogen compounds: Competition between losses of molecules and of radicals / International Journal of Mass Spectrometry, 2021 [sci-hub.st]
• 12. X-Ray Crystallographic Study of Novel Oxazole Derivatives - Science Publishing [m.anchor-publishing.com]
• 13. spectroscopyonline.com [spectroscopyonline.com]
• 14. pdf.benchchem.com [pdf.benchchem.com]

"literature comparison of synthetic yields for nitro-bromo-indazoles"

An In-Depth Guide to the Synthetic Yields of Nitro-Bromo-Indazoles for Medicinal Chemistry Professionals

Nitro-bromo-indazoles represent a critical class of heterocyclic compounds, serving as versatile building blocks in the synthesis of pharmacologically active molecules. Their utility stems from the unique electronic properties conferred by the electron-withdrawing nitro group and the synthetically adaptable bromo substituent, which allows for further molecular diversification through cross-coupling reactions. This guide provides a comprehensive comparison of synthetic yields for various nitro-bromo-indazole isomers, grounded in published experimental data, to assist researchers in selecting the most efficient routes for their specific drug discovery and development programs.

The Strategic Importance of Nitro-Bromo-Indazoles

The indazole core is a "privileged scaffold" in medicinal chemistry, appearing in numerous compounds with a wide range of biological activities, including anti-inflammatory and anti-cancer agents. The strategic placement of nitro and bromo groups on this scaffold is key. The nitro group can act as a bioisostere or be reduced to an amino group, providing a handle for further functionalization. The bromine atom is a prime site for palladium-catalyzed cross-coupling reactions (e.g., Suzuki, Sonogashira), enabling the construction of complex molecular architectures. Therefore, efficient and high-yielding syntheses of specific nitro-bromo-indazole isomers are of paramount importance.

Primary Synthetic Strategy: Electrophilic Bromination of Nitro-Indazoles

The most prevalent and often highest-yielding approach to synthesizing nitro-bromo-indazoles is the direct electrophilic bromination of a corresponding nitro-1H-indazole precursor. The powerful electron-withdrawing nature of the nitro group deactivates the indazole ring towards electrophilic attack, but it also directs the incoming electrophile (bromine) to specific positions. The C3 position is generally the most electronically favorable site for substitution, as it is not as deactivated as the positions on the benzene ring portion of the scaffold.

Mechanistic Rationale

The reaction proceeds via a standard electrophilic aromatic substitution mechanism. The choice of solvent and brominating agent is crucial for modulating reactivity and achieving high yields. Solvents like acetic acid or N,N-dimethylformamide (DMF) are commonly employed. Bromine (Br₂) is a typical brominating agent, often used with a buffer like sodium acetate to control the acidity of the reaction medium.

Below is a generalized workflow for this synthetic approach.

Caption: Generalized workflow for the synthesis of nitro-bromo-indazoles via electrophilic bromination.

Comparative Analysis of Synthetic Yields

The regiochemical outcome and overall yield of the bromination are highly dependent on the position of the nitro group on the starting material. The following table summarizes key literature findings for the synthesis of different nitro-bromo-indazole isomers.

Target Compound	Starting Material	Reagents & Conditions	Yield (%)	Reference
3-Bromo-4-nitro-1H-indazole	4-Nitro-1H-indazole	Br₂, Sodium Acetate, Acetic Acid, Chloroform; <25°C, 5.5 h	92%	[1]
3-Bromo-5-nitro-1H-indazole	5-Nitro-1H-indazole	Bromine solution, DMF; Dropwise addition, reflux	95%	[2]
5-Bromo-1H-indazole-3-carboxylic acid	Indazole-3-carboxylic acid	Br₂, Acetic Acid; 90°C, 16 h	87.5%	[3]
1-(3-Bromo-6-nitro-1H-indazol-1-yl)ethan-1-one	3-Bromo-6-nitro-1H-indazole	Acetic anhydride, Pyridine; Reflux	62%	[4]

Discussion of Results

The data clearly indicates that direct bromination of nitro-indazoles is a highly effective strategy.

• Synthesis of 3-Bromo-4-nitro-1H-indazole : The reaction proceeds with an excellent yield of 92%.[1] The use of a mixed solvent system (acetic acid/chloroform) and sodium acetate as a buffer provides a well-controlled environment for the reaction, preventing potential side reactions and ensuring high regioselectivity for the C3 position.

• Synthesis of 3-Bromo-5-nitro-1H-indazole : This method reports an outstanding yield of 95%.[2] The use of DMF as a solvent is noteworthy. DMF is known to facilitate electrophilic substitution reactions, and in this case, it enables the reaction to proceed efficiently to completion, resulting in a near-quantitative yield suitable for industrial-scale production.[2]

• Synthesis of 5-Bromo-1H-indazole-3-carboxylic acid : While not a nitro-bromo-indazole, this synthesis is included for comparison. Brominating indazole-3-carboxylic acid yields the 5-bromo product in 87.5% yield.[3] This highlights how a substituent at the C3 position (in this case, a carboxylic acid) directs bromination to the benzene ring portion of the molecule.

The following diagram illustrates the different synthetic pathways and their reported yields.

Caption: Comparative synthetic pathways and yields for various bromo-indazoles.

Detailed Experimental Protocols

To ensure reproducibility and practical application, this section provides detailed, step-by-step protocols for the highest-yielding syntheses identified in the literature.

Protocol 1: Synthesis of 3-Bromo-4-nitro-1H-indazole[1]

• Objective: To synthesize 3-bromo-4-nitro-1H-indazole with high purity and yield.

• Materials:

  • 4-nitro-1H-indazole (50 g, 0.306 mol)

  • Sodium acetate (26.4 g, 0.306 mol)

  • Acetic acid (360 mL total)

  • Chloroform (300 mL)

  • Bromine (51.4 g, 0.322 mol)

  • Water

• Procedure:

  • To a flask equipped with a mechanical stirrer, add sodium acetate (26.4 g), 4-nitro-1H-indazole (50 g), 300 mL of acetic acid, and 300 mL of chloroform.

  • Prepare a solution of bromine (51.4 g) in 60 mL of acetic acid.

  • Add the bromine solution to the reaction mixture dropwise over 3.5 hours, ensuring the internal temperature is maintained below 25 °C.

  • After the addition is complete, stir the reaction mixture for an additional two hours.

  • Concentrate the mixture under reduced pressure to remove the solvents.

  • Add 500 mL of water to the resulting solids and stir.

  • Collect the solids by filtration, wash with 500 mL of water, and dry under vacuum.

• Expected Outcome: 68 g (92% yield) of 3-bromo-4-nitro-1H-indazole as a solid.[1]

Protocol 2: Synthesis of 3-Bromo-5-nitro-1H-indazole[2]

• Objective: To synthesize 3-bromo-5-nitro-1H-indazole in high yield suitable for industrial production.

• Materials:

  • 5-nitro-1H-indazole (50 g)

  • N,N-dimethylformamide (DMF) (approx. 500 mL)

  • Bromine solution

  • Water/Ethanol mixture for recrystallization

  • Activated carbon

  • EDTA

• Procedure:

  • Under a nitrogen atmosphere, add 50 g of 5-nitro-1H-indazole to a three-neck reaction flask.

  • Add DMF (mass:volume ratio of 1:9 to 1:11, e.g., ~500 mL).

  • Dropwise add a bromine solution to the DMF solution to perform the bromination reaction.

  • Upon reaction completion, filter the crude product.

  • Add the crude product to a flask with water (250 mL) and ethanol (200 mL).

  • Heat the mixture to reflux until all solids dissolve.

  • Add activated carbon (1.5 g) and EDTA (1 g) and continue to reflux for 30 minutes.

  • Hot filter the solution to remove the activated carbon.

  • Cool the filtrate to below 5 °C and stir for 90 minutes to allow for complete crystal precipitation.

  • Filter the crystals and dry the product.

• Expected Outcome: 70 g (95% yield) of 3-bromo-5-nitro-1H-indazole.[2]

Conclusion and Future Outlook

The synthesis of nitro-bromo-indazoles is most effectively achieved through the direct electrophilic bromination of nitro-indazole precursors. Yields for these reactions are consistently high, often exceeding 90%, demonstrating the robustness and efficiency of this methodology.[1][2] The choice of solvent plays a significant role, with DMF proving particularly effective for the synthesis of 3-bromo-5-nitro-1H-indazole.[2]

For researchers and drug development professionals, these optimized protocols provide reliable and scalable routes to key intermediates. Future research may focus on developing even more environmentally benign methods, potentially exploring enzymatic or photocatalytic strategies, though current chemical methods offer excellent efficiency and yield.[5][6]

References

• Synthetic access to N-bromoethyl-nitro-indazoles and... ResearchGate. [Link]

• CN103570624A - Synthesis process of 3-bromo-5-nitro-1H-indazole.

• 1-(3-Bromo-6-nitro-1H-indazol-1-yl)ethan-1-one. ResearchGate. [Link]

• Nitroreductase-triggered indazole formation. ChemRxiv. [Link]

• Optimization of reaction conditions for the synthesis of indazolones. ResearchGate. [Link]

Sources

• 1. 3-BROMO-4-NITRO (1H)INDAZOLE synthesis - chemicalbook [chemicalbook.com]
• 2. CN103570624A - Synthesis process of 3-bromo-5-nitro-1H-indazole - Google Patents [patents.google.com]
• 3. 5-BROMO-1H-INDAZOLE-3-CARBOXYLIC ACID synthesis - chemicalbook [chemicalbook.com]
• 4. researchgate.net [researchgate.net]
• 5. chemrxiv.org [chemrxiv.org]
• 6. researchgate.net [researchgate.net]

Safety & Regulatory Compliance

Proper Disposal Procedures for 3-Bromo-5-methyl-6-nitro-1H-indazole: A Guide for Laboratory Professionals

The responsible management of chemical waste is a cornerstone of laboratory safety and environmental stewardship. This guide provides a detailed, step-by-step protocol for the proper disposal of 3-Bromo-5-methyl-6-nitro-1H-indazole, a halogenated nitroaromatic compound. The procedures outlined herein are designed to mitigate risks, ensure regulatory compliance, and protect both laboratory personnel and the wider environment. The causality behind each step is explained to foster a deeper understanding of safe chemical handling practices.

I. Immediate Handling and Hazard Assessment at the Point of Generation

Proper disposal begins the moment the chemical is deemed waste. Adherence to these initial steps is critical for ensuring safety throughout the disposal lifecycle.

Step 1: Personal Protective Equipment (PPE)

Before handling the waste, ensure appropriate PPE is worn. The rationale is to create a barrier between the researcher and the potentially hazardous material.

• Minimum PPE Requirements:

  • Chemical-resistant gloves (Nitrile or Neoprene are generally suitable).

  • Safety goggles (or a face shield if splash risk is significant).

  • A flame-resistant laboratory coat.

Step 2: Waste Characterization and Segregation

Proper segregation prevents dangerous chemical reactions within waste containers. 3-Bromo-5-methyl-6-nitro-1H-indazole falls into a specific hazardous waste category due to its chemical structure.

• Categorization: This compound must be treated as Halogenated Organic Waste . This is due to the presence of the bromine atom on the indazole ring[5].

• Segregation Rationale: Halogenated solvents and solutes are often incinerated at specific temperatures to ensure complete destruction and to manage the corrosive byproducts (like hydrogen bromide). Mixing them with non-halogenated waste can complicate and increase the cost of disposal[6][7].

• Action: Do not mix this waste with non-halogenated organic solvents, aqueous waste, or strong oxidizing or reducing agents[8][9].

II. Waste Accumulation and Container Management

The integrity and labeling of the waste container are as crucial as the segregation of its contents. This is a primary mandate of regulatory bodies like the U.S. Environmental Protection Agency (EPA) under the Resource Conservation and Recovery Act (RCRA)[10].

Step 1: Select an Appropriate Waste Container

• Container Type: Use a designated, leak-proof container, typically a high-density polyethylene (HDPE) or glass bottle, that is compatible with halogenated organic compounds[11].

• Venting: While not always necessary for this specific compound in small lab quantities, if there is any potential for gas evolution (e.g., from a reaction quench), a vented cap should be considered. Nitro compounds can decompose to produce gases[12].

• Condition: The container must be clean, dry, and in good condition. Never reuse a container that previously held an incompatible chemical[13].

Step 2: Proper Labeling

Accurate labeling is a legal requirement and essential for the safety of all personnel who may handle the container.

• Labeling Protocol: The moment the first drop of waste enters the container, it must be labeled[6].

• Required Information:

  • The words "Hazardous Waste ".

  • The full chemical name: "3-Bromo-5-methyl-6-nitro-1H-indazole ". Avoid using abbreviations or formulas.

  • List all constituents, including any solvents, with their approximate concentrations or volumes.

  • The primary hazard(s): "Irritant , Harmful ".

  • The date of accumulation (the date the first waste was added).

Step 3: Safe Storage in a Satellite Accumulation Area (SAA)

• Location: The waste container must be stored at or near the point of generation, in a designated SAA, which is typically within the laboratory where the waste was produced[11].

• Secondary Containment: Place the waste container in a secondary containment bin or tray to contain any potential leaks or spills[8].

• Closure: Keep the waste container securely closed at all times, except when actively adding waste. This prevents the release of vapors and protects against spills[11][14].

III. Final Disposal Workflow

The following diagram illustrates the decision-making process for the proper disposal of 3-Bromo-5-methyl-6-nitro-1H-indazole.

Sources

• 1. store.apolloscientific.co.uk [store.apolloscientific.co.uk]
• 2. static.cymitquimica.com [static.cymitquimica.com]
• 3. NITROMETHANE | CAMEO Chemicals | NOAA [cameochemicals.noaa.gov]
• 4. Working with Chemicals - Prudent Practices in the Laboratory - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 5. bucknell.edu [bucknell.edu]
• 6. louisville.edu [louisville.edu]
• 7. Disposal of Waste Solvents - NUS Chemistry | NUS Chemistry [chemistry.nus.edu.sg]
• 8. mwcog.org [mwcog.org]
• 9. Appendix K - Incompatible Chemicals | Environment, Health and Safety [ehs.cornell.edu]
• 10. epa.gov [epa.gov]
• 11. Hazardous Waste Disposal Procedures | The University of Chicago Environmental Health and Safety [safety.uchicago.edu]
• 12. nj.gov [nj.gov]
• 13. nipissingu.ca [nipissingu.ca]
• 14. hazardouswasteexperts.com [hazardouswasteexperts.com]

Comprehensive Safety and Handling Guide for 3-Bromo-5-methyl-6-nitro-1H-indazole

For Researchers, Scientists, and Drug Development Professionals

This guide provides essential safety protocols and logistical information for handling 3-Bromo-5-methyl-6-nitro-1H-indazole (CAS No. 1000343-58-7). Given the absence of a specific Safety Data Sheet (SDS) for this exact compound, this document synthesizes data from structurally similar molecules and the known hazards of its constituent chemical groups: nitroaromatics, bromo-aromatics, and indazoles. This approach ensures a cautious and comprehensive safety framework.

Hazard Assessment: A Triad of Risks

3-Bromo-5-methyl-6-nitro-1H-indazole's structure suggests a complex hazard profile. The nitroaromatic component points towards potential toxicity and energetic properties, while the bromo-aromatic and indazole moieties indicate risks of irritation and sensitization.[1][2]

Known Hazards of Structurally Similar Compounds:

• Acute Toxicity: Harmful if swallowed, in contact with skin, or if inhaled.[3][4]

• Skin and Eye Irritation: Causes skin irritation and serious eye irritation.[3][4]

• Respiratory Irritation: May cause respiratory irritation.[3][4]

Aromatic nitro compounds are recognized for their potential to cause cyanosis and anemia with chronic exposure and can be rapidly absorbed through the skin.[2] They can also be energetic materials, with a risk of exothermic decomposition or explosion under heat and confinement.[5][6] Halogenated compounds like bromo-aromatics demand careful handling to prevent skin burns, irritation, and respiratory issues.[7][8]

GHS Hazard Classification (Anticipated):

Hazard Class	Category	Pictogram	Signal Word	Hazard Statement
Acute Toxicity, Oral	4	pictogram	Warning	H302: Harmful if swallowed
Acute Toxicity, Dermal	4	Warning	H312: Harmful in contact with skin
Skin Corrosion/Irritation	2	Warning	H315: Causes skin irritation
Serious Eye Damage/Irritation	2A	Warning	H319: Causes serious eye irritation
Specific target organ toxicity — single exposure (Respiratory tract irritation)	3	Warning	H335: May cause respiratory irritation

Personal Protective Equipment (PPE): Your First Line of Defense

A multi-layered approach to PPE is mandatory to mitigate the risks associated with handling 3-Bromo-5-methyl-6-nitro-1H-indazole.[9]

Body Part	Personal Protective Equipment	Specifications and Rationale
Hands	Chemical-resistant gloves	Nitrile or neoprene gloves are recommended. Double gloving is advised, especially when handling the solid or preparing solutions.[10][11] Regularly inspect gloves for any signs of degradation or perforation.
Eyes	Safety goggles	Tight-fitting chemical splash goggles are essential to protect against dust particles and splashes.[9]
Face	Face shield	To be used in conjunction with safety goggles, particularly when there is a significant risk of splashing or dust generation.[10][12]
Body	Laboratory coat	A flame-retardant lab coat is required to protect against skin contact.[6] Ensure cuffs are tucked into the outer pair of gloves.[13]
Respiratory	NIOSH-approved respirator	Required when handling the powder outside of a certified chemical fume hood or if dust is generated. The type of respirator should be selected based on a formal risk assessment.[10][12]

Figure 1: PPE Donning and Doffing Workflow

Operational Plan: From Benchtop to Disposal

Adherence to the following procedural steps is essential for the safe handling of 3-Bromo-5-methyl-6-nitro-1H-indazole.

Engineering Controls

• Chemical Fume Hood: All handling of the solid compound and its solutions must be conducted in a certified chemical fume hood to minimize inhalation exposure.[14]

• Ventilation: Ensure the laboratory is well-ventilated.[15]

• Safety Equipment: An eyewash station and safety shower must be readily accessible.[16]

Handling the Compound

• Preparation: Before beginning work, ensure all necessary PPE is available and in good condition.[10]

• Weighing and Transferring:

  • Handle the solid material carefully to avoid dust formation.[15][17]

  • Use non-sparking tools for transfers.[6][15]

  • If possible, weigh the compound in a glove box or a ventilated balance enclosure.

• In Solution:

  • When dissolving the compound, add it slowly to the solvent to avoid splashing.

  • Be mindful of potential exothermic reactions, especially with strong acids or bases.[5]

Storage

• Store the compound in a tightly closed container in a dry, cool, and well-ventilated place.[15]

• Keep it segregated from incompatible materials such as strong oxidizing agents, strong bases, and reducing agents.[5][7]

• The storage area should be locked to restrict access.[14]

Spill Management

• Evacuation: Evacuate non-essential personnel from the immediate area.

• Ventilation: Ensure the area is well-ventilated.

• Containment: For small spills, and if you are trained to do so, wear appropriate PPE, including respiratory protection.

• Cleanup:

  • Carefully sweep up the solid material, avoiding dust generation, and place it into a sealed, labeled container for disposal.[17][18]

  • For liquid spills, use an inert absorbent material.

• Decontamination: Clean the spill area thoroughly with an appropriate solvent and then with soap and water.

Figure 2: Spill Response Workflow

Disposal Plan

All waste containing 3-Bromo-5-methyl-6-nitro-1H-indazole must be treated as hazardous waste.

• Containers: Collect waste in clearly labeled, sealed containers.

• Compatibility: Do not mix with incompatible waste streams.[8]

• Regulations: Dispose of the waste in accordance with all local, regional, and national environmental regulations.[14][19] Contact your institution's environmental health and safety department for specific guidance.

Emergency Procedures

• Skin Contact: Immediately wash the affected area with plenty of soap and water for at least 15 minutes. Remove contaminated clothing. Seek medical attention.[18]

• Eye Contact: Immediately flush eyes with copious amounts of water for at least 15 minutes, occasionally lifting the upper and lower eyelids. Seek immediate medical attention.[18]

• Inhalation: Move the victim to fresh air. If breathing is difficult, administer oxygen. If not breathing, give artificial respiration. Seek immediate medical attention.[18]

• Ingestion: Do NOT induce vomiting. Rinse mouth with water. Never give anything by mouth to an unconscious person. Seek immediate medical attention.[18]

This guide is intended to provide a framework for the safe handling of 3-Bromo-5-methyl-6-nitro-1H-indazole. It is not a substitute for a thorough risk assessment, which should be conducted before any new procedure involving this compound. Always consult with your institution's safety officer for guidance on specific protocols and compliance with local regulations.

References

• Benchchem. Personal protective equipment for handling 3-Amino-4,6-difluoro-1H-indazole.
• ECHEMI. 3-bromo-1-methyl-5-nitro-1H-indazole.
• New Jersey Department of Health. Nitrocompounds, Aromatic: Physical & Chemical Hazards. 2011.
• Enamine. Safety Data Sheet.
• Echemi. 3-BROMO-5-NITRO-6-METHYL (1H)INDAZOLE Safety Data Sheets.
• Benchchem. An In-Depth Technical Guide to the Safety and Handling of Deuterated Nitro Compounds.

• Ju KS, Parales RE. Nitroaromatic Compounds, from Synthesis to Biodegradation. Microbiology and Molecular Biology Reviews. 2010;74(2):250-272. Available from: [Link].

• ResearchGate. Major mechanisms of toxicity of nitroaromatic compounds. Available from: [Link].

• International Labour Organization. Nitrocompounds, Aromatic. In: ILO Encyclopaedia of Occupational Health and Safety. 2011.
• Apollo Scientific. 3-Methyl-6-nitro-1h-indazole Safety Data Sheet. 2023.
• Carl ROTH. Safety Data Sheet: Bromine.
• Dolly Corporation. Safety & Handling Guidelines for Bromine and Bromide Chemicals in Export Operations. 2025.
• National Research Council. LCSS: BROMINE. In: Prudent Practices in the Laboratory: Handling and Disposal of Chemicals. 1994.
• Sigma-Aldrich. Safety Data Sheet: 1-Bromo-3-nitrobenzene. 2025.
• Centers for Disease Control and Prevention. Personal Protective Equipment for Use in Handling Hazardous Drugs. 2006.
• CymitQuimica. Safety Data Sheet: 3-Bromo-5-nitroindazole. 2024.
• SA Grain. A few less obvious guidelines for handling plant protection products. 2023.
• Provista. 8 Types of PPE to Wear When Compounding Hazardous Drugs. 2022.

• Reddit. Safely handling a liter of Bromine? 2017. Available from: [Link].

• YouTube. Bromination safety. 2024. Available from: [Link].

• Benchchem. An In-depth Technical Guide to the Safety and Handling of 3-Bromo-6-(trifluoromethyl)-1H-indazole.
• Benchchem. Safeguarding Your Research: A Comprehensive Guide to Handling 6-Bromo-1H-indazole.

• PubChem. 3-Methyl-6-nitro-1H-indazole. National Center for Biotechnology Information. Available from: [Link].

• BLDpharm. 3-Bromo-6-methyl-5-nitro-1H-indazole.

• PubChem. 3-bromo-6-nitro-1H-indazole. National Center for Biotechnology Information. Available from: [Link].

• PubChem. 5-Bromo-6-nitro-1H-indazole. National Center for Biotechnology Information. Available from: [Link].

Sources

• 1. Nitroaromatic Compounds, from Synthesis to Biodegradation - PMC [pmc.ncbi.nlm.nih.gov]
• 2. iloencyclopaedia.org [iloencyclopaedia.org]
• 3. 3-Methyl-6-nitro-1H-indazole | C8H7N3O2 | CID 10921054 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 4. 5-Bromo-6-nitro-1H-indazole | C7H4BrN3O2 | CID 27274687 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 5. Nitrocompounds, Aromatic: Physical & Chemical Hazards [iloencyclopaedia.org]
• 6. pdf.benchchem.com [pdf.benchchem.com]
• 7. dollycorporation.com [dollycorporation.com]
• 8. LCSS: BROMINE [web.stanford.edu]
• 9. pdf.benchchem.com [pdf.benchchem.com]
• 10. pdf.benchchem.com [pdf.benchchem.com]
• 11. pppmag.com [pppmag.com]
• 12. 8 Types of PPE to Wear When Compounding Hazardous Drugs | Provista [provista.com]
• 13. A few less obvious guidelines for handling plant protection products - SA Grain [sagrainmag.co.za]
• 14. enamine.enamine.net [enamine.enamine.net]
• 15. echemi.com [echemi.com]
• 16. pdf.benchchem.com [pdf.benchchem.com]
• 17. store.apolloscientific.co.uk [store.apolloscientific.co.uk]
• 18. echemi.com [echemi.com]
• 19. carlroth.com [carlroth.com]